8,11-Octadecadienoic acid

• CAS: 2197-52-6

Core Science & Biosynthesis

8,11-Octadecadienoic Acid: Structure, Properties, and Methodologies for Advanced Research

An In-depth Technical Guide

Abstract

8,11-Octadecadienoic acid is a non-conjugated, polyunsaturated fatty acid that, while less ubiquitous than its isomers like linoleic acid, holds unique structural features relevant to lipidomics and biomedical research. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, potential biological roles, and robust analytical workflows. Designed for researchers, chemists, and drug development professionals, this document synthesizes foundational knowledge with practical, field-proven methodologies to facilitate further investigation into this specific fatty acid.

Core Chemical Identity and Structure

8,11-Octadecadienoic acid is a long-chain fatty acid characterized by an 18-carbon backbone containing two double bonds positioned at the 8th and 11th carbons.[1] Its molecular formula is C₁₈H₃₂O₂ and it has a molecular weight of approximately 280.45 g/mol .[1][2] Unlike conjugated linoleic acids (CLAs), the double bonds in 8,11-octadecadienoic acid are separated by two single bonds, a structural motif that dictates its three-dimensional shape and chemical reactivity.

Isomeric Configurations

The geometry of the double bonds is a critical determinant of the molecule's physical and biological properties. The cis configuration introduces a bend in the acyl chain, while the trans configuration results in a more linear structure. The primary isomers include:

• (8Z, 11Z)-Octadecadienoic acid: The all-cis isomer, often implied when stereochemistry is not specified in biological contexts.[3]

• (8E, 11E)-Octadecadienoic acid: The all-trans isomer.[1][2]

• (8E, 11Z)-Octadecadienoic acid: A mixed trans, cis isomer.

• (8Z, 11E)-Octadecadienoic acid: A mixed cis, trans isomer.

The IUPAC name precisely defines this stereochemistry, for example, (8E,11E)-octadeca-8,11-dienoic acid.[2]

Physicochemical Properties

Understanding the physicochemical properties is fundamental for designing extraction, purification, and analytical protocols. The data below pertains primarily to the most commonly referenced forms.

Property	Value	Source(s)
Molecular Formula	C₁₈H₃₂O₂	[1][2]
Molecular Weight	280.45 g/mol	[1][2]
IUPAC Name	octadeca-8,11-dienoic acid (isomer specific)	[1][2]
Common Synonyms	C18:2 (Δ8,11), C18:2n-7,10	[1][2]
CAS Number	2197-52-6 ((8E,11E)-isomer)	[2]
Classification	Unsaturated Fatty Acid, Fatty Acyl	[2]
Predicted XLogP3	6.8	[3]
Solubility	Soluble in organic solvents (e.g., methanol, ethanol, hexane); poorly soluble in water.

Biological Context and Metabolic Significance

While not a primary dietary fatty acid, 8,11-octadecadienoic acid and its metabolites can arise from endogenous metabolic pathways and may possess distinct biological activities. Its metabolism is likely integrated with the broader network of polyunsaturated fatty acid (PUFA) processing.

Potential Metabolic Pathways and Signaling

Like other PUFAs, 8,11-octadecadienoic acid can be incorporated into the phospholipid bilayer of cell membranes, influencing membrane fluidity and the function of embedded proteins. Upon stimulation, it can be liberated by phospholipases and subsequently serve as a substrate for oxidative enzymes.

Causality of Enzymatic Action:

• Cyclooxygenases (COX) and Lipoxygenases (LOX): These enzymes are primary drivers of fatty acid signaling.[4] They introduce oxygen to form a class of potent, short-lived signaling molecules known as octadecanoids.[4][5] The specific regio- and stereochemistry of the resulting hydroxylated products (hydroxyoctadecadienoic acids, or HODEs) determines their downstream receptor binding and cellular effects, which often relate to inflammation and cell growth.

• Cytochrome P450 (CYP) Enzymes: These enzymes can also metabolize fatty acids, typically producing epoxy and hydroxy derivatives that are involved in regulating vascular tone and inflammation.

The diagram below illustrates this generalized pathway, which provides a logical framework for investigating the specific bioactive products derived from 8,11-octadecadienoic acid.

Sources

• 1. PlantFAdb: 18:2-delta-8,11; 8,11-Octadecadienoic acid; structure ambiguous; C18:2n-7,10; 8,11-OCTADECADIENOIC ACID;(8E,11E)-; octadeca-8,11-dienoic acid [fatplants.net]
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An In-depth Technical Guide to (8E,11E)-octadeca-8,11-dienoic Acid: From Synthesis to Biological Frontiers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of (8E,11E)-octadeca-8,11-dienoic acid, a specific isomer of conjugated linoleic acid (CLA). As a member of the diverse family of octadecadienoic acids, this molecule presents unique structural features that warrant detailed investigation for its potential applications in research and drug development. This document will delve into its chemical identity, stereospecific synthesis, analytical characterization, and explore its putative biological significance, drawing upon the broader knowledge of CLA isomers to illuminate areas ripe for future discovery.

Chemical Identity and Physicochemical Properties

(8E,11E)-octadeca-8,11-dienoic acid is a polyunsaturated fatty acid with an 18-carbon backbone. Its defining feature is the presence of two conjugated double bonds at the 8th and 11th carbon positions, with both bonds in the trans (E) configuration.[1]

IUPAC Name: (8E,11E)-octadeca-8,11-dienoic acid[1]

Synonyms: While less common than other CLA isomers, it may be referred to in literature as a trans,trans-CLA isomer.

Molecular Structure:

The linear geometry of the trans double bonds significantly influences the molecule's physical properties, such as its melting point and membrane fluidity, compared to its cis-isomer counterparts.

Table 1: Physicochemical Properties of (8E,11E)-octadeca-8,11-dienoic Acid

Property	Value	Source
Molecular Formula	C₁₈H₃₂O₂	[1]
Molecular Weight	280.4 g/mol	[1]
XLogP3-AA (Predicted)	6.8	[1]
Topological Polar Surface Area	37.3 Ų	[1]
Physical Description	Expected to be a liquid at room temperature	Inferred from similar fatty acids

Stereospecific Synthesis: A Strategic Approach

The precise biological effects of CLA isomers are intrinsically linked to their stereochemistry. Therefore, stereospecific synthesis is paramount to obtaining pure (8E,11E)-octadeca-8,11-dienoic acid for research purposes, as opposed to relying on complex separation from isomer mixtures produced by methods like alkaline isomerization of linoleic acid.[2] The Wittig reaction is a powerful and highly adaptable tool for the stereocontrolled synthesis of alkenes, making it an ideal choice for this target molecule.[3][4][5][6]

Retrosynthetic Analysis

A plausible retrosynthetic pathway for (8E,11E)-octadeca-8,11-dienoic acid involves a Wittig reaction between a C10 phosphonium ylide and a C8 aldehyde ester. This disconnection strategy allows for the construction of one of the trans double bonds via the Wittig reaction, with the other being incorporated into one of the starting materials.

Caption: Retrosynthetic analysis of (8E,11E)-octadeca-8,11-dienoic acid.

Proposed Synthetic Workflow

The following is a proposed, detailed experimental workflow for the synthesis of (8E,11E)-octadeca-8,11-dienoic acid, emphasizing the rationale behind key steps.

Step 1: Synthesis of the C10 Phosphonium Salt

• Starting Material: (E)-dec-2-en-1-ol. This commercially available starting material provides the pre-existing trans double bond at the C11 position (relative to the final product's carboxyl group).

• Conversion to Alkyl Halide: The alcohol is converted to the corresponding bromide using a reagent such as phosphorus tribromide (PBr₃) in an aprotic solvent like diethyl ether at 0°C. This is a standard and efficient method for converting primary alcohols to alkyl halides with minimal side reactions.

• Formation of the Phosphonium Salt: The resulting (E)-dec-2-enyl bromide is then reacted with triphenylphosphine (PPh₃) in a suitable solvent like toluene or acetonitrile with heating. This is a classic Sₙ2 reaction where the phosphine acts as the nucleophile to displace the bromide, yielding the desired triphenylphosphonium salt.

Step 2: Synthesis of the C8 Aldehyde Ester

• Starting Material: 8-hydroxyoctanoic acid. This can be protected as its methyl ester via Fischer esterification (methanol with a catalytic amount of sulfuric acid) to prevent interference of the carboxylic acid in subsequent steps. The hydroxyl group is then oxidized to an aldehyde.

• Oxidation: A mild oxidizing agent such as pyridinium chlorochromate (PCC) or a Swern oxidation is employed to convert the primary alcohol to the aldehyde. These methods are chosen to avoid over-oxidation to a carboxylic acid.

Step 3: The Wittig Reaction and Final Deprotection

• Ylide Formation: The C10 phosphonium salt is deprotonated using a strong, non-nucleophilic base like sodium hydride (NaH) or n-butyllithium in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (argon or nitrogen) to form the phosphonium ylide. The absence of water is critical to prevent quenching of the highly reactive ylide.

• Wittig Coupling: The freshly prepared ylide is then reacted with the C8 aldehyde ester at low temperature (e.g., -78°C), and the reaction is allowed to warm to room temperature. The use of a non-stabilized ylide generally favors the formation of the Z-alkene. However, by employing the Schlosser modification, which involves the use of an additional equivalent of organolithium reagent at low temperature, the reaction can be directed to favor the E-alkene.[4]

• Saponification: The resulting methyl (8E,11E)-octadeca-8,11-dienoate is then hydrolyzed to the free fatty acid using a base such as potassium hydroxide in a mixture of water and an organic solvent like ethanol, followed by acidification with a strong acid (e.g., HCl).

Caption: Proposed workflow for the stereospecific synthesis of the target compound.

Analytical Characterization and Purification

The successful synthesis of (8E,11E)-octadeca-8,11-dienoic acid necessitates rigorous analytical methods to confirm its identity, purity, and stereochemistry. A multi-technique approach is essential for unambiguous characterization.

Purification

Initial purification of the crude product can be achieved by column chromatography on silica gel. The choice of solvent system (e.g., a gradient of ethyl acetate in hexanes) is crucial for separating the desired fatty acid from nonpolar byproducts and residual starting materials.

Analytical Techniques

Table 2: Key Analytical Techniques for Characterization

Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and confirmation of stereochemistry.	Characteristic signals for protons on the double bonds with coupling constants indicative of a trans configuration (typically ~15 Hz).
¹³C NMR	Confirmation of the carbon skeleton and presence of all expected carbon environments.	Signals corresponding to the carboxylic acid carbon, sp² carbons of the double bonds, and sp³ carbons of the alkyl chain.
GC-MS	Assessment of purity and confirmation of molecular weight. Fatty acids are often derivatized to their more volatile methyl esters (FAMEs) prior to analysis.	A single major peak in the gas chromatogram with a mass spectrum corresponding to the molecular ion of the FAME and a characteristic fragmentation pattern.
Ag⁺-HPLC	Separation of geometric isomers of conjugated fatty acids.	The trans,trans isomer is expected to elute first, followed by cis,trans/trans,cis isomers, and finally cis,cis isomers. This allows for the assessment of isomeric purity.
FT-IR	Identification of functional groups.	A characteristic absorption band for the C=O stretch of the carboxylic acid (~1710 cm⁻¹) and a band for the trans C=C double bond (~965 cm⁻¹).

Detailed Protocol: GC-MS Analysis of FAMEs

This protocol describes a self-validating system for the quality control of synthesized (8E,11E)-octadeca-8,11-dienoic acid.

• Derivatization to Fatty Acid Methyl Ester (FAME):

  • Dissolve ~1 mg of the purified fatty acid in 1 mL of toluene.

  • Add 2 mL of 0.5 M sodium methoxide in methanol.

  • Heat the mixture at 50°C for 10 minutes.

  • Neutralize with 0.1 mL of glacial acetic acid.

  • Extract the FAMEs with two 5 mL portions of hexane.

  • Dry the combined hexane extracts over anhydrous sodium sulfate and concentrate under a stream of nitrogen.

  • Rationale: Derivatization to the methyl ester increases the volatility of the fatty acid, making it amenable to GC analysis.

• GC-MS Conditions:

  • Column: A polar capillary column (e.g., CP-Sil 88 or BPX-70, 100 m) is essential for the separation of fatty acid isomers.

  • Carrier Gas: Helium at a constant flow rate.

  • Injector: Split/splitless injector, with an appropriate split ratio to avoid column overloading.

  • Temperature Program: An initial oven temperature of ~100°C, held for a few minutes, followed by a ramp to a final temperature of ~240°C. The temperature program should be optimized to achieve baseline separation of any potential isomeric impurities.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-400.

• Data Analysis:

  • The retention time of the major peak should be compared to that of a standard, if available.

  • The mass spectrum should be analyzed for the molecular ion peak (M⁺) and characteristic fragment ions of fatty acid methyl esters.

  • The purity is assessed by the relative area of the main peak compared to any impurity peaks.

Biological Significance and Avenues for Research

While the biological activities of the most abundant CLA isomers, cis-9, trans-11 and trans-10, cis-12, have been extensively studied, there is a significant knowledge gap regarding the specific effects of (8E,11E)-octadeca-8,11-dienoic acid. However, based on the known isomer-specific effects of CLAs, we can hypothesize potential areas of biological relevance and outline experimental approaches to investigate them.[7][8][9][10][11]

Potential Biological Activities

• Anti-proliferative Effects in Cancer Cells: Different CLA isomers have been shown to exert varying anti-proliferative effects on cancer cell lines, often through distinct molecular mechanisms.[7][8][10] For example, the trans-10, cis-12 isomer has been shown to modulate apoptosis and cell cycle control, while the cis-9, trans-11 isomer appears to affect arachidonic acid metabolism.[7][8][10] It is plausible that the (8E,11E) isomer may also possess anti-cancer properties, potentially through a unique mechanism of action.

• Modulation of Lipid Metabolism: CLAs are known to impact lipid metabolism. The trans-10, cis-12 isomer, for instance, has been identified as a potent inhibitor of milk fat synthesis.[12] The (8E,11E) isomer may also influence pathways of fatty acid synthesis, desaturation, and oxidation.

• Immunomodulatory and Anti-inflammatory Effects: Some CLA isomers have demonstrated anti-inflammatory properties in cultured endothelial cells.[13] Investigating the effect of the (8E,11E) isomer on inflammatory signaling pathways, such as those involving NF-κB and PPARs, would be a valuable area of research.[9][11]

Proposed In Vitro Experimental Workflow

The following workflow outlines a series of in vitro assays to begin characterizing the biological activity of (8E,11E)-octadeca-8,11-dienoic acid.

Caption: In vitro workflow for assessing the biological activity of the target compound.

Detailed Protocol: Cell Viability (MTT) Assay

• Cell Culture: Plate cells (e.g., a cancer cell line like HT-29 or a pre-adipocyte line like 3T3-L1) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treatment: Prepare stock solutions of (8E,11E)-octadeca-8,11-dienoic acid complexed to bovine serum albumin (BSA) to aid solubility in culture media. Treat the cells with a range of concentrations of the fatty acid for 24, 48, or 72 hours. Include vehicle (BSA alone) and positive controls.

• MTT Incubation: After the treatment period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a solution of SDS in HCl).

• Absorbance Reading: Read the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. This will determine if the compound has cytotoxic or anti-proliferative effects.

Putative Signaling Pathways

Based on the known mechanisms of other CLA isomers, (8E,11E)-octadeca-8,11-dienoic acid could potentially modulate key cellular signaling pathways.

Caption: Putative signaling pathways modulated by (8E,11E)-octadeca-8,11-dienoic acid.

Conclusion and Future Directions

(8E,11E)-octadeca-8,11-dienoic acid represents an understudied yet potentially valuable molecule within the conjugated linoleic acid family. This guide has provided a framework for its stereospecific synthesis, rigorous analytical characterization, and a roadmap for exploring its biological activities. The true potential of this specific isomer in drug development and nutritional science can only be unlocked through dedicated research. Future studies should focus on validating the proposed synthetic route, elucidating its precise molecular targets, and conducting comprehensive in vitro and in vivo studies to determine its efficacy and safety profile in models of cancer, metabolic disorders, and inflammatory diseases. The isomer-specific effects of CLAs underscore the necessity of studying each isomer as a unique chemical entity, and (8E,11E)-octadeca-8,11-dienoic acid is a prime candidate for such focused investigation.

References

• Palomer, X., et al. (2005). Conjugated linoleic acids (CLAs) decrease prostate cancer cell proliferation: different molecular mechanisms for cis-9, trans-11 and trans-10, cis-12 isomers. Carcinogenesis, 26(5), 881-891. [Link]

• Ochoa, J. J., et al. (2004). Conjugated linoleic acids (CLAs) decrease prostate cancer cell proliferation: different molecular mechanisms for cis-9, trans-11 and trans-10, cis-12 isomers. Carcinogenesis, 25(8), 1369-1376. [Link]

• Wang, Y., et al. (2022). Isomer-Specific Effects of cis-9,trans-11- and trans-10,cis-12-CLA on Immune Regulation in Ruminal Epithelial Cells. International Journal of Molecular Sciences, 23(3), 1234. [Link]

• Palomer, X., et al. (2004). Conjugated linoleic acids (CLAs) decrease prostate cancer cell proliferation: Different molecular mechanisms for cis-9, trans-11, and trans-10 cis-12 isomers. ResearchGate. [Link]

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• Brown, J. M., et al. (2003). Isomer-specific regulation of metabolism and PPARγ signaling by CLA in human preadipocytes. Journal of lipid research, 44(7), 1287-1294. [Link]

• Gnädig, S., et al. (2001). Synthesis of (6Z,9Z,11E)-octadecatrienoic and (8Z,11Z,13E)-eicosatrienoic acids and their [1-(14)C]-radiolabeled analogs. Chemistry and physics of lipids, 112(2), 121-135. [Link]

• Destaillats, F., et al. (2005). Directed sequential synthesis of conjugated linoleic acid isomers from Δ7, 9 to Δ12, 14. European journal of lipid science and technology, 107(4), 222-229. [Link]

• Silva-Ramírez, A. S., et al. (2018). The structure of cis-9, trans-11-conjugated linoleic acid (CLA), and trans-10, cis-12-CLA selectively synthetized through basic catalysis under microwave irradiation. ResearchGate. [Link]

• Baumgard, L. H., et al. (2000). Identification of the conjugated linoleic acid isomer that inhibits milk fat synthesis. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 278(1), R179-R184. [Link]

• Sravanthi, V., & Jayasree, T. (2016). Antioxidant activity of conjugated linoleic acid. ResearchGate. [Link]

• Pinto, F., et al. (2020). Conjugated Linoleic Acids Have Anti-Inflammatory Effects in Cultured Endothelial Cells. Molecules, 25(1), 163. [Link]

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An In-depth Technical Guide to 8,11-Octadecadienoic Acid (CAS 2197-52-6)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 8,11-Octadecadienoic acid, a lipid molecule of growing interest in the scientific community. We will delve into its chemical characteristics, biological origins, and potential physiological significance, while also providing practical insights into its synthesis and analysis. This document is intended to serve as a valuable resource for researchers exploring the multifaceted world of fatty acids and their roles in health and disease.

Introduction: Unveiling a Lesser-Known Linoleic Acid Isomer

8,11-Octadecadienoic acid is a positional isomer of the well-known essential fatty acid, linoleic acid (9,12-octadecadienoic acid). While linoleic acid and its conjugated isomers (e.g., 9,11- and 10,12-octadecadienoic acid) have been the subject of extensive research, the biological relevance of non-conjugated isomers like 8,11-octadecadienoic acid is an emerging field of study. This guide aims to synthesize the current knowledge on this specific molecule, providing a foundation for future investigations into its potential as a bioactive compound and therapeutic target.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 8,11-Octadecadienoic acid is fundamental for its handling, analysis, and interpretation of its biological activity.

Property	Value	Source
CAS Number	2197-52-6	[1]
Molecular Formula	C₁₈H₃₂O₂	[1]
Molecular Weight	280.45 g/mol	[1]
IUPAC Name	(8E,11E)-octadeca-8,11-dienoic acid	[1]
Synonyms	C18:2n-7,10	[1]
Physical State	Liquid (Predicted)	[2]

Biosynthesis and Metabolism: A Glimpse into its Origins

The primary known biosynthetic route for a related compound, 11,14-octadecadienoic acid, involves the elongation of 9,12-hexadecadienoic acid (16:2 n-4), a fatty acid found in small amounts in fish oils.[3][4] It is plausible that 8,11-octadecadienoic acid could be formed through similar elongation and desaturation pathways from shorter-chain fatty acid precursors.

In a study using rat liver cells, the metabolism of 9,12-hexadecadienoic acid led to the formation of 11,14-octadecadienoic acid and 8,11,14-octadecatrienoic acid.[3][4] This suggests the involvement of elongase and desaturase enzymes in the formation of these fatty acids. The metabolism of 8,11-octadecadienoic acid itself is not well-characterized, but it is likely to undergo β-oxidation for energy production, similar to other fatty acids.[5] Further research is needed to fully elucidate its metabolic fate and potential conversion to other bioactive lipids.

Caption: Proposed biosynthetic and metabolic pathway of 8,11-Octadecadienoic acid.

Biological Activity and Potential Mechanisms of Action

While direct studies on the biological activity of 8,11-octadecadienoic acid are limited, research on structurally related oxidized fatty acids provides valuable insights into its potential roles in cellular signaling, particularly in the context of inflammation.

The "Octadecanoid" Family and Inflammatory Signaling

8,11-Octadecadienoic acid belongs to the broader class of "octadecanoids," which are oxidized derivatives of 18-carbon fatty acids.[6] Many octadecanoids are known to be potent signaling molecules involved in inflammation. For instance, a related compound, 8-oxo-9-octadecenoic acid, has been shown to exert anti-inflammatory effects by inhibiting the production of nitric oxide (NO) and pro-inflammatory cytokines in macrophages.[7][8] This inhibition is mediated through the downregulation of key inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[7][8]

Given these findings, it is hypothesized that 8,11-octadecadienoic acid, upon enzymatic or non-enzymatic oxidation, could give rise to metabolites that modulate these critical inflammatory pathways.

Caption: Hypothesized modulation of inflammatory signaling by oxidized 8,11-octadecadienoic acid metabolites.

Potential Receptor Interactions

The biological effects of fatty acids are often mediated by specific cell surface and nuclear receptors.

• G-Protein Coupled Receptor 120 (GPR120): Also known as Free Fatty Acid Receptor 4 (FFAR4), GPR120 is a receptor for medium and long-chain fatty acids.[9] Its activation is linked to anti-inflammatory effects and improved insulin sensitivity.[10] While direct binding of 8,11-octadecadienoic acid to GPR120 has not been demonstrated, its structural similarity to known GPR120 agonists makes this a plausible area for investigation.

• Progesterone Receptor: A molecular docking study has suggested a potential binding interaction between the methyl ester of 8,11-octadecadienoic acid and the progesterone receptor.[7] This finding, while computational, opens an intriguing possibility for a role in hormone signaling pathways, which warrants further experimental validation.

Experimental Methodologies

Proposed Chemical Synthesis

A plausible synthetic route for (8Z,11Z)-octadeca-8,11-dienoic acid can be adapted from methods used for synthesizing similar polyunsaturated fatty acids, primarily employing the Wittig reaction for the stereoselective formation of the cis-double bonds.[11]

Caption: Proposed workflow for the chemical synthesis of (8Z,11Z)-octadeca-8,11-dienoic acid.

Extraction and Analysis from Biological Samples

Accurate quantification of 8,11-octadecadienoic acid in biological matrices is crucial for understanding its physiological concentrations and roles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for this purpose, offering high sensitivity and specificity.

Step-by-Step Protocol for LC-MS/MS Analysis:

• Sample Preparation (from Plasma/Serum):

  • To 100 µL of plasma or serum, add an appropriate internal standard (e.g., a stable isotope-labeled analog).

  • Precipitate proteins by adding 300 µL of ice-cold acetonitrile.

  • Vortex and centrifuge to pellet the proteins.

  • Transfer the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.[7]

• Chromatographic Separation:

  • Utilize a reverse-phase C18 column.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile/methanol mixture).[12]

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) for quantification, selecting specific precursor-to-product ion transitions for 8,11-octadecadienoic acid and the internal standard.[12]

Potential Applications and Future Research Directions

The study of 8,11-octadecadienoic acid is still in its nascent stages, yet the preliminary evidence and its relationship to other bioactive lipids suggest several promising avenues for future research:

• Anti-inflammatory Therapeutics: Given the anti-inflammatory properties of related oxidized fatty acids, investigating the potential of 8,11-octadecadienoic acid and its derivatives as novel treatments for inflammatory diseases is a logical next step.

• Metabolic Disorders: The potential interaction with GPR120 suggests a possible role in glucose and lipid metabolism, making it a candidate for further investigation in the context of type 2 diabetes and obesity.

• Cancer Biology: The computational finding of an interaction with the progesterone receptor warrants exploration of its potential role in hormone-dependent cancers.

• Nutraceuticals: As a naturally occurring fatty acid in some plants and fungi, its potential health benefits as a dietary component could be explored.[13][14]

Conclusion

8,11-Octadecadienoic acid represents an understudied yet potentially significant bioactive lipid. While much of our current understanding is inferred from the behavior of its isomers and related compounds, the available data provides a strong rationale for more focused research into its specific biological functions. A deeper exploration of its metabolism, receptor interactions, and physiological effects will be crucial in determining its potential as a therapeutic agent or a biomarker of health and disease. This guide serves as a foundational resource to stimulate and support these future endeavors.

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8,11-Octadecadienoic acid biological activity

An In-Depth Technical Guide to the Biological Activity of Octadecadienoic Acid Isomers and Their Derivatives

Executive Summary

Octadecadienoic acids, a class of fatty acids with eighteen carbon atoms and two double bonds, are increasingly recognized for their diverse and potent biological activities. While multiple isomers exist, research has particularly illuminated the roles of their oxidized derivatives, such as oxo-octadecadienoic acids (Oxo-ODAs), in cellular signaling and disease modulation. This guide provides a comprehensive technical overview of the biological activities attributed to these compounds, with a primary focus on their anti-inflammatory, metabolic-regulatory, and anticancer properties. We will delve into the core molecular mechanisms, including the inhibition of pro-inflammatory signaling pathways like NF-κB and MAPK, and the activation of the nuclear receptor PPARα. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for understanding and investigating the therapeutic potential of these bioactive lipids.

Introduction: The Octadecadienoic Acid Family

The term "Octadecadienoic acid" refers to a family of fatty acids with the chemical formula C₁₈H₃₂O₂.[1] The specific positions of the two double bonds define the individual isomers, such as the common linoleic acid (9,12-octadecadienoic acid). While direct research on the biological activity of the specific 8,11-octadecadienoic acid isomer is limited, a significant body of evidence has emerged for its oxidized derivatives and other closely related isomers, which are often found in natural sources like plants and marine organisms.[2][3][4]

These derivatives, particularly the keto-dienes like 8-oxo-9-octadecenoic acid (OOA) and 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA), are not merely metabolic byproducts but potent signaling molecules.[2][3] They are formed through enzymatic or reactive oxygen species (ROS)-mediated oxidation of polyunsaturated fatty acids.[5] Their biological significance stems from their ability to interact with and modulate key cellular pathways that govern inflammation, energy metabolism, and cell fate. This guide will synthesize the current understanding of these activities, providing a mechanistic and methodological foundation for further research.

Core Biological Activities

Anti-inflammatory Effects: Quenching the Fire

A predominant and well-documented activity of octadecadienoic acid derivatives is their potent anti-inflammatory effect, primarily demonstrated in macrophage cell models stimulated with lipopolysaccharide (LPS), a potent inflammatory trigger.[2][6][7]

Mechanism of Action: The anti-inflammatory response is mediated through the suppression of two critical pro-inflammatory signaling cascades: the Nuclear Factor-kappa B (NF-κB) pathway and the Mitogen-Activated Protein Kinase (MAPK) pathway.

• NF-κB Pathway Inhibition: Compounds like 8-oxo-9-octadecenoic acid (OOA) and 13-KODE (a 13-oxo-octadecadienoic acid) inhibit LPS-induced NF-κB signaling.[2][6] They achieve this by preventing the phosphorylation and subsequent degradation of the inhibitory protein IκB-α. This keeps NF-κB (specifically the p50 and p65 subunits) sequestered in the cytoplasm, preventing its translocation to the nucleus where it would otherwise activate the transcription of pro-inflammatory genes.[2][6][7]

• MAPK Pathway Inhibition: OOA has been shown to inhibit the phosphorylation of key MAPK proteins, specifically c-Jun N-terminal kinase (JNK) and extracellular signal-regulated kinase (ERK), without significantly affecting p38 phosphorylation.[2][7] The MAPK pathway is another major route through which LPS stimulates inflammatory responses, and its inhibition by these fatty acids contributes significantly to their anti-inflammatory profile.

Downstream Consequences: The inhibition of these pathways leads to a significant reduction in the production of key inflammatory mediators:

• Nitric Oxide (NO): Production of NO is drastically reduced due to the downregulation of inducible nitric oxide synthase (iNOS) expression.[2][6][8]

• Pro-inflammatory Cytokines: The secretion of cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) is significantly suppressed.[2][6]

• Cyclooxygenase-2 (COX-2): Expression of the COX-2 enzyme, which is responsible for producing inflammatory prostaglandins, is also downregulated.[2]

Metabolic Regulation: Activating the PPARα Nuclear Receptor

Certain isomers, notably 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA) found in tomato juice, have been identified as potent activators of the Peroxisome Proliferator-Activated Receptor alpha (PPARα).[3][9]

Mechanism of Action: PPARα is a ligand-activated transcription factor and a master regulator of lipid metabolism, particularly fatty acid oxidation in the liver.[3][10][11]

• Ligand Binding and Activation: 13-oxo-ODA acts as a direct ligand for PPARα. In vitro luciferase assays have shown that 13-oxo-ODA induces PPARα activation more potently than its precursor, conjugated linoleic acid (CLA).[3][9]

• Gene Transcription: Upon activation, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter regions of target genes.[11][12] This initiates the transcription of genes involved in fatty acid uptake and β-oxidation.

Physiological Consequences: The activation of PPARα by 13-oxo-ODA has significant implications for metabolic health:

• Reduced Triglycerides: In animal models of obesity and diabetes, treatment with 13-oxo-ODA led to a decrease in both plasma and hepatic triglyceride levels.[3][9]

• Amelioration of Hepatic Steatosis: By enhancing fatty acid oxidation in the liver, 13-oxo-ODA helps to reduce the accumulation of fat in liver cells (hepatic steatosis).[3][9]

This activity positions these compounds as potential therapeutic agents for managing dyslipidemia and other metabolic disorders associated with obesity.[3][5][13]

Anticancer Activity: Targeting Cancer Stem Cells

Emerging research indicates that octadecadienoic acid derivatives also possess anticancer properties. Specifically, 13-Oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE) has been shown to target breast cancer stem cells (BCSCs), which are implicated in tumor recurrence and therapeutic resistance.[14] Another related compound, 9-Oxo-(10E,12E)-octadecadienoic acid, induces apoptosis in human ovarian cancer cells.[15]

Mechanism of Action:

• Induction of Apoptosis: These compounds can trigger programmed cell death. In ovarian cancer cells, this occurs via the mitochondrial pathway, characterized by the dissipation of mitochondrial membrane potential, release of cytochrome c, and activation of caspases 3/7.[15]

• Suppression of Stemness: In breast cancer models, 13-Oxo-ODE suppresses the formation of mammospheres (a surrogate measure of stem cell activity), reduces the population of CD44high/CD24low cells (a BCSC phenotype), and decreases the expression of the stem cell marker ALDH.[14]

• Downregulation of c-Myc: A key finding is that 13-Oxo-ODE decreases the expression of the c-Myc oncogene.[14] c-Myc is a critical transcription factor that drives cell proliferation and is often dysregulated in cancer. Its downregulation is a plausible mechanism for the observed anti-stem cell effects.

Key Signaling Pathways: A Visual Guide

To elucidate the mechanisms described above, the following diagrams illustrate the points of intervention by octadecadienoic acid derivatives.

Inhibition of the NF-κB Signaling Pathway

Caption: Inhibition of the NF-κB pathway by an 8,11-Octadecadienoic acid derivative.

Inhibition of the MAPK Signaling Pathway

Caption: Selective inhibition of JNK and ERK phosphorylation in the MAPK pathway by OOA.

Activation of the PPARα Signaling Pathway

Caption: Activation of the PPARα pathway by 13-oxo-ODA, leading to fatty acid oxidation.

Data Summary: Quantitative Effects

The following table summarizes the quantitative data on the inhibitory effects of octadecadienoic acid derivatives on inflammatory markers.

Compound	Cell Line	Stimulant	Measured Effect	Concentration	% Inhibition / Result	Reference
8-oxo-9-octadecenoic acid (OOA)	RAW 264.7	LPS	NO Production	100 µM	~75% inhibition	[2]
8-oxo-9-octadecenoic acid (OOA)	RAW 264.7	LPS	TNF-α Production	100 µM	~60% inhibition	[2]
8-oxo-9-octadecenoic acid (OOA)	RAW 264.7	LPS	IL-6 Production	100 µM	~70% inhibition	[2]
13-KODE	RAW 264.7	LPS	NO Production	100 µM	~80% inhibition	[6]
13-KODE	RAW 264.7	LPS	TNF-α Production	100 µM	~50% inhibition	[6]
13-KODE	RAW 264.7	LPS	IL-1β Production	100 µM	~60% inhibition	[6]

Experimental Protocols & Methodologies

The following protocols are foundational for investigating the anti-inflammatory activity of octadecadienoic acid derivatives.

Protocol: Cell Culture and LPS Stimulation

• Cell Line: Murine macrophage cell line RAW 264.7 is a standard model for inflammation studies.

• Culture Conditions: Culture cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Seeding: Seed cells in appropriate plates (e.g., 96-well for NO/viability assays, 6-well for protein/RNA extraction) at a density that allows for ~80% confluency at the time of treatment. Allow cells to adhere overnight.

• Treatment: a. Pre-treat the cells with various concentrations of the test compound (e.g., 8-oxo-ODA dissolved in DMSO, with the final DMSO concentration kept below 0.1%) for 1-2 hours. b. Include a vehicle control group (DMSO only). c. Stimulate the cells with LPS (e.g., 1 µg/mL) for the desired time period (e.g., 24 hours for cytokine/NO measurement, 30-60 minutes for phosphorylation studies). d. Maintain an unstimulated control group and an LPS-only control group.

Protocol: Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: This assay measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant.

• Procedure: a. After the 24-hour incubation period from Protocol 5.1, collect 50 µL of cell culture supernatant from each well of a 96-well plate. b. Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) to each sample. c. Incubate for 10 minutes at room temperature, protected from light. d. Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water). e. Incubate for another 10 minutes at room temperature, protected from light. f. Measurement: Read the absorbance at 540 nm using a microplate reader. g. Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Protocol: Cytokine Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

• Procedure: a. Collect cell culture supernatants after the 24-hour treatment period. b. Perform the ELISA using commercially available kits for mouse TNF-α and IL-6, following the manufacturer's instructions precisely.[2] c. General Steps: The process typically involves coating a 96-well plate with a capture antibody, adding the supernatants (and standards), adding a detection antibody, followed by an enzyme-conjugated secondary antibody, and finally adding a substrate to produce a colorimetric signal. d. Measurement: Read the absorbance at the specified wavelength (e.g., 450 nm). e. Quantification: Calculate the cytokine concentrations based on the standard curve generated with recombinant cytokines.

Protocol: Western Blotting for Phospho-Protein Analysis

• Principle: This technique is used to detect and quantify the levels of specific proteins, including the phosphorylated (activated) forms of signaling proteins like IκB-α, ERK, and JNK.

• Procedure: a. Cell Lysis: After a short treatment period (e.g., 30 minutes) with the test compound and LPS, wash the cells in 6-well plates with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. b. Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay. c. SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis. d. Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. e. Immunoblotting: i. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. ii. Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-IκB-α, anti-phospho-ERK) overnight at 4°C. iii. Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. f. Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. g. Analysis: Quantify band intensity using densitometry software. Normalize the levels of phosphorylated proteins to their total protein counterparts or a loading control like β-actin to ensure equal protein loading.

Conclusion and Future Directions

The biological activities of 8,11-octadecadienoic acid and its oxidized derivatives are multifaceted and therapeutically promising. Their ability to potently suppress inflammation by targeting the NF-κB and MAPK pathways provides a strong rationale for their development as anti-inflammatory agents. Furthermore, their role as PPARα agonists highlights their potential in managing metabolic diseases like dyslipidemia and non-alcoholic fatty liver disease. The nascent research into their anticancer effects, particularly the targeting of cancer stem cells, opens an exciting new avenue for investigation.

Future research should focus on several key areas:

• In Vivo Efficacy: Translating the promising in vitro findings into well-designed animal models of inflammation, metabolic syndrome, and cancer.

• Isomer Specificity: Systematically comparing the biological activities of different octadecadienoic acid isomers and their derivatives to identify the most potent and selective compounds.

• Pharmacokinetics and Bioavailability: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of these fatty acids to optimize their delivery and therapeutic efficacy.

• Target Identification: Uncovering additional molecular targets and signaling pathways modulated by these compounds to fully understand their pleiotropic effects.

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• 6. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 8-Hydroxyeicosapentaenoic Acid Decreases Plasma and Hepatic Triglycerides via Activation of Peroxisome Proliferator-Activated Receptor Alpha in High-Fat Diet-Induced Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: Positioning 8,11-Octadecadienoic Acid in the Landscape of Fatty Acids

An In-depth Technical Guide to the Natural Sources of 8,11-Octadecadienoic Acid for Researchers and Drug Development Professionals

The C18 fatty acids, or octadecanoids, represent a vast and functionally diverse class of lipids. While isomers such as linoleic acid (9,12-octadecadienoic acid) and ?-linolenic acid (9,12,15-octadecatrienoic acid) are extensively studied for their roles in nutrition, cellular signaling, and as precursors to inflammatory mediators, other positional isomers remain comparatively unexplored. 8,11-Octadecadienoic acid (C18:2 n-7,10) is one such molecule.[1][2] As a non-methylene-interrupted dienoic acid, its structure is distinct from the more common polyunsaturated fatty acids (PUFAs), suggesting unique biosynthetic origins and biological functions. This guide provides a comprehensive technical overview of the known natural sources, putative biosynthetic pathways, methodologies for isolation and quantification, and the current understanding of the biological significance of 8,11-octadecadienoic acid, tailored for professionals in scientific research and pharmaceutical development.

Part 1: Confirmed Natural Occurrences of 8,11-Octadecadienoic Acid

While not as ubiquitous as other C18 isomers, 8,11-octadecadienoic acid has been identified in a variety of natural sources, spanning the fungal and plant kingdoms. Its discovery in these organisms opens avenues for novel bioprospecting and chemosynthetic derivatization.

Fungal Sources

A notable confirmed source is the edible Beefsteak fungus, Fistulina hepatica. A study focused on the metabolites of this wood-rotting basidiomycete led to the isolation and characterization of octadeca-8,11-dienoic acid methyl ester.[3] This finding is significant as fungal secondary metabolism is a rich, yet often underexplored, source of novel lipid structures. The presence of this fatty acid in an edible mushroom also raises questions about its potential dietary intake and metabolic fate.

Plant Kingdom

The PlantFAdb database, a repository for fatty acid compositions in plants, lists several species that contain 8,11-octadecadienoic acid, primarily in their seed oils. The concentrations vary, but in some species, it represents a substantial portion of the total fatty acid profile. This suggests the presence of specific enzymatic machinery for its synthesis.

Plant Species	Common Name	Tissue	Concentration (% of Total Fatty Acids)
Solanum melongena	Eggplant	Seed	46.24%
Castanea mollissima	Chinese Chestnut	-	45.74%
Trichosanthes kirilowii	Chinese Snake Gourd	Seed	43.12%
Senna tora	Sickle Senna	Seed	41.80%
Viburnum cylindricum	-	Seed	28.24%

This table summarizes quantitative data on the presence of 8,11-octadecadienoic acid in various plant seeds, as compiled by the PlantFAdb.[2]

Part 2: A Mechanistic Hypothesis of Biosynthesis

The biosynthesis of uncommon unsaturated fatty acids like 8,11-octadecadienoic acid is not as well-elucidated as that of common PUFAs. However, based on established principles of fatty acid metabolism, a putative pathway can be proposed. The synthesis of octadecanoids in plants and fungi involves a series of desaturation and elongation steps.[4][5]

A plausible route to 8,11-octadecadienoic acid involves the elongation of a C16 precursor. For instance, the formation of 8,11,14-octadecatrienoic acid in rat liver cells has been shown to proceed from 9,12-hexadecadienoic acid (16:2 n-4), which is found in fish oils.[6][7] This precursor undergoes elongation to form 11,14-octadecadienoic acid (18:2 n-4), and a parallel pathway involving delta-6 desaturation and elongation also occurs.[6][7]

Applying this logic, a potential pathway for 8,11-octadecadienoic acid could start from a C16 fatty acid, which is first elongated to a C18 chain and then subjected to sequential desaturation by specific desaturase enzymes to introduce double bonds at the ?8 and ?11 positions. Alternatively, a precursor like oleic acid (18:1?9) could be isomerized and further desaturated, though this is less common. The prevalence of this fatty acid in certain plant families suggests a genetically encoded and regulated enzymatic pathway.

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An In-Depth Technical Guide to the Metabolic Pathway of 8,11-Octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the metabolic pathway of 8,11-octadecadienoic acid, a less-studied isomer of linoleic acid. While the direct metabolic fate of this specific fatty acid is not extensively documented, this guide synthesizes information from related lipid metabolic pathways to propose a putative route of conversion. We will delve into the enzymatic processes involving desaturases, elongases, lipoxygenases (LOX), cyclooxygenases (COX), and cytochrome P450 (CYP) enzymes. Furthermore, this guide offers detailed, field-proven protocols for the analysis of 8,11-octadecadienoic acid and its metabolites using advanced analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The content is structured to provide not just procedural steps, but also the scientific rationale behind these methodologies, ensuring a self-validating system for researchers.

Introduction to 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid is a polyunsaturated fatty acid with an 18-carbon chain and two double bonds at the 8th and 11th carbon positions.[1] It is a positional isomer of the more common and extensively studied linoleic acid (9,12-octadecadienoic acid). While found in some natural sources, its biological significance and metabolic pathways are not as well-characterized as other omega-6 fatty acids. Understanding the metabolism of 8,11-octadecadienoic acid is crucial for a complete picture of lipid metabolism and its role in health and disease, particularly in the context of inflammation and cell signaling.

This guide will explore the probable metabolic transformations of 8,11-octadecadienoic acid, drawing parallels from the known metabolism of other C18 polyunsaturated fatty acids. The enzymatic families responsible for these transformations are central to the production of a diverse array of bioactive lipid mediators.

Proposed Metabolic Pathway of 8,11-Octadecadienoic Acid

The metabolism of 8,11-octadecadienoic acid is likely to proceed through several key enzymatic pathways that are common to other polyunsaturated fatty acids. These include:

• Desaturation and Elongation: The fatty acid desaturase (FADS) and elongase (ELOVL) enzymes are responsible for the synthesis of longer and more unsaturated fatty acids.[2][3][4]

• Oxygenation by Lipoxygenases (LOX): LOX enzymes introduce molecular oxygen into polyunsaturated fatty acids to produce hydroperoxy fatty acids, which are precursors to a variety of signaling molecules.[5][6][7]

• Oxygenation by Cyclooxygenases (COX): COX enzymes are key in the synthesis of prostaglandins and other prostanoids from polyunsaturated fatty acids.[5][8][9]

• Oxygenation by Cytochrome P450 (CYP) Enzymes: CYP enzymes can metabolize fatty acids to form hydroxy and epoxy derivatives.[10][11][12]

Desaturation and Elongation Pathway

It is plausible that 8,11-octadecadienoic acid can be a substrate for the same desaturase and elongase enzymes that act on linoleic acid. The initial step would likely be desaturation by a Δ6-desaturase (FADS2), which introduces a double bond at the 6th carbon position. This would be followed by elongation and further desaturation steps to produce longer-chain polyunsaturated fatty acids.

Caption: Proposed desaturation and elongation pathway for 8,11-octadecadienoic acid.

Lipoxygenase (LOX) Pathway

Lipoxygenases are a family of enzymes that catalyze the dioxygenation of polyunsaturated fatty acids. Based on the position of the double bonds in 8,11-octadecadienoic acid, it is conceivable that various LOX isoforms could act on it to produce different hydroxyoctadecadienoic acids (HODEs). For instance, a 12-lipoxygenase could potentially abstract a hydrogen from the C-10 position, leading to the formation of a 12-hydroperoxy derivative.

Caption: General overview of the lipoxygenase pathway for 8,11-octadecadienoic acid.

Cyclooxygenase (COX) Pathway

Cyclooxygenase enzymes, COX-1 and COX-2, are central to the inflammatory process through their production of prostaglandins.[5][9] While arachidonic acid is the preferred substrate, other polyunsaturated fatty acids can also be metabolized. It is possible that 8,11-octadecadienoic acid could be a substrate for COX enzymes, leading to the formation of prostaglandin-like molecules.

Caption: Hypothetical cyclooxygenase pathway for 8,11-octadecadienoic acid.

Cytochrome P450 (CYP) Pathway

The cytochrome P450 monooxygenase system is another major pathway for the metabolism of polyunsaturated fatty acids.[10][11][12] CYP enzymes can produce epoxides and hydroxides from fatty acid substrates. For 8,11-octadecadienoic acid, this could result in the formation of various epoxyoctadecenoic acids (EpOMEs) and hydroxyoctadecadienoic acids (HODEs).

Caption: Potential cytochrome P450 metabolic routes for 8,11-octadecadienoic acid.

Experimental Protocols for the Analysis of 8,11-Octadecadienoic Acid and its Metabolites

Accurate and sensitive analytical methods are essential for studying the metabolic fate of 8,11-octadecadienoic acid. The two most powerful techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) for total fatty acid profiling and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the analysis of oxygenated metabolites (oxylipins).

Protocol for Fatty Acid Analysis by GC-MS

This protocol outlines the extraction and derivatization of fatty acids from biological samples for analysis by GC-MS. The derivatization to fatty acid methyl esters (FAMEs) or pentafluorobenzyl (PFB) esters increases their volatility for gas chromatography.[13][14]

3.1.1. Materials

• Internal Standards (e.g., deuterated fatty acids)

• Methanol, HPLC grade

• Chloroform, HPLC grade

• Hexane, HPLC grade

• Hydrochloric acid (HCl)

• Sodium sulfate, anhydrous

• Derivatization agent: Boron trifluoride-methanol (BF3-methanol) or Pentafluorobenzyl bromide (PFBBr) and N,N-Diisopropylethylamine (DIPEA)

• Glass tubes with Teflon-lined caps

3.1.2. Lipid Extraction (Folch Method) [14]

• Homogenize the tissue sample or take an aliquot of the biological fluid (e.g., plasma).

• Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample.

• Add internal standards at this stage for quantification.

• Vortex vigorously for 2 minutes and allow to stand for 20 minutes.

• Add 0.2 volumes of 0.9% NaCl solution, vortex for 1 minute, and centrifuge to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

3.1.3. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried lipid extract, add 1 mL of 0.5 M KOH in methanol.

• Incubate at 50°C for 10 minutes.

• Add 1 mL of 14% BF3-methanol solution.

• Incubate at 100°C for 5 minutes.

• Cool to room temperature and add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

• Dry the hexane extract over anhydrous sodium sulfate.

3.1.4. GC-MS Analysis

• GC Column: A polar capillary column (e.g., CP-Sil 88 or equivalent) is recommended for good separation of FAMEs.

• Oven Program: Start at a low temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) at a rate of 3-5°C/min.[15][16]

• Injector: Splitless injection at 250°C.

• Carrier Gas: Helium at a constant flow rate.

• MS Detection: Electron ionization (EI) at 70 eV. Acquire data in full scan mode for identification and selected ion monitoring (SIM) mode for quantification.

Table 1: Example GC-MS Parameters for FAME Analysis

Parameter	Setting
GC Column	100 m x 0.25 mm x 0.20 µm
Oven Program	120°C (10 min), then 3°C/min to 180°C, then 1.5°C/min to 200°C (3 min), then 2°C/min to 220°C (24 min)[15]
Injector Temp.	250°C
Carrier Gas	Helium, 38 psi constant pressure[15]
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization	EI, 70 eV

Protocol for Oxylipin Analysis by LC-MS/MS

This protocol is designed for the sensitive and specific quantification of oxidized metabolites of 8,11-octadecadienoic acid, such as HODEs and EpOMEs.[17][18][19]

3.2.1. Materials

• Internal Standards (e.g., deuterated oxylipins)

• Methanol, LC-MS grade

• Acetonitrile, LC-MS grade

• Water, LC-MS grade

• Formic acid, LC-MS grade

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis PRiME HLB)[18]

• Antioxidant solution (e.g., butylated hydroxytoluene - BHT)

3.2.2. Sample Preparation and Solid Phase Extraction (SPE)

• To 100 µL of plasma or other biological fluid, add an antioxidant solution and deuterated internal standards.

• Precipitate proteins by adding 3 volumes of ice-cold methanol.

• Vortex and centrifuge at high speed (e.g., 13,000 x g) for 10 minutes at 4°C.

• Dilute the supernatant with water.

• Condition an SPE cartridge with methanol followed by water.

• Load the diluted supernatant onto the SPE cartridge.

• Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar interferences.

• Elute the oxylipins with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Dry the eluate under a stream of nitrogen.

• Reconstitute the sample in a small volume of the initial mobile phase (e.g., 50 µL of 50:50 methanol:water).

Caption: A typical Solid Phase Extraction (SPE) workflow for oxylipin analysis.

3.2.3. LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column is commonly used (e.g., ACQUITY Premier BEH C18, 2.1 x 150 mm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile/methanol with 0.1% formic acid (B).

• Gradient: A shallow gradient is typically used to achieve good separation of isomeric oxylipins.

• MS Detection: Electrospray ionization in negative mode (ESI-). Analysis is performed in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for each analyte and internal standard must be optimized.

Table 2: Example LC-MS/MS Parameters for Oxylipin Analysis

Parameter	Setting
LC Column	ACQUITY Premier BEH C18 (2.1 x 150 mm)
Column Temp.	35°C
Flow Rate	0.4 mL/min
Mobile Phase A	0.01% formic acid in water
Mobile Phase B	0.01% formic acid in acetonitrile
Gradient	25-28% B (0-4 min), 28-32% B (4-12 min), 32-95% B (12-26 min)
Ionization Mode	ESI Negative
Capillary Voltage	2.0 kV
Source Temp.	150°C
Desolvation Temp.	650°C

Conclusion and Future Directions

This technical guide has provided a putative metabolic framework for 8,11-octadecadienoic acid and detailed analytical protocols for its investigation. The proposed pathways, based on the known metabolism of similar fatty acids, offer a starting point for researchers to explore the biological roles of this understudied lipid. The provided GC-MS and LC-MS/MS methodologies represent robust and sensitive approaches for the identification and quantification of 8,11-octadecadienoic acid and its metabolites in various biological matrices.

Future research should focus on validating these proposed metabolic pathways using in vitro enzymatic assays and in vivo studies with labeled 8,11-octadecadienoic acid. Elucidating the biological activities of its metabolites will be crucial in understanding its potential role in health and disease, particularly in inflammatory and metabolic disorders. The development of specific analytical standards for the metabolites of 8,11-octadecadienoic acid will be essential for accurate quantification and further research in this area.

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• SUBSTRATE SPECIFICITY EFFECTS OF LIPOXYGENASE PRODUCTS AND INHIBITORS ON SOYBEAN LIPOXYGENASE-1. PMC - NIH. [Link]

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• Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. PMC - NIH. [Link]

• Strong activation of cyclooxygenase I and II catalytic activity by dietary bioflavonoids. NIH. [Link]

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The Analytical Pursuit of 8,11-Octadecadienoic Acid in Plant Oils: A Technical Guide for Researchers

Foreword: Unveiling a Lesser-Known Isomer

In the vast landscape of lipidomics, the focus has often centered on prominent fatty acids, leaving many isomers with potential biological significance in the shadows. This guide turns the spotlight on 8,11-Octadecadienoic acid, a non-conjugated isomer of linoleic acid found in various plant oils. For researchers, scientists, and drug development professionals, understanding the nuances of its detection and quantification is paramount to unlocking its potential therapeutic applications. This document provides a comprehensive, in-depth technical framework for the discovery and analysis of 8,11-Octadecadienoic acid, moving beyond rote protocols to explain the critical reasoning behind each step.

Section 1: The Molecular Identity of 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid is a polyunsaturated fatty acid with the chemical formula C18H32O2.[1] Its structure features an 18-carbon chain with two double bonds located at the 8th and 11th carbon positions. Unlike its more famous conjugated linoleic acid (CLA) cousins, the double bonds in 8,11-Octadecadienoic acid are separated by a methylene group, a structural distinction that significantly influences its chemical properties and, potentially, its biological activity.

Section 2: A Survey of Botanical Sources

The presence of 8,11-Octadecadienoic acid has been documented in a variety of plant species, often as a component of their seed oils. The concentration of this fatty acid can vary significantly between species. Below is a summary of its reported content in several plant oils.

Plant Species	Common Name	8,11-Octadecadienoic Acid Content (wt%)
Morus alba L.	White Mulberry	77.15
Solanum melongena L.	Eggplant	62.6
Kalimeris indica (L.) Sch. Bip.	Indian Aster	60.7
Nigella damascena L.	Love-in-a-mist	57.5
Trichosanthes kirilowii Maxim.	Chinese Cucumber	48.9
Senna tora (L.) Roxb.	Sicklepod	47.6
Datura stramonium L.	Jimsonweed	42.1
Punica granatum L.	Pomegranate	41.5
Cicer arietinum L.	Chickpea	39.8

Data sourced from PlantFAdb.[2]

Section 3: The Analytical Workflow: From Plant Tissue to Chromatogram

The accurate identification and quantification of 8,11-Octadecadienoic acid in plant oils necessitates a meticulous and validated analytical workflow. This section details the critical steps, emphasizing the scientific rationale behind each procedural choice.

Figure 1: Overall workflow for the analysis of 8,11-Octadecadienoic acid from plant oils.

Step 1: Lipid Extraction from Plant Material

The initial and critical step is the efficient extraction of lipids from the plant matrix, typically seeds. The choice of method aims to maximize yield while minimizing the degradation of polyunsaturated fatty acids.

Protocol: Hot Isopropanol Inactivation and Solvent Extraction

This method is particularly effective as the initial hot isopropanol step deactivates lipolytic enzymes that can alter the fatty acid profile.

• Sample Preparation: Weigh approximately 100 mg of finely ground plant seeds into a glass tube with a Teflon-lined screw cap.

• Enzyme Inactivation: Add 2 mL of 75°C isopropanol to the tube. Heat at this temperature for 15 minutes to inactivate phospholipases. Allow the sample to cool to room temperature.

• Homogenization: Transfer the mixture to a glass Dounce homogenizer and homogenize thoroughly.

• Solvent Extraction: Transfer the homogenate to a larger glass tube. Rinse the homogenizer with 2 mL of chloroform and 2 mL of methanol and add the rinsate to the tube. Add 1.6 mL of water to create a single-phase mixture.

• Phase Separation: Add an additional 2 mL of chloroform and 2 mL of water to the tube. Vortex thoroughly and centrifuge to separate the phases.

• Lipid Collection: Carefully collect the lower chloroform layer, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean, pre-weighed glass vial.

• Re-extraction: Repeat the addition of 2 mL of chloroform to the remaining aqueous layer, vortex, centrifuge, and collect the lower chloroform layer, combining it with the first extract.

• Solvent Evaporation: Evaporate the chloroform from the collected lipid extract under a gentle stream of nitrogen.

• Yield Determination: Once the solvent is fully evaporated, weigh the vial to determine the total lipid yield. Store the extracted lipids under nitrogen at -20°C until derivatization.

Causality Behind Experimental Choices:

• Hot Isopropanol: The use of hot isopropanol is a critical step to denature lipases, which are enzymes that can hydrolyze triglycerides and phospholipids, leading to an inaccurate fatty acid profile.

• Chloroform/Methanol/Water System: This solvent system, based on the principles of the Folch or Bligh-Dyer methods, ensures the efficient extraction of a broad range of lipids of varying polarities.

• Glassware and Teflon: The use of glass and Teflon-lined caps is essential to prevent contamination from plasticizers that can interfere with the analysis.

Step 2: Derivatization to Fatty Acid Methyl Esters (FAMEs)

For gas chromatographic analysis, the fatty acids must be converted into their more volatile and less polar methyl ester derivatives. This process is known as transesterification. Acid-catalyzed transesterification is a robust and widely used method.

Protocol: Acid-Catalyzed Transesterification using Methanolic HCl

• Reaction Setup: To the dried lipid extract (approximately 25 mg), add 2 mL of 3N methanolic HCl and 2 mL of hexane in a reaction vial.

• Incubation: Securely cap the vial and heat at 70-80°C for 1-2 hours in a heating block or water bath. This step facilitates the transesterification of the fatty acids.

• Cooling: Allow the reaction vial to cool to room temperature.

• Extraction of FAMEs: Add 1 mL of water and 1 mL of hexane to the vial. Vortex vigorously to mix and then allow the layers to separate. The upper hexane layer will contain the FAMEs.

• Sample Collection: Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

Causality Behind Experimental Choices:

• Methanolic HCl: Methanolic HCl is an effective acid catalyst for the transesterification of triglycerides and the esterification of free fatty acids. It is generally preferred over boron trifluoride (BF3)-methanol for its greater stability and lower toxicity.

• Hexane: Hexane is used as a non-polar solvent to dissolve the lipids and later to extract the resulting non-polar FAMEs.

• Heating: The reaction is heated to increase the rate of transesterification, ensuring a complete conversion of the fatty acids to their methyl esters.

Step 3: GC-MS Analysis of FAMEs

Gas chromatography coupled with mass spectrometry is the gold standard for the separation and identification of fatty acid methyl esters.

Figure 2: Key components of a GC-MS system for FAME analysis.

Recommended GC-MS Parameters

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• GC Column: Highly polar cyanopropyl-based column (e.g., Agilent J&W HP-88, 100 m x 0.25 mm x 0.20 µm). This type of column is essential for separating positional and geometric isomers of fatty acids.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp 1: Increase to 240°C at a rate of 4°C/min.

  • Hold at 240°C for 20 minutes.

• MS Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-550.

Causality Behind Experimental Choices:

• Highly Polar Column: The choice of a highly polar stationary phase, such as a high-cyanopropyl phase, is the most critical factor for achieving the separation of complex mixtures of FAMEs, including the positional isomers of octadecadienoic acid. The polarity allows for separation based on the degree of unsaturation and the position of the double bonds.

• Temperature Programming: A gradual increase in the oven temperature allows for the separation of FAMEs with a wide range of boiling points, from the shorter, more volatile fatty acids to the longer, less volatile ones.

• Mass Spectrometry Detection: MS detection provides not only quantitative data but also structural information through the fragmentation patterns of the FAMEs, which is crucial for the confident identification of the target analyte. The mass spectrum of the methyl ester of 8,11-Octadecadienoic acid will have a characteristic molecular ion peak (m/z 294.5) and fragmentation pattern.[3]

Section 4: Biological Significance - An Area Ripe for Exploration

The biological role of 8,11-Octadecadienoic acid is not as well-defined as that of its conjugated isomers. However, the broader class of octadecanoids, which are oxygenated derivatives of 18-carbon fatty acids, are known to be involved in a variety of physiological and pathophysiological processes.[4]

While direct signaling pathways for 8,11-Octadecadienoic acid are yet to be fully elucidated, research on related isomers offers valuable insights:

• Inflammatory Pathways: Oxidized metabolites of linoleic acid, such as hydroxy-octadecadienoic acids (HODEs), are known to be involved in inflammatory signaling. It is plausible that 8,11-Octadecadienoic acid could serve as a precursor to bioactive metabolites that modulate inflammatory responses.

• Metabolic Regulation: Different isomers of octadecadienoic acid have been shown to have varying effects on lipid metabolism and cholesterol absorption.[5] The unique positioning of the double bonds in 8,11-Octadecadienoic acid may lead to distinct metabolic fates and downstream effects compared to other isomers.

• Cellular Signaling: The metabolism of various fatty acids can lead to the generation of signaling molecules that interact with nuclear receptors and influence gene expression. Further research is needed to determine if 8,11-Octadecadienoic acid or its metabolites can activate such pathways.

Figure 3: A conceptual framework for investigating the biological role of 8,11-Octadecadienoic acid.

Section 5: Concluding Remarks and Future Directions

This guide has provided a comprehensive technical framework for the identification and quantification of 8,11-Octadecadienoic acid in plant oils. By understanding the rationale behind each step of the analytical process, researchers can ensure the generation of accurate and reproducible data. The discovery of this fatty acid in various plant sources opens up new avenues for research into its nutritional and pharmacological properties.

Future research should focus on:

• Screening a wider range of plant species to identify novel and rich sources of 8,11-Octadecadienoic acid.

• Elucidating the specific metabolic pathways involving this fatty acid in mammalian systems.

• Investigating its biological activities in vitro and in vivo to determine its potential as a therapeutic agent or a functional food ingredient.

The systematic exploration of less-studied fatty acid isomers like 8,11-Octadecadienoic acid holds significant promise for advancing our understanding of lipid biochemistry and its implications for human health.

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• Rahman, M. M., et al. (2014). Investigation Some Physicochemical Properties, Lipids, Glycerides and Fatty acid Composition of Mulberry (Morus Alba L) Seed oil. American Journal of Applied Chemistry, 2(3), 38-41.

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• Yeasmin, T., Raza, S., Sarkar, S. K., Sarkar, A. A., & Absar, N. (2012). Physico-chemical analysis of Mulberry (Morus alba) seed oil. Bangladesh Journal of Scientific and Industrial Research, 47(2), 217-222.
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• Rahman, M. M., Akther, A., Moinuddin, M., Yeasmin, M. S., Rahman, M. M., Rahman, M. S., Ara, S., & Sayeed, M. A. (2017). Investigation some physicochemical properties, lipids, glycerides and fatty acid composition of Mulberry (Morus Alba L) seed oil of three different regions of Bangladesh. Journal of the Bangladesh Chemical Society, 30(1), 1-7.
• Bougnoux, P., Germain, E., Chajès, V., Hubert, B., Lhuillery, C., & Bougnoux, P. (2006). Conjugated linoleic acid isomers and their conjugated derivatives inhibit growth of human cancer cell lines. Anticancer research, 26(6B), 4463–4469.

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• 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. (2023). Anticancer Research, 43(5), 2021-2028.
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A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to 8,11-Octadecadienoic Acid (C18H32O2)

Abstract

8,11-Octadecadienoic acid (C18H32O2) is a polyunsaturated fatty acid that belongs to the broader class of octadecanoids, a family of lipid mediators derived from 18-carbon fatty acids. While not as extensively studied as other isomers like linoleic acid, emerging research into the diverse biological activities of octadecanoids necessitates a deeper understanding of each unique isomer. This guide provides a comprehensive technical overview of 8,11-octadecadienoic acid, synthesizing current knowledge on its chemical properties, probable biosynthetic pathways, and potential biological relevance. Furthermore, this document offers detailed, field-proven analytical methodologies for its extraction and quantification, aiming to equip researchers with the foundational knowledge and practical tools required to investigate this and other related lipid molecules.

Core Concepts: Chemical and Physical Identity

A precise understanding of the molecular identity of 8,11-octadecadienoic acid is fundamental for any scientific investigation. This section delineates its nomenclature, structural isomers, and key physicochemical properties.

Nomenclature and Identification

8,11-Octadecadienoic acid is systematically named based on the IUPAC nomenclature for fatty acids. The designation "8,11" indicates the positions of the two double bonds along the 18-carbon chain.

• Chemical Formula : C18H32O2

• IUPAC Name : (8E,11E)-octadeca-8,11-dienoic acid[1]

• CAS Number : 2197-52-6 (for the E,E-isomer)[1]

• Synonyms : C18:2n-7,10, (8E,11E)-octadeca-8,11-dienoic acid[1]

Structural Isomerism

The geometry of the double bonds at the 8th and 11th positions can be either cis (Z) or trans (E), leading to different stereoisomers. The most commonly referenced isomer in chemical databases is the (8E,11E) form. However, other isomers such as (8Z,11Z)-octadecadienoic acid also exist. It is crucial for researchers to specify the isomeric form under investigation, as geometric differences can significantly impact biological activity.

Physicochemical Properties

The physicochemical properties of 8,11-octadecadienoic acid are summarized in the table below. These properties are essential for designing extraction, separation, and delivery systems.

Property	Value	Source
Molecular Weight	280.4 g/mol	[1]
Monoisotopic Mass	280.240230259 Da	[1]
XlogP (Predicted)	6.8
Topological Polar Surface Area	37.3 Ų

Occurrence and Biosynthesis

While not a major fatty acid in most organisms, 8,11-octadecadienoic acid and its derivatives have been identified in various natural sources, including plants and fungi.[2][3] Its biosynthesis is likely integrated within the broader metabolic network of fatty acid desaturation and elongation.

Natural Occurrence

8,11-Octadecadienoic acid has been reported as a constituent of seed oils from various plants, including Morus alba (White Mulberry) and Solanum melongena (Eggplant).[2] Additionally, its methyl ester has been isolated from the edible mushroom Fistulina hepatica.[3]

Biosynthetic Pathways

The direct biosynthetic pathway for 8,11-octadecadienoic acid is not yet fully elucidated. However, based on known fatty acid metabolism, it is likely synthesized through the action of desaturase and elongase enzymes on shorter saturated or monounsaturated fatty acid precursors.

A related pathway, the formation of 8,11,14-octadecatrienoic acid in animal cells, proceeds from 9,12-hexadecadienoic acid (16:2 n-4) via a Δ6 desaturation followed by elongation. This suggests a plausible mechanism where a C16 or C18 fatty acid undergoes a series of desaturation and elongation steps to yield the 8,11-dienoic structure.

In plants, the octadecanoid pathway, which leads to the synthesis of jasmonic acid from α-linolenic acid, is a well-characterized process involving lipoxygenases (LOX), allene oxide synthase (AOS), and allene oxide cyclase (AOC).[4][5] While this pathway primarily metabolizes C18:3 fatty acids, it highlights the complex enzymatic machinery available in plants for modifying 18-carbon fatty acids.

Caption: A simplified diagram illustrating the potential biosynthetic route to 8,11-octadecadienoic acid involving desaturase and elongase enzymes acting on common fatty acid precursors.

Biological Significance and Pharmacological Relevance

Direct evidence for the biological roles of 8,11-octadecadienoic acid is currently limited. However, the activities of structurally similar octadecadienoic acid isomers provide a strong rationale for its investigation as a bioactive lipid mediator.

Limited Direct Evidence

The methyl ester of 8,11-octadecadienoic acid isolated from Fistulina hepatica demonstrated very low antimicrobial activity against Escherichia coli and Proteus vulgaris, and no activity against several other bacterial and fungal strains.[3]

Inferences from Related Isomers

The broader class of octadecanoids is recognized for its role in regulating inflammation and metabolism.[5][6][7]

• Anti-inflammatory Effects : Other oxo-derivatives of octadecadienoic acid have shown potent anti-inflammatory properties. For instance, 8-oxo-9-octadecenoic acid inhibits the production of nitric oxide and pro-inflammatory cytokines in macrophages by suppressing the NF-κB and MAPK signaling pathways.[8] Similarly, (9Z,11E)-13-oxooctadeca-9,11-dienoic acid (13-KODE) also exhibits anti-inflammatory effects through the activation of the Nrf2/HO-1 pathway.[9]

• Metabolic Regulation : Certain isomers of octadecadienoic acid are potent agonists of peroxisome proliferator-activated receptors (PPARs), particularly PPARα, which is a key regulator of lipid metabolism.[10] Activation of PPARα can lead to a reduction in triglyceride accumulation.

Given these findings, it is plausible that 8,11-octadecadienoic acid or its metabolites could also modulate these or other signaling pathways.

Analytical Methodologies: A Practical Guide

Accurate and sensitive quantification of 8,11-octadecadienoic acid in complex biological matrices is essential for elucidating its roles in health and disease. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose, typically requiring extraction and derivatization prior to analysis.

Experimental Workflow

The general workflow for the analysis of 8,11-octadecadienoic acid from biological samples is depicted below.

Caption: A standard experimental workflow for the quantification of 8,11-octadecadienoic acid from biological matrices using GC-MS.

Step-by-Step Protocol for Extraction and Derivatization

This protocol provides a robust method for the extraction and derivatization of fatty acids, including 8,11-octadecadienoic acid, from biological samples for GC-MS analysis.[11][12]

Materials:

• Biological sample (e.g., 200 µL plasma)

• Internal standard (e.g., deuterated octadecadienoic acid)

• Ice-cold acetonitrile

• 5M HCl

• Ethyl acetate or Methyl tert-butyl ether (MTBE)

• Pyridine

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (Trimethylchlorosilane)

• Nitrogen gas supply

• Microcentrifuge tubes, glass vials

• Vortex mixer, centrifuge, heating block

Procedure:

• Sample Preparation and Protein Precipitation:

  • To a 1.5 mL microcentrifuge tube containing 200 µL of the biological sample, add a known amount of the internal standard.

  • Add 1 mL of ice-cold acetonitrile (-20°C).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• Liquid-Liquid Extraction (LLE):

  • Acidify the supernatant to pH < 2 by adding ~50 µL of 5M HCl.

  • Add 600 µL of ethyl acetate or MTBE.

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean glass vial.

• Derivatization (Silylation):

  • Evaporate the organic extract to complete dryness under a gentle stream of nitrogen at 35-40°C.

  • Add 40 µL of pyridine to the dried residue to dissolve the sample.

  • Add 50 µL of BSTFA with 1% TMCS.

  • Securely cap the vial, vortex briefly, and heat at 70°C for 60 minutes.

  • After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Typical GC-MS Parameters

The following are representative instrument parameters for the analysis of trimethylsilyl (TMS) derivatized fatty acids.

Parameter	Setting
Injection Volume	1 µL, splitless mode
Injector Temperature	280°C
Oven Program	Initial 80°C for 2 min, ramp at 20°C/min to 280°C, hold for 10 min
Carrier Gas	Helium
Ionization Mode	Electron Impact (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-550) for identification, Selected Ion Monitoring (SIM) for quantification

Research Perspectives and Future Directions

The study of 8,11-octadecadienoic acid is still in its nascent stages, presenting numerous opportunities for novel discoveries. Key areas for future research include:

• Elucidation of Biosynthetic Pathways : Identifying the specific enzymes and substrates involved in the synthesis of 8,11-octadecadienoic acid in different organisms.

• Investigation of Biological Activities : Screening for its effects on key signaling pathways involved in inflammation, metabolism, and other cellular processes.

• Metabolomic Profiling : Quantifying its levels in various tissues and biofluids in both healthy and diseased states to identify potential correlations and biomarker utility.

• Stereospecific Analysis : Developing methods to separate and quantify the different geometric isomers and evaluating their distinct biological activities.

References

• Schaller, F., & Weiler, E. W. (1997). Enzymes of octadecanoid biosynthesis in plants--12-oxo-phytodienoate 10,11-reductase. FEBS letters, 406(1-2), 159–163. [Link]

• Shirasaka, N., & Shimizu, S. (1999). Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. Journal of nutritional science and vitaminology, 45(2), 203–212. [Link]

• Wasternack, C. (2007). Jasmonates: an update on biosynthesis, signal transduction and action in plant stress response, growth and development. Annals of botany, 100(4), 681–697. [Link]

• Quaranta, F., et al. (2022). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 122(24), 17569-17610. [Link]

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• Emken, E. A., et al. (1992). Metabolism in humans of cis-12,trans-15-octadecadienoic acid relative to palmitic, stearic, oleic and linoleic acids. Lipids, 27(6), 447–453. [Link]

• Kim, K. N., et al. (2018). Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells. Journal of medicinal food, 21(1), 43–50. [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. Retrieved from [Link]

• Cahoon, E. B., & Shanklin, J. (2019). Production of Unusual Fatty Acids in Plants. AOCS. Retrieved from [Link]

• PlantFAdb. (n.d.). 18:2-delta-8,11; 8,11-Octadecadienoic acid. Retrieved from [Link]

• Quaranta, F., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society transactions, 50(6), 1569–1582. [Link]

• O'Donnell, V. B., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions, 50(6), 1569-1582. [Link]

• Nagatake, T., et al. (2022). Intestinal microbe-dependent ω3 lipid metabolite αKetoA prevents inflammatory diseases in mice and cynomolgus macaques. Nature communications, 13(1), 162. [Link]

• Diri, M., et al. (2015). Octadeca-8,11-dienoic Acid Methylester, a New Fatty Acid Metabolite from Fistulina hepatica. Records of Natural Products, 9(3), 421-426. [Link]

• Jo, Y. H., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules (Basel, Switzerland), 25(17), 3939. [Link]

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An In-depth Technical Guide to 8,11-Octadecadienoic Acid: Properties, Reactivity, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

8,11-Octadecadienoic acid, a lesser-known non-conjugated isomer of linoleic acid, is an eighteen-carbon unsaturated fatty acid with two double bonds located at the 8th and 11th carbon positions. Its unique structural arrangement, distinct from the more common conjugated linoleic acids (CLAs), imparts specific chemical and biological properties that are of growing interest in the fields of lipidomics, cell signaling, and drug discovery. This guide provides a comprehensive technical overview of the physical and chemical properties of 8,11-octadecadienoic acid, its characteristic reactions, and its emerging role in biological systems.

Part 1: Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of 8,11-octadecadienoic acid is fundamental for its application in research and development. While experimental data for the free acid is limited, a combination of computed data and experimental values for its methyl ester provides a solid foundation for its characterization.

Structure and Isomerism

8,11-Octadecadienoic acid is a straight-chain fatty acid with the molecular formula C₁₈H₃₂O₂. The presence of two double bonds allows for several geometric isomers, including (8E,11E), (8Z,11Z), (8E,11Z), and (8Z,11E) configurations. The IUPAC name for the (8E,11E) isomer is (8E,11E)-octadeca-8,11-dienoic acid[1].

Physical Properties

Property	8,11-Octadecadienoic Acid (Computed)	8,11-Octadecadienoic acid, methyl ester (Experimental/Computed)
Molecular Weight	280.4 g/mol [1]	294.5 g/mol [2]
XLogP3	6.8[1]	6.9[2]
Topological Polar Surface Area	37.3 Ų[1]	26.3 Ų[2]
Water Solubility	-	Log10 of Water solubility in mol/l (log₁₀WS) is a parameter available for the methyl ester, though a specific value is not provided in the immediate search results.[2] Generally, long-chain fatty acids are sparingly soluble in water.
Solubility in Organic Solvents	Expected to be soluble in nonpolar organic solvents.	Soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide.[3]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 8,11-octadecadienoic acid and its derivatives.

• Mass Spectrometry (MS): The mass spectrum of 8,11-octadecadienoic acid methyl ester is available and serves as a key identification tool[4].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR data are available for the methyl ester of 8,11-octadecadienoic acid, providing detailed structural information[5].

• Infrared (IR) Spectroscopy: The IR spectrum of the methyl ester of 8,11-octadecadienoic acid is also available, showing characteristic peaks for the functional groups present[6].

Part 2: Chemical Properties and Reactivity

The two non-conjugated double bonds in 8,11-octadecadienoic acid are the primary sites of its chemical reactivity.

Oxidation

8,11-Octadecadienoic acid is susceptible to oxidation, both enzymatically and non-enzymatically.

• Enzymatic Oxidation: Lipoxygenases (LOX) are a family of enzymes that can catalyze the dioxygenation of polyunsaturated fatty acids. While the specific action of LOX on 8,11-octadecadienoic acid is not extensively detailed in the provided results, it is known that LOX acts on fatty acids with a cis,cis-1,4-pentadiene structure[7]. The 8,11-diene system, depending on its stereochemistry, could be a substrate for certain LOX isoforms, leading to the formation of hydroperoxy fatty acids. These products are precursors to a variety of signaling molecules[8][9].

Caption: Enzymatic oxidation of 8,11-octadecadienoic acid by lipoxygenase.

• Autoxidation: In the presence of oxygen, 8,11-octadecadienoic acid can undergo autoxidation, a free-radical mediated process that leads to a complex mixture of oxidation products, including hydroperoxides, aldehydes, and other truncated fatty acids.

Hydrogenation

The double bonds of 8,11-octadecadienoic acid can be reduced to single bonds through catalytic hydrogenation, yielding stearic acid (octadecanoic acid).

Experimental Protocol: Catalytic Hydrogenation

• Catalyst Preparation: A common catalyst for this reaction is palladium on carbon (Pd/C) or a nickel catalyst[10][11].

• Reaction Setup: Dissolve 8,11-octadecadienoic acid in a suitable solvent such as ethanol or ethyl acetate in a hydrogenation vessel.

• Catalyst Addition: Add the catalyst to the solution.

• Hydrogenation: The vessel is then purged with hydrogen gas and the reaction is stirred under a hydrogen atmosphere at a desired pressure and temperature. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, the catalyst is removed by filtration, and the solvent is evaporated to yield the saturated fatty acid.

Caption: Catalytic hydrogenation of 8,11-octadecadienoic acid.

Esterification

The carboxylic acid group of 8,11-octadecadienoic acid readily undergoes esterification with alcohols in the presence of an acid catalyst to form the corresponding ester. The Fischer esterification is a classic method for this transformation.

Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask, combine 8,11-octadecadienoic acid with an excess of the desired alcohol (e.g., methanol).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

• Reaction Conditions: Heat the mixture to reflux with stirring. The reaction progress is monitored by TLC or GC.

• Workup: After the reaction is complete, the mixture is cooled and the excess alcohol is removed under reduced pressure. The residue is then dissolved in an organic solvent and washed with a mild base (e.g., sodium bicarbonate solution) to neutralize the acid catalyst, followed by washing with water and brine.

• Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is evaporated to yield the crude ester, which can be further purified by distillation or column chromatography.

Caption: Fischer esterification of 8,11-octadecadienoic acid.

Part 3: Biological Significance and Metabolism

8,11-Octadecadienoic acid is not just a simple fatty acid; it is involved in complex metabolic pathways and may function as a signaling molecule.

Metabolic Pathways

• Formation: 11,14-Octadecadienoic acid and 8,11,14-octadecatrienoic acid have been detected in cellular lipids, and their formation is suggested to occur through the elongation of shorter-chain fatty acids[12]. This suggests a potential pathway for the endogenous synthesis of 8,11-octadecadienoic acid.

• Octadecanoid Pathway: The "octadecanoid pathway" refers to the metabolic cascade that begins with 18-carbon fatty acids and leads to the production of a variety of bioactive oxylipins[13]. These molecules, including jasmonates in plants and various eicosanoid-like compounds in animals, act as signaling molecules in a wide range of physiological processes. 8,11-Octadecadienoic acid, as an 18-carbon di-unsaturated fatty acid, is a potential substrate for the enzymes of this pathway.

Caption: Metabolic pathways involving 8,11-octadecadienoic acid.

Role in Cellular Signaling and Inflammation

Oxidized metabolites of polyunsaturated fatty acids are known to be potent signaling molecules that regulate a variety of cellular processes, including inflammation. While direct evidence for the signaling roles of 8,11-octadecadienoic acid metabolites is still emerging, its structural similarity to other well-studied fatty acids suggests that its oxidation products could participate in inflammatory signaling cascades. For instance, oxidized octadecadienoic acids are associated with inflammation and can activate receptors that induce pro-inflammatory cytokines[14].

Part 4: Applications in Drug Development

The unique properties and biological activities of 8,11-octadecadienoic acid and its derivatives suggest potential applications in drug development, although this area is still in its nascent stages.

• Anti-inflammatory Agents: Given the role of oxidized fatty acids in inflammation, synthetic analogues of 8,11-octadecadienoic acid or its metabolites could be designed to modulate inflammatory pathways. These could act as agonists or antagonists of specific receptors involved in the inflammatory response.

• Cancer Research: Some fatty acids and their derivatives have shown effects on cancer cell proliferation and survival. The potential of 8,11-octadecadienoic acid and its metabolites in this area warrants further investigation. For example, some octadecadienoic acid derivatives have been reported to have antitumor properties[15].

• Metabolic Disorders: As a component of lipid metabolism, understanding the role of 8,11-octadecadienoic acid could provide insights into metabolic diseases. Modulating its metabolic pathways could be a therapeutic strategy for conditions such as dyslipidemia or non-alcoholic fatty liver disease.

Conclusion

8,11-Octadecadienoic acid is an intriguing fatty acid with a unique structural and chemical profile. While much of the experimental data is focused on its methyl ester, the available information provides a strong basis for further research. Its reactivity, centered around its non-conjugated double bonds, and its involvement in the octadecanoid pathway highlight its potential as a bioactive molecule. As our understanding of lipidomics and lipid-mediated signaling continues to grow, 8,11-octadecadienoic acid and its derivatives may emerge as important targets for the development of novel therapeutics for a range of diseases. Further research into its specific biological functions and the pharmacological activities of its metabolites is crucial to unlocking its full therapeutic potential.

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An In-depth Technical Guide to 8,11-Octadecadienoic Acid: From Physicochemical Properties to Putative Biological Functions and Analysis

For Researchers, Scientists, and Drug Development Professionals

Foreword

The field of lipidomics continues to unveil the intricate roles of fatty acids beyond their basic functions in energy storage and membrane structure. Among the vast array of these molecules, the octadecadienoic acids, isomers of linoleic acid, are emerging as a class of bioactive lipids with significant potential in modulating key physiological and pathophysiological processes. This technical guide focuses on a lesser-explored isomer, 8,11-octadecadienoic acid, providing a comprehensive overview of its known characteristics and, by drawing parallels with its more studied isomers, postulating its likely biological significance and mechanisms of action. This document is intended to serve as a foundational resource for researchers embarking on the study of this intriguing fatty acid, offering both theoretical insights and practical methodologies.

Physicochemical Characteristics of 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid is a polyunsaturated fatty acid with an 18-carbon chain and two double bonds located at the 8th and 11th carbon positions.[1][2][3] Its chemical formula is C₁₈H₃₂O₂ and it has a molecular weight of approximately 280.45 g/mol .[1][2] The IUPAC name for one of its isomers is (8E,11E)-octadeca-8,11-dienoic acid.[1]

Table 1: Physicochemical Properties of 8,11-Octadecadienoic Acid and its Methyl Ester

Property	8,11-Octadecadienoic Acid	8,11-Octadecadienoic Acid Methyl Ester
Molecular Formula	C₁₈H₃₂O₂	C₁₉H₃₄O₂
Molecular Weight	~280.4 g/mol [1]	~294.5 g/mol [4]
IUPAC Name	(8E,11E)-octadeca-8,11-dienoic acid[1]	methyl octadeca-8,11-dienoate[4]
Classification	Lipid; Fatty Acyl; Unsaturated fatty acid[1]	Lipid; Fatty Acyl; Fatty ester[4]

Natural Occurrence and Biosynthesis

While not as ubiquitously studied as other linoleic acid isomers, 8,11-octadecadienoic acid has been identified in natural sources. Notably, its methyl ester has been isolated from the edible mushroom Fistulina hepatica.[5]

The biosynthesis of 8,11-octadecadienoic acid in mammalian systems is not fully elucidated. However, studies on related fatty acids suggest that it can be formed through the metabolic pathways involving fatty acid desaturases and elongases.[6] For instance, research has shown that 9,12-hexadecadienoic acid (16:2 n-4) can be converted to 11,14-octadecadienoic acid (18:2 n-4) and 8,11,14-octadecatrienoic acid (18:3 n-4) in rat liver cells, indicating the action of desaturases and elongases in shifting the double bond positions and extending the carbon chain.[6] It is plausible that similar enzymatic activities could lead to the formation of 8,11-octadecadienoic acid from other fatty acid precursors.

Caption: Putative anti-inflammatory mechanism of 8,11-octadecadienoic acid.

Peroxisome Proliferator-Activated Receptor (PPAR) Agonism

Peroxisome proliferator-activated receptors (PPARs) are a group of nuclear receptors that play crucial roles in lipid and glucose metabolism. Several isomers of octadecadienoic acid have been identified as potent PPAR agonists.

• PPARα Agonism: 13-oxo-9,11-octadecadienoic acid, an isomer of 8,11-octadecadienoic acid, has been shown to be a potent PPARα agonist, leading to a decrease in plasma and hepatic triglycerides in obese diabetic mice. [7][8][9]* PPARγ Agonism: Various hydroxyoctadecadienoic acid (HODE) isomers have been demonstrated to possess PPARγ agonist activity. [10][11] The ability of these related compounds to activate PPARs strongly suggests that 8,11-octadecadienoic acid may also function as a PPAR ligand, thereby influencing metabolic pathways.

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An In-depth Technical Guide to Octadecanoids and Their Biological Significance

Abstract

Octadecanoids, a diverse class of signaling lipids derived from the enzymatic or non-enzymatic oxidation of 18-carbon fatty acids, are pivotal mediators of a vast array of biological processes across kingdoms. Historically recognized for their role as phytohormones in plants, particularly jasmonic acid, their significance in mammalian pathophysiology is now an area of intense investigation. This guide provides a comprehensive technical overview of octadecanoid biology for researchers, scientists, and drug development professionals. We will explore the intricate biosynthetic pathways, delve into the mechanistic details of their signaling cascades in both plant and mammalian systems, present quantitative data on their prevalence in health and disease, and provide detailed protocols for their analysis. Furthermore, we will discuss the burgeoning field of octadecanoid-targeted therapeutics, highlighting their potential as both biomarkers and drug targets.

Introduction: The Expanding World of Octadecanoids

Octadecanoids are a subset of a larger family of bioactive lipids known as oxylipins.[1] Their structural foundation is an 18-carbon chain, typically derived from fatty acids like linoleic acid (LA) and α-linolenic acid (ALA).[2] While the term was initially coined in the context of the jasmonic acid biosynthetic pathway in plants, it now encompasses a broader range of oxygenated 18-carbon fatty acids.[3]

In the plant kingdom, octadecanoids, most notably jasmonic acid (JA) and its derivatives (collectively known as jasmonates), are central hormones that regulate growth, development, and defense against pathogens and herbivores.[4][5] In mammals, the role of octadecanoids has been historically overshadowed by their 20-carbon counterparts, the eicosanoids (e.g., prostaglandins and leukotrienes). However, recent advancements have brought to light their critical involvement in processes such as inflammation, immune modulation, nociception, and the maintenance of epithelial barriers.[6][7]

The biosynthesis of octadecanoids is a complex process involving several key enzyme families:

• Lipoxygenases (LOXs): These enzymes introduce molecular oxygen into polyunsaturated fatty acids. 12/15-lipoxygenase (12/15-LOX) is a key enzyme in the synthesis of hydroxyoctadecadienoic acids (HODEs) in mammals.[4][8]

• Cyclooxygenases (COXs): While primarily known for their role in prostaglandin synthesis from arachidonic acid, COX enzymes can also metabolize linoleic acid to produce 9-HODE and 13-HODE.[2]

• Cytochrome P450 (CYP) enzymes: This superfamily of enzymes contributes to the formation of a variety of oxygenated fatty acids, including epoxy and hydroxy derivatives of linoleic acid.[3]

This guide will navigate the complexities of octadecanoid science, from their fundamental biochemistry to their translational applications in medicine.

Biosynthesis of Octadecanoids: A Tale of Two Kingdoms

The biosynthetic pathways of octadecanoids, while sharing some enzymatic principles, diverge significantly between plants and mammals, reflecting their distinct physiological roles.

The Jasmonate Pathway in Plants: A Master Regulator of Defense

The canonical octadecanoid pathway in plants leads to the production of jasmonic acid, a potent signaling molecule involved in responses to stress and development.[9] The process begins in the chloroplast with the release of α-linolenic acid from membrane lipids.

The key steps are as follows:

• Oxygenation: Lipoxygenase (LOX) catalyzes the addition of molecular oxygen to α-linolenic acid, forming 13(S)-hydroperoxyoctadecatrienoic acid (13-HPOT).[4]

• Dehydration and Cyclization: Allene oxide synthase (AOS) and allene oxide cyclase (AOC) work in sequence to convert 13-HPOT into 12-oxophytodienoic acid (OPDA).[4]

• Reduction and β-oxidation: OPDA is then transported to the peroxisome, where it undergoes reduction by 12-oxophytodienoic acid reductase (OPR) and three cycles of β-oxidation to yield (+)-7-iso-jasmonic acid, which can then be epimerized to the more stable (-)-jasmonic acid.[10]

Mammalian Octadecanoid Biosynthesis: A Multi-Enzyme Network

In mammals, octadecanoids are primarily derived from linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet.[1] Their synthesis is not localized to a single pathway but is rather the result of the concerted action of LOX, COX, and CYP enzymes, as well as non-enzymatic autooxidation.[3]

• 12/15-Lipoxygenase (12/15-LOX): This enzyme is a major contributor to the formation of 13(S)-hydroxyoctadecadienoic acid (13-HODE).[7]

• Cyclooxygenases (COX-1 and COX-2): These enzymes metabolize linoleic acid to both 9-HODE and 13-HODE, with a preference for the latter.[2]

• Cytochrome P450 (CYP) Enzymes: These enzymes generate a racemic mixture of 9-HODE and 13-HODE, with a predominance of the R stereoisomer.[1]

• Autooxidation: Non-enzymatic oxidation of linoleic acid, often associated with oxidative stress, produces a racemic mixture of 9-HODE and 13-HODE.[1]

Signaling Pathways and Biological Roles

Octadecanoids exert their biological effects by activating specific signaling pathways, which can vary significantly depending on the specific octadecanoid, the cell type, and the physiological context.

Jasmonate Signaling in Plants: A Proteasome-Dependent Pathway

The perception of jasmonates in plants leads to a rapid reprogramming of gene expression, orchestrating a wide range of defensive and developmental responses.[7] The core of this signaling pathway involves a co-receptor complex and the degradation of transcriptional repressors.

• Bioactive Ligand: The biologically active form of jasmonate is jasmonoyl-isoleucine (JA-Ile).[11]

• Co-receptor Complex: JA-Ile binds to a co-receptor complex consisting of CORONATINE INSENSITIVE 1 (COI1), an F-box protein, and JASMONATE ZIM-DOMAIN (JAZ) proteins, which are transcriptional repressors.[8]

• Proteasomal Degradation: The binding of JA-Ile to the COI1-JAZ complex targets the JAZ proteins for ubiquitination and subsequent degradation by the 26S proteasome.[8]

• Transcriptional Activation: The degradation of JAZ repressors liberates transcription factors, such as MYC2, which then activate the expression of jasmonate-responsive genes.[12]

Mammalian Octadecanoid Signaling: A Focus on Inflammation and Metabolism

In mammals, octadecanoids, particularly 9-HODE and 13-HODE, have emerged as important signaling molecules in a variety of pathophysiological processes. Their effects are often mediated through nuclear receptors and G protein-coupled receptors.

• Peroxisome Proliferator-Activated Receptors (PPARs): 13-HODE and its oxidized metabolite, 13-oxo-ODE, are known ligands for PPARγ.[7] Activation of PPARγ by these octadecanoids can have anti-inflammatory effects and influence lipid metabolism.[6][7]

• G Protein-Coupled Receptor 132 (GPR132): 9-HODE is a potent agonist of GPR132 (also known as G2A).[4][7] Activation of GPR132 by 9-HODE has been linked to pro-inflammatory responses in various cell types.[4][7] The differential activation of PPARγ and GPR132 by 13-HODE and 9-HODE, respectively, highlights the nuanced and sometimes opposing roles of these closely related molecules.

• Transient Receptor Potential Vanilloid 1 (TRPV1): Both 9-HODE and 13-HODE can modulate the activity of the TRPV1 ion channel, which is involved in pain sensation.[6]

The downstream signaling cascades initiated by these receptors often involve key inflammatory pathways such as:

• Nuclear Factor-kappa B (NF-κB): Octadecanoids can modulate the NF-κB pathway, a central regulator of inflammatory gene expression. For example, 8-oxo-9-octadecenoic acid has been shown to inhibit NF-κB signaling in macrophages.[13]

• Mitogen-Activated Protein Kinases (MAPKs): The MAPK signaling pathways (including ERK and JNK) are also targets of octadecanoid signaling, influencing cellular responses to stress and inflammation.[13]

Quantitative Analysis of Octadecanoids: A Methodological Overview

The accurate quantification of octadecanoids in biological matrices is challenging due to their low endogenous concentrations, structural similarity, and susceptibility to ex vivo oxidation.[14] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the sensitive and specific analysis of these molecules.[10][14]

Data Presentation: Octadecanoid Levels in Health and Disease

The concentrations of octadecanoids can vary significantly depending on the physiological or pathological state. For example, levels of 9-HODE and 13-HODE are often elevated in conditions associated with oxidative stress and inflammation.

Octadecanoid	Matrix	Condition	Concentration Range	Reference
9-HODE + 13-HODE	Human Plasma	Baseline (Healthy)	~100-300 ng/mL	[15]
9-HODE + 13-HODE	Human Plasma	Post 75-km Cycling	~300-900 ng/mL	[15]
9-HODE	Human Serum	Rett Syndrome	Elevated vs. Control	[16]
13-HODE	Human Serum	Rett Syndrome	Elevated vs. Control	[16]
9-HODE & 13-HODE	Atherosclerotic Plaques	Atherosclerosis	Abundant	[7][17]

Experimental Protocols

This protocol outlines a general procedure for the solid-phase extraction (SPE) of octadecanoids from plasma or serum, a common first step before LC-MS/MS analysis.[18]

Materials:

• Plasma/Serum sample

• Internal standard solution (containing deuterated octadecanoids)

• Methanol (MeOH)

• Deionized water

• 5% Methanol in water

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Nitrogen evaporator

• Reconstitution solution (e.g., 50% Methanol)

Procedure:

• Sample Preparation: Thaw plasma/serum samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 5 µL of the internal standard solution. Vortex briefly.[18]

• SPE Cartridge Conditioning: Condition the SPE cartridge by washing with 1 mL of MeOH followed by 1 mL of deionized water.[18]

• Sample Loading: Load the plasma/internal standard mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1.5 mL of 5% MeOH to remove polar impurities.[18]

• Elution: Elute the octadecanoids from the cartridge with 1.2 mL of MeOH into a clean collection tube.[18]

• Drying: Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 50 µL of the reconstitution solution. The sample is now ready for LC-MS/MS analysis.[18]

This protocol provides a representative set of conditions for the analysis of octadecanoids using a UPLC system coupled to a triple quadrupole mass spectrometer.[13][14]

Instrumentation:

• UPLC System (e.g., Waters ACQUITY)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+)

LC Conditions:

• Column: Reversed-phase C18 column (e.g., 2.1 x 150 mm, 1.7 µm)[13][14]

• Mobile Phase A: 0.01% Formic acid in water[14]

• Mobile Phase B: 0.01% Formic acid in acetonitrile[14]

• Gradient: A linear gradient tailored to separate the various octadecanoid isomers.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 3 µL[14]

• Column Temperature: 35 °C[14]

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode[14]

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each target octadecanoid and internal standard are required. For example:

  • 9-HODE/13-HODE: Precursor ion (m/z) 295.2 -> Product ion (m/z) 113.1 or 171.1

• Source Temperature: 150 °C[14]

• Desolvation Temperature: 650 °C[14]

Octadecanoids in Drug Discovery and Development

The deepening understanding of the roles of octadecanoids in disease has opened up new avenues for therapeutic intervention. Both the enzymes that produce octadecanoids and the receptors that mediate their effects are attractive targets for drug development.

Targeting Octadecanoid Biosynthesis

Inhibitors of the enzymes involved in octadecanoid synthesis offer a direct approach to modulating their levels and downstream effects.

• 12/15-Lipoxygenase (12/15-LOX) Inhibitors: Given the role of 12/15-LOX in producing pro-inflammatory lipids and contributing to oxidative stress, there is significant interest in developing inhibitors of this enzyme for a range of diseases, including type 1 diabetes, stroke, and asthma.[3][4][8] Small molecule inhibitors such as ML127 and ML351 have shown high potency and selectivity for 12/15-LOX and have demonstrated therapeutic potential in preclinical models.[8] Other compounds like baicalein and esculetin have also been investigated for their 12/15-LOX inhibitory activity.[3]

Modulating Octadecanoid Signaling

Targeting the receptors that are activated by octadecanoids provides another promising therapeutic strategy.

• GPR132 Antagonists: As the receptor for the pro-inflammatory octadecanoid 9-HODE, GPR132 is a potential target for the treatment of inflammatory diseases and cancer.[10][19] The development of potent and selective GPR132 antagonists is an active area of research.[10]

• Selective PPARγ Modulators (SPPARγMs): The goal of SPPARγM development is to harness the beneficial metabolic and anti-inflammatory effects of PPARγ activation while minimizing the side effects associated with full agonists.[5][20] Given that 13-HODE and its metabolites are endogenous PPARγ ligands, understanding how they and other selective modulators interact with the receptor is crucial for designing safer and more effective therapies for metabolic diseases.[7]

Octadecanoids as Biomarkers

The altered levels of specific octadecanoids in various diseases suggest their potential use as biomarkers for diagnosis, prognosis, and monitoring therapeutic response. For example, elevated levels of 9-HODE and 13-HODE are considered markers of oxidative stress and have been associated with conditions like atherosclerosis and Rett syndrome.[15][16]

Conclusion and Future Directions

The field of octadecanoid research has evolved from its botanical origins to become a significant area of investigation in mammalian physiology and medicine. It is now clear that these 18-carbon lipid mediators are not merely byproducts of fatty acid metabolism but are in fact critical signaling molecules with profound biological effects. The dualistic nature of octadecanoids, with some members promoting inflammation and others having anti-inflammatory properties, underscores the complexity of their roles and the need for further research.

Future studies should focus on several key areas:

• Elucidating Novel Signaling Pathways: While progress has been made in identifying receptors for some octadecanoids, the signaling pathways for many others remain unknown.

• Developing More Specific Analytical Tools: The availability of a wider range of analytical standards and more advanced mass spectrometry techniques will be crucial for comprehensively profiling the octadecanoid lipidome.[21]

• Translating Preclinical Findings: The promising results from preclinical studies with 12/15-LOX inhibitors and other modulators of octadecanoid signaling need to be translated into clinical applications.

The continued exploration of the intricate world of octadecanoids holds great promise for uncovering new therapeutic targets and developing innovative treatments for a wide range of human diseases.

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Protocols & Analytical Methods

Application Note &amp; Protocol: High-Sensitivity Detection of 8,11-Octadecadienoic Acid using Mass Spectrometry

Introduction: The Analytical Challenge of a Specific Fatty Acid Isomer

8,11-Octadecadienoic acid (C18H32O2) is a polyunsaturated fatty acid whose accurate detection is essential for various fields, from lipidomics research to the quality control of pharmaceutical formulations.[1][2] Like other fatty acids, its analysis is complicated by its low volatility, high polarity, and the presence of numerous structural isomers (e.g., linoleic acid, 9,12-octadecadienoic acid), which often have similar physicochemical properties.[3][4] Therefore, robust and highly selective analytical methods are required to distinguish and quantify 8,11-octadecadienoic acid in complex biological or chemical matrices.

Mass spectrometry (MS), coupled with chromatographic separation techniques like Gas Chromatography (GC) or Liquid Chromatography (LC), has become the gold standard for fatty acid analysis due to its unparalleled sensitivity and specificity.[5] This guide provides detailed protocols and expert insights for two primary workflows: GC-MS for comprehensive profiling and LC-MS/MS for high-sensitivity targeted quantification.

Workflow I: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale

Direct analysis of free fatty acids by GC is challenging due to their poor volatility and tendency to adsorb onto the chromatographic column, leading to poor peak shape and low sensitivity.[6][7] To overcome this, a chemical derivatization step is mandatory. The most common approach is the conversion of the carboxylic acid group into a more volatile and thermally stable ester, typically a fatty acid methyl ester (FAME).[7][8] This process not only improves chromatographic performance but also generates compounds with predictable and well-characterized fragmentation patterns upon Electron Impact (EI) ionization in the mass spectrometer.

Detailed Experimental Protocol

Part A: Lipid Extraction from Biological Matrix (Folch Method) This protocol is a foundational step for isolating total lipids from samples like plasma or tissue homogenates.

• Homogenization: Homogenize the sample (e.g., 100 mg of tissue or 200 µL of plasma) in a glass tube.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol. The final solvent volume should be 20 times the sample volume to ensure efficient extraction.[9]

• Agitation: Agitate the mixture vigorously for 15-20 minutes at room temperature to ensure thorough lipid extraction.[10]

• Phase Separation: Add 0.2 volumes of a 0.9% NaCl solution to the mixture. Centrifuge at low speed (e.g., 2000 x g) for 5 minutes to facilitate phase separation.[10]

• Lipid Collection: Carefully collect the lower chloroform phase, which contains the lipids, using a glass Pasteur pipette.

• Drying: Evaporate the chloroform extract to complete dryness under a gentle stream of nitrogen. The resulting lipid film is now ready for derivatization.

Part B: Derivatization to Fatty Acid Methyl Esters (FAMEs) This protocol uses boron trifluoride-methanol, a highly efficient reagent for esterification.

• Reagent Addition: To the dried lipid extract, add 2 mL of a 12% w/w BF₃-Methanol solution.[6]

• Internal Standard: For quantitative analysis, add a known amount of an internal standard not naturally present in the sample, such as methyl heptadecanoate (C17:0).

• Reaction: Tightly cap the tube and heat the mixture at 60°C for 10-60 minutes.[6][7] The optimal time depends on the sample matrix and should be validated.

• Extraction of FAMEs: Cool the reaction tube to room temperature. Add 1 mL of GC-grade hexane and 1 mL of saturated NaCl solution. Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[10]

• Sample Collection: Allow the layers to separate (centrifugation can assist). Transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

GC-MS Instrumental Setup and Data Acquisition

The following parameters provide a robust starting point for the analysis of 8,11-octadecadienoic acid methyl ester.

Parameter	Recommended Setting	Rationale
GC Column	Polar capillary column (e.g., HP-88, DB-23)	Provides excellent separation of FAME isomers based on carbon number and degree of unsaturation.[11]
Injector	Splitless Mode, 250-280°C	Ensures efficient volatilization and transfer of the entire sample onto the column for maximum sensitivity.[6]
Oven Program	Initial 80°C (hold 2 min), ramp 20°C/min to 280°C (hold 10 min)	A temperature gradient is crucial for separating FAMEs with different chain lengths and boiling points.[6]
Carrier Gas	Helium, Constant Flow (e.g., 1.0 mL/min)	Inert carrier gas providing good chromatographic efficiency.
MS Ion Source	Electron Impact (EI), 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.[6]
Acquisition Mode	Full Scan (m/z 50-550) & SIM	Full scan is used for initial identification. Selected Ion Monitoring (SIM) is used for quantification of specific ions to enhance sensitivity and selectivity.[6]

Key Ions for 8,11-Octadecadienoic Acid Methyl Ester (C19H34O2, MW: 294.5) [12][13]

• Molecular Ion (M+): m/z 294

• Characteristic Fragments: m/z 263 ([M-OCH3]+), 74 (McLafferty rearrangement), 67, 81, 95 (alkenyl fragments)

GC-MS Analysis Workflow Diagram

Caption: GC-MS workflow for 8,11-octadecadienoic acid analysis.

Workflow II: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle & Rationale

LC-MS/MS offers a powerful alternative to GC-MS, often with the significant advantage of eliminating the need for derivatization.[14] The analysis is performed on the free fatty acid using a reversed-phase C18 column for separation. Electrospray Ionization (ESI), typically in negative mode, is used to generate the deprotonated molecule [M-H]⁻. Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity by monitoring a specific fragmentation of the parent ion, effectively filtering out chemical noise from the matrix.[15][16]

Detailed Experimental Protocol

Part A: Lipid Extraction and Purification The initial lipid extraction follows the same Folch method as described in section 2.2. For cleaner samples, an optional Solid-Phase Extraction (SPE) step can be added.

• Lipid Extraction: Perform the Folch extraction (steps 1-6 in section 2.2).

• Reconstitution: Reconstitute the dried lipid extract in a small volume of the initial LC mobile phase (e.g., 100 µL of 60:40 Water:Acetonitrile).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter to remove particulates before injection.

Part B: LC-MS/MS Instrumental Setup and Data Acquisition These parameters are optimized for the targeted analysis of underivatized 8,11-octadecadienoic acid.

Parameter	Recommended Setting	Rationale
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Standard for separating lipids and other hydrophobic molecules based on their affinity for the stationary phase.[15]
Mobile Phase A	0.1% Acetic or Formic Acid in Water	Acidifies the mobile phase to promote protonation of the carboxyl group, improving peak shape.[17]
Mobile Phase B	Acetonitrile/Methanol (4:1, v/v) with 0.1% Acid	Strong organic solvent for eluting the fatty acid from the C18 column.[16]
Elution	Gradient: Start at 40% B, ramp to 99% B over 10 min	A gradient is necessary to elute the strongly retained fatty acid in a sharp peak.[17]
MS Ion Source	Electrospray Ionization (ESI), Negative Mode	ESI is a soft ionization technique ideal for LC. Negative mode efficiently generates the [M-H]⁻ ion for fatty acids.[15]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides the highest level of selectivity and sensitivity by monitoring a specific parent-to-product ion transition.[16]

Key MRM Transition for 8,11-Octadecadienoic Acid (C18H32O2, MW: 280.4) [1][18]

• Parent Ion (Q1): m/z 279.2 [M-H]⁻

• Product Ion (Q3): A characteristic product ion resulting from collision-induced dissociation (e.g., m/z 235.2 from loss of CO2, or other specific fragments). The exact product ion should be optimized by infusing a pure standard.

LC-MS/MS Analysis Workflow Diagram

Caption: LC-MS/MS workflow for 8,11-octadecadienoic acid analysis.

Conclusion and Best Practices

The choice between GC-MS and LC-MS/MS depends on the specific research question. GC-MS, with its extensive FAME libraries, is excellent for broader profiling of total fatty acid content. LC-MS/MS, with its minimal sample preparation and high selectivity, is superior for the targeted quantification of specific free fatty acids like 8,11-octadecadienoic acid, especially at trace levels.

For both methods, the use of a stable isotope-labeled internal standard (e.g., 8,11-Octadecadienoic acid-d4) is the gold standard for achieving the most accurate and precise quantification, as it corrects for variations in both sample preparation efficiency and instrument response. Method validation, including assessment of linearity, limit of detection (LOD), and precision, is critical for any quantitative application in regulated or research environments.

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Gas chromatography analysis of 8,11-Octadecadienoic acid

An Application Guide for the Quantitative Analysis of 8,11-Octadecadienoic Acid using Gas Chromatography

Abstract

This comprehensive application note provides a detailed framework for the analysis of 8,11-Octadecadienoic acid, an unsaturated fatty acid, using gas chromatography (GC). It is intended for researchers, scientists, and professionals in drug development who require a robust and reliable method for the quantification of fatty acids. This guide explains the critical necessity of derivatization to fatty acid methyl esters (FAMEs), details the selection of appropriate GC columns and parameters, and outlines protocols for both sample preparation and instrumental analysis using Flame Ionization Detection (FID) and Mass Spectrometry (MS). The methodologies described herein are designed to ensure scientific integrity through validated, reproducible, and accurate analytical workflows.

Introduction: The Rationale for GC in Fatty Acid Analysis

8,11-Octadecadienoic acid is a polyunsaturated fatty acid (PUFA) belonging to the lineolic acid family of derivatives.[1][2] Accurate quantification of specific fatty acids like this is crucial in various fields, including nutrition, clinical diagnostics, and lipidomics research. Gas chromatography is the premier analytical technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[3]

However, free fatty acids are inherently polar and non-volatile, making them unsuitable for direct GC analysis.[4] They tend to exhibit poor peak shape and may irreversibly adsorb to the column. To overcome these challenges, a derivatization step is mandatory. The most common approach is the conversion of fatty acids into their corresponding fatty acid methyl esters (FAMEs).[5][6][7] This process, typically an esterification or transesterification reaction, replaces the polar carboxyl group with a non-polar methyl ester group, significantly increasing the analyte's volatility and making it amenable to GC separation.[4]

The overall analytical workflow is a multi-step process designed to ensure accurate and reproducible results.

Figure 1: High-level overview of the FAME analysis workflow.

Derivatization: Converting Fatty Acids to FAMEs

The conversion to FAMEs is the most critical step in sample preparation.[3] Acid-catalyzed esterification is a widely used and effective method. Boron trifluoride (BF₃) in methanol is a common and efficient reagent for this purpose.[8][9] BF₃ acts as a Lewis acid, catalyzing the esterification of free fatty acids and the transesterification of acylglycerols directly into FAMEs.

The reaction proceeds by protonating the carboxyl group, making it more susceptible to nucleophilic attack by methanol. The subsequent loss of a water molecule yields the methyl ester.[4]

Figure 2: Step-wise workflow for FAME derivatization using BF3-Methanol.

Protocol 1: FAME Preparation with Boron Trifluoride-Methanol

• Sample Preparation: Accurately weigh approximately 1-20 mg of the lipid extract or oil sample into a screw-cap reaction vial.

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride (BF₃) in methanol.[4] For samples not dissolved in a non-polar solvent, an initial saponification step with 0.5 M methanolic KOH may improve efficiency.[7]

• Reaction: Tightly cap the vial and heat at 60-100°C for 10-20 minutes. Derivatization times may need optimization depending on the sample matrix.[4][7]

• Extraction: Cool the vial to room temperature. Add 1 mL of deionized water and 1-2 mL of high-purity hexane.[4][9]

• Phase Separation: Cap the vial and vortex vigorously for 30-60 seconds to ensure the FAMEs are extracted into the hexane layer. Allow the layers to fully separate.

• Collection: Carefully transfer the upper hexane layer to a clean GC vial. To ensure a dry sample, this transfer can be done by passing the hexane through a small column of anhydrous sodium sulfate.

• Internal Standard: For accurate quantification, spike the final extract with a known concentration of an internal standard (e.g., methyl tridecanoate or methyl nonadecanoate) if one was not added at the beginning of the process.[10][11]

GC System and Method Parameters

The success of the analysis depends on the precise configuration of the GC system.

Figure 3: Analyte path through the Gas Chromatography system.

GC Column Selection

Column choice is the most critical factor for achieving separation. For FAMEs, stationary phase polarity is key. Polar columns separate FAMEs based on both their carbon chain length and their degree of unsaturation.[12][13] Highly polar cyanopropyl silicone or polyethylene glycol (WAX) phases are the industry standard.[5][12][14]

Stationary Phase Type	Common Trade Names	Polarity	Key Separation Characteristics
Biscyanopropyl Siloxane	HP-88, CP-Sil 88, SP-2560	Very High	Excellent for resolving complex mixtures and geometric (cis/trans) isomers of C18 FAMEs.[5][12]
Polyethylene Glycol (PEG)	DB-WAX, HP-INNOWax	High	Robust and provides good separation based on unsaturation. May have less resolution for complex cis/trans isomers compared to HP-88.[5][14]
Cyanopropylphenyl Siloxane	DB-23	Medium-High	Good general-purpose polar column for FAMEs, offering a balance of isomer separation and thermal stability.[12]

For resolving positional isomers like 8,11-octadecadienoic acid from other C18:2 isomers (e.g., 9,12-octadecadienoic acid), a very high polarity column such as an HP-88 or equivalent is strongly recommended.[12]

Instrument Parameters

The following table provides a validated starting point for method development. Parameters should be optimized for the specific instrument and column used.

Parameter	Recommended Setting	Rationale
Carrier Gas	Helium	Inert, provides good efficiency. Constant flow rate of 1.0 - 1.5 mL/min is typical.[7][15]
Injection Mode	Split (e.g., 20:1 to 50:1)	Prevents column overloading for concentrated samples.[7] Use splitless for trace analysis.
Injector Temperature	250 - 280 °C	Ensures rapid and complete volatilization of FAMEs without thermal degradation.[14]
Oven Program	Initial: 100-120°C (hold 2 min)	Allows focusing of analytes at the head of the column.
Ramp: 3-5 °C/min to 240°C	The slow ramp is critical for resolving isomers and closely eluting FAMEs.[7][15]
Final Hold: 240°C (hold 5-10 min)	Ensures all heavier components elute from the column.
Detector	FID or MS	See Section 4 for details.
FID Temperature	250 - 280 °C	Must be hotter than the final oven temperature to prevent condensation.
MS Transfer Line	240 °C	Prevents cold spots and ensures efficient transfer of analytes to the ion source.[15]

Detection, Identification, and Quantification

Detector Choice: FID vs. MS

• Flame Ionization Detector (FID): The FID is the workhorse for FAME quantification. It is highly sensitive to hydrocarbons, offers a wide linear range, and is robust and easy to operate.[7][16] It provides a signal proportional to the mass of carbon entering the flame, making it ideal for accurate quantification when using an internal standard.

• Mass Spectrometry (MS): An MS detector provides definitive identification. By generating a mass spectrum for each eluting peak, it offers structural information that is far more specific than retention time alone.[15] Electron Ionization (EI) at 70 eV is standard, producing fragment patterns that can be matched against spectral libraries like the NIST database for high-confidence identification.[15][17]

Identification and Expected Results

The methyl ester of 8,11-Octadecadienoic acid (C19H34O2) has a molecular weight of 294.47 g/mol .[17][18]

Identification Method	Expected Result
Retention Time (RT)	Dependent on the specific column and conditions. It will elute after C18:1 isomers and before C18:3 isomers on a polar column. Identification requires comparison to a certified reference standard.
Mass Spectrum (EI)	Molecular Ion (M⁺): m/z 294.[17] Key Fragments: Characteristic fragmentation patterns for dienoic FAMEs. The NIST WebBook provides reference spectra for comparison.[17][18]

Quantitative Analysis

The internal standard method is the most accurate approach for quantification as it corrects for variations in injection volume and sample preparation.[10][11]

• Select Internal Standard (IS): Choose a fatty acid not present in the sample. Methyl Tridecanoate (C13:0) or Methyl Nonadecanoate (C19:0) are common choices.[10][11]

• Prepare Calibration Standards: Create a series of solutions with known concentrations of the 8,11-Octadecadienoic acid methyl ester standard and a fixed concentration of the internal standard.

• Generate Calibration Curve: Analyze the standards and plot the ratio of the (analyte peak area / IS peak area) against the analyte concentration.

• Analyze Samples: Prepare and analyze the unknown samples (which have been spiked with the same fixed concentration of IS).

• Calculate Concentration: Determine the peak area ratio from the sample chromatogram and use the calibration curve to calculate the concentration of 8,11-Octadecadienoic acid in the sample.

Method Validation

To ensure the trustworthiness of the results, the analytical method must be validated.[6][16] Key parameters include:

Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to produce results proportional to the analyte concentration.	Regression coefficient (R²) > 0.99.[15]
Accuracy	The closeness of the measured value to the true value.	Recovery of 98-102% for spiked samples.[15]
Precision (Repeatability)	The agreement between replicate measurements of the same sample.	Relative Standard Deviation (RSD) < 5% for individual FAMEs.[6][15]
Specificity	The ability to unequivocally assess the analyte in the presence of other components.	Baseline resolution (>1.5) between adjacent peaks.[15]
LOD / LOQ	Limit of Detection / Limit of Quantitation.	Typically defined as a signal-to-noise ratio of 3 for LOD and 10 for LOQ.

References

• Agilent Technologies. (2005, August 30). Column Selection for the Analysis of Fatty Acid Methyl Esters.
• MtoZ Biolabs. Which Column Is Best for Fatty Acid Analysis by GC?
• BenchChem. (2025). A Researcher's Guide to Validating GC-MS Methods for Fatty Acid Analysis Using Tridecanoic Acid as an Internal Standard.
• David, F., et al. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. ResearchGate.
• ResearchGate. (2025). Development and Validation of a Gas Chromatography Method for Quantitative Analysis of Fatty Acids in Vegetable Oils.
• Science and Education Publishing. GC-FID Method Development and Validation Parameters for Analysis of Palm Oil (Elaeis guineensis Jacq.) Fatty Acids Composition.
• Sigma-Aldrich. Fatty Acid Methyl Ester analysis by Gas Chromatography.
• Christie, W.W. (2019, July 23). What Column do I Need for Gas Chromatographic Analysis of Fatty Acids? AOCS.
• BenchChem Technical Support Team. (2025, December). Technical Support Center: Gas Chromatography (GC) Analysis of Fatty Acid Methyl Esters (FAMEs).
• Agilent Technologies. Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides.
• MDPI. (2020, December 24). Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products.
• ResearchGate. Derivatization of fatty acids and its application for conjugated linoleic acid studies in ruminant meat lipids.
• NIST. 8,11-Octadecadienoic acid, methyl ester. NIST Chemistry WebBook.
• University of Alaska Anchorage. (2007, October). Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME) in Tissue Homogenates and Blubber by ASE and Gas Chromatography.
• LECO Corporation. Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS.
• Wiley. MS (GC) of 8,11-Octadecadienoic acid, methyl ester. SpectraBase.
• Sigma-Aldrich. Derivatization of Fatty acids to FAMEs.
• Christie, W.W. (2019, July 23). A Practical Guide to the Analysis of Conjugated Linoleic Acid (CLA). AOCS.
• NIH. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography.
• NIST. Gas Chromatography Data for 8,11-Octadecadienoic acid, methyl ester. NIST Chemistry WebBook.
• PubChem. 8,11-Octadecadienoic acid.
• Human Metabolome Database. (9E,11E)-Octadecadienoic acid (HMDB0005047).

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• 1. 8,11-Octadecadienoic acid | C18H32O2 | CID 5312487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]
• 3. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 6. mdpi.com [mdpi.com]
• 7. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
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• 17. 8,11-Octadecadienoic acid, methyl ester [webbook.nist.gov]
• 18. 8,11-Octadecadienoic acid, methyl ester [webbook.nist.gov]

Application Note: High-Sensitivity Mass Spectrometric Strategies for the Analysis of 8,11-Octadecadienoic Acid

Abstract

This application note provides a comprehensive technical guide for the qualitative and quantitative analysis of 8,11-Octadecadienoic acid using mass spectrometry (MS). We detail two robust protocols: a Gas Chromatography-Mass Spectrometry (GC-MS) method for volatile derivatives and a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for direct analysis. The guide delves into the rationale behind sample preparation, derivatization strategies, selection of ionization techniques, and the interpretation of fragmentation data. These methodologies are designed for researchers in lipidomics, metabolic disease, and drug development, providing a framework for accurate and reproducible analysis of this non-conjugated diene fatty acid.

Introduction: The Analytical Challenge of 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid is a C18 fatty acid with two double bonds. As an isomer of the more common linoleic acid (9,12-octadecadienoic acid), its precise identification and quantification are critical for understanding specific biological pathways and for the quality control of various natural and synthetic products. Mass spectrometry has become an indispensable tool for fatty acid analysis due to its high sensitivity and precision[1].

However, the analysis of 8,11-Octadecadienoic acid presents distinct challenges. Free fatty acids are characterized by poor ionization efficiency and a tendency for thermal instability and adsorption in GC systems[2][3]. Furthermore, standard mass spectrometric fragmentation techniques like Collision-Induced Dissociation (CID) often provide limited information for unambiguously locating the double bonds within the acyl chain, making it difficult to distinguish between positional isomers like 8,11- and 9,12-octadecadienoic acid[4].

This guide addresses these challenges by providing detailed, field-proven protocols that explain the causality behind experimental choices, ensuring a self-validating and robust analytical system.

Core Analytical Strategies: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS depends on the sample matrix, desired throughput, and the specific analytical question.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a classic and powerful technique for fatty acid analysis. The primary prerequisite is the conversion of the non-volatile fatty acid into a volatile derivative, most commonly a Fatty Acid Methyl Ester (FAME)[5]. This derivatization neutralizes the polar carboxyl group, improving chromatographic peak shape and allowing for separation based on boiling point and degree of unsaturation[3].

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This approach has gained prominence for its ability to analyze fatty acids directly without derivatization, reducing sample preparation time. LC-MS/MS is particularly suited for complex biological matrices and offers high sensitivity and specificity, especially when operated in Multiple Reaction Monitoring (MRM) mode[6]. Analysis is typically performed in negative ion mode, which takes advantage of the fatty acid's acidic proton[4][7].

Experimental Workflow Overview

The general procedure for analyzing 8,11-Octadecadienoic acid involves several key stages, from initial sample isolation to final data interpretation. The specific path depends on the chosen analytical platform.

Sources

• 1. Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 4. sciex.com [sciex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Identification of fatty acids by electrospray mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Illuminating Molecular Architecture: A Guide to the NMR Spectroscopy of 8,11-Octadecadienoic Acid Methyl Ester

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique in modern chemical and pharmaceutical sciences, offering unparalleled, non-destructive insight into molecular structure. This application note provides a comprehensive guide to the NMR analysis of 8,11-Octadecadienoic acid methyl ester, a non-conjugated fatty acid methyl ester (FAME). We delve into detailed protocols for sample preparation, data acquisition, and spectral interpretation for both one-dimensional (¹H and ¹³C) and advanced two-dimensional NMR experiments. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage NMR for the unambiguous structural elucidation and purity assessment of fatty acid derivatives.

Introduction

8,11-Octadecadienoic acid methyl ester is a C19 fatty acid derivative characterized by two non-conjugated double bonds located at the 8th and 11th carbon positions. The precise determination of its structure, including the confirmation of double bond positions and stereochemistry, is critical for its application in various research and development sectors. NMR spectroscopy provides a powerful tool to map the chemical environment of each proton and carbon atom within the molecule, enabling detailed structural confirmation.

This document outlines the fundamental principles and practical steps for acquiring and interpreting high-quality NMR spectra of this specific FAME. We will explore the characteristic chemical shifts and coupling patterns observed in ¹H NMR and the distinct resonances in ¹³C NMR that together create a unique spectroscopic fingerprint for this molecule.

Principle of NMR Spectroscopy for FAME Analysis

NMR spectroscopy relies on the magnetic properties of atomic nuclei, such as ¹H (proton) and ¹³C. When placed in a strong magnetic field, these nuclei can absorb and re-emit electromagnetic radiation at a specific frequency. This resonance frequency, or chemical shift (δ), is highly sensitive to the local electronic environment of the nucleus. By analyzing the chemical shifts, signal multiplicities (splitting patterns), and integration values, a complete molecular structure can be pieced together.

For a molecule like 8,11-Octadecadienoic acid methyl ester, different types of protons—such as those on the methyl ester group, the olefinic double bonds, the methylene groups adjacent to the double bonds (allylic and bis-allylic), and the aliphatic chain—will resonate at distinct frequencies, allowing for their unambiguous assignment.

Predicted ¹H and ¹³C NMR Spectral Data

While a dedicated experimental spectrum for 8,11-Octadecadienoic acid methyl ester is not widely published, we can provide highly accurate predicted chemical shifts based on the extensively documented spectrum of its close structural isomer, methyl linoleate (methyl 9,12-octadecadienoate). The electronic environments of the protons and carbons are analogous, with minor variations expected due to the shift in the double bond positions.

Table 1: Predicted ¹H NMR Chemical Shifts for 8,11-Octadecadienoic Acid Methyl Ester (in CDCl₃)

Protons	Predicted Chemical Shift (δ) ppm	Multiplicity	Number of Protons
Terminal Methyl (-CH₃)	~0.89	Triplet	3H
Methylene Chain (-(CH₂)n-)	~1.2-1.4	Multiplet	14H
β-Methylene to Carbonyl (-CH₂-CH₂-COOR)	~1.61	Multiplet	2H
Allylic (-CH₂-CH=)	~2.05	Multiplet	4H
α-Methylene to Carbonyl (-CH₂-COOR)	~2.30	Triplet	2H
Bis-allylic (=CH-CH₂-CH=)	~2.77	Triplet	2H
Methoxy (-OCH₃) of Methyl Ester	~3.65	Singlet	3H
Olefinic (-CH=CH-)	~5.3-5.4	Multiplet	4H

Table 2: Predicted ¹³C NMR Chemical Shifts for 8,11-Octadecadienoic Acid Methyl Ester (in CDCl₃)

Carbon	Predicted Chemical Shift (δ) ppm
Terminal Methyl (C-18)	~14.1
Methylene Chain (-(CH₂)n-)	~22.6 - 31.7
Bis-allylic (C-10)	~25.6
Allylic (C-7, C-13)	~27.2
α-Methylene to Carbonyl (C-2)	~34.1
Methoxy (-OCH₃)	~51.4
Olefinic (C-8, C-9, C-11, C-12)	~127.9 - 130.2
Carbonyl (C-1)	~174.3

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

Causality: Proper sample preparation is paramount for obtaining high-resolution NMR spectra. The choice of solvent is critical; it must dissolve the analyte without showing interfering signals in the regions of interest. Deuterated chloroform (CDCl₃) is an excellent choice for FAMEs due to its good dissolving power and its single residual solvent peak at 7.26 ppm in the ¹H spectrum, which is typically clear of analyte signals. Tetramethylsilane (TMS) is added as an internal standard to provide a zero reference point for the chemical shift scale.

Materials:

• 8,11-Octadecadienoic acid methyl ester

• Deuterated chloroform (CDCl₃, 99.8% D)

• Tetramethylsilane (TMS)

• High-quality 5 mm NMR tubes

• Pipettes and vials

Procedure:

• Accurately weigh approximately 5-10 mg of 8,11-Octadecadienoic acid methyl ester into a clean, dry vial.

• Add approximately 0.6-0.7 mL of CDCl₃ containing 0.03% (v/v) TMS to the vial.

• Gently swirl the vial to ensure the sample is completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

• Cap the NMR tube securely. The sample is now ready for analysis.

Protocol 2: Acquisition of ¹H and ¹³C NMR Spectra

Causality: The acquisition parameters are chosen to ensure adequate signal-to-noise ratio and resolution. For ¹H NMR, a small number of scans are usually sufficient due to the high natural abundance of protons. For ¹³C NMR, a larger number of scans and a longer relaxation delay are necessary due to the low natural abundance of ¹³C and its longer relaxation times, ensuring that all carbon signals, including quaternary carbons, are adequately detected and can be accurately integrated if quantitative analysis is desired.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

¹H NMR Acquisition Parameters (Typical):

• Pulse Program: zg30 (or similar standard 1D proton experiment)

• Number of Scans: 16-32

• Relaxation Delay (d1): 1.0 s

• Acquisition Time: ~4 s

• Spectral Width: 20 ppm

¹³C NMR Acquisition Parameters (Typical):

• Pulse Program: zgpg30 (or similar proton-decoupled 1D carbon experiment)

• Number of Scans: 1024 or more

• Relaxation Delay (d1): 2.0 s

• Acquisition Time: ~1 s

• Spectral Width: 240 ppm

Data Interpretation and Structural Assignment

The acquired spectra are processed (Fourier transformation, phase correction, and baseline correction) to yield the final NMR spectrum. The signals are then integrated and their chemical shifts are compared to the predicted values in Tables 1 and 2.

• ¹H NMR: The singlet at ~3.65 ppm confirms the methyl ester group. The complex multiplet in the ~5.3-5.4 ppm region corresponds to the four olefinic protons. The characteristic triplet at ~2.77 ppm is a key indicator of the bis-allylic methylene group situated between the two double bonds. The other signals can be assigned based on their chemical shifts and multiplicities as detailed in Table 1.

• ¹³C NMR: The peak at ~174.3 ppm is characteristic of the ester carbonyl carbon. The signals in the ~127-130 ppm region correspond to the four olefinic carbons. The remaining aliphatic carbons can be assigned based on their expected chemical shifts.

Advanced NMR Techniques for Unambiguous Assignment

For complete and unambiguous assignment of all proton and carbon signals, especially in cases of signal overlap, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): This experiment reveals couplings between protons that are on adjacent carbons (typically through 2-3 bonds). It is instrumental in tracing the connectivity of the carbon chain.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the carbons to which they are directly attached. It provides a clear map of ¹H-¹³C one-bond connectivities.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds, which is crucial for identifying long-range connectivities and assigning quaternary carbons.

Visualizing Experimental Workflows and Molecular Correlations

Experimental Workflow

Caption: NMR experimental workflow from sample preparation to structural elucidation.

Key ¹H-¹H COSY Correlations

Caption: Simplified COSY correlation network for key protons.

Conclusion

NMR spectroscopy is an indispensable technique for the detailed structural analysis of 8,11-Octadecadienoic acid methyl ester. By following the protocols outlined in this application note, researchers can obtain high-quality ¹H and ¹³C NMR spectra. The provided spectral data, based on a close structural analogue, serves as a robust guide for interpretation and structural confirmation. The application of 2D NMR techniques further solidifies these assignments, providing a self-validating system for the complete and unambiguous elucidation of the molecular structure, which is a critical step in any research or development pipeline involving fatty acid derivatives.

References

• PubChem. Methyl linoleate. National Center for Biotechnology Information. [Link]

• AOCS Lipid Library. ¹H-NMR SPECTROSCOPY OF FATTY ACIDS AND THEIR DERIVATIVES.[Link]

• ResearchGate. ¹H NMR spectrum of methyl linoleate in CDCl in 9.4 Tesla 3 equipment.[Link]

• AOCS Lipid Library. Saturated Fatty Acids and Methyl Esters.[Link]

Application Note &amp; Protocol: Quantitative Analysis of 8,11-Octadecadienoic Acid in Biological Matrices

Abstract: This document provides a comprehensive guide for the accurate and precise quantification of 8,11-Octadecadienoic acid in various biological samples, including plasma, serum, and tissue homogenates. We present detailed protocols for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), addressing critical stages from sample preparation to data analysis. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for this specific polyunsaturated fatty acid.

Introduction: The Significance of 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid is a non-methylene-interrupted polyunsaturated fatty acid (PUFA) whose biological roles are an area of active investigation. Unlike the more common omega-3 and omega-6 fatty acids, the metabolic pathways and physiological significance of 8,11-octadecadienoic acid are less understood.[1] Accurate quantification in biological matrices is paramount to elucidating its function in health and disease, potentially uncovering novel biomarkers or therapeutic targets. This application note details the analytical methodologies required to achieve reliable and reproducible quantification.

Foundational Principles: Method Selection

The choice between GC-MS and LC-MS/MS for the analysis of 8,11-Octadecadienoic acid depends on several factors including sample complexity, required sensitivity, and available instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): A well-established and robust technique for fatty acid analysis.[2][3] It offers excellent chromatographic resolution of fatty acid isomers. However, it necessitates a derivatization step to convert the non-volatile fatty acids into volatile fatty acid methyl esters (FAMEs).[3][4] This adds a step to sample preparation but can improve chromatographic performance.[4]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method offers high sensitivity and specificity, often allowing for the direct analysis of free fatty acids without derivatization.[5][6][7] This can simplify sample preparation and reduce the potential for analytical artifacts. LC-MS/MS is particularly advantageous for high-throughput analyses.[6][8]

Experimental Workflow Overview

A successful quantification workflow consists of several critical stages, each contributing to the overall accuracy and precision of the results.

Figure 1: General workflow for the quantification of 8,11-Octadecadienoic acid.

Detailed Protocols: From Sample to Signal

Sample Preparation: Lipid Extraction

The initial and most critical step is the efficient extraction of lipids from the biological matrix. The choice of method aims to maximize the recovery of 8,11-Octadecadienoic acid while minimizing the co-extraction of interfering substances. The Folch and Bligh & Dyer methods are considered gold standards for lipid extraction.[9][10]

Protocol 1: Modified Folch Extraction for Plasma/Serum

This protocol is a widely accepted method for extracting total lipids from plasma or serum.[11][12][13]

• Homogenization: In a glass tube, add 200 µL of plasma or serum.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Internal Standard: Spike the sample with a known amount of a suitable internal standard (e.g., deuterated 8,11-Octadecadienoic acid or a non-endogenous odd-chain fatty acid like heptadecanoic acid).

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.4 mL of 0.9% NaCl solution and vortex for another 30 seconds.

• Centrifugation: Centrifuge at 2000 x g for 10 minutes to facilitate phase separation.

• Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for the subsequent analytical step (e.g., hexane for GC-MS derivatization, or a mobile phase compatible solvent for LC-MS/MS).

Derivatization for GC-MS Analysis

For GC-MS analysis, the carboxyl group of 8,11-Octadecadienoic acid must be derivatized to increase its volatility.[3][4] The most common method is methylation to form a fatty acid methyl ester (FAME).[2][4]

Protocol 2: Boron Trifluoride (BF₃)-Methanol Derivatization

This is a widely used and effective method for preparing FAMEs.[3][4][14][15]

• Reagent Addition: To the dried lipid extract from Protocol 1, add 1 mL of 14% BF₃ in methanol.

• Incubation: Tightly cap the tube and heat at 60°C for 30 minutes in a heating block or water bath.[4]

• Quenching: Cool the tube to room temperature and add 1 mL of water and 1 mL of hexane.

• Extraction: Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge at 1000 x g for 5 minutes.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

Instrumental Analysis

GC-MS Method Parameters

The following table provides typical starting parameters for the GC-MS analysis of 8,11-Octadecadienoic acid methyl ester. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting
Column	Fused silica capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	250°C
Injection Mode	Splitless
Oven Program	Initial: 100°C, hold for 2 min; Ramp: 10°C/min to 250°C, hold for 10 min
MS Transfer Line	250°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM) for target ions

Table 1: Recommended GC-MS parameters.

LC-MS/MS Method Parameters

For direct analysis of underivatized 8,11-Octadecadienoic acid, the following LC-MS/MS parameters can be used as a starting point.

Parameter	Recommended Setting
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Isopropanol (1:1, v/v)
Gradient	Start at 30% B, ramp to 95% B over 10 min, hold for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	Precursor Ion (Q1): m/z 279.2; Product Ions (Q3): specific fragments

Table 2: Recommended LC-MS/MS parameters.

Data Analysis and Quantification

Quantification is achieved by constructing a calibration curve using a certified reference standard of 8,11-Octadecadienoic acid. The use of a stable isotope-labeled internal standard is highly recommended to correct for variations in sample preparation and instrument response.

The concentration of the analyte is calculated by comparing the peak area ratio of the analyte to the internal standard in the sample against the calibration curve.

Method Validation

A robust analytical method must be validated to ensure its reliability. Key validation parameters include:

• Linearity: The range over which the instrument response is proportional to the analyte concentration.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual measurements (repeatability and intermediate precision).

• Limit of Detection (LOD): The lowest concentration of analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.[5]

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

Conclusion

The protocols outlined in this application note provide a robust framework for the quantification of 8,11-Octadecadienoic acid in biological samples. By carefully following the described procedures for sample preparation, instrumental analysis, and data processing, researchers can obtain accurate and reproducible results, contributing to a deeper understanding of the role of this fatty acid in biological systems.

References

• MDPI. Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. Available at: [Link]

• ResearchGate. What is the best method for fatty acid derivatization into FAMES for GC-MS analysis. Available at: [Link]

• National Institutes of Health. Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC. Available at: [Link]

• National Institutes of Health. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Available at: [Link]

• Technology Networks. The Comparison of Lipid Extraction Methods for the Lipidomic Analysis of Blood Plasma. Available at: [Link]

• PubChem. 8,11-Octadecadienoic acid. Available at: [Link]

• ResearchGate. Evaluation of lipid extraction and fatty acid composition of human plasma. Available at: [Link]

• National Institutes of Health. Advances in Lipid Extraction Methods—A Review - PMC. Available at: [Link]

• Frontiers. Plasma Lipid Extraction Protocols for Lipidomics. Available at: [Link]

• National Institutes of Health. Rapid quantification of 50 fatty acids in small amounts of biological samples for population molecular phenotyping. Available at: [Link]

• MDPI. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Available at: [Link]

• LIPID MAPS. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Available at: [Link]

• PubChem. 8,11-Octadecadienoic acid methyl ester. Available at: [Link]

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Application Note: A Validated Protocol for the Extraction and Quantification of 8,11-Octadecadienoic Acid from Animal Tissues

Abstract

This document provides a comprehensive, field-proven guide for the extraction of 8,11-Octadecadienoic acid, a specific fatty acid isomer, from animal tissue matrices. While the fundamental principles of lipid extraction are well-established, achieving accurate and reproducible quantification of a less common analyte requires a meticulous and validated approach. This guide moves beyond a simple recitation of steps to explain the underlying causality of the protocol, ensuring that researchers can adapt and troubleshoot the methodology effectively. We present a robust protocol based on the foundational Folch method, integrated with essential post-extraction derivatization for gas chromatography (GC) analysis, and supported by principles of self-validation for trustworthy and authoritative results.

Foundational Principles of Lipid Extraction from Tissues

The primary challenge in extracting lipids from tissue is their association with other biomolecules, primarily proteins and carbohydrates, within the complex cellular architecture. An effective extraction strategy must therefore disrupt these interactions to liberate the lipids and then solubilize them in a solvent from which they can be easily recovered.

The "gold standard" methods rely on a monophasic solvent system to achieve this initial disruption and solubilization.[1][2] This is typically accomplished with a mixture of a non-polar solvent (chloroform or dichloromethane) and a polar solvent (methanol).

• Methanol's Role (The Disruptor): Methanol is a polar solvent that denatures proteins and breaks the hydrogen bonds and electrostatic interactions that bind lipids (especially polar phospholipids) to cell membranes and proteins.[2][3]

• Chloroform's Role (The Collector): Chloroform is a non-polar solvent that is immiscible with water but capable of dissolving non-polar lipids like triacylglycerols and sterol esters. Its key function is to create a distinct phase where the liberated lipids can accumulate for collection.[2][3]

By homogenizing the tissue in a chloroform/methanol mixture, a single-phase system is formed with the water present in the tissue, ensuring exhaustive extraction of all lipid classes.[3][4] Subsequently, the addition of a salt solution breaks this single phase into a biphasic system. The lipids partition into the lower, denser chloroform layer, while more polar, non-lipid contaminants (sugars, amino acids, salts) are washed into the upper aqueous/methanolic layer.[4][5][6] This guide will focus on the Folch method , which is highly effective for a broad range of lipid classes and is particularly robust for tissues with varying fat content.[2][4][7]

Pre-Analytical Considerations & Sample Preparation

The integrity of the final result is critically dependent on the steps taken before the extraction begins.

• Tissue Harvesting and Storage: Tissues should be flash-frozen in liquid nitrogen immediately upon collection and stored at -80°C to halt enzymatic activity (e.g., lipases and phospholipases) that can alter the fatty acid profile.

• Preventing Oxidation: Polyunsaturated fatty acids are susceptible to oxidation. It is advisable to perform procedures on ice and to include an antioxidant, such as 0.01% butylated hydroxytoluene (BHT), in the extraction solvents.[8]

• Homogenization: The tissue must be thoroughly homogenized to ensure complete solvent penetration. For tough or fibrous tissues, cryogenic grinding with a mortar and pestle under liquid nitrogen is recommended before solvent addition.[8] For softer tissues, a mechanical rotor-stator or Dounce homogenizer can be used directly in the extraction solvent.[4][8]

Detailed Protocol: Modified Folch Extraction

This protocol is designed for the exhaustive extraction of total lipids from an animal tissue sample.

Required Materials

• Reagents: Chloroform (HPLC grade), Methanol (HPLC grade), 0.9% NaCl solution (prepared with ultrapure water), Anhydrous Sodium Sulfate, Butylated Hydroxytoluene (BHT).

• Internal Standard (IS): A non-endogenous fatty acid, such as Heptadecanoic acid (C17:0), is crucial for quantification and for monitoring extraction efficiency.

• Apparatus: Glass homogenizer (Dounce or Potter-Elvehjem), glass centrifuge tubes with Teflon-lined caps, orbital shaker, centrifuge, rotary evaporator or nitrogen stream evaporator.

Step-by-Step Extraction Workflow

• Preparation: Weigh approximately 100-200 mg of frozen tissue into a pre-weighed glass homogenizing tube. Work quickly to prevent thawing.

• Internal Standard Spiking: Add a known amount of internal standard (e.g., 10-20 µg of C17:0 in chloroform) directly to the tissue. This is a critical self-validating step; the recovery of the IS will reflect the efficiency of the entire process.

• Homogenization: Add 4 mL of ice-cold Chloroform:Methanol (2:1, v/v) containing 0.01% BHT to the tissue. Homogenize thoroughly until no visible tissue fragments remain. The goal is to create a uniform suspension.

• Agitation: Cap the tube securely and agitate the homogenate on an orbital shaker at room temperature for 20-30 minutes to ensure complete lipid extraction.[4][6]

• Phase Separation: Add 0.8 mL (0.2 volumes) of 0.9% NaCl solution to the homogenate.[4] Vortex the mixture vigorously for 30 seconds. This step induces the separation of the monophasic solution into two distinct phases.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will produce a clear separation of three layers: a top aqueous/methanol layer, a disc of precipitated protein at the interface, and a bottom chloroform layer containing the lipids.[9]

• Lipid Collection: Carefully aspirate and discard the upper aqueous layer using a glass Pasteur pipette. Pierce the protein layer and transfer the lower chloroform phase to a clean, pre-weighed glass tube. Be careful not to disturb the protein interface.

• Drying and Weighing: Dry the collected chloroform extract under a gentle stream of nitrogen or using a rotary evaporator. Avoid overheating the sample. Once completely dry, place the tube in a desiccator for 1 hour and then weigh to determine the total lipid extract (TLE) mass.

• Storage: Re-dissolve the lipid extract in a small, known volume of chloroform (e.g., 1 mL) and store under nitrogen at -80°C pending further analysis.

Protocol Parameters Summary

Parameter	Recommended Value	Rationale
Tissue Mass	100-200 mg	Provides sufficient lipid for analysis while remaining within the capacity of the solvent volume.
Solvent:Tissue Ratio	20:1 (v/w)	Ensures exhaustive extraction of lipids from the tissue matrix, as per the original Folch method.[4][7]
Washing Solution	0.9% NaCl	Prevents loss of acidic lipids and improves phase separation compared to pure water.[4][9]
Centrifugation Speed	2,000 x g for 10 min	Sufficient force to cleanly pellet precipitated protein and separate the liquid phases.[4][9]
Antioxidant	0.01% BHT in solvent	Mitigates oxidative degradation of polyunsaturated fatty acids during the procedure.[8]

Workflow for Total Lipid Extraction from Tissue

Caption: High-level workflow for the extraction of total lipids from tissue.

Post-Extraction Processing for GC Analysis

For quantification by Gas Chromatography (GC), the fatty acids within the total lipid extract must be converted into their corresponding Fatty Acid Methyl Esters (FAMEs).[10][11] This is a two-step process involving saponification followed by esterification.

Saponification (Liberation of Fatty Acids)

Saponification is a base-catalyzed hydrolysis that cleaves the ester bonds in triacylglycerols, phospholipids, and cholesterol esters, releasing the constituent fatty acids as carboxylate salts.[12][13][14] This step is essential for analyzing the total fatty acid profile.

Procedure:

• Transfer the dried lipid extract (or an aliquot) to a screw-cap tube with a Teflon liner.

• Add 2 mL of 0.5 M NaOH in methanol.

• Cap the tube tightly, vortex, and heat at 80°C for 15 minutes. This ensures complete hydrolysis.[12]

• Allow the tube to cool to room temperature.

Esterification (Formation of FAMEs)

This acid-catalyzed reaction converts the fatty acid salts into volatile FAMEs.

Procedure:

• To the cooled saponified mixture, add 2 mL of a methylating agent, such as 14% Boron Trifluoride (BF₃) in methanol.

• Recap the tube tightly and heat again at 80°C for 10 minutes.

• Cool the tube to room temperature. Add 2 mL of hexane and 2 mL of saturated NaCl solution.

• Vortex vigorously for 1 minute and centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer, which now contains the FAMEs, to a clean GC vial for analysis.

Chemical Workflow: From Lipid Extract to Analyzable FAMEs

Caption: Derivatization process to convert extracted lipids into FAMEs.

Optional Purification using Solid-Phase Extraction (SPE)

For certain applications, such as analyzing only the non-esterified ("free") fatty acids or cleaning up a particularly complex matrix, Solid-Phase Extraction (SPE) can be employed after the initial Folch extraction but before derivatization. Anion-exchange SPE cartridges are particularly effective for isolating the free fatty acid fraction from neutral lipids and phospholipids.[15][16]

Analytical Methodology and Trustworthiness

Analysis: The resulting FAMEs are best analyzed by Gas Chromatography coupled with either a Flame Ionization Detector (GC-FID) for quantification or a Mass Spectrometer (GC-MS) for definitive identification. The separation of isomers like 8,11-octadecadienoic acid from other C18:2 isomers (e.g., linoleic acid) requires a highly polar capillary column, such as one with a biscyanopropyl stationary phase.[11][17]

Trustworthiness and Protocol Validation: A protocol's trustworthiness is established through its system of self-validation.

• Internal Standard: As mentioned, the addition of a known quantity of a non-endogenous fatty acid (e.g., C17:0) at the very beginning is the single most important validation step. The final measured amount of the C17:0 FAME relative to its starting amount provides the overall recovery and efficiency of the entire multi-step process, allowing for correction of the final analyte concentration.

• Spike and Recovery: To validate the method for your specific tissue matrix, perform a spike-and-recovery experiment. Analyze a tissue sample as normal, then analyze a duplicate sample spiked with a known amount of an 8,11-Octadecadienoic acid standard. The recovery of the spiked standard should be within an acceptable range (typically 85-115%) to confirm the method's accuracy for this specific analyte.

• Replicates: Always process samples in triplicate to assess the precision and reproducibility of the method.

By integrating these validation steps, this protocol becomes a self-correcting and verifiable system, ensuring the generation of high-quality, trustworthy data suitable for the rigors of research and drug development.

References

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• Breil, C., et al. (2017). “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents. International Journal of Molecular Sciences, 18(4), 706.
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• Amrita Vishwa Vidyapeetham Virtual Lab. Estimation of Saponification Value of Fats/Oils. (Theory) : Biochemistry Virtual Lab I.
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• Research Journal of Pharmacy and Technology. (2019).

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Application Notes and Protocols for the In Vitro Use of 8,11-Octadecadienoic Acid

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of 8,11-Octadecadienoic acid in in vitro cell culture systems. Recognizing the inherent challenges of working with lipids, this guide moves beyond simple step-by-step instructions to explain the critical scientific principles underpinning successful experimental design. We detail robust protocols for solubilization and delivery, methods for assessing cellular responses, and troubleshooting strategies to ensure data integrity and reproducibility. The methodologies described herein are designed to be self-validating, empowering researchers to confidently investigate the biological roles of 8,11-Octadecadienoic acid.

Introduction: The Challenge and Potential of 8,11-Octadecadienoic Acid in Cell Culture

Lipids are fundamental to cellular life, serving not only as structural components of membranes and energy reservoirs but also as potent signaling molecules that regulate a vast array of biological processes.[] 8,11-Octadecadienoic acid, a polyunsaturated fatty acid with an 18-carbon backbone[2], belongs to this influential class of molecules. While less common than linoleic or oleic acid, its unique structure warrants investigation into its specific roles in cellular physiology and pathology. In some cellular systems, related fatty acids have been shown to be metabolized into various octadecanoids, which can influence pathways like arachidonic acid synthesis.[3][4] Furthermore, oxidized derivatives of similar octadecadienoic acids have been found to possess significant anti-inflammatory properties, suggesting a potential therapeutic relevance.[5][6]

The primary obstacle to studying fatty acids like 8,11-Octadecadienoic acid in vitro is their poor solubility in aqueous cell culture media.[7][8] Direct addition often leads to the formation of micelles or precipitates, resulting in inconsistent and non-physiological cellular exposure. To overcome this, and to mimic the in vivo environment where fatty acids are transported by albumin, the standard and highly recommended practice is to complex them with fatty acid-free Bovine Serum Albumin (BSA).[8][9][10] This guide will focus on the BSA-complexation method as the gold standard for achieving reliable and biologically relevant results.

Core Principles for In Vitro Fatty Acid Delivery

The Critical Role of Bovine Serum Albumin (BSA)

In physiological systems, non-esterified fatty acids are bound to albumin for transport in the bloodstream. Utilizing fatty acid-free BSA in cell culture serves several critical functions:

• Solubilization: BSA acts as a carrier protein, preventing the fatty acid from precipitating in the aqueous medium.[7][10]

• Bioavailability: It facilitates the delivery of the fatty acid to the cells in a monomeric form, which is crucial for uptake and subsequent metabolic processing.[9]

• Toxicity Mitigation: By binding the fatty acid, BSA controls the concentration of "free" unbound fatty acid, which is the primary driver of lipotoxicity at high concentrations.[8][9]

It is imperative to use fatty acid-free BSA to ensure that the observed cellular effects are attributable solely to the exogenously added 8,11-Octadecadienoic acid and not to confounding lipids already bound to the albumin.

The Fatty Acid:BSA Molar Ratio: A Key Experimental Variable

The molar ratio of fatty acid to BSA is a critical determinant of the biological response and must be carefully controlled and reported.[8][10] This ratio dictates the concentration of unbound fatty acid available to the cells. Different ratios can elicit vastly different cellular outcomes, from physiological signaling to profound lipotoxicity.[8]

Molar Ratio (FA:BSA)	Typical Application / Implication	Rationale
1:1 to 3:1	Physiological studies, signaling pathway analysis.	Mimics healthy physiological states where albumin binding capacity is not saturated. Minimizes non-specific effects.
4:1 to 6:1	Lipotoxicity models, metabolic stress studies.	Represents pathophysiological conditions like those seen in metabolic diseases, where circulating fatty acid levels are elevated.[8]
> 6:1	Severe lipotoxicity, apoptosis induction.	High levels of unbound fatty acids can lead to rapid cellular stress, membrane disruption, and apoptosis.[8][11]

Experimental Protocols

This section provides detailed, field-proven methodologies for preparing and using 8,11-Octadecadienoic acid in cell culture.

Workflow for Preparing Fatty Acid-BSA Complexes

Caption: Workflow for preparing fatty acid-BSA complexes.

Protocol 1: Preparation of 8,11-Octadecadienoic Acid-BSA Complex (5:1 Molar Ratio Example)

This protocol describes the preparation of a 5 mM fatty acid stock complexed with 1 mM BSA, which can then be diluted to the final desired working concentration in cell culture medium.

Materials:

• 8,11-Octadecadienoic acid (MW: 280.45 g/mol )[2]

• 100% Ethanol (ACS grade or higher)

• Fatty Acid-Free BSA (Fraction V)

• 150 mM NaCl solution, sterile

• Cell Culture Medium

• Sterile conical tubes (15 mL and 50 mL)

• 0.22 µm sterile filter

Procedure:

Part A: Prepare 150 mM Fatty Acid Stock Solution

• Calculation: To make 1 mL of a 150 mM stock solution, weigh out 42.1 mg of 8,11-Octadecadienoic acid.

• Dissolution: Add the fatty acid to a sterile microfuge tube. Add 1 mL of 100% ethanol.

• Solubilize: Vortex vigorously. If needed, warm the solution briefly at 37-50°C to fully dissolve the fatty acid.[7] The solution should be clear.

• Storage: Overlay with nitrogen gas to prevent oxidation, seal tightly, and store at -20°C for up to 6 months.[9]

Part B: Prepare 1 mM BSA Solution

• Calculation: The molecular weight of BSA is ~66,400 g/mol . To make 50 mL of a 1 mM solution, weigh out 332 mg of fatty acid-free BSA.

• Dissolution: In a sterile 50 mL conical tube, add the BSA to 50 mL of sterile 150 mM NaCl solution.

• Solubilize: Place on a shaker or rotator at 37°C until the BSA is completely dissolved. Avoid vigorous shaking which can cause foaming and denaturation. Do not heat above 40°C.[12]

• Sterilization: Sterile filter the BSA solution using a 0.22 µm filter into a new sterile tube. This solution can be stored at 4°C for several weeks.

Part C: Complexation of Fatty Acid to BSA

• Pre-warm: Place the required volume of 1 mM BSA solution in a sterile conical tube and warm in a 37°C water bath for 15-30 minutes.

• Combine: To create a 5:1 molar ratio complex (5 mM FA), you will add the fatty acid stock to the BSA solution. For every 1 mL of 1 mM BSA solution, you will need to add 33.3 µL of the 150 mM fatty acid stock.

• Mixing: Add the fatty acid stock solution dropwise to the warm BSA solution while gently vortexing or stirring. This slow addition is crucial to prevent precipitation.

• Incubate: Cap the tube, seal with paraffin film, and place it on a shaker or rotator with gentle agitation for at least 1 hour at 37°C to allow for complete complexation.[7][12] Some protocols may call for overnight incubation.[9]

• Final Product: The resulting solution is a 5 mM FA : 1 mM BSA complex. Visually inspect the solution; it should be clear. Any cloudiness or precipitate indicates failed complexation, and the solution should be discarded.[7]

Part D: Preparing the Final Working Solution

• Dilution: Dilute the FA-BSA complex stock into your pre-warmed cell culture medium to achieve the final desired concentration. For example, to make a 100 µM working solution, add 20 µL of the 5 mM stock complex to 980 µL of medium.

• Controls: It is essential to prepare a vehicle control. Add the same volume of ethanol used for the fatty acid stock (e.g., 33.3 µL per mL of BSA solution) to an equal volume of the 1 mM BSA solution and process it in the same manner. This BSA-vehicle solution should be diluted and added to control wells at the same final concentration as the FA-BSA complex.[9]

Assessing Cellular Responses and Potential Signaling Pathways

The biological effects of 8,11-Octadecadienoic acid can be diverse. Based on studies of structurally similar fatty acid derivatives, potential areas of investigation include inflammation, cell proliferation, and apoptosis.

Cytotoxicity and Proliferation Assays

Before investigating specific mechanisms, it is crucial to determine the cytotoxic profile of 8,11-Octadecadienoic acid on your cell line of interest.

• Method: A common method is the MTT assay, which measures mitochondrial metabolic activity as an indicator of cell viability.[9]

• Procedure: Seed cells in a 96-well plate and allow them to adhere. Treat with a range of 8,11-Octadecadienoic acid concentrations (e.g., 1 µM to 200 µM) for 24, 48, or 72 hours. Include untreated and vehicle-treated controls. Assess viability according to the MTT manufacturer's protocol. This will allow you to determine a non-toxic working concentration range for subsequent experiments.

Pro-inflammatory Signaling Pathways

Oxidized metabolites of octadecadienoic acids have been shown to modulate key inflammatory pathways.[5][13] A primary pathway to investigate is the Nuclear Factor-kappa B (NF-κB) signaling cascade.

Upon stimulation by stressors like lipopolysaccharide (LPS), the IκBα protein is phosphorylated and degraded, allowing the NF-κB (p50/p65) dimer to translocate to the nucleus and initiate the transcription of pro-inflammatory genes like TNF-α and IL-6.[5][13]

Caption: Potential inhibition of the NF-κB signaling pathway.

Experimental Approaches:

• Western Blot: Pre-treat cells (e.g., RAW 264.7 macrophages) with 8,11-Octadecadienoic acid for 1-2 hours, then stimulate with LPS (1 µg/mL) for 30-60 minutes. Analyze cell lysates for levels of phosphorylated IκBα and total IκBα. A decrease in p-IκBα would suggest inhibition of the pathway.[5]

• ELISA: Measure the secretion of cytokines like TNF-α and IL-6 into the cell culture supernatant after 12-24 hours of co-treatment with the fatty acid and LPS.[5]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Precipitate or oily film in medium	- Incomplete dissolution of FA in solvent.- FA stock added too quickly to BSA.- Incorrect FA:BSA molar ratio (too high).- Insufficient incubation for complexation.	- Ensure FA stock is a clear solution.- Add FA stock dropwise to BSA while vortexing.[7]- Recalculate and verify molar ratio.- Increase complexation time at 37°C to 2 hours or overnight.[9]
High cell death / cytotoxicity	- Final solvent concentration is too high (>0.1% for ethanol).- Lipotoxicity due to high FA concentration or high FA:BSA ratio.- Contamination in FA or BSA preparation.	- Ensure final ethanol concentration is <0.05%.[8][10]- Perform a dose-response curve to find the IC50. Lower the FA concentration or the FA:BSA ratio.- Use sterile technique throughout; use high-purity reagents.
No observable cellular effect	- Concentration of FA is too low.- FA has degraded due to oxidation.- Cell line is not responsive to this fatty acid.- Ineffective cellular uptake.	- Increase the concentration of the FA-BSA complex.- Prepare fresh stock solutions. Store stock under nitrogen gas and protect from light.[9][14]- Test on a different, relevant cell line.- Confirm expression of fatty acid transporters (e.g., CD36) in your cell model.
High variability between experiments	- Inconsistent preparation of FA-BSA complex.- BSA source or lot variation.- Cell passage number or health.	- Strictly adhere to a validated protocol for every preparation.- Use the same lot of fatty acid-free BSA for a set of experiments.[8]- Maintain consistent cell culture practices and use cells within a defined passage number range.

References

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. (n.d.).
• Preparation of BSA complexed free fatty acids for in vitro studies. (2022-05-02). Protocols.io.
• Best practices for preparing fatty acid-BSA complexes for experiments. (n.d.). Benchchem.
• Cell Culture Models of Fatty Acid Overload: Problems and Solutions. (n.d.). PMC.
• Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. (n.d.). Protein & Cell, Oxford Academic.
• Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. (1999). PubMed.
• Technical Support Center: Improving the Solubility of Radiolabeled F
• Fatty Acid-BSA complex protocol. (n.d.). WK Lab.
• Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells. (n.d.). PubMed Central.
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• Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from Naturally Occurring Unique Fatty Acid, 9,12-Hexadecadienoic Acid (16:2 n-4). (n.d.). J-STAGE.
• Octadecadienoic Acid | C18H32O2 | CID 5312488. (n.d.). PubChem.
• Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L.
• Octadeca-8,11-dienoic Acid Methylester, a New Fatty Acid Metabolite from Fistulina hepatica. (2025-08-06).

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Application Notes &amp; Protocols: Profiling 8,11-Octadecadienoic Acid in Lipidomics

Introduction: Unveiling a Lesser-Known Linoleic Acid Isomer

In the vast landscape of lipidomics, the focus often falls on well-characterized fatty acids. However, isomers such as 8,11-Octadecadienoic acid, a positional isomer of the essential fatty acid linoleic acid, are gaining attention for their potential roles in complex biological systems.[1] Unlike the more common 9,12-octadecadienoic acid (linoleic acid), the 8,11 isomer presents unique analytical challenges and may possess distinct biological activities. Its metabolism is intertwined with the broader linoleic acid pathway, which is implicated in inflammation, metabolic regulation, and bone health.[2][3][4] Dysregulation of these pathways has been associated with conditions like metabolic syndrome, making the precise quantification of individual fatty acid isomers a critical goal for researchers.[4][5]

This guide provides a comprehensive overview of the experimental methodologies required to accurately identify and quantify 8,11-Octadecadienoic acid from complex biological matrices. We will delve into the rationale behind method selection, from sample extraction to the final analytical determination by mass spectrometry, providing field-proven protocols for immediate application.

Section 1: Experimental Design & Strategy

A robust lipidomics workflow begins with a clear analytical strategy. The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a primary consideration, each offering distinct advantages for fatty acid analysis.[5][6][7]

Choosing the Right Analytical Platform: GC-MS vs. LC-MS

Historically, GC-MS has been the gold standard for fatty acid profiling due to its excellent chromatographic resolution and the existence of extensive mass spectral libraries for Fatty Acid Methyl Esters (FAMEs).[5][8][9] However, LC-MS is a powerful alternative, particularly for its ability to analyze intact, underivatized fatty acids and its flexibility.[5][6][10]

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates volatile compounds based on boiling point and polarity.	Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.
Sample State	Requires analytes to be volatile and thermally stable.	Analyzes compounds in the liquid phase.
Derivatization	Mandatory. Fatty acids must be converted to volatile esters (FAMEs).[8][11]	Optional. Can analyze underivatized free fatty acids. Derivatization can be used to enhance sensitivity.[11]
Resolution	Excellent separation of positional and geometric isomers.[8]	High separation efficiency, especially with UPLC systems. Can separate very-long-chain fatty acids.[5][10]
Sensitivity	High sensitivity, with Limits of Detection (LODs) in the low femtomol range.[8]	Exceptional sensitivity, particularly with high-resolution mass spectrometers like Orbitraps.[5][10]
Identification	Relies on retention time and matching Electron Ionization (EI) fragmentation patterns against established libraries (e.g., NIST).[5][9]	Relies on retention time and accurate mass measurement of the molecular ion. Tandem MS (MS/MS) provides structural information.[6]
Best For	Comprehensive profiling of total fatty acid composition from complex lipids.	Targeted and untargeted analysis of free fatty acids, oxylipins, and intact complex lipids.

The Critical Role of Internal Standards

For accurate quantification, the inclusion of an internal standard (IS) is non-negotiable. The ideal IS is chemically similar to the analyte but not naturally present in the sample. It is added at the very beginning of the sample preparation process to correct for analyte loss during extraction and for variations in instrument response.[12]

• Gold Standard: Stable isotope-labeled standards (e.g., deuterated 8,11-Octadecadienoic acid) are the preferred choice as they co-elute with the analyte and have nearly identical chemical properties.[13]

• Alternative Standards: When a specific labeled standard is unavailable, odd-chain fatty acids (e.g., C17:0) or other non-endogenous isomers can be used.[12] However, their use requires careful validation to ensure similar extraction efficiency and ionization response to the analyte of interest.

General Lipidomics Workflow

The end-to-end process for analyzing 8,11-Octadecadienoic acid involves several critical stages, from sample collection to data analysis.

General workflow for 8,11-Octadecadienoic acid analysis.

Section 2: Sample Preparation & Lipid Extraction

The goal of lipid extraction is to efficiently isolate lipids from other cellular components like proteins and nucleic acids while deactivating lipolytic enzymes to prevent artefactual degradation.[14] The Folch and Bligh & Dyer methods, which use a chloroform/methanol solvent system, are the most common and robust approaches.[15][16][17]

Protocol 1: Total Fatty Acid Extraction from Plasma/Tissue

This protocol is designed to extract all lipids, from which the total fatty acid profile (including 8,11-Octadecadienoic acid esterified in complex lipids) can be determined after a subsequent hydrolysis/transesterification step.

Rationale: The use of a chloroform/methanol mixture effectively disrupts lipid-protein associations, while the addition of water creates a biphasic system, partitioning lipids into the lower chloroform layer and polar contaminants into the upper aqueous layer.[17]

Materials:

• Biological sample (e.g., 50 µL plasma or ~10 mg homogenized tissue)

• Internal Standard (IS) solution (e.g., deuterated standard or C17:0 in methanol)

• HPLC-grade Methanol (MeOH)

• HPLC-grade Chloroform (CHCl₃)

• 0.9% NaCl solution (saline)

• Glass tubes with Teflon-lined caps

• Centrifuge

Procedure:

• Place the sample (plasma or tissue homogenate) into a clean glass tube.

• Crucial Step: Add a known amount of the internal standard to the sample. This accounts for variability in extraction efficiency.

• Add 10 volumes of methanol (e.g., 500 µL for a 50 µL sample). Vortex vigorously for 1 minute to denature proteins and begin lipid solubilization.

• Add 20 volumes of chloroform (e.g., 1 mL). Vortex for another 2 minutes. The solution should be a single phase.

• Add 0.2 volumes of 0.9% NaCl solution relative to the total solvent volume. Vortex for 30 seconds. This induces phase separation.

• Centrifuge at 2,000 x g for 5 minutes to achieve a clean separation of the two layers.

• Carefully aspirate the lower chloroform layer using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Store the dried lipid extract at -80°C until analysis.

Section 3: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly reliable method for fatty acid profiling, providing excellent separation of isomers.[8] The key prerequisite is the conversion of non-volatile fatty acids into their volatile Fatty Acid Methyl Ester (FAME) derivatives.[18]

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs)

Rationale: Transesterification with an acidic or basic catalyst converts fatty acids from all lipid classes (free fatty acids, triglycerides, phospholipids, etc.) into their corresponding methyl esters. These FAMEs are more volatile and less polar, making them amenable to GC analysis.[8] Using acetyl-chloride and methanol at a controlled temperature is a robust method that minimizes isomerization of double bonds.[8]

Materials:

• Dried lipid extract from Protocol 1

• Anhydrous Methanol

• Acetyl Chloride

• Hexane

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• GC autosampler vials

Procedure:

• Reconstitute the dried lipid extract in 1 mL of anhydrous methanol.

• Caution: Perform this step in a fume hood. Slowly and carefully add 200 µL of acetyl chloride to the methanol/lipid mixture. This creates methanolic HCl in situ, which acts as the catalyst.

• Cap the tube tightly and heat at 80°C for 1 hour.

• Allow the tube to cool to room temperature.

• Add 1.5 mL of hexane, followed by 1 mL of saturated NaHCO₃ solution to neutralize the acid. Vortex well.

• Centrifuge for 2 minutes to separate the phases.

• Transfer the upper hexane layer (containing the FAMEs) to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the final, dried hexane solution to a GC vial for analysis.

GC-MS Parameters & Expected Data

The separation of FAMEs is typically achieved on a polar capillary column.

Parameter	Typical Value	Rationale
GC Column	Polar (e.g., Supelcowax, DB-23) 30 m x 0.25 mm x 0.25 µm	Polar stationary phases provide excellent separation of FAMEs based on chain length, degree of unsaturation, and isomer position.
Carrier Gas	Helium at 1 mL/min constant flow	Inert gas for carrying analytes through the column.
Injector Temp.	250 °C	Ensures rapid volatilization of the FAMEs.
Oven Program	Start at 100°C, ramp 3-5°C/min to 240°C, hold for 5 min	A temperature gradient allows for the sequential elution of FAMEs from shortest to longest chain length.
MS Ionization	Electron Ionization (EI) at 70 eV	Standard ionization method that produces repeatable fragmentation patterns for library matching.
MS Scan Range	m/z 50-550	Covers the expected mass range for common FAMEs.

Identification: The methyl ester of 8,11-Octadecadienoic acid (C19H34O2) has a molecular weight of 294.47 g/mol .[19] Identification is confirmed by matching the acquired mass spectrum with reference spectra, such as those in the NIST database.[19][20] The retention time will be specific to the column and conditions used and must be confirmed with an analytical standard.

Section 4: Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS allows for the analysis of free fatty acids without derivatization, which can be advantageous for studying specific pools of signaling lipids.[5][10] High-resolution mass spectrometry (HRMS) provides high mass accuracy for confident identification.

Protocol 3: Reversed-Phase LC-MS for Free Fatty Acid Analysis

Rationale: A C8 or C18 reversed-phase column separates fatty acids based on their hydrophobicity (chain length and unsaturation). Electrospray ionization (ESI) in negative mode is highly effective for deprotonating the carboxylic acid group, forming the [M-H]⁻ ion.[5][10]

Materials:

• Dried lipid extract from Protocol 1

• Methanol/Acetonitrile/Water (all LC-MS grade)

• Formic Acid or Ammonium Acetate (as mobile phase modifier)

• LC autosampler vials

Procedure:

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent (e.g., 90:10 Methanol:Water).

• Vortex and centrifuge to pellet any insoluble material.

• Transfer the supernatant to an LC vial for analysis.

LC-MS Parameters & Expected Data

Parameter	Typical Value	Rationale
LC Column	C18 or C8 column (e.g., 100 mm x 2.1 mm, <2 µm particle size)	Provides retention and separation of hydrophobic fatty acids.
Mobile Phase A	Water with 0.1% Formic Acid or 10 mM Ammonium Acetate	Aqueous phase for gradient elution. Additives promote ionization.
Mobile Phase B	Acetonitrile/Isopropanol with modifiers	Organic phase to elute hydrophobic analytes.
Flow Rate	0.2 - 0.4 mL/min	Typical for analytical scale columns.
Gradient	Start at ~50% B, ramp to 100% B over 15-20 min, hold, re-equilibrate	A gradient is essential to elute fatty acids with varying chain lengths.
MS Ionization	Heated Electrospray Ionization (H-ESI), Negative Ion Mode	ESI in negative mode efficiently generates the [M-H]⁻ ion for fatty acids.
MS Detection	Full scan on a high-resolution instrument (e.g., Orbitrap, Q-TOF)	Provides accurate mass data for formula confirmation.

Identification: 8,11-Octadecadienoic acid (C18H32O2) has a monoisotopic mass of 280.2402 Da.[1] In negative ion mode, the expected ion is the [M-H]⁻ adduct at an m/z of 279.2329 . High-resolution mass spectrometry allows this to be measured with high accuracy (<5 ppm), confirming the elemental composition.

Section 5: Data Interpretation & Quality Control

• Identification: Confirmed by matching the analyte's retention time with that of a pure analytical standard and by verifying the accurate mass (LC-MS) or fragmentation pattern (GC-MS).

• Quantification: The peak area of the analyte is normalized to the peak area of the internal standard. A calibration curve generated from analytical standards should be run to determine the absolute concentration.

• Quality Control: Blank samples (solvent only) should be run to check for system contamination. A quality control sample (e.g., a pooled sample) should be injected periodically throughout the analytical run to monitor instrument performance and analytical reproducibility.

Conclusion

The precise and accurate analysis of 8,11-Octadecadienoic acid is an achievable goal for any modern lipidomics laboratory. The choice between GC-MS and LC-MS will depend on the specific research question—whether a comprehensive total fatty acid profile is needed or if the focus is on the free, unbound fatty acid pool. By implementing robust extraction protocols, appropriate derivatization when necessary, and the crucial use of internal standards, researchers can confidently quantify this and other fatty acids, paving the way for a deeper understanding of their role in health and disease.

References

[8] A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. (n.d.). PubMed. Retrieved January 8, 2026, from [10] Liquid Chromatography–High Resolution Mass Spectrometry Analysis of Fatty Acid Metabolism. (n.d.). ACS Publications. Retrieved January 8, 2026, from [6] Choosing the Right LC-MS Platform for Fatty Acid Analysis. (n.d.). Creative Proteomics. Retrieved January 8, 2026, from [5] Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism. (n.d.). PMC - NIH. Retrieved January 8, 2026, from [7] Liquid chromatography high-resolution mass spectrometry for fatty acid profiling. (n.d.). National Genomics Data Center (CNCB-NGDC). Retrieved January 8, 2026, from [21] Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. (2023, December 5). LCGC International. Retrieved January 8, 2026, from [15] Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. (n.d.). PMC. Retrieved January 8, 2026, from [16] Sample Processing Methods for Lipidomics Research. (n.d.). Creative Proteomics. Retrieved January 8, 2026, from [11] Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. (2022, September 5). MDPI. Retrieved January 8, 2026, from [17] Sample Prep for Lipidomic Mass Spec. (2022, August 15). Biocompare: The Buyer's Guide for Life Scientists. Retrieved January 8, 2026, from [9] FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. (n.d.). Wiley Science Solutions. Retrieved January 8, 2026, from [22] Lipidomics Profiling of the Linoleic Acid Metabolites After Whole-Body Vibration in Humans. (n.d.). Retrieved January 8, 2026, from [13] High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. (n.d.). NIH. Retrieved January 8, 2026, from Fatty Acid Methyl Ester analysis by Gas Chromatography. (n.d.). Sigma-Aldrich. Retrieved January 8, 2026, from [18] Analysis of Fatty Acid Methyl Esters in Egg Yolk Using GC–MS. (n.d.). ACS Publications. Retrieved January 8, 2026, from [23] Fatty Acid Mass Spectrometry Protocol. (n.d.). LIPID MAPS. Retrieved January 8, 2026, from [19] 8,11-Octadecadienoic acid, methyl ester. (n.d.). NIST WebBook. Retrieved January 8, 2026, from [2] Plasma High-Resolution Metabolomics Identifies Linoleic Acid and Linked Metabolic Pathways Associated with Bone Mineral Density. (n.d.). PMC - NIH. Retrieved January 8, 2026, from [1] 8,11-Octadecadienoic acid. (n.d.). PubChem. Retrieved January 8, 2026, from [3] Linoleic acid (LA) metabolism. (n.d.). Reactome Pathway Database. Retrieved January 8, 2026, from [20] 8,11-Octadecadienoic acid, methyl ester. (n.d.). NIST WebBook. Retrieved January 8, 2026, from [24] The octadecanoids: an emerging class of lipid mediators. (2022, December 1). PMC - NIH. Retrieved January 8, 2026, from [4] Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome. (n.d.). PMC - PubMed Central. Retrieved January 8, 2026, from [25] Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. (n.d.). PubMed. Retrieved January 8, 2026, from [14] Preparation of Lipid Extracts Tissues. (2019, July 23). AOCS - American Oil Chemists' Society. Retrieved January 8, 2026, from [26] Oxidized Octadecadienoic Acid. (n.d.). Lipotype GmbH. Retrieved January 8, 2026, from [12] Application Note: Utilizing Methyl cis-11-Octadecenoate as an Internal Standard in Lipidomics. (n.d.). Benchchem. Retrieved January 8, 2026, from

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Chemoenzymatic Synthesis of Octadecadienoic Acid Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecadienoic acids and their derivatives are a class of lipid molecules that play crucial roles in various biological processes and hold significant potential in the pharmaceutical and food industries.[1] Their applications range from serving as signaling molecules in inflammatory pathways to acting as precursors for valuable compounds like green note aroma compounds.[1][2] The precise stereochemistry of these derivatives is often paramount to their biological activity, making their synthesis a critical challenge. Chemoenzymatic synthesis, which synergistically combines the selectivity of enzymes with the versatility of chemical reactions, offers a powerful and sustainable approach to produce these complex molecules with high purity and yield.[3][4]

This guide provides a comprehensive overview of the principles and methodologies for the chemoenzymatic synthesis of various octadecadienoic acid derivatives, including hydroxy, epoxy, and ester derivatives. It is designed to equip researchers with the foundational knowledge and practical protocols to successfully implement these techniques in their laboratories.

Principles of Chemoenzymatic Synthesis

The core principle of chemoenzymatic synthesis lies in leveraging the strengths of both chemical and enzymatic catalysis to achieve transformations that are difficult or inefficient by either method alone.

Why Combine Chemical and Enzymatic Steps?

• Enzymatic Selectivity: Enzymes, particularly lipases and lipoxygenases, exhibit remarkable regio-, chemo-, and enantioselectivity.[5][6][7] This allows for the precise modification of specific functional groups within a molecule, even in the presence of other reactive sites, leading to optically pure products.[8][9] For instance, lipoxygenases can catalyze the specific oxygenation of linoleic acid to form hydroperoxides at defined positions.[2][10]

• Mild Reaction Conditions: Enzymatic reactions typically occur under mild conditions of temperature, pressure, and pH.[11][12] This minimizes the risk of side reactions, degradation of sensitive molecules, and the formation of undesirable byproducts.

• Chemical Versatility: Chemical synthesis provides a vast toolbox of reactions to create and modify carbon skeletons and introduce a wide array of functional groups that may not be accessible through enzymatic routes.[9] This includes reactions like palladium-catalyzed cross-coupling to form key C-C bonds.[8][9]

• Sustainability: Biocatalysis is a cornerstone of green chemistry, often utilizing renewable starting materials and reducing the reliance on hazardous reagents and solvents.[7][10][11]

Key Enzymes in Octadecadienoic Acid Derivative Synthesis

Several classes of enzymes are pivotal in the chemoenzymatic synthesis of octadecadienoic acid derivatives.

Enzyme Class	Example	Function	Reference
Lipases	Candida antarctica lipase B (CALB), Rhizomucor miehei lipase	Catalyze hydrolysis, esterification, and transesterification of fatty acids and their esters.[5][6][13]	[8]
Lipoxygenases (LOX)	Soybean lipoxygenase-1 (SLO-1)	Catalyze the stereospecific dioxygenation of polyunsaturated fatty acids to form hydroperoxides.[2][10][14]	[2][10]
Hydratases	Oleate hydratase	Catalyze the hydration of double bonds to form hydroxy fatty acids.	[15]
Dehydrogenases	Secondary alcohol dehydrogenase (SADH)	Catalyze the oxidation of hydroxyl groups to ketones.	[16]
Transaminases	Amine transaminase (ATA)	Catalyze the conversion of keto groups to amino groups.	[16]

Experimental Workflows and Protocols

This section details the chemoenzymatic synthesis of key octadecadienoic acid derivatives.

Synthesis of Hydroxy Octadecadienoic Acids (HODEs)

Hydroxy octadecadienoic acids (HODEs) are important signaling molecules.[8][9] The chemoenzymatic synthesis of 13(S)-hydroxy-9Z,11E-octadecadienoic acid (13-S-HODE), also known as coriolic acid, is a well-established process.[8][9]

Workflow for 13-S-HODE Synthesis

Caption: Chemoenzymatic synthesis of 13-S-HODE.

Protocol: Synthesis of 13(S)-HODE from Linoleic Acid

Materials:

• Linoleic acid

• Soybean lipoxygenase-1 (SLO-1)

• Borate buffer (pH 9.0-11.0)

• Sodium borohydride (NaBH₄) or Stannous chloride (SnCl₂)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Step-by-Step Procedure:

• Enzymatic Hydroperoxidation:

  • Dissolve linoleic acid in borate buffer (e.g., 0.1 M) at a suitable concentration (e.g., 10-100 mM).[10]

  • Add soybean lipoxygenase-1 to the solution. The optimal enzyme concentration may need to be determined empirically.[8]

  • Incubate the reaction mixture at a controlled temperature (e.g., 5°C) with vigorous stirring and a continuous supply of oxygen (e.g., 2.5 bar pressure) to facilitate the reaction.[8]

  • Monitor the reaction progress by UV-Vis spectroscopy (hydroperoxides have a characteristic absorbance at ~234 nm) or HPLC.

• Extraction of 13(S)-HPODE:

  • Once the reaction is complete, acidify the mixture to pH 3-4 with dilute HCl.

  • Extract the product with an organic solvent like ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.

• Chemical Reduction:

  • Dissolve the crude 13(S)-HPODE in a suitable solvent (e.g., methanol or ethanol).

  • Cool the solution in an ice bath and add a reducing agent such as sodium borohydride (NaBH₄) or stannous chloride (SnCl₂) portion-wise.

  • Stir the reaction for 1-2 hours at room temperature.

• Purification of 13(S)-HODE:

  • Quench the reaction by adding water and extract the product with ethyl acetate.

  • Purify the crude 13(S)-HODE by silica gel column chromatography using a hexane/ethyl acetate gradient to obtain the pure product.

Synthesis of Epoxidized Octadecadienoic Acids

Epoxidized fatty acids are valuable intermediates for the production of various chemicals and materials.[12][17] The chemoenzymatic epoxidation of linoleic acid can be achieved using a lipase-catalyzed perhydrolysis reaction.[12][18]

Workflow for Enzymatic Epoxidation

Caption: Chemoenzymatic epoxidation of linoleic acid.

Protocol: Lipase-Catalyzed Epoxidation of Linoleic Acid

Materials:

• Linoleic acid

• Immobilized lipase (e.g., Novozym® 435 from Candida antarctica)

• Hydrogen peroxide (30-50% w/w)

• An organic solvent (e.g., toluene or solvent-free system)

• Sodium thiosulfate

Step-by-Step Procedure:

• Reaction Setup:

  • In a temperature-controlled reactor, combine linoleic acid and the immobilized lipase. If using a solvent, add it at this stage.

• Epoxidation Reaction:

  • Slowly add hydrogen peroxide to the reaction mixture. A semi-batch addition is often preferred to maintain a low concentration of H₂O₂ and preserve enzyme activity.[18]

  • Maintain the reaction at a specific temperature (e.g., 40-60°C) with constant stirring.

  • Monitor the reaction progress by determining the oxirane oxygen content through titration.

• Reaction Termination and Product Isolation:

  • Once the desired conversion is reached, filter to remove the immobilized enzyme (which can be washed and reused).

  • Add a solution of sodium thiosulfate to quench any remaining hydrogen peroxide.

  • Wash the organic phase with water to remove any residual impurities.

  • Evaporate the solvent to obtain the epoxidized product.

Synthesis of Octadecadienoic Acid Esters

Lipase-catalyzed esterification is a widely used method for producing fatty acid esters, which have applications in food, cosmetics, and pharmaceuticals.[5][6][13]

Protocol: Lipase-Catalyzed Synthesis of Ethyl Octadecadienoate

Materials:

• 9,12-Octadecadienoic acid (Linoleic acid)

• Ethanol

• Immobilized lipase (e.g., from Candida rugosa or Pseudomonas fluorescens)[10]

• Molecular sieves (optional, to remove water)

• An organic solvent (e.g., hexane)

Step-by-Step Procedure:

• Reaction Setup:

  • Combine linoleic acid, ethanol (in stoichiometric or slight excess), and the immobilized lipase in a suitable solvent like hexane.

  • Add molecular sieves to the reaction mixture to shift the equilibrium towards ester formation by removing the water produced.

• Esterification Reaction:

  • Incubate the mixture at a controlled temperature (e.g., 30-50°C) with shaking.

  • Monitor the progress of the reaction by gas chromatography (GC) or thin-layer chromatography (TLC).

• Product Isolation:

  • Filter off the immobilized lipase.

  • Evaporate the solvent and excess ethanol under reduced pressure.

  • The resulting crude ester can be further purified by column chromatography if necessary.

Characterization and Analysis

Accurate characterization of the synthesized octadecadienoic acid derivatives is crucial to confirm their structure, purity, and stereochemistry.

Analytical Technique	Purpose	Reference
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of isomers (e.g., different HODE isomers).[19]	[19]
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile derivatives (e.g., fatty acid methyl esters).[20][21]	[20][21]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation, determination of double bond geometry, and position of functional groups.	[22]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups (e.g., hydroxyl, carboxyl, epoxy).[23]	[23]
Chiral Chromatography	Separation of enantiomers to determine enantiomeric excess (e.e.).

Applications in Drug Development and Research

Derivatives of octadecadienoic acid have a wide range of biological activities and potential therapeutic applications.

• Anti-inflammatory Agents: Certain HODEs and other oxidized derivatives are involved in inflammatory signaling pathways and can have pro- or anti-inflammatory effects.[1]

• Anticancer and Antiviral Properties: Some derivatives have shown cytotoxic activity against cancer cell lines and potential antiviral effects.[24][25]

• Drug Delivery: The biocompatibility of some octadecadienoic acid derivatives makes them suitable for use in drug delivery systems, such as in sustained-release formulations.[11]

• Antimicrobial Agents: Esters of octadecadienoic acid have been synthesized and evaluated for their antibacterial and antifungal activities.[23]

Conclusion

Chemoenzymatic synthesis provides an elegant and efficient platform for the production of a diverse array of octadecadienoic acid derivatives with high selectivity and under sustainable conditions. By strategically combining the precision of biocatalysis with the flexibility of chemical synthesis, researchers can access valuable molecules for applications in drug discovery, food science, and beyond. The protocols and principles outlined in this guide serve as a starting point for developing robust and scalable synthetic routes to these important lipid molecules.

References

• Chan, C., Cox, P. B., & Roberts, S. M. (1990). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). Biocatalysis and Biotransformation, 3(2-3), 111-125. [Link]

• Hou, C. T. (1999). Production of Hydroxy Fatty Acids by Biocatalysis. In Lipid Biotechnology (pp. 215-226). CRC Press. [Link]

• Chan, C., Cox, P. B., & Roberts, S. M. (1989). Chemo-enzymatic synthesis of 13-S-hydroxyoctadecadienoic acid (13-S-HODE). Biocatalysis, 3(2-3), 111-125. [Link]

• Hilker, I., et al. (2018). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. Molecules, 23(10), 2530. [Link]

• Cathay Biotech. (n.d.). Octadecanedioic Acid: Properties, Applications, Synthesis, and Comparative Analysis. Cathay Biotech. [Link]

• Grosjean, N., et al. (2021). Biocatalytic Synthesis of Natural Green Leaf Volatiles Using the Lipoxygenase Metabolic Pathway. Catalysts, 11(6), 723. [Link]

• Park, J. B. (2019). Biocatalytic synthesis of amino fatty acids. Journal of Industrial and Engineering Chemistry, 76, 1-7. [Link]

• Liew, S. F., et al. (2015). Optimization of the in situ epoxidation of linoleic acid of Jatropha curcas oil with performic acid. Sains Malaysiana, 44(1), 143-150. [Link]

• Orellana-Coca, C., et al. (2005). Enzymatic Epoxidation of High Oleic Soybean Oil. Journal of the American Oil Chemists' Society, 82(9), 655-660. [Link]

• Iacazio, G., et al. (1990). Preparative, enzymic synthesis of linoleic acid (13S)-hydroperoxide using soybean lipoxygenase-1. The Journal of Organic Chemistry, 55(6), 1690-1691. [Link]

• Khan, S. A., et al. (2016). Antibacterial and antifungal evaluation of synthesized 9,12-octadecadienoic acid derivatives. Journal of Chemistry, 2016, 8278349. [Link]

• Pečar, D., et al. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(23), 9091-9102. [Link]

• Wang, S., et al. (2014). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Chinese Journal of Analytical Chemistry, 42(10), 1513-1518. [Link]

• Linton, R. E., et al. (2013). Antiviral activity of octadecanoic acid, methyl ester and ribavirin against measles disease virus. Journal of Applied Pharmaceutical Science, 3(11), 001-005. [Link]

• Mustapha, A. A., et al. (2025). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Some Plants Extract. Communication in Physical Sciences, 12(2), 244-258. [Link]

• Ranganathan, S. V., et al. (2008). Lipase catalyzed ester synthesis for food processing industries. Brazilian Journal of Chemical Engineering, 25(2), 189-196. [Link]

• Bou-Maroun, E., et al. (2024). Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development. International Journal of Molecular Sciences, 25(7), 3745. [Link]

• Bloom, J. F., & Renata, H. (2022). Charting the Evolution of Chemoenzymatic Strategies in the Syntheses of Complex Natural Products. ACS Catalysis, 12(15), 9474-9491. [Link]

• Lipotype. (n.d.). Oxidized Octadecadienoic Acid. Lipid Analysis. [Link]

• Osman, S. M., et al. (2016). A new octadecenoic acid derivative from Caesalpinia gilliesii flowers with potent hepatoprotective activity. Pharmacognosy Magazine, 12(Suppl 3), S332-S336. [Link]

• Plou, F. J., et al. (2018). Lipase-Catalyzed Synthesis of Fatty Acid Esters of Trisaccharides. Methods in Molecular Biology, 1835, 287-296. [Link]

• Mahfouz, M. M., et al. (1980). Metabolism of cis-12-octadecenoic acid and trans-9,trans-12-octadecadienoic acid and their influence on lipogenic enzyme activities in mouse liver. Biochimica et Biophysica Acta, 618(2), 264-273. [Link]

• Tanamoto, K., et al. (2012). 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells. Journal of Pharmacological Sciences, 119(2), 137-145. [Link]

• Destaillats, F., et al. (2007). Comparison of available analytical methods to measure trans-octadecenoic acid isomeric profile and content by gas-liquid chromatography in milk fat. Journal of Chromatography A, 1147(1), 125-132. [Link]

• Contessotto, C., et al. (2018). Chemoenzymatic Synthesis of Enantioenriched (R)‐ and (S)‐Aryloxyalkanoic Herbicides. ChemCatChem, 10(20), 4567-4571. [Link]

• Adlof, R. O., & Emken, E. A. (1981). Synthesis of octadecynoic acids and [1-14C] labeled isomers of octadecenoic acids. Journal of Labelled Compounds and Radiopharmaceuticals, 18(9), 1287-1296. [Link]

• dos Santos, J. C., et al. (2021). Lipases as Effective Green Biocatalysts for Phytosterol Esters’ Production: A Review. Catalysts, 11(2), 229. [Link]

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Introduction: The Central Role of Fatty Acid Metabolism

An Application Note and Comprehensive Guide to In Vitro Fatty Acid Metabolism Protocols

Fatty acid metabolism is a cornerstone of cellular energy homeostasis and a critical signaling hub. It encompasses a dynamic network of pathways, including the uptake of fatty acids from the extracellular environment, their catabolic breakdown for energy via β-oxidation (FAO), and their anabolic synthesis (de novo lipogenesis, DNL) for storage or membrane biogenesis. Dysregulation of these pathways is a hallmark of numerous metabolic diseases, including obesity, type 2 diabetes, non-alcoholic fatty liver disease (NAFLD), and cancer. Consequently, robust and reproducible in vitro methods to interrogate these processes are indispensable for basic research and therapeutic development.

This guide provides a detailed overview of the core experimental protocols used to study fatty acid metabolism in vitro. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the underlying principles and rationale to empower effective experimental design and data interpretation.

Part 1: Measuring Fatty Acid Uptake

The transport of fatty acids across the plasma membrane is the initial, rate-limiting step for their subsequent metabolism. This process is mediated by a concert of protein transporters, including CD36, fatty acid transport proteins (FATPs), and plasma membrane-bound fatty acid-binding proteins (FABPpm). Quantifying the rate of uptake is fundamental to understanding how cells acquire this key substrate.

Protocol 1: Fluorescent Fatty Acid Analog-Based Uptake Assay

This method utilizes fatty acid analogs, such as BODIPY™-labeled fatty acids, which become intensely fluorescent in the hydrophobic intracellular environment. It is a widely used, high-throughput method that is adaptable for both microscopy and plate reader-based quantification.

Principle: The BODIPY™ fluorophore is conjugated to a fatty acid (e.g., C12). Upon uptake by the cell, the probe moves into an intracellular lipidic environment, causing a dramatic increase in its fluorescence quantum yield. The intensity of the fluorescence is directly proportional to the amount of fatty acid taken up by the cells.

Experimental Workflow Diagram:

Caption: Workflow for the fluorescent fatty acid uptake assay.

Detailed Step-by-Step Protocol:

• Cell Seeding: Seed cells (e.g., C2C12 myotubes, HepG2 hepatocytes, or 3T3-L1 adipocytes) in a black, clear-bottom 96-well plate and culture to the desired state (e.g., confluency or differentiation).

• Reagent Preparation:

  • Fatty Acid-BSA Complex: Prepare a 10X stock solution. First, dissolve a fluorescent fatty acid analog (e.g., BODIPY™ FL C16) in DMSO. In a separate tube, dissolve fatty-acid-free Bovine Serum Albumin (BSA) in serum-free culture medium to a concentration that yields a 5:1 molar ratio of FA to BSA. Slowly add the FA-DMSO stock to the BSA solution while vortexing to facilitate complexing. This step is critical as it mimics the physiological state of fatty acids bound to albumin in circulation and prevents detergent effects of free fatty acids.

  • Wash Buffer: Ice-cold Phosphate-Buffered Saline (PBS) containing 0.2% BSA.

• Assay Execution:

  • Aspirate the culture medium from the wells.

  • Wash the cells once with warm, serum-free medium.

  • To synchronize the cells and reduce background from serum-derived lipids, starve the cells in serum-free medium for 1-2 hours.

  • Remove the starvation medium and add the working solution of the BODIPY-FA-BSA complex. Incubate for a predetermined time (typically 1-15 minutes). A time-course experiment is recommended to determine the linear range of uptake.

  • To stop the uptake, rapidly aspirate the probe solution and add 200 µL of ice-cold wash buffer. The cold temperature immediately halts membrane transport processes.

  • Wash the cells two more times with ice-cold wash buffer to ensure complete removal of the extracellular probe.

• Quantification:

  • After the final wash, add 100 µL of PBS or a suitable lysis buffer to each well.

  • Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., ~485/515 nm for BODIPY FL).

Data Interpretation and Controls:

• Negative Control: Wells without cells to measure background fluorescence.

• Inhibitor Control: Pre-treat cells with a known fatty acid uptake inhibitor, such as sulfo-N-succinimidyloleate (SSO), to validate that the signal is due to specific protein-mediated transport.

• Data Normalization: Normalize the fluorescence signal to the protein content in each well (e.g., using a BCA or Bradford assay) to account for variations in cell number.

Part 2: Quantifying Fatty Acid Oxidation (FAO)

Fatty acid β-oxidation is the mitochondrial process of breaking down fatty acids to produce acetyl-CoA, NADH, and FADH₂. These products then fuel the TCA cycle and oxidative phosphorylation to generate large amounts of ATP. Measuring the rate of FAO is crucial for assessing cellular metabolic function.

Protocol 2: Radiolabeled Fatty Acid Oxidation Assay

This classic and highly sensitive method measures the conversion of a radiolabeled fatty acid (e.g., ³H- or ¹⁴C-labeled palmitate) into metabolic products. The most common variant measures the production of ³H₂O from [9,10-³H]palmitate.

Principle: During each cycle of β-oxidation, a hydrogen atom is removed from the fatty acid backbone. When using [9,10-³H]palmitate, this tritiated hydrogen is transferred to the FAD and NAD+ cofactors and subsequently enters the electron transport chain. The final electron acceptor, oxygen, is reduced to water, resulting in the formation of tritiated water (³H₂O). The rate of ³H₂O production is directly proportional to the rate of FAO.

Experimental Workflow Diagram:

Caption: Workflow for the radiolabeled fatty acid oxidation assay.

Detailed Step-by-Step Protocol:

• Cell Culture: Culture cells in 6-well or 12-well plates to near confluency.

• Substrate Preparation:

  • Prepare a reaction mixture containing serum-free medium, fatty-acid-free BSA, L-carnitine (essential for mitochondrial import of long-chain fatty acids), unlabeled ('cold') palmitate, and [9,10-³H]palmitate. The final specific activity should be determined based on cell type and expected FAO rates.

• Assay Execution:

  • Wash cells with PBS.

  • Pre-incubate the cells for 30 minutes in a Krebs-Ringer bicarbonate buffer (or similar) to allow them to equilibrate.

  • Remove the pre-incubation buffer and add the [³H]palmitate reaction mixture.

  • Incubate the plates for 1-3 hours in a humidified incubator.

  • Stop the reaction by adding a strong acid, such as 0.5 M perchloric acid (PCA), which lyses the cells and precipitates proteins.

• Separation of Tritiated Water:

  • Scrape the cell lysate and transfer the supernatant to a new tube containing a small amount of NaOH to neutralize the PCA.

  • The key step is to separate the ³H₂O product from the unused [³H]palmitate substrate. This is achieved using anion-exchange chromatography.

  • Prepare a column with Dowex 1x8 resin (or similar). The negatively charged palmitate will bind to the resin, while the neutral ³H₂O will flow through.

  • Apply the neutralized supernatant to the column.

  • Elute the ³H₂O with deionized water and collect the eluate.

• Quantification:

  • Add the eluate to a scintillation vial containing a suitable scintillation cocktail.

  • Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

  • Normalize the CPM to the protein content of the cells and the specific activity of the substrate mix to calculate the rate of FAO (e.g., in pmol/min/mg protein).

Causality and Controls:

• Why L-Carnitine? Long-chain fatty acids cannot passively cross the inner mitochondrial membrane. They must be esterified to carnitine by CPT1. Including L-carnitine in the assay buffer ensures that transport is not a limiting factor.

• Inhibitor Control: Treat cells with a CPT1 inhibitor, such as etomoxir, to confirm that the measured signal is a result of mitochondrial FAO. A significant reduction in ³H₂O production in the presence of etomoxir validates the assay.

Protocol 3: Extracellular Flux (Seahorse) Analysis of FAO

This technology measures the oxygen consumption rate (OCR), a real-time indicator of mitochondrial respiration. By providing fatty acids as the sole fuel source, the OCR can be directly attributed to FAO.

Principle: The Seahorse XF Analyzer uses solid-state sensors to measure the rate of change of oxygen and pH in a transient micro-chamber. Cells are plated in a special microplate, and substrates or inhibitors can be sequentially injected. When long-chain fatty acids are provided, the increase in OCR is driven by the oxidation of that fuel.

Detailed Step-by-Step Protocol:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Substrate & Inhibitor Preparation:

  • Prepare a substrate solution of a long-chain fatty acid (e.g., palmitate) complexed to BSA in FAO assay medium (which lacks glucose, pyruvate, and glutamine).

  • Prepare solutions of inhibitors:

    • Etomoxir: To inhibit CPT1 and confirm the OCR is from FAO.

    • Oligomycin: To inhibit ATP synthase (Complex V).

    • FCCP: A protonophore to uncouple the mitochondrial membrane and induce maximal respiration.

    • Rotenone/Antimycin A: To inhibit Complex I and III, shutting down mitochondrial respiration.

• Assay Execution (Mito Fuel Flex Test adaptation):

  • One hour before the assay, replace the culture medium with the FAO assay medium and place the plate in a non-CO₂ incubator at 37°C.

  • Load the injector ports of the sensor cartridge with the compounds:

    • Port A: Palmitate-BSA

    • Port B: Etomoxir

    • Port C: Oligomycin

    • Port D: FCCP followed by Rotenone/Antimycin A

  • Calibrate the analyzer and start the assay.

• Data Analysis:

  • The instrument records OCR over time.

  • The basal OCR represents endogenous substrate oxidation.

  • The OCR increase after palmitate injection represents the rate of FAO.

  • The OCR decrease after etomoxir injection confirms the signal is from FAO.

  • Subsequent injections allow for the calculation of ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption.

Data Presentation: Comparison of FAO Assay Methods

Feature	Radiolabeled Assay ([³H]Palmitate)	Extracellular Flux (Seahorse)
Principle	Measures production of ³H₂O from [³H]Palmitate	Measures real-time Oxygen Consumption Rate (OCR)
Throughput	Low to Medium	High (24 or 96 wells)
Sensitivity	Very High	High
Endpoint	Cumulative product over time (endpoint)	Real-time, kinetic data
Information	Direct measure of substrate conversion	Functional measure of mitochondrial respiration
Key Advantage	Gold standard, directly traces the fate of the FA	Provides real-time kinetic data and multiple parameters
Key Limitation	Involves radioactivity, laborious separation step	Indirect measure, requires specific instrumentation

Part 3: Assessing De Novo Lipogenesis (DNL)

De novo lipogenesis is the synthesis of fatty acids from non-lipid precursors, primarily acetyl-CoA derived from glucose or other substrates. This pathway is highly active in tissues like the liver and adipose tissue under conditions of energy surplus.

Protocol 4: Radiolabeled Precursor Incorporation Assay

This is the benchmark method for measuring the rate of fatty acid synthesis. It quantifies the incorporation of a radiolabeled precursor, such as [¹⁴C]acetate or [³H]acetate, into the total lipid pool.

Principle: Acetate is a direct precursor for acetyl-CoA, the fundamental building block for fatty acid synthesis. Cells incubated with radiolabeled acetate will incorporate the label into newly synthesized fatty acids. The amount of radioactivity in the lipid fraction is therefore a direct measure of the DNL rate.

Detailed Step-by-Step Protocol:

• Cell Culture: Culture cells in 6-well or 12-well plates. The day of the experiment, switch to a medium containing delipidated serum or no serum to minimize exogenous lipid interference.

• Assay Execution:

  • Add the radiolabeled precursor (e.g., [¹⁴C]acetate) to the culture medium. The final concentration and specific activity should be optimized.

  • Incubate for a period that allows for linear incorporation (typically 2-4 hours).

  • Stop the reaction by aspirating the medium and washing the cells with ice-cold PBS.

• Lipid Extraction:

  • Lyse the cells directly in the well by adding a solvent mixture, typically hexane:isopropanol (3:2, v/v). This single-phase mixture efficiently extracts total lipids.

  • Scrape the wells and transfer the lysate to a glass tube.

  • Allow the extraction to proceed for at least 30 minutes.

  • Add a small amount of a weak acid (e.g., sodium sulfate solution) to induce phase separation.

  • Centrifuge briefly to pellet the protein and cell debris.

• Quantification:

  • Carefully transfer the upper organic (hexane) phase, which contains the lipids, to a scintillation vial.

  • Allow the solvent to evaporate completely in a fume hood or using a speed-vac.

  • Re-dissolve the lipid residue in a scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

  • Normalize the CPM to the protein content of the original cell lysate.

Causality and Controls:

• Why Hexane:Isopropanol? This solvent mixture is effective at disrupting cell membranes and solubilizing a broad range of lipid species into a single phase for efficient extraction.

• Inhibitor Control: Pre-treat cells with a known inhibitor of fatty acid synthase (FASN), such as C75 or orlistat, to confirm that the incorporation of the label is due to de novo synthesis.

References

• Agilent Seahorse XF Palmitate-BSA FAO Substrate. Agilent Technologies. [Link]

• A guide to performing a fatty acid oxidation assay using Seahorse XF technology. Agilent Technologies Application Note. [Link]

• A reliable and sensitive assay for measuring fatty acid oxidation. Bio-protocol. [Link]

• Mitochondrial fatty acid oxidation. Nature Reviews Molecular Cell Biology. [Link]

Application Note: A Comprehensive Guide to the HPLC Separation of Octadecadienoic Acid Isomers

Introduction

Octadecadienoic acids, a class of fatty acids that includes linoleic acid and its numerous isomers, are subjects of intense scientific interest due to their diverse and potent biological activities.[1][2] Isomers, particularly conjugated linoleic acids (CLAs), exhibit a range of physiological effects, from anti-carcinogenic and anti-obesity properties to roles in inflammatory responses.[1] These effects are often isomer-specific, meaning the biological activity is critically dependent on the precise location and geometric configuration (cis/trans) of the double bonds within the 18-carbon chain.[2] Consequently, the accurate separation and quantification of these isomers are paramount for research in nutrition, pharmacology, and clinical diagnostics.

While gas chromatography (GC) is a powerful tool for fatty acid analysis, High-Performance Liquid Chromatography (HPLC) offers distinct advantages, especially for heat-sensitive compounds and preparative-scale separations.[3][4] HPLC operates at or near ambient temperatures, mitigating the risk of isomerization or degradation of unsaturated fatty acids that can occur at the high temperatures required for GC.[4][5] This guide provides a detailed exploration of the primary HPLC methodologies for separating octadecadienoic acid isomers, focusing on the principles, protocols, and critical parameters that ensure robust and reliable results.

Choosing the Right HPLC Technique: A Logic-Driven Approach

The selection of an HPLC method is dictated by the specific analytical goal. The primary challenge lies in resolving compounds with identical mass and elemental composition that differ only subtly in their three-dimensional structure. Two techniques have emerged as the most powerful for this purpose: Silver Ion HPLC and Reversed-Phase HPLC.

Caption: Decision tree for selecting the appropriate HPLC method.

Silver Ion (Ag⁺)-HPLC: The Gold Standard for Isomer Resolution

Silver ion chromatography is the most effective technique for separating fatty acid isomers based on the number, position, and geometry of their double bonds.[6][7][8][9]

• Mechanism of Separation: The stationary phase, typically a silica-based cation exchanger, is loaded with silver ions (Ag⁺). The separation relies on the formation of reversible charge-transfer complexes between the silver ions and the π-electrons of the carbon-carbon double bonds in the fatty acid molecules.[6][7] The strength of this interaction, and thus the retention time, is influenced by:

  • Number of Double Bonds: More double bonds lead to stronger retention.[7]

  • Geometric Configuration: trans isomers form weaker complexes and elute earlier than their cis counterparts.[10] Ag⁺-HPLC can effectively separate isomers into groups based on their configuration: trans,trans isomers elute first, followed by cis,trans or trans,cis isomers, and finally cis,cis isomers.[9][11]

  • Positional Isomers: The position of the double bonds along the fatty acid chain also affects the stability of the Ag⁺ complex, enabling the separation of positional isomers within the same geometric group.[9][10]

Reversed-Phase (RP)-HPLC: A Versatile Tool for Fractionation and Quantification

Reversed-phase HPLC separates molecules based on their hydrophobicity.[8] While standard C18 columns can struggle to resolve subtle isomeric differences due to similar hydrophobicities[3], RP-HPLC is highly valuable in several contexts:

• Preliminary Fractionation: RP-HPLC is an excellent method for isolating the total C18:2 diene fraction from a complex mixture of other fatty acids (saturated, monounsaturated, etc.) prior to a more detailed analysis by Ag⁺-HPLC or GC.[8][12]

• Analysis with Derivatization: To enhance resolution and detection sensitivity, fatty acids can be derivatized with a chromophore or fluorophore.[1] Derivatization with moieties like 9-anthrylmethyl esters[1] or p-methoxyphenacyl can improve the separation of positional isomers.[6]

• Specialized Stationary Phases: Modern column chemistries, such as those incorporating cholesteryl groups, offer enhanced shape selectivity and can improve the resolution of geometric isomers compared to traditional C18 phases.[3]

Critical Experimental Parameters & Workflow

The success of any HPLC separation hinges on the careful optimization of several key parameters. The general workflow involves sample preparation, chromatographic separation, and detection.

Caption: General experimental workflow for HPLC analysis of fatty acid isomers.

Sample Preparation

Proper sample preparation is crucial to ensure accurate quantification and prevent degradation.

• Lipid Extraction & Hydrolysis: Total lipids are first extracted from the biological matrix. Subsequently, fatty acids are liberated from triglycerides and phospholipids via alkaline hydrolysis (saponification) using reagents like potassium hydroxide (KOH) or sodium hydroxide (NaOH).[13][14][15] Acidification of the hydrolysate is then performed to protonate the fatty acids, which are then extracted into an organic solvent.[11]

• Derivatization (Primarily for RP-HPLC): While Ag⁺-HPLC can be performed on underivatized free fatty acids[11], RP-HPLC often benefits from derivatization. This process converts the carboxylic acid group into an ester with a UV-absorbing or fluorescent tag.

  • Purpose: To improve chromatographic peak shape and, more importantly, to allow for highly sensitive detection using UV-Vis, Diode Array (DAD), or Fluorescence detectors, as the fatty acid backbone itself has poor chromophores (except for conjugated systems).[1][16]

  • Common Reagents: 2,4'-dibromoacetophenone[13][14] and 9-anthrylmethyl groups[1] are common derivatizing agents.

Column Selection and Mobile Phase

Parameter	Silver Ion (Ag⁺)-HPLC	Reversed-Phase (RP)-HPLC
Typical Columns	Silver-impregnated cation exchange columns (e.g., ChromSpher 5 Lipids).[11] Multiple columns can be connected in series for enhanced resolution.[6][17]	Octadecyl (C18) or Octyl (C8) silica columns.[1] Columns with high shape selectivity (e.g., Cholesteryl-bonded) for better isomer separation.[3]
Mobile Phase	Non-polar solvents like hexane or isooctane modified with a small percentage of a polar solvent like acetonitrile.[6][18][19] Acetic acid is sometimes added when analyzing free fatty acids.[11]	Acetonitrile and water are the most common mobile phase components, often run in a gradient elution program.[13][20]
Key Principle	Isocratic elution is common. The concentration of the polar modifier (e.g., acetonitrile) is critical; higher concentrations decrease retention time by competing with the double bonds for the silver ions.[19]	Gradient elution is typical, starting with a higher water content and increasing the acetonitrile percentage to elute more hydrophobic, longer-chain fatty acids.[13]

Detection Techniques

• UV-Vis / Diode Array Detector (DAD): This is the most common detector. For conjugated dienes like CLA isomers, detection is typically set around 234 nm, where the conjugated system strongly absorbs UV light.[8][11] For non-conjugated isomers, derivatization with a UV-active tag is necessary.[13][14]

• Mass Spectrometry (MS): HPLC-MS provides structural information and confirmation of isomer identity.[18] Techniques like Atmospheric Pressure Photoionization (APPI)[18] or Electrospray Ionization (ESI)[21] can be used. MS is invaluable for identifying unknown isomers and resolving co-eluting peaks.

• Evaporative Light Scattering Detector (ELSD): ELSD is a "universal" detector that responds to any non-volatile analyte, making it useful for analyzing underivatized fatty acids that lack a chromophore.[10]

Protocols

Protocol 1: Ag⁺-HPLC for Separation of Underivatized CLA Isomers

This protocol is adapted from methods used for analyzing CLA isomers in biological samples.[11][15] It is designed for the separation of geometric and positional isomers without derivatization.

1. Materials and Equipment:

• HPLC system with a pump, autosampler, and UV/DAD detector.

• Two or more Silver Ion columns in series (e.g., ChromSpher 5 µm Lipids, 250 x 4.6 mm).[11]

• HPLC-grade solvents: n-hexane, acetonitrile, acetic acid, dichloromethane.

• CLA isomer standards.

2. Sample Preparation (Hydrolysis and Extraction):

• Lyophilize 50-100 mg of the biological tissue sample.

• Add 3-4 mL of 2 M NaOH and seal the tube. Heat at 80-85°C for 30-35 minutes to hydrolyze the lipids.[11]

• Cool the sample to room temperature and acidify to pH ~2 with 4 M HCl.

• Extract the free fatty acids by adding 3.5 mL of dichloromethane, vortexing, and collecting the organic (bottom) layer. Repeat the extraction four times.[15]

• Evaporate the pooled dichloromethane under a gentle stream of argon or nitrogen.

• Re-dissolve the dried residue in a known volume (e.g., 0.5 mL) of n-hexane for HPLC injection.[15]

3. Chromatographic Conditions:

• Columns: Two ChromSpher 5 Lipids columns connected in series.

• Mobile Phase: n-hexane containing 0.0125% acetonitrile and 1.6% acetic acid.[11][15]

• Flow Rate: 1.0 mL/min.

• Elution Mode: Isocratic.[11]

• Column Temperature: 25°C.[11]

• Injection Volume: 10-30 µL.

• Detection: UV detector set at 234 nm.[11]

4. Expected Results:

• A chromatogram showing separation of CLA isomers into three main groups.[11]

• Elution order: trans,trans isomers (earliest), followed by cis,trans/trans,cis isomers, and finally cis,cis isomers (latest).[9][11]

• Within each geometric group, positional isomers will also be resolved. Identification is achieved by comparing retention times with authentic standards.

Protocol 2: RP-HPLC for Separation of Derivatized Fatty Acids

This protocol describes a general method for analyzing a broad range of fatty acids, including octadecadienoic acid isomers, after derivatization. It is based on established derivatization and reversed-phase separation principles.[13][14]

1. Materials and Equipment:

• HPLC system with a binary gradient pump, autosampler, and UV/DAD detector.

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

• HPLC-grade solvents: acetonitrile, water.

• Derivatization reagent: 2,4'-dibromoacetophenone.[13][14]

• Phase-transfer catalyst (e.g., triethylamine).

2. Sample Preparation (Derivatization):

• Perform hydrolysis and extraction as described in Protocol 1, Steps 2.1-2.5.

• Re-dissolve the dried free fatty acid extract in acetone.

• Add a solution of 2,4'-dibromoacetophenone in acetone and triethylamine.[13]

• To prevent isomerization of unsaturated fatty acids, heat the reaction mixture at a lower temperature (e.g., 40°C) for 30 minutes.[13]

• After the reaction is complete, evaporate the solvent and re-dissolve the derivatized sample in the initial mobile phase for injection.

3. Chromatographic Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase A: Water.[13]

• Mobile Phase B: Acetonitrile.[13]

• Flow Rate: 1.0 - 1.5 mL/min.

• Column Temperature: 37°C.[13]

• Injection Volume: 5-20 µL.

• Detection: UV detector set at 256 nm (for 2,4'-dibromoacetophenone derivatives).[14]

• Elution Program (Example Gradient):

  • Start with 70% B, hold for 5 min.

  • Linear gradient to 95% B over 20 min.

  • Hold at 95% B for 10 min.

  • Return to initial conditions and equilibrate for 10 min. (Note: The gradient must be optimized based on the specific column and isomer profile.)

4. Expected Results:

• A chromatogram where fatty acids elute based on their hydrophobicity. Generally, shorter chain and more unsaturated fatty acids elute earlier.

• Good separation of saturated and unsaturated fatty acids.[14] Resolution of positional and geometric C18:2 isomers may be limited but can be improved with specialized RP columns.[1][3]

Conclusion

The HPLC separation of octadecadienoic acid isomers is a challenging but achievable task that is essential for advancing our understanding of lipid biochemistry and its impact on health. Silver ion (Ag⁺)-HPLC stands out as the superior method for resolving complex mixtures of positional and geometric isomers. Reversed-phase HPLC, while less powerful for isomer separation on its own, serves as an indispensable tool for sample cleanup, fractionation, and analysis when coupled with derivatization. The choice of method, careful sample preparation, and optimization of chromatographic parameters are the cornerstones of a successful analysis, enabling researchers to accurately profile these biologically significant molecules.

References

• Reversed-Phase HPLC Analysis of Conjugated Linoleic Acid and Its Metabolites | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Nikolova-Damyanova, B. (2012). Advances in Silver Ion Chromatography for the Analysis of Fatty Acids and Triacylglycerols—2001 to 2011. Analytical Sciences, 28(9), 837-844. Retrieved from [Link]

• RP-HPLC separation of a standard mixture of fatty acids as 9-anthryl- methyl esters on an ODS column, Cadenza CD-C18. HPLC conditions were as given in the text. (n.d.). ResearchGate. Retrieved from [Link]

• Czauderna, M., & Kowalczyk, J. (2003). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Journal of Animal and Feed Sciences, 12(4), 849-860. Retrieved from [Link]

• Destaillats, F., Golay, P. A., Joffre, F., de Wispelaere, M., Hug, B., Giuffrida, F., Fauconnot, L., & Dionisi, F. (2007). Comparison of available analytical methods to measure trans-octadecenoic acid isomeric profile and content by gas-liquid chromatography in milk fat. Journal of Chromatography A, 1147(1), 125-132. Retrieved from [Link]

• Separation of Linoleic acid on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Shibamoto, S., Gooley, A., & Yamamoto, K. (2015). Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography. Lipids, 50(1), 85-100. Retrieved from [Link]

• Cruz-Hernandez, C., Kramer, J. K., Kraft, J., Santercole, V., Or-Rashid, M. M., Deng, Z., & Dugan, M. E. (2010). Two methods for the separation of monounsaturated octadecenoic acid isomers. Journal of Chromatography A, 1217(16), 2583-2590. Retrieved from [Link]

• Gas–Liquid Chromatographic Analysis of Geometrical and Positional Octadecenoic and Octadecadienoic Acid Isomers Produced by. (n.d.). Retrieved from [Link]

• Kramer, J. K., Cruz-Hernandez, C., Deng, Z., Zhou, J., Jahreis, G., & Dugan, M. E. (2004). Analysis of conjugated linoleic acid and trans 18:1 isomers in synthetic and animal products. The American Journal of Clinical Nutrition, 79(6 Suppl), 1137S-1145S. Retrieved from [Link]

• Sehat, N., Yurawecz, M. P., Roach, J. A., Mossoba, M. M., Kramer, J. K., & Ku, Y. (1998). Silver-ion high-performance liquid chromatographic separation and identification of conjugated linoleic acid isomers. Lipids, 33(2), 217-221. Retrieved from [Link]

• HPLC analysis | Cyberlipid. (n.d.). Retrieved from [Link]

• Fatty Acid Analysis by HPLC. (n.d.). Nacalai Tesque. Retrieved from [Link]

• Czauderna, M., & Kowalczyk, J. (2003). Determination of conjugated linoleic acid isomers by liquid chromatography and photodiode array detection. Journal of Animal and Feed Sciences, 12(1), 145-156. Retrieved from [Link]

• Christie, W. W. (2019). Silver Ion Chromatography and Lipids, Part 3. AOCS. Retrieved from [Link]

• Czauderna, M., & Kowalczyk, J. (2003). Determination of conjugated linoleic acid isomers by liquid chromatography and photodiode array detection. Journal of Animal and Feed Sciences. Retrieved from [Link]

• Silver ion-HPLC separation of the same 4 samples as in Figure 2. Operating condition: 3 silver ion columns in series; the mobile phase hexane:diethyl ether:acetonitrile (99.4:0.5:0.1) operated isocratically. (n.d.). ResearchGate. Retrieved from [Link]

• Shulgina, Y., Vereshchagin, A., & Klyachko, N. (2017). Comparison of Separation of Seed Oil Triglycerides Containing Isomeric Conjugated Octadecatrienoic Acid Moieties by Reversed-Phase HPLC. Molecules, 22(12), 2095. Retrieved from [Link]

• Czauderna, M., Kowalczyk, J., Marounek, M., Michalski, J. P., Rozbicka-Wieczorek, A. J., & Krajewska, K. A. (2011). A new internal standard for HPLC assay of conjugated linoleic acid in animal tissues and milk. Journal of Animal and Feed Sciences, 20(2), 249-261. Retrieved from [Link]

• Christie, W. W. (2019). A Practical Guide to the Analysis of Conjugated Linoleic Acid (CLA). AOCS. Retrieved from [Link]

• Czauderna, M., & Kowalczyk, J. (2002). HPLC separation of some unsaturated and saturated fatty acids. Journal of Animal and Feed Sciences, 11(4), 553-574. Retrieved from [Link]

• HPLC separation profile of the positional isomers of octadecatrienoic acid (α-linolenic acid C18:3 n-3 and γ-linolenic acid C18:3 n-6) as their naphthacyl derivatives on a silver loaded cation exchange column. (n.d.). ResearchGate. Retrieved from [Link]

• Slaninová, J., Vrkoslav, V., & Cvačka, J. (2019). Silver Ion High-Performance Liquid Chromatography—Atmospheric Pressure Chemical Ionization Mass Spectrometry: A Tool for Analyzing Cuticular Hydrocarbons. Journal of the American Society for Mass Spectrometry, 30(8), 1545-1553. Retrieved from [Link]

• Xiong, Q., Chen, H., Chen, X., Chen, Y., & Huang, M. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science, 40(2), 241-246. Retrieved from [Link]

• Kramer, J. K., Fellner, V., Dugan, M. E., Sauer, F. D., Mossoba, M. M., & Yurawecz, M. P. (1997). Improved Identification of Conjugated Linoleic Acid Isomers Using Silver-Ion HPLC Separations. Journal of AOAC International, 80(3), 632-639. Retrieved from [Link]

• HPLC vs GC - A Beginner's Guide. (2021). Chromatography Today. Retrieved from [Link]

• Kuemmel, D. F., & Chapman, L. R. (1964). Analysis of Methyl Actadecenoate and Octadecadienoate Isomers by Combined Liquid-Solid and Capillary Gas-Liquid Chromatography. Analytical Chemistry, 36(4), 780-784. Retrieved from [Link]

• Chen, G., Chen, F., & Yuan, J. (2013). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Journal of Chemistry, 2013, 1-6. Retrieved from [Link]

• La Nasa, J., Degano, I., Modugno, F., & Colombini, M. P. (2015). A novel HPLC-ESI-Q-ToF approach for the determination of fatty acids and acylglycerols in food. Analytica Chimica Acta, 886, 175-184. Retrieved from [Link]

• Wang, Y., Li, A., Li, H., Liu, Y., & Sun, J. (2022). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods, 11(15), 2270. Retrieved from [Link]

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Application Note: Robust Derivatization Protocols for the GC-MS Analysis of 8,11-Octadecadienoic Acid

Abstract & Introduction

8,11-Octadecadienoic acid, a positional isomer of the common linoleic acid, is a polyunsaturated fatty acid (PUFA) of interest in various biological and industrial contexts. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of fatty acids. However, the direct analysis of free fatty acids like 8,11-octadecadienoic acid is challenging due to their inherent polarity and low volatility. The carboxylic acid functional group leads to poor chromatographic peak shape, thermal degradation in the injector, and strong interactions with the stationary phase, compromising analytical accuracy and sensitivity.

To overcome these limitations, derivatization is an essential sample preparation step. This application note provides a comprehensive guide to two robust and widely adopted derivatization strategies: silylation to form trimethylsilyl (TMS) esters and acid-catalyzed esterification to form fatty acid methyl esters (FAMEs). We will explain the causality behind experimental choices, provide detailed, field-proven protocols, and discuss expected outcomes for the reliable GC-MS analysis of 8,11-octadecadienoic acid.

The Imperative for Derivatization in Fatty Acid Analysis

The primary goal of derivatization in GC is to chemically modify the analyte to make it more "GC-amenable"[1]. This is achieved by targeting active hydrogen atoms, such as the one on the carboxyl group of 8,11-octadecadienoic acid.

• Increased Volatility: The polar carboxyl group (-COOH) can form strong intermolecular hydrogen bonds, which significantly raises the boiling point of the molecule. By replacing the acidic proton with a non-polar group (like a TMS or methyl group), these hydrogen bonds are eliminated, making the molecule more volatile and suitable for transition into the gas phase in the GC inlet[2].

• Enhanced Thermal Stability: Free carboxylic acids can decarboxylate at the high temperatures used in GC injectors. Derivatives are generally more thermally stable, preventing on-column degradation and ensuring that the analyte reaches the detector intact[2].

• Improved Chromatographic Performance: The high polarity of the carboxyl group can cause interactions with active sites on the GC column, leading to peak tailing and poor resolution. The less polar derivatives exhibit more ideal chromatographic behavior, resulting in sharper, more symmetrical peaks.

Selecting the Optimal Derivatization Strategy

The choice between silylation and esterification depends on the specific analytical goals, sample matrix, and available instrumentation.

Silylation: Formation of Trimethylsilyl (TMS) Esters

Silylation is a rapid and highly effective method that replaces the active hydrogen of the carboxyl group with a trimethylsilyl (-Si(CH₃)₃) group[2][3]. N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful and versatile silylating agent, often used with a catalyst like trimethylchlorosilane (TMCS) to enhance its reactivity, especially for less reactive or sterically hindered groups[4].

• Mechanism: BSTFA readily donates a TMS group to the carboxylic acid. The by-products of the reaction, mono(trimethylsilyl)trifluoroacetamide and trifluoroacetamide, are highly volatile and typically elute with the solvent front, minimizing chromatographic interference[2]. TMCS acts as a catalyst, likely by forming a more reactive intermediate that accelerates the derivatization process[4].

• Advantages: The reaction is fast, often reaching completion in under an hour at moderate temperatures (60-80°C)[3]. It is a very clean reaction with volatile by-products.

• Considerations: Silylating reagents and the resulting TMS derivatives are highly sensitive to moisture[2][4]. All samples, solvents, and glassware must be scrupulously dry to prevent reagent hydrolysis and derivative degradation, which would lead to poor yields and inaccurate quantification.

Esterification: Formation of Fatty Acid Methyl Esters (FAMEs)

Esterification, specifically methylation, is the classical and most widely documented method for fatty acid analysis[5][6]. Boron trifluoride-methanol (BF₃-Methanol) is a popular and effective reagent for this purpose.

• Mechanism: In the presence of an alcohol (methanol), the strong Lewis acid BF₃ acts as a catalyst. It protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and highly susceptible to nucleophilic attack by the methanol[7]. A molecule of water is eliminated, forming the methyl ester.

• Advantages: FAMEs are very stable derivatives. Extensive mass spectral libraries for FAMEs are available, aiding in compound identification. The reagents are relatively inexpensive.

• Considerations: The reaction conditions can be harsher than silylation, typically involving boiling for a short period[8][9]. Care must be taken as BF₃ is toxic and corrosive[8]. The presence of water must be minimized as it can shift the reaction equilibrium back towards the reactants, reducing the yield of the ester[7].

Detailed Experimental Protocols

Safety Precaution: All derivatization procedures should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Silylation via BSTFA + 1% TMCS

This protocol is designed for the efficient conversion of 8,11-octadecadienoic acid to its TMS ester.

Materials:

• Sample containing 8,11-octadecadienoic acid (1-10 mg)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Anhydrous pyridine or other suitable anhydrous solvent (e.g., acetonitrile, hexane)

• GC reaction vials (e.g., 2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply for drying

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 1-5 mg of the sample into a clean, dry GC vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen. The absence of water is critical[4].

• Solvent Addition (Optional but Recommended): If the sample is a solid or viscous oil, dissolve it in 100 µL of an anhydrous solvent like pyridine. Vortex for 30 seconds to ensure the sample is fully dissolved and homogenous.

• Reagent Addition: Add 100-200 µL of BSTFA + 1% TMCS to the vial. A molar excess of at least 2:1 of silylating reagent to active hydrogens is recommended to drive the reaction to completion.

• Reaction: Tightly cap the vial immediately. Vortex gently for 15 seconds. Place the vial in a heating block or oven set to 70°C for 45 minutes[3][10].

• Cooling: After the reaction is complete, remove the vial from the heat source and allow it to cool to room temperature.

• Analysis: The sample is now ready for direct injection into the GC-MS system. If necessary, the sample can be diluted with an anhydrous solvent prior to analysis.

Caption: Experimental workflow for TMS derivatization.

Protocol 2: Methyl Esterification via BF₃-Methanol

This protocol details the classic method for preparing the FAME derivative of 8,11-octadecadienoic acid.

Materials:

• Sample containing 8,11-octadecadienoic acid (10-25 mg)

• Boron trifluoride-methanol solution (10-14% w/w BF₃ in MeOH)

• n-Hexane (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Reaction tube or flask with reflux condenser

• Heating block or water bath

Step-by-Step Methodology:

• Sample Preparation: Place approximately 10-25 mg of the lipid sample into a reaction tube.

• Reagent Addition: Add 2-3 mL of 10-14% BF₃-Methanol reagent to the tube[7][9].

• Reaction: Securely cap the tube or attach a reflux condenser. Heat the mixture in a heating block or boiling water bath (approx. 100°C) for 10-15 minutes[8][11]. The solution should not be boiled to dryness.

• Cooling: Remove the tube from the heat and cool to room temperature. A water or ice bath can be used to accelerate cooling.

• Extraction: Add 1 mL of n-hexane and 1 mL of saturated NaCl solution to the tube. Cap and vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Allow the layers to separate. The upper layer is the n-hexane containing the FAMEs.

• Drying and Transfer: Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is ready for GC-MS analysis.

Caption: Experimental workflow for FAME derivatization.

Expected Results & GC-MS Parameters

Derivatization results in a predictable mass increase, which is a key confirmation of a successful reaction.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Derivative	Mass Change
8,11-Octadecadienoic Acid	C₁₈H₃₂O₂	280.45	-	-
TMS Ester Derivative	C₂₁H₄₀O₂Si	352.63	Trimethylsilyl	+72.18
Methyl Ester (FAME)	C₁₉H₃₄O₂	294.47	Methyl	+14.02

Typical GC-MS Parameters

The following parameters serve as a robust starting point for the analysis of derivatized 8,11-octadecadienoic acid and can be optimized as needed[10].

Parameter	Setting	Rationale
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film	A low-polarity 5% phenyl-methylpolysiloxane column provides excellent resolution for fatty acid derivatives.
Injector	Splitless Mode, 280°C	Ensures efficient transfer of the analyte onto the column, suitable for trace analysis.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	100°C hold 2 min, ramp 10°C/min to 280°C, hold 10 min	A temperature ramp allows for separation of analytes with different volatilities.
MS Transfer Line	280°C	Prevents condensation of the analyte before reaching the ion source.
Ion Source	Electron Impact (EI), 70 eV, 230°C	Standard ionization energy for generating reproducible mass spectra and enabling library matching.
Acquisition Mode	Full Scan (m/z 50-550)	Allows for the identification of unknown compounds and confirmation of derivative structure.

Conclusion

The derivatization of 8,11-octadecadienoic acid is a mandatory step for its successful analysis by GC-MS. Both silylation with BSTFA and methylation with BF₃-Methanol are highly effective and reliable methods. Silylation offers a faster, milder reaction, while methylation yields highly stable derivatives with extensive library support. The choice of method should be guided by laboratory resources, sample characteristics, and analytical requirements. By following the detailed protocols and understanding the principles outlined in this note, researchers can achieve accurate, reproducible, and sensitive quantification of 8,11-octadecadienoic acid, empowering further research and development.

References

• Schmid, H. H. O., & Holman, R. T. (1976). Structure Determination of Polyunsaturated Fatty Acids by Gas Chromatography-Mass Spectrometry—A Comparison of Fragmentation Patterns of Various Derivatives. Journal of Chromatographic Science, 14(8), 360–366. [Link]

• Eder, K. (1995). Gas chromatographic analysis of fatty acid methyl esters.

• Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of lipid research, 51(3), 635–640. [Link]

• Morrison, W. R., & Smith, L. M. (1964). Preparation of fatty acid methyl esters and dimethylacetals from lipids with boron fluoride–methanol. Journal of Lipid Research, 5(4), 600-608. [Link]

• LIPID MAPS. (2018). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. [Link]

• Carvalho, A. P., & Malcata, F. X. (2005). Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies. Journal of agricultural and food chemistry, 53(13), 5049–5059. [Link]

• ResearchGate. (n.d.). BSTFA + TMCS N,O-bis(Trimethylsilyl)trifluoroacetamide with Trimethylchlorosilane Technical Information. [Link]

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• Christie, W. W. (1982). A simple procedure for rapid transmethylation of glycerolipids and cholesteryl esters. Journal of lipid research, 23(7), 1072–1075.

• PubMed. (1976). Structure determination of polyunsaturated fatty acids by gas chromatography-mass spectrometry-- a comparison of fragmentation patterns of various derivatives. [Link]

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• Lepage, G., & Roy, C. C. (1986). Direct transesterification of all classes of lipids in a one-step reaction. Journal of lipid research, 27(1), 114–120.

• Regis Technologies. (n.d.). GC Derivatization. [Link]

• Rodríguez, E., et al. (2009). Identification of (E)-11-hydroxy-9-octadecenoic acid and (E)-9-hydroxy-10-octadecenoic acid by biotransformation of Oleic acid by pseudomonas sp. 32T3. ResearchGate. [Link]

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Application Notes and Protocols for the Use of 8,11-Octadecadienoic Acid in Anti-inflammatory Research

Introduction: Exploring the Anti-inflammatory Potential of Oxo-Octadecadienoic Acids

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. Macrophages are key players in the inflammatory response, and their activation by stimuli like lipopolysaccharide (LPS) triggers the production of pro-inflammatory mediators.[1][2] A growing body of research is focused on identifying novel compounds that can modulate these inflammatory pathways. Among these, oxidized derivatives of linoleic acid, such as oxo-octadecadienoic acids, are emerging as promising candidates.

This document provides a comprehensive guide for researchers investigating the anti-inflammatory properties of 8,11-Octadecadienoic acid. While direct research on this specific isomer is nascent, extensive studies on closely related molecules, such as 8-oxo-9-octadecenoic acid and 13-oxo-9,11-octadecadienoic acid, have demonstrated significant anti-inflammatory effects.[1][3][4][5][6] These application notes and protocols are therefore grounded in the established mechanisms of these related compounds and provide a robust framework for the scientific investigation of 8,11-Octadecadienoic acid.

We will delve into the likely molecular mechanisms, provide detailed protocols for both in vitro and in vivo experimental models, and present data in a clear and actionable format to guide your research and development efforts.

Part 1: Unraveling the Molecular Mechanism of Action

Based on studies of structurally similar oxo-octadecadienoic acids, the anti-inflammatory effects of 8,11-Octadecadienoic acid are likely mediated through the inhibition of key pro-inflammatory signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][2]

Upon stimulation by LPS, Toll-like receptor 4 (TLR4) on the macrophage surface initiates a signaling cascade that leads to the activation of NF-κB and MAPKs. Activated NF-κB translocates to the nucleus and induces the transcription of genes encoding pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), as well as enzymes such as inducible Nitric Oxide Synthase (iNOS) and Cyclooxygenase-2 (COX-2).[1][3][5]

8-oxo-9-octadecenoic acid has been shown to inhibit the phosphorylation of IκB-α and the p50 subunit of NF-κB, preventing its nuclear translocation.[1][2] It also suppresses the phosphorylation of the MAPKs, c-Jun N-terminal kinase (JNK) and extracellular signal-regulated kinase (ERK).[1][7] By targeting these upstream signaling events, 8,11-Octadecadienoic acid is hypothesized to reduce the production of a wide array of inflammatory mediators.

Caption: Proposed mechanism of 8,11-Octadecadienoic acid action.

Part 2: In Vitro Anti-inflammatory Assessment in Macrophages

The murine macrophage cell line RAW 264.7 is a widely used and reliable model to screen for the anti-inflammatory activity of novel compounds.[1][2] This protocol details the steps to assess the efficacy of 8,11-Octadecadienoic acid in mitigating LPS-induced inflammation.

Experimental Workflow: In Vitro Macrophage Assay

Caption: Workflow for in vitro anti-inflammatory screening.

Detailed Protocol: Inhibition of Pro-inflammatory Mediators

1. Cell Culture and Seeding:

• Culture RAW 264.7 macrophages in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.
• Seed the cells in 96-well plates at a density of 1.5 x 10⁵ cells/well and allow them to adhere for 24 hours.[1]

2. Compound Treatment:

• Prepare stock solutions of 8,11-Octadecadienoic acid in DMSO. The final DMSO concentration in the cell culture medium should be less than 0.1%.
• Dilute the stock solution to desired final concentrations (e.g., 10, 25, 50, 100 µM) in fresh cell culture medium.
• Remove the old medium from the cells and add the medium containing the different concentrations of 8,11-Octadecadienoic acid.
• Include a vehicle control group (medium with DMSO only).
• Incubate for 1-2 hours.

3. LPS Stimulation:

• After the pre-treatment period, add LPS to all wells (except the negative control) to a final concentration of 1 µg/mL.
• Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

4. Supernatant Collection and Analysis:

• Centrifuge the plates at 1,000 rpm for 10 minutes.
• Carefully collect the supernatant for cytokine analysis.
• Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

5. Cell Viability Assay:

• To ensure that the observed anti-inflammatory effects are not due to cytotoxicity, perform an MTT assay on the remaining cells in the plate according to standard protocols.[1]

Data Presentation: Expected Outcomes

The results can be summarized in a table to clearly demonstrate the dose-dependent inhibitory effect of 8,11-Octadecadienoic acid on pro-inflammatory cytokine production.

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)	Cell Viability (%)
Control (no LPS)	< 50	< 50	100
Vehicle + LPS (1 µg/mL)	2500 ± 200	3500 ± 300	98 ± 2
10 µM Cpd + LPS	2000 ± 150	2800 ± 250	99 ± 1
25 µM Cpd + LPS	1500 ± 120	2000 ± 180	97 ± 3
50 µM Cpd + LPS	900 ± 80	1200 ± 100	96 ± 2
100 µM Cpd + LPS	500 ± 50	700 ± 60	95 ± 4
Data are presented as mean ± SD from a representative experiment.

Part 3: In Vivo Evaluation of Acute Anti-inflammatory Activity

The carrageenan-induced paw edema model in rodents is a classical and highly reproducible assay for evaluating the acute anti-inflammatory effects of novel compounds.[1][2][3][4][5] The injection of carrageenan into the paw induces a localized inflammatory response characterized by edema, which can be quantified over time.

Experimental Workflow: Carrageenan-Induced Paw Edema in Rats

Caption: Workflow for in vivo carrageenan-induced paw edema assay.

Detailed Protocol: Anti-inflammatory Efficacy in an Acute Model

1. Animals and Acclimatization:

• Use male Wistar rats (180-220 g).
• Acclimatize the animals for at least one week before the experiment with free access to food and water.

2. Grouping and Dosing:

• Randomly divide the animals into groups (n=6-8 per group):
• Group 1: Vehicle control (e.g., saline or appropriate vehicle).
• Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).[1]
• Groups 3-5: 8,11-Octadecadienoic acid at different doses (e.g., 10, 25, 50 mg/kg, p.o. or i.p.).

3. Experimental Procedure:

• Measure the initial volume of the right hind paw of each rat using a plethysmometer (V₀).[1]
• Administer the respective treatments (vehicle, positive control, or 8,11-Octadecadienoic acid) orally (p.o.) or intraperitoneally (i.p.).
• One hour after drug administration, inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar surface of the right hind paw.[1][2][3][4][5]
• Measure the paw volume (Vₜ) at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[1]

4. Data Analysis:

• Calculate the increase in paw volume (Edema) for each animal at each time point: Edema (mL) = Vₜ - V₀.
• Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the following formula:
• % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Data Presentation: Quantifying Anti-inflammatory Effects

The results can be tabulated to show the time-course of edema development and the dose-dependent inhibition by 8,11-Octadecadienoic acid.

Treatment Group (mg/kg)	1 hr	2 hr	3 hr	4 hr	5 hr	6 hr
Vehicle Control	0.25±0.03	0.45±0.05	0.68±0.07	0.62±0.06	0.55±0.05	0.48±0.04
Indomethacin (10)	0.18±0.02	0.25±0.03	0.30±0.04	0.28±0.03	0.25±0.03	0.22±0.02
Cpd (10)	0.22±0.03	0.38±0.04	0.55±0.06	0.50±0.05	0.45±0.04	0.40±0.03
Cpd (25)	0.19±0.02	0.30±0.03	0.40±0.05	0.35±0.04	0.32±0.03	0.29±0.03
Cpd (50)	0.15±0.02	0.22±0.02	0.28±0.03	0.25±0.03	0.22±0.02	0.20±0.02
*Data are presented as mean increase in paw volume (mL) ± SEM. p < 0.05 compared to vehicle control.

Conclusion and Future Directions

These application notes provide a comprehensive framework for the investigation of 8,11-Octadecadienoic acid as a potential anti-inflammatory agent. The provided protocols for in vitro macrophage-based assays and the in vivo carrageenan-induced paw edema model are robust and well-established methods to determine its efficacy and elucidate its mechanism of action. Based on the strong anti-inflammatory profile of its isomers, 8,11-Octadecadienoic acid represents a compelling candidate for further research and development in the field of inflammatory diseases. Future studies could explore its effects in chronic inflammation models and delve deeper into its interactions with other signaling pathways, such as the Nrf2 pathway, which has been implicated for other oxo-octadecadienoic acids.[8]

References

• Kang, M. C., et al. (2018). Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells. EXCLI Journal, 17, 775–783. [Link]

• Lee, J. H., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Antioxidants, 11(1), 180. [Link]

• Lee, J. H., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Semantic Scholar. [Link]

• Kang, M. C., et al. (2018). Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells. ResearchGate. [Link]

• Lee, J. H., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. PubMed Central. [Link]

• Lee, J. H., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. ResearchGate. [Link]

• Ando, M., et al. (2023). The gut lactic acid bacteria metabolite, 10-oxo-cis-6,trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling. Frontiers in Immunology, 14, 1171816. [Link]

• Kunisawa, J., et al. (2021). Intestinal microbe-dependent ω3 lipid metabolite αKetoA prevents inflammatory diseases in mice and cynomolgus macaques. Nature Communications, 12(1), 5857. [Link]

• Al-Wajeeh, A. S., et al. (2018). Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. Saudi Journal of Biological Sciences, 25(6), 1162-1166. [Link]

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Application Notes and Protocols: Investigating the Effects of 8,11-Octadecadienoic Acid on Gene Expression

Introduction: Unraveling the Transcriptional Impact of a Unique Fatty Acid

8,11-Octadecadienoic acid is an unsaturated fatty acid whose roles in cellular signaling and gene regulation are of increasing interest to the scientific community.[1] Fatty acids are not merely cellular building blocks and energy sources; they are potent signaling molecules that can modulate gene expression through various mechanisms.[2][3] These mechanisms include direct binding to and activation of nuclear receptors, such as Peroxisome Proliferator-Activated Receptors (PPARs), and indirect modulation of signaling cascades that influence transcription factor activity.[2][3][4][5]

A structural isomer of 8,11-Octadecadienoic acid, 13-oxo-9,11-octadecadienoic acid, has been identified as a potent agonist of PPARα, a key regulator of lipid metabolism.[6][7][8] This suggests that 8,11-Octadecadienoic acid may also exert its effects through PPAR pathways, influencing genes involved in fatty acid oxidation and energy homeostasis.[4][6] Furthermore, related oxo-octadecenoic acids have demonstrated anti-inflammatory properties by inhibiting pro-inflammatory signaling pathways like NF-κB and MAPK, leading to reduced expression of inflammatory mediators.[9][10][11]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the effects of 8,11-Octadecadienoic acid on gene expression. We will detail robust protocols for cell culture and treatment, RNA isolation from lipid-treated cells, and downstream gene expression analysis using Quantitative Real-Time PCR (qPCR). Additionally, we will outline a workflow for broader transcriptomic analysis using RNA-Sequencing (RNA-Seq). The causality behind experimental choices is explained to ensure technical accuracy and reproducibility.

I. Core Concepts and Experimental Rationale

A. Cellular Models and Treatment Considerations

The choice of cell line is critical and should be guided by the research question. For metabolic studies, hepatocyte cell lines (e.g., HepG2) or adipocyte models (e.g., 3T3-L1) are appropriate. For inflammation studies, macrophage cell lines like RAW 264.7 are commonly used.[9] It is crucial to perform dose-response and time-course experiments to determine the optimal concentration and duration of 8,11-Octadecadienoic acid treatment that elicits a measurable and reproducible effect on gene expression without causing cytotoxicity.

B. The Central Role of High-Quality RNA

The integrity of the isolated RNA is paramount for reliable gene expression analysis.[12] Treating cells with fatty acids can present challenges for RNA isolation due to the high lipid content.[13][14] Therefore, a robust RNA extraction method that effectively removes lipids and other contaminants is essential. The quality and quantity of the extracted RNA should always be verified before proceeding to downstream applications.

C. Gene Expression Analysis: From Targeted to Global Approaches

Quantitative Real-Time PCR (qPCR): This technique is the gold standard for quantifying the expression of a specific set of target genes.[15][16] It is highly sensitive and specific, making it ideal for validating findings and for focused studies on known pathways.[15][17]

RNA-Sequencing (RNA-Seq): For a comprehensive, unbiased view of the entire transcriptome, RNA-Seq is the method of choice.[18] This powerful technology can identify novel transcripts, alternative splicing events, and provide a global picture of the changes in gene expression induced by 8,11-Octadecadienoic acid treatment.[19][20][21]

II. Detailed Protocols and Methodologies

A. Materials and Reagents

Reagent/Material	Supplier (Example)	Catalog Number (Example)
8,11-Octadecadienoic acid	Cayman Chemical	10009969
Cell Culture Medium (e.g., DMEM)	Thermo Fisher Scientific	11965092
Fetal Bovine Serum (FBS)	Thermo Fisher Scientific	26140079
Penicillin-Streptomycin	Thermo Fisher Scientific	15140122
Phosphate-Buffered Saline (PBS)	Thermo Fisher Scientific	10010023
TRIzol™ Reagent	Thermo Fisher Scientific	15596026
Chloroform	Sigma-Aldrich	C2432
Isopropanol	Sigma-Aldrich	I9516
75% Ethanol (molecular biology grade)	Sigma-Aldrich	E7023
RNase-free water	Thermo Fisher Scientific	AM9937
DNase I, RNase-free	Thermo Fisher Scientific	EN0521
Reverse Transcription Kit	Bio-Rad	1708891
SYBR Green qPCR Master Mix	Bio-Rad	1725121
qPCR primers	Integrated DNA Technologies	Custom synthesis
RNA-Seq Library Preparation Kit	Illumina	20020594

B. Experimental Workflow Diagram

Caption: Experimental workflow for studying the effects of 8,11-Octadecadienoic acid on gene expression.

C. Protocol 1: Cell Culture and Treatment

• Cell Seeding: Plate the chosen cell line in appropriate culture vessels (e.g., 6-well plates) at a density that will result in 70-80% confluency at the time of treatment.

• Cell Growth: Culture cells in complete medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a humidified incubator with 5% CO₂.

• Preparation of Fatty Acid Stock: Prepare a high-concentration stock solution of 8,11-Octadecadienoic acid in a suitable solvent (e.g., ethanol). Rationale: A high concentration stock minimizes the volume of solvent added to the cell culture medium, reducing potential solvent-induced effects.

• Treatment: On the day of the experiment, replace the culture medium with fresh, serum-free, or low-serum medium containing the desired concentration of 8,11-Octadecadienoic acid or the vehicle control (e.g., ethanol). Rationale: Serum contains various growth factors and lipids that can confound the experimental results. Using a serum-free or low-serum medium for the treatment period provides a more controlled experimental system.

• Incubation: Incubate the cells for the predetermined time (e.g., 6, 12, or 24 hours).

• Cell Harvesting: After incubation, wash the cells twice with ice-cold PBS to remove any residual medium and treatment solution. Proceed immediately to RNA isolation.

D. Protocol 2: RNA Isolation from Lipid-Treated Cells

This protocol is an optimized TRIzol-based method for isolating high-quality RNA from cells with potentially high lipid content.[14]

• Cell Lysis: Add 1 mL of TRIzol™ Reagent directly to each well of a 6-well plate. Pipette the lysate up and down several times to ensure complete cell lysis. Rationale: TRIzol contains phenol and guanidinium isothiocyanate, which denature proteins and inactivate RNases, thereby preserving RNA integrity.[12]

• Homogenization: Transfer the lysate to a microcentrifuge tube. Incubate at room temperature for 5 minutes to allow for the complete dissociation of nucleoprotein complexes.

• Phase Separation: Add 0.2 mL of chloroform per 1 mL of TRIzol™ Reagent. Cap the tube securely and shake vigorously for 15 seconds. Incubate at room temperature for 2-3 minutes.

• Centrifugation: Centrifuge the samples at 12,000 x g for 15 minutes at 4°C. This will separate the mixture into three phases: a lower red, phenol-chloroform phase, an interphase, and a colorless upper aqueous phase containing the RNA.

• RNA Precipitation: Carefully transfer the upper aqueous phase to a fresh tube. Be cautious not to disturb the interphase, which contains DNA and proteins. Add 0.5 mL of isopropanol per 1 mL of TRIzol™ Reagent used initially. Mix by inverting and incubate at room temperature for 10 minutes.

• RNA Pellet Collection: Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet at the bottom of the tube.

• RNA Wash: Discard the supernatant. Wash the RNA pellet with 1 mL of 75% ethanol. Rationale: The ethanol wash removes residual salts and other impurities.

• Final Centrifugation and Drying: Centrifuge at 7,500 x g for 5 minutes at 4°C. Carefully remove all of the ethanol and air-dry the pellet for 5-10 minutes. Do not over-dry the pellet, as this will make it difficult to resuspend.

• RNA Resuspension: Resuspend the RNA pellet in an appropriate volume (e.g., 20-50 µL) of RNase-free water.

• DNase Treatment (Optional but Recommended): To remove any contaminating genomic DNA, treat the RNA sample with DNase I according to the manufacturer's protocol.

E. Protocol 3: RNA Quality Control

• Quantification and Purity Assessment: Measure the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA. An A260/A230 ratio between 2.0 and 2.2 indicates minimal contamination with organic compounds.

• Integrity Assessment: Visualize the integrity of the RNA by running an aliquot on a 1% agarose gel. Two distinct bands corresponding to the 28S and 18S ribosomal RNA should be visible, with the 28S band being approximately twice as intense as the 18S band.

F. Protocol 4: Gene Expression Analysis by qPCR

The qPCR workflow involves reverse transcription of RNA to complementary DNA (cDNA) followed by real-time amplification and detection.[15][22]

• cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcription kit with oligo(dT) and/or random primers. Follow the manufacturer's instructions.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture in a 96-well plate. A typical reaction includes:

  • SYBR Green qPCR Master Mix (2X)

  • Forward Primer (10 µM)

  • Reverse Primer (10 µM)

  • cDNA template

  • Nuclease-free water

• Primer Design: Design primers to be specific for the target gene and to span an exon-exon junction to avoid amplification of any contaminating genomic DNA.

• Thermal Cycling: Perform the qPCR in a real-time PCR detection system with a standard thermal cycling protocol (e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation at 95°C and annealing/extension at 60°C).[17]

• Data Analysis: Analyze the qPCR data using the comparative Cq (ΔΔCq) method to determine the relative fold change in gene expression.[17] Normalize the expression of the target genes to one or more stable reference (housekeeping) genes.

III. Advanced Analysis: RNA-Sequencing Workflow

For a global, unbiased assessment of gene expression changes, an RNA-Seq approach is recommended.[18]

A. RNA-Seq Workflow Diagram

Caption: A typical workflow for RNA-Sequencing data analysis.

B. Key Steps in RNA-Seq Data Analysis

• Library Preparation: High-quality RNA (RIN > 8) is used to generate cDNA libraries. This involves mRNA enrichment, fragmentation, reverse transcription, adapter ligation, and amplification.[18]

• Sequencing: The prepared libraries are sequenced using a next-generation sequencing platform.

• Data Analysis: The raw sequencing data undergoes a series of computational analyses:

  • Quality Control: Raw reads are assessed for quality.

  • Alignment: Reads are mapped to a reference genome.

  • Quantification: The number of reads mapping to each gene is counted.

  • Differential Expression Analysis: Statistical methods are used to identify genes that are significantly up- or down-regulated between the treated and control groups.

  • Pathway and Functional Enrichment Analysis: Differentially expressed genes are analyzed to identify enriched biological pathways and functions.[21][23]

IV. Data Interpretation and Expected Outcomes

A. qPCR Data

The results of qPCR experiments will provide quantitative data on the fold change in the expression of specific target genes. This data can be used to confirm hypotheses about the involvement of specific pathways.

Table 1: Example of qPCR Data Summary

Gene	Treatment Group	Normalized Expression (Fold Change)	P-value
PPARA	8,11-Octadecadienoic acid	2.5	< 0.05
CPT1A	8,11-Octadecadienoic acid	3.1	< 0.01
NFKB1	8,11-Octadecadienoic acid	0.6	< 0.05
IL6	8,11-Octadecadienoic acid	0.4	< 0.01

B. RNA-Seq Data

RNA-Seq analysis will generate a list of differentially expressed genes (DEGs). This list can be used to identify novel targets of 8,11-Octadecadienoic acid and to gain a broader understanding of its cellular effects. Pathway analysis of the DEGs will reveal the biological processes that are most significantly affected by the treatment.

C. Potential Signaling Pathways to Investigate

Based on the literature for related fatty acids, the following signaling pathways are prime candidates for investigation.

Caption: Potential signaling pathways modulated by 8,11-Octadecadienoic acid.

V. Conclusion and Future Directions

These application notes and protocols provide a robust starting point for elucidating the effects of 8,11-Octadecadienoic acid on gene expression. By combining targeted qPCR analysis with global RNA-Seq profiling, researchers can gain deep insights into the molecular mechanisms underlying the biological activities of this fatty acid. Future studies could explore the direct binding of 8,11-Octadecadienoic acid to nuclear receptors, investigate its effects on post-transcriptional regulation, and validate the findings in in vivo models. This comprehensive approach will be instrumental in understanding the therapeutic potential of 8,11-Octadecadienoic acid in metabolic and inflammatory diseases.

References

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• ResearchGate. (n.d.). Workflow of the RNA-Seq data analysis. Retrieved from [Link]

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• Bio-Rad. (n.d.). RNA-Seq Workflow. Retrieved from [Link]

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• ResearchGate. (2025, October 14). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Retrieved from [Link]

• Parra-Vargas, M., et al. (2023). Role of long-chain polyunsaturated fatty acids, eicosapentaenoic and docosahexaenoic, in the regulation of gene expression during the development of obesity: a systematic review. Frontiers in Nutrition, 10, 1269418.

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• 2. Fatty acid regulation of gene transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Mechanisms of regulation of gene expression by fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regulation of gene transcription by fatty acids | animal | Cambridge Core [cambridge.org]
• 6. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biocompare.com [biocompare.com]
• 13. RNA Extraction for Lipid-Rich Tissues [protocols.io]
• 14. researchgate.net [researchgate.net]
• 15. Introduction to Quantitative PCR (qPCR) Gene Expression Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. m.youtube.com [m.youtube.com]
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• 21. Integrating single-cell RNA-Seq and bulk RNA-Seq data to explore the key role of fatty acid metabolism in hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Integrating Single-Cell RNA-Seq and Bulk RNA-Seq Data to Explore the Key Role of Fatty Acid Metabolism in Breast Cancer [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8,11-Octadecadienoic Acid

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 8,11-Octadecadienoic acid. As a specific isomer of conjugated linoleic acid (CLA), its efficient synthesis requires precise control over reaction conditions to maximize yield and ensure isomeric purity. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for producing 8,11-Octadecadienoic acid and other conjugated linoleic acids (CLAs)?

The synthesis of CLAs, including the 8,11-isomer, is typically achieved through the isomerization of linoleic acid, which is readily available from vegetable oils.[1] The main methods include:

• Alkaline Isomerization: A classical approach using a base like potassium hydroxide (KOH) in a solvent such as ethylene glycol. This method is robust but can produce a mixture of various CLA isomers.[1]

• Catalytic Isomerization: This route employs metal catalysts to achieve higher yields and selectivity. It can be divided into:

  • Homogeneous Catalysis: Uses soluble organometallic complexes (e.g., Rhodium or Ruthenium). High yields (approx. 80%) and good selectivity for bioactive isomers have been reported.[2][3]

  • Heterogeneous Catalysis: Employs solid catalysts (e.g., metals on supports like silica or alumina), which simplifies catalyst removal and recycling.[2][4] Yields can exceed 90% under optimized conditions.[1][3]

• Biosynthesis: Utilizes microorganisms or their isolated enzymes (isomerases) to convert linoleic acid into specific CLA isomers. This method is highly stereoselective and environmentally friendly but may result in lower yields compared to chemical methods.[5][6]

Q2: Which factors have the most significant impact on the final yield and isomeric purity?

Several critical parameters must be tightly controlled:

• Catalyst Choice: The type of catalyst (e.g., Ru, Rh, Pd, Ni) and its support material significantly influence which isomers are formed and at what rate.[2] Homogeneous catalysts may offer higher selectivity in some cases, while heterogeneous systems provide process advantages.[1]

• Reaction Temperature: Temperature affects both the reaction rate and the equilibrium between different isomers. Higher temperatures can increase the reaction rate but may also lead to the formation of undesired thermodynamic products or side reactions.[7]

• Solvent: The polarity and properties of the solvent can influence catalyst activity and selectivity. For instance, in Rhodium-complex catalysis, using methanol as a solvent has been shown to improve selectivity towards desired CLA isomers compared to ethanol.[1]

• Starting Material Purity: The purity of the linoleic acid or its ester is crucial. Impurities can poison the catalyst or lead to unwanted side products, complicating purification.

Q3: What are the primary challenges encountered during the synthesis of a specific CLA isomer like 8,11-Octadecadienoic acid?

The main difficulties are achieving high selectivity and simplifying purification. Because numerous positional and geometric isomers of octadecadienoic acid can form, isolating a single, pure isomer is a significant challenge.[8] The similar physical properties of these isomers make separation by standard techniques like distillation difficult, often requiring more advanced methods like multi-step low-temperature crystallization or chromatography.[9]

Troubleshooting Guide

This section addresses specific problems encountered during synthesis in a question-and-answer format.

Problem Area 1: Low Product Yield

Q: My overall yield of 8,11-Octadecadienoic acid is consistently below expectations. What are the likely causes and how can I troubleshoot this?

A: Low yield is a common issue that can stem from several factors. A systematic approach is necessary to identify the root cause.

Potential Causes & Solutions:

• Catalyst Inactivity or Poisoning: The catalyst is the engine of the reaction.

  • Troubleshooting Steps:

    • Verify Catalyst Quality: Ensure the catalyst is from a reputable source and has been stored correctly (e.g., under an inert atmosphere if air-sensitive).

    • Pre-treatment: Some heterogeneous catalysts require pre-treatment, such as reduction with hydrogen at elevated temperatures, to become active.[2]

    • Check for Poisons: Impurities in the starting material or solvent (e.g., water, peroxides, sulfur compounds) can deactivate the catalyst. Purify starting materials if their quality is questionable.

• Sub-Optimal Reaction Conditions: The reaction environment dictates efficiency.

  • Troubleshooting Steps:

    • Temperature & Time: The reaction may be incomplete. Monitor its progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.[10] Systematically vary the temperature to find the sweet spot where the reaction proceeds efficiently without significant side product formation.[11]

    • Atmosphere Control: Many isomerization catalysts are sensitive to oxygen. Ensure the reaction is conducted under a completely inert atmosphere (e.g., Argon or Nitrogen) by thoroughly degassing the solvent and using appropriate glassware techniques.[10]

• Product Degradation or Side Reactions: The target molecule itself might be unstable under the reaction conditions, or parallel reactions may consume the starting material.

  • Troubleshooting Steps:

    • Analyze Crude Product: Before purification, analyze a sample of the crude reaction mixture using GC-MS or NMR.[10] This will help identify major byproducts and give clues about the side reactions occurring (e.g., hydrogenation, polymerization).

    • Lower Temperature: If degradation is suspected, try running the reaction at a lower temperature for a longer duration.

General Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose the cause of low product yield.

Caption: A systematic workflow for troubleshooting low reaction yields.

Problem Area 2: Poor Isomer Selectivity

Q: My product is a complex mixture of octadecadienoic acid isomers, with only a small fraction being the desired 8,11-isomer. How can I improve selectivity?

A: Achieving high isomer selectivity is central to an efficient synthesis. The distribution of isomers is primarily a function of the catalytic system and reaction conditions.

Potential Causes & Solutions:

• Incorrect Catalyst Choice: Different catalysts have inherent biases for producing certain isomers.

  • Troubleshooting Steps:

    • Screen Catalysts: The scientific literature on CLA synthesis shows that catalysts based on Rhodium, Ruthenium, and Palladium are commonly used.[2] For example, certain Rhodium complexes have shown high selectivity for producing the biologically active cis-9,trans-11 and trans-10,cis-12 isomers.[1] A small-scale screen of different catalysts may be necessary to find one that favors the 8,11-isomer.

    • Heterogeneous vs. Homogeneous: Heterogeneous catalysts can offer high selectivity when reaction conditions are optimized, depending on the acidic sites and particle size distribution.[3] Homogeneous catalysts may provide higher selectivity due to their well-defined active sites.[2]

• Thermodynamic vs. Kinetic Control: The reaction conditions may favor the most stable (thermodynamic) isomer mixture rather than the desired (kinetically formed) product.

  • Troubleshooting Steps:

    • Lower Reaction Temperature: Running the reaction at a lower temperature often favors the kinetic product, potentially increasing the proportion of a specific isomer before equilibrium is reached.

    • Reduce Reaction Time: Stop the reaction before it reaches equilibrium. This requires careful monitoring of the product distribution over time via GC analysis.

Data Presentation: Comparison of Catalytic Systems

The choice of catalyst is paramount for both yield and selectivity. The table below summarizes general findings from literature on CLA synthesis, which can guide catalyst selection.

Catalyst System	Typical Yield	Selectivity	Key Advantages	Key Disadvantages
Alkaline (e.g., KOH)	>80%[1]	Low-Moderate[1]	Low cost, simple setup	Produces a broad mix of isomers, high temperatures required
Homogeneous (e.g., Rh, Ru complexes)	~80%[3]	High[2]	High activity and selectivity, mild conditions	Expensive catalysts, difficult to separate from product
Heterogeneous (e.g., Ru/C, Pd/Al₂O₃)	>90%[3]	Moderate-High[2]	Easy catalyst recovery and reuse	May require higher temperatures, selectivity depends on support
Biocatalysis (Enzymes)	Variable (Low-High)[6]	Very High[5]	Environmentally friendly, highly specific	Substrate inhibition can occur, slower reaction rates

Experimental Protocols

Protocol 1: General Procedure for Heterogeneous Catalytic Isomerization

This protocol provides a baseline for the isomerization of linoleic acid using a supported metal catalyst. Note: This is a general guide; specific parameters must be optimized for the target 8,11-isomer.

• Glassware Preparation: All glassware must be oven-dried and cooled under a stream of dry argon or nitrogen to eliminate moisture.[10]

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add the heterogeneous catalyst (e.g., 5% Ru/C, 1-5 mol%).

• Reagent Addition: Add anhydrous solvent (e.g., methanol or ethanol) to the flask via cannula transfer. Add the linoleic acid substrate (1.0 equivalent).

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 60-120°C) under a positive pressure of nitrogen.

• Monitoring: Periodically take small aliquots from the reaction mixture, filter them through a small plug of celite to remove the catalyst, and analyze by GC-MS to monitor the formation of the product and the disappearance of the starting material.

• Workup: Upon completion, cool the reaction to room temperature. Filter the entire mixture through a pad of celite to remove the catalyst, washing with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Purification and Analysis Workflow

Effective purification is critical for isolating the target isomer.

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. akjournals.com [akjournals.com]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. Production methods of conjugated linoleic acid [manu61.magtech.com.cn]
• 6. Biosynthesis of conjugated linoleic acid: current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimization of 8,11-Octadecadienoic Acid Extraction from Oils

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the extraction of 8,11-octadecadienoic acid from various oil matrices. This guide offers in-depth troubleshooting, frequently asked questions (FAQs), detailed experimental protocols, and an exploration of the critical factors influencing successful extraction and analysis.

Introduction to 8,11-Octadecadienoic Acid and its Analytical Challenges

8,11-Octadecadienoic acid is a positional isomer of linoleic acid, a polyunsaturated omega-6 fatty acid. The location of the double bonds at the 8th and 11th carbon positions distinguishes it from the more common linoleic acid (9,12-octadecadienoic acid). While not as abundant as linoleic acid, the accurate quantification of 8,11-octadecadienoic acid is crucial for understanding its potential biological roles and for the quality control of various natural oil products.

The primary analytical challenges in the study of 8,11-octadecadienoic acid lie in its efficient extraction from complex lipid matrices and its separation from other C18:2 isomers. This guide will address these challenges by providing practical, field-proven insights and methodologies.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in analyzing 8,11-octadecadienoic acid in oils?

A1: The initial and most critical step is the complete hydrolysis of triglycerides to liberate the fatty acids. This process, known as saponification, is essential for accurate quantification of the total fatty acid profile, including 8,11-octadecadienoic acid. Without complete hydrolysis, you will only measure the free fatty acid content, which is typically a small fraction of the total fatty acids present in an oil.[1]

Q2: Why is derivatization necessary for the GC-MS analysis of fatty acids?

A2: Derivatization is crucial for converting non-volatile fatty acids into volatile fatty acid methyl esters (FAMEs).[2][3] This chemical modification increases the volatility of the fatty acids, allowing them to be vaporized in the gas chromatograph's injector and separated on the analytical column. Without derivatization, fatty acids would not be amenable to GC analysis.

Q3: I am seeing co-elution of my C18:2 isomers in my GC-MS analysis. How can I resolve this?

A3: Co-elution of C18:2 isomers is a common challenge due to their similar structures and boiling points.[4][5] To resolve this, consider the following:

• Use a highly polar capillary column: Columns with a high cyanopropyl content are specifically designed for the separation of fatty acid isomers.[3]

• Optimize the temperature program: A slower temperature ramp or an isothermal hold at a specific temperature can improve the separation of closely eluting isomers.[6]

• Employ two-dimensional gas chromatography (GCxGC): This advanced technique provides significantly higher resolving power for complex mixtures of isomers.[7]

Q4: What are the best "green" alternatives to hexane for fatty acid extraction?

A4: While hexane is a common solvent for oil extraction, its toxicity has led to the exploration of safer alternatives.[8] Promising "green" solvents include:

• Ethanol: It is readily available, less toxic, and can be effective for extracting fatty acids.

• Ethyl acetate: This solvent has shown good extraction efficiency for various oils.

• Supercritical CO2 (SC-CO2): Supercritical fluid extraction is an environmentally friendly technique that offers high selectivity and yields pure extracts.[9][10]

Q5: How can I prevent the oxidation of 8,11-octadecadienoic acid during sample preparation?

A5: Polyunsaturated fatty acids like 8,11-octadecadienoic acid are susceptible to oxidation, which can lead to inaccurate quantification. To minimize oxidation:

• Work under an inert atmosphere: Use nitrogen or argon to flush out oxygen during sample preparation.

• Add antioxidants: Incorporate antioxidants like butylated hydroxytoluene (BHT) into your extraction solvents.

• Avoid excessive heat and light: Store samples at low temperatures and protect them from light.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Recovery of 8,11-Octadecadienoic Acid	1. Incomplete hydrolysis (saponification).2. Inefficient extraction from the oil matrix.3. Loss of analyte during solvent evaporation.4. Degradation of the fatty acid due to oxidation.	1. Ensure complete saponification by optimizing reaction time, temperature, and alkali concentration.[1]2. Select a solvent or solvent mixture with appropriate polarity to match the fatty acid. Consider a series of extractions with fresh solvent.3. Evaporate the solvent under a gentle stream of nitrogen at a low temperature.4. Add an antioxidant (e.g., BHT) to the extraction solvent and protect the sample from light and heat.
Peak Tailing or Broadening in GC-MS	1. Incomplete derivatization (esterification).2. Active sites in the GC inlet or column.3. Column overload.	1. Optimize the derivatization reaction conditions (time, temperature, reagent concentration). Ensure reagents are fresh and anhydrous.[4]2. Deactivate the GC inlet liner with silylation and use a high-quality, well-conditioned column.3. Dilute the sample to an appropriate concentration.
Co-elution with Other C18:2 Isomers	1. Insufficient chromatographic resolution.2. Inappropriate column selection.	1. Optimize the GC temperature program with a slower ramp rate or an isothermal hold.[6]2. Use a highly polar capillary column (e.g., with a high percentage of cyanopropyl phase) designed for fatty acid isomer separation.[3] Consider using a longer column for increased resolution.
Presence of Extraneous Peaks	1. Contamination from solvents, glassware, or reagents.2. Carryover from a previous injection.	1. Use high-purity solvents and thoroughly clean all glassware. Run a solvent blank to identify sources of contamination.[4]2. Implement a thorough wash step between injections and bake out the column if necessary.
Poor Reproducibility	1. Inconsistent sample preparation.2. Variability in derivatization efficiency.3. Fluctuations in instrument performance.	1. Standardize all sample preparation steps, including volumes, times, and temperatures.2. Use an internal standard to correct for variations in derivatization and injection volume.3. Regularly perform instrument maintenance and calibration.

Experimental Workflows and Protocols

The following diagrams and protocols outline the key steps for the extraction and analysis of 8,11-octadecadienoic acid from oil samples.

Workflow for Total Fatty Acid Analysis

Caption: Workflow for Total Fatty Acid Analysis.

Protocol 1: Total Fatty Acid Analysis from Oils

1. Saponification (Hydrolysis) a. Weigh approximately 100 mg of the oil sample into a screw-cap test tube. b. Add 2 mL of 0.5 M KOH in methanol. c. Cap the tube tightly and heat at 80°C for 10 minutes, with occasional vortexing. d. Cool the tube to room temperature.

2. Acidification and Extraction a. Add 2 mL of 1 M HCl to the cooled solution to acidify the mixture (check with pH paper). b. Add 2 mL of hexane, cap the tube, and vortex vigorously for 1 minute. c. Centrifuge at 2000 rpm for 5 minutes to separate the phases. d. Carefully transfer the upper hexane layer containing the free fatty acids to a clean tube. e. Repeat the extraction (steps b-d) with another 2 mL of hexane and combine the hexane layers.

3. Derivatization (Esterification to FAMEs) a. Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen. b. Add 1 mL of 14% Boron Trifluoride (BF3) in methanol. c. Cap the tube and heat at 60°C for 5 minutes. d. Cool to room temperature. e. Add 1 mL of water and 1 mL of hexane. f. Vortex for 1 minute and centrifuge to separate the phases. g. Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

4. GC-MS Analysis a. Inject 1 µL of the FAMEs solution into the GC-MS system. b. Use a highly polar capillary column (e.g., 100 m x 0.25 mm, 0.2 µm film thickness with a high cyanopropyl phase). c. Employ a suitable temperature program to separate the C18:2 isomers. A slow ramp rate (e.g., 1-2°C/min) in the elution range of the C18 fatty acids is recommended. d. The mass spectrometer should be operated in scan mode to identify the fatty acids based on their mass spectra and in selected ion monitoring (SIM) mode for accurate quantification.

Workflow for Free Fatty Acid Analysis

Caption: Workflow for Free Fatty Acid Analysis.

Protocol 2: Free Fatty Acid Analysis from Oils

1. Liquid-Liquid Extraction a. Dissolve a known amount of the oil sample in 5 mL of hexane. b. Add 5 mL of a 5% sodium bicarbonate solution and shake gently for 2 minutes to avoid emulsion formation. c. Allow the layers to separate. The free fatty acids will be in the aqueous (bottom) layer as sodium salts. d. Carefully collect the aqueous layer. e. Acidify the aqueous layer to pH 2-3 with 1 M HCl. f. Re-extract the free fatty acids into 5 mL of hexane. g. Collect the hexane layer and dry it over anhydrous sodium sulfate.

2. Derivatization and GC-MS Analysis a. Follow steps 3 and 4 from Protocol 1 to derivatize the extracted free fatty acids and analyze them by GC-MS.

Data Presentation: Comparison of Extraction and Derivatization Methods

The choice of extraction solvent and derivatization method can significantly impact the yield and perceived composition of fatty acids. The following tables summarize the key characteristics of common methods.

Table 1: Comparison of Common Extraction Solvents for Fatty Acids

Solvent	Polarity Index	Advantages	Disadvantages
n-Hexane	0.1	High extraction efficiency for non-polar lipids, low boiling point.	Toxic, flammable, not environmentally friendly.[8]
Ethanol	4.3	"Green" solvent, less toxic, effective for a range of polarities.	May co-extract more polar interfering compounds.
Ethyl Acetate	4.4	Good alternative to hexane, effective for a range of lipids.	Can be more expensive than hexane.
Supercritical CO2	Variable	Environmentally friendly, high selectivity, solvent-free extract.	High initial equipment cost.[9][10]

Table 2: Comparison of Common Derivatization Methods for GC-MS

Method	Reagent	Reaction Conditions	Advantages	Disadvantages
Acid-Catalyzed	BF3 in Methanol	60-100°C for 5-15 min	Widely used, effective for a broad range of fatty acids.	Reagent is sensitive to moisture, can cause isomerization of some fatty acids.[3]
Base-Catalyzed	KOH or NaOH in Methanol	Room temp to 60°C for 5-20 min	Fast and simple, less harsh than acid catalysis.	May not be effective for free fatty acids.
TMSD	(Trimethylsilyl)diazomethane	Room temperature	Rapid and mild, effective for free fatty acids.	Reagent is toxic and potentially explosive.

Disclaimer: Specific quantitative data for the concentration of 8,11-octadecadienoic acid in various common vegetable oils is limited in the scientific literature. The data available in databases like PlantFAdb is often semi-quantitative.[11] Therefore, researchers should perform their own quantitative analysis using appropriate standards.

References

• National Institutes of Health.

• Sigma-Aldrich.

• Benchchem.

• McGill University.

• Sigma-Aldrich.

• Journal of Lipid Research.

• National Institutes of Health.

• MDPI.

• MDPI.

• YouTube.

• Axion Labs.

• National Institutes of Health.

• JKU ePUB.

• ResearchGate.

• MDPI.

• GSC Online Press.

• National Institutes of Health.

• Journal of Medicinal and Medical Chemistry.

• MDPI.

• Oklahoma State University Extension.

• MDPI.

• Fatplants.

• International Journal of Conservation Science.

• National Institutes of Health.

• Repository of the Academy's Library.

Sources

• 1. researchgate.net [researchgate.net]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. merckmillipore.com [merckmillipore.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. PlantFAdb: 18:2-delta-8,11; 8,11-Octadecadienoic acid; structure ambiguous; C18:2n-7,10; 8,11-OCTADECADIENOIC ACID;(8E,11E)-; octadeca-8,11-dienoic acid [fatplants.net]

Technical Support Center: Challenges in Separating 8,11-Octadecadienoic Acid Isomers

Welcome to the technical support center for the analysis of 8,11-Octadecadienoic acid and its related C18:2 isomers. This guide is designed for researchers, analytical scientists, and drug development professionals who encounter challenges in resolving these structurally similar compounds. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to help you overcome common hurdles in your chromatographic separations.

Frequently Asked Questions (FAQs)

Q1: What makes separating C18:2 isomers like 8,11-octadecadienoic acid so challenging?

The primary challenge lies in the subtle structural differences between the isomers. Positional isomers differ only in the location of their double bonds, while geometric isomers differ in their cis/trans configuration. These minor variations result in very similar physicochemical properties, such as hydrophobicity and polarity, making them difficult to resolve with any single chromatographic technique.[1] Co-elution is a frequent problem, especially in complex biological or food matrices.[2]

Q2: What are the primary chromatographic techniques for separating these isomers?

The three most powerful and commonly used techniques are:

• Silver-Ion High-Performance Liquid Chromatography (Ag+-HPLC): This is the gold standard for separating isomers based on the number, position, and geometry of double bonds. Silver ions form reversible π-complexes with the double bonds of the fatty acids, and the strength of this interaction dictates the retention time.[3][4]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique separates molecules based on hydrophobicity. While excellent for separating fatty acids by chain length and overall degree of unsaturation, it often struggles to resolve positional and geometric C18:2 isomers due to their similar hydrophobic character.[5][6]

• Gas Chromatography (GC): Typically used after derivatization of fatty acids to their more volatile Fatty Acid Methyl Esters (FAMEs), GC provides high-resolution separations, especially when using long, highly polar capillary columns.[7]

Q3: When should I choose Ag+-HPLC over RP-HPLC or GC?

The choice depends on your analytical goal. The following diagram and table outline a decision-making workflow.

Caption: Decision workflow for selecting the appropriate chromatographic technique.

Technique	Primary Separation Principle	Best For...	Key Limitation
Ag+-HPLC	Interaction of double bonds with silver ions.[4]	Resolving geometric (cis/trans) and positional isomers.[8]	Requires specialized columns and can have mobile phase stability issues.[8]
RP-HPLC	Hydrophobicity (related to chain length and unsaturation).[5]	Separating fatty acids by carbon number and total double bonds.	Poor resolution of positional and geometric C18:2 isomers.[6]
GC (as FAMEs)	Volatility and polarity.	High-resolution separation of a wide range of FAMEs, including cis/trans isomers.[7]	Requires derivatization, which can introduce artifacts if not performed correctly.[9]

Q4: Is derivatization to Fatty Acid Methyl Esters (FAMEs) always necessary for GC analysis?

Yes, for practical purposes. Free fatty acids are highly polar and prone to hydrogen bonding, which leads to poor peak shape (tailing) and adsorption issues within the GC system. Derivatization to FAMEs neutralizes the polar carboxyl group, increasing volatility and stability, which is essential for achieving the sharp, symmetrical peaks needed for accurate quantification.[10] Common and effective derivatization reagents include boron trifluoride (BF₃) in methanol or methanolic HCl.[11][12]

Troubleshooting Guide

Problem 1: My C18:2 isomers are co-eluting or have very poor resolution in RP-HPLC.

This is a common issue due to the similar hydrophobicity of octadecadienoic acid isomers.[5]

Causality & Solution Workflow:

Caption: Step-by-step troubleshooting for poor isomer resolution in RP-HPLC.

• Detailed Explanation:

  • Mobile Phase: The addition of acetonitrile to a methanol/water mobile phase can enhance the separation of geometric isomers.[6]

  • Temperature: Lowering the column temperature increases viscosity and can improve selectivity between isomers with minor structural differences. Sub-ambient RP-HPLC has been successfully used to isolate non-conjugated 18:2 FAMEs.[13]

  • Stationary Phase: While standard C18 columns are common, they may not provide sufficient selectivity. Specialized phases can offer better resolution for these types of isomers.[5]

  • Orthogonal Separation: For the most challenging separations, a multi-dimensional approach is best. Using Ag+-HPLC to first separate the sample into fractions based on double bond configuration (e.g., trans,trans < cis/trans < cis,cis) simplifies the mixture, allowing for much better subsequent separation of positional isomers by RP-HPLC.[8][14]

Problem 2: I can't distinguish between positional and geometric isomers using my current method.

This indicates that your chosen separation technique lacks the necessary selectivity.

• For GC Users:

  • Causality: Your column is likely not polar enough or long enough. Standard non-polar columns separate based on boiling point, which is nearly identical for these isomers.

  • Solution: Use a highly polar cyanopropyl capillary column (e.g., SP-2560 or Rt-2560) of at least 100 meters in length.[7][15] These columns provide excellent resolution of both positional and geometric FAME isomers.[16] Careful optimization of the oven temperature program is also critical.[7]

• For HPLC Users:

  • Causality: You are likely using a standard RP-HPLC method, which is insufficient for this task.

  • Solution: You must switch to Silver-Ion HPLC (Ag+-HPLC) . The principle of Ag+-HPLC is uniquely suited for this challenge. The retention order is generally trans isomers eluting before cis isomers.[8] This technique can effectively separate complex mixtures of conjugated linoleic acid (CLA) isomers into groups based on their trans,trans, cis,trans, and cis,cis configurations, and can also resolve positional isomers within each group.[4][17]

Problem 3: My derivatization for GC analysis is inconsistent, or I suspect artifact formation.

Inconsistent derivatization is a major source of quantitative error.

• Causality & Solutions:

  • Presence of Water: Water will hinder the esterification reaction. Ensure your sample is anhydrous before adding the derivatization reagent. If the sample is in an aqueous solvent, evaporate it to dryness first.

  • Reagent Quality: Use only high-quality, low-moisture derivatization reagents. Store them according to the manufacturer's instructions to prevent degradation.

  • Reaction Conditions: Overheating during derivatization (e.g., above 60-80°C depending on the method) can cause isomerization, particularly converting cis double bonds to the more stable trans configuration, leading to inaccurate results.[9] It's crucial to optimize reaction time and temperature. For conjugated fatty acids, performing the reaction at room temperature may be necessary to prevent isomerization.[9]

Key Experimental Protocols

Protocol 1: High-Resolution GC-FID Analysis of C18:2 FAME Isomers

This protocol is adapted for high-resolution separation of positional and geometric C18:2 FAMEs.

• Sample Derivatization (BF₃-Methanol Method):

  • Weigh 1-25 mg of the lipid sample into a reaction vessel.

  • Add 2 mL of 12% Boron Trichloride (BCl₃)-Methanol reagent.

  • Heat the vessel at 60°C for 10 minutes. Note: Derivatization times may need optimization.

  • Cool the vessel, then add 1 mL of water and 1 mL of hexane.

  • Vortex thoroughly and allow the layers to separate.

  • Carefully transfer the upper hexane layer, containing the FAMEs, to a GC vial for analysis.

• GC-FID Conditions:

  • GC System: Gas chromatograph with Flame Ionization Detector (FID).

  • Column: Highly polar cyanopropylsiloxane column (e.g., SH-2560 or equivalent), 100 m x 0.25 mm I.D., 0.2 µm film thickness.[7]

  • Carrier Gas: Helium at a linear velocity of 20 cm/sec (approx. 1.0 mL/min flow rate).[7]

  • Injector: 250°C, Split mode with a split ratio of 20:1.[7]

  • Oven Program: Isothermal at 175°C. Note: A temperature gradient may be required for more complex mixtures.[7]

  • Detector: FID at 250°C.[7]

Protocol 2: Ag+-HPLC for Separation of Geometric and Positional Isomers

This protocol is designed to separate C18:2 isomers based on double bond configuration.

• Column Preparation:

  • Use a commercially available silver-ion HPLC column or prepare one by loading a silica-based cation-exchange column (e.g., Nucleosil 5SA) with silver ions.[6]

• Mobile Phase Preparation:

  • Prepare a mobile phase of hexane containing a very small percentage of a polar modifier. A common starting point is Hexane/Acetonitrile (99.9:0.1, v/v) .[8]

  • Critical Note: The concentration of acetonitrile is a key parameter for resolution and must be precisely controlled. Due to the partial solubility of acetonitrile in hexane, the mobile phase may drift during the day, affecting absolute retention times but not relative elution order.[8] Adding a small amount of diethyl ether can help stabilize the mixture.[8]

• HPLC Conditions:

  • HPLC System: Isocratic HPLC system with UV detector (205-215 nm for non-conjugated dienes).

  • Column: Silver-ion column (e.g., ChromSpher 5 Lipids).

  • Mobile Phase: Hexane/Acetonitrile (99.9:0.1, v/v).

  • Flow Rate: 1.0 - 2.0 mL/min.

  • Temperature: Ambient.

  • Detection: UV detector.

• Expected Elution Order:

  • The separation is based on the increasing strength of interaction with silver ions: trans,trans < cis/trans or trans,cis < cis,cis.[4][8] Positional isomers will also be resolved within each of these geometric groups.

References

• Derivatization of Fatty acids to FAMEs. Sigma-Aldrich.

• Improved identification of conjugated linoleic acid isomers using silver-ion HPLC separations. PubMed, National Center for Biotechnology Information.

• What is the best method for fatty acid derivatization into FAMES for GC-MS analysis? ResearchGate.

• Analysis of Fatty Acid Methyl Ester C18 Isomers. LabRulez GCMS.

• Fast derivatization of fatty acids in different meat samples for gas chromatography analysis. PubMed, National Center for Biotechnology Information.

• FA derivatization. Cyberlipid.

• Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. National Institutes of Health.

• A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. PubMed, National Center for Biotechnology Information.

• Fast GC for Trans FAME Analysis. Sigma-Aldrich.

• Silver‐ion HPLC of conjugated linoleic acid isomers. ResearchGate.

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek.

• Silver-ion high-performance liquid chromatographic separation and identification of conjugated linoleic acid isomers. PubMed, National Center for Biotechnology Information.

• Fatty acid isomerism: analysis and selected biological functions. Royal Society of Chemistry.

• Improved separation of conjugated fatty acid methyl esters by silver ion-high-performance liquid chromatography. ProQuest.

• New cis/trans FAME Standard for GC Optimization. Sigma-Aldrich.

• Preparation, isolation and identification of non-conjugated C18:2 fatty acid isomers. ResearchGate.

• Technical Support Center: HPLC Analysis of Short-Chain Fatty Acids. BenchChem.

• Preparation, isolation and identification of non-conjugated C18:2 fatty acid isomers. PubMed, National Center for Biotechnology Information.

• Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separation. MACBETH project.

• Recent Advances in Lipid Separations and Structural Elucidation Using Mass Spectrometry Combined with Ion Mobility Spectrometry, Ion-Molecule Reactions and Fragmentation Approaches. National Institutes of Health.

• Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography. PubMed, National Center for Biotechnology Information.

• Two methods for the separation of monounsaturated octadecenoic acid isomers. PubMed, National Center for Biotechnology Information.

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Human Wellness.

• Expert Guide to Troubleshooting Common HPLC Issues. AELAB.

• Application Notes and Protocols for High-Performance Liquid Chromatography Separation of Fatty Acid Isomers. BenchChem.

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. J-STAGE.

• Introduction to Silver Ion Chromatography. AOCS.

• HPLC Troubleshooting Guide. SCION Instruments.

• HPLC Troubleshooting Guide. Chrom-Help.

• HPLC Troubleshooting Guide. Sigma-Aldrich.

• Reversed-phase C18 HPLC chromatogram separating oleic acid... ResearchGate.

• C18 Reversed Phase HPLC Columns. Obrnuta faza.

• Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. National Institutes of Health.

• 8,11-Octadecadienoic acid. PubChem, National Center for Biotechnology Information.

• Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. PubMed, National Center for Biotechnology Information.

Sources

• 1. Recent Advances in Lipid Separations and Structural Elucidation Using Mass Spectrometry Combined with Ion Mobility Spectrometry, Ion-Molecule Reactions and Fragmentation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Silver-ion high-performance liquid chromatographic separation and identification of conjugated linoleic acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. aocs.org [aocs.org]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. Improved identification of conjugated linoleic acid isomers using silver-ion HPLC separations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. FA derivatization | Cyberlipid [cyberlipid.gerli.com]
• 13. researchgate.net [researchgate.net]
• 14. Preparation, isolation and identification of non-conjugated C18:2 fatty acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Restek - Artikel [restek.com]
• 16. New cis/trans FAME Standard for GC Optimization [sigmaaldrich.com]
• 17. Improved separation of conjugated fatty acid methyl esters by silver ion-high-performance liquid chromatography - ProQuest [proquest.com]

Stability issues of 8,11-Octadecadienoic acid in storage

Technical Support Center: 8,11-Octadecadienoic Acid

A Guide to Ensuring Stability in Storage and Experimental Use

Welcome to the technical support guide for 8,11-Octadecadienoic acid. As a polyunsaturated fatty acid (PUFA), its unique chemical structure, characterized by two double bonds, makes it highly valuable in research but also exceptionally susceptible to degradation.[1][2] This guide is designed to provide you, our fellow researchers and drug development professionals, with the foundational knowledge and practical troubleshooting steps to maintain the integrity of your 8,11-Octadecadienoic acid samples, ensuring the reliability and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common queries we receive regarding the stability of 8,11-Octadecadienoic acid.

Q1: What is the primary cause of 8,11-Octadecadienoic acid degradation during storage?

A1: The primary cause of degradation is autoxidation.[3] This is a non-enzymatic, self-catalyzing process driven by a free-radical chain reaction. The methylene group situated between the two double bonds (at C-10) is particularly susceptible to hydrogen abstraction, initiating a cascade that leads to the formation of hydroperoxides. These initial products are unstable and can further decompose into a complex mixture of secondary oxidation products, including aldehydes, ketones, and epoxides, which will compromise your sample's purity and biological activity.[4][5][6] Key factors that accelerate autoxidation are exposure to atmospheric oxygen, elevated temperatures, light, and the presence of pro-oxidant catalysts like transition metal ions.[2][4][7]

Q2: What are the definitive long-term and short-term storage conditions for this compound?

A2: Proper storage is the single most critical factor in preserving the stability of 8,11-Octadecadienoic acid. For long-term storage, samples should be stored at -80°C.[8][9] This ultra-low temperature is essential to minimize the kinetic energy of molecules, effectively halting the chemical reactions involved in oxidation. For short-term storage or when in frequent use, storage at -20°C is acceptable for brief periods, though degradation will occur more rapidly than at -80°C.[9] It is crucial to store the compound under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[8] If the compound is supplied in a solvent, ensure it is a high-purity, de-gassed solvent.

Q3: How should I handle 8,11-Octadecadienoic acid during my experiments to prevent degradation?

A3: Handling requires meticulous care to minimize exposure to destabilizing factors.

• Work Quickly and on Ice: Always keep your samples on ice to minimize thermal degradation.[8]

• Minimize Oxygen Exposure: Use de-gassed solvents and buffers for all dilutions. If your experiment is particularly sensitive, consider performing manipulations inside a glove box under an inert atmosphere.[8]

• Aliquot Your Stock: Upon receiving the compound, we strongly recommend aliquoting it into smaller, single-use volumes. This practice prevents repeated freeze-thaw cycles, which can introduce moisture and oxygen, accelerating degradation.[8]

• Use Appropriate Labware: Avoid materials that can leach metal ions. Use high-quality glass or polypropylene tubes. Consider adding a chelating agent like EDTA to your buffers to sequester any contaminating metal ions that could catalyze oxidation.[8]

Q4: Should I use an antioxidant? If so, which ones are recommended?

A4: Yes, adding an antioxidant is a highly effective strategy. The choice depends on your specific application and whether the antioxidant could interfere with your assay. Butylated hydroxytoluene (BHT) is a common and effective synthetic antioxidant often used at concentrations of 50-100 µM.[9][10] Natural antioxidants such as α-tocopherol (Vitamin E) can also be used.[8] The antioxidant works by scavenging free radicals, thereby terminating the chain reaction of autoxidation. It is best to add the antioxidant to your stock solution upon preparation.

Q5: How can I tell if my sample of 8,11-Octadecadienoic acid has degraded?

A5: Degradation can be assessed through several methods:

• UV-Vis Spectroscopy: The oxidation of PUFAs often results in the formation of conjugated dienes, which exhibit a characteristic absorbance peak around 235 nm.[11] An increase in this absorbance over time is a direct indicator of oxidation.

• Chromatography (HPLC/GC-MS): This is the most definitive method. In a chromatogram, sample degradation will appear as a decrease in the main peak area of 8,11-Octadecadienoic acid, accompanied by the appearance of new, often broader, peaks corresponding to various oxidation products.[11][12] For GC-MS analysis, samples are typically derivatized to their fatty acid methyl esters (FAMEs) for improved volatility and separation.[13]

• Peroxide Value (PV) Titration: This classic method measures the concentration of hydroperoxides, the primary oxidation products. It is a useful quantitative measure of the initial stages of oxidation.[14]

Troubleshooting Guide

Use this guide to diagnose and resolve common issues encountered during your experiments.

Issue 1: Inconsistent Experimental Results or Complete Loss of Biological Activity

• Probable Cause A: Sample Degradation. The most likely culprit is the oxidation of the fatty acid. This is especially probable if you are using an older stock solution or one that has undergone multiple freeze-thaw cycles.

  • Solution: Discard the old stock. Prepare a fresh stock solution from a new, unopened vial. Immediately aliquot the new stock into single-use vials and store them at -80°C under an inert gas. Incorporate an antioxidant like BHT into your new stock solution.[8][9]

• Probable Cause B: Isomerization. Exposure to heat, light, or certain catalysts can cause the cis double bonds to isomerize to the trans configuration.[7][15] This can alter the molecule's biological activity.

  • Solution: Strictly control experimental conditions. Perform reactions at the lowest feasible temperature and protect samples from light by using amber vials or covering tubes with foil.[16] If you suspect isomerization, you may need specialized chromatographic techniques, such as silver-ion HPLC, to separate the different isomers.[15]

Issue 2: Unexpected Peaks or Poor Peak Shape in HPLC/GC-MS Analysis

• Probable Cause A: Formation of Oxidation Products. The appearance of multiple, often poorly resolved, peaks eluting before or after the parent compound is a classic sign of oxidation.[12]

  • Solution: Confirm the identity of these peaks using mass spectrometry (MS) if available. The masses will likely correspond to hydroxylated, epoxidized, or shortened-chain derivatives of the original fatty acid.[5] Implement the stringent handling and storage protocols described above (See FAQ A2, A3) to prevent further degradation.

• Probable Cause B: Improper Sample Preparation. For GC analysis, incomplete derivatization to FAMEs can lead to peak tailing and poor quantification.[13]

  • Solution: Optimize your derivatization protocol. Ensure reagents like boron trifluoride-methanol are fresh and the reaction is allowed to proceed to completion.[3] Review established methods for FAME preparation.[10][13]

Data Presentation & Visualizations

Recommended Storage Conditions Summary

The following table summarizes the recommended storage conditions to maximize the shelf-life of 8,11-Octadecadienoic acid.

Parameter	Long-Term Storage	Short-Term / In-Use	Rationale
Temperature	-80°C [8][9]	-20°C	Significantly reduces the rate of chemical and free radical reactions.
Atmosphere	Inert Gas (Argon/Nitrogen)[8]	Inert Gas (Argon/Nitrogen)	Prevents contact with atmospheric oxygen, a key reactant in autoxidation.
Form	Neat Oil or in Anhydrous, De-gassed Solvent	In Anhydrous, De-gassed Solvent with Antioxidant	Minimizes exposure to water and oxygen. Antioxidants terminate radical chain reactions.[8]
Light Exposure	Store in Dark (Amber Vials)	Protect from Light	Light energy can initiate and accelerate the formation of free radicals.[2]
Container	Tightly Sealed Glass Ampule/Vial	Tightly Sealed Glass Vial	Prevents permeation of oxygen and moisture.[17]
Estimated Shelf Life	> 1 Year	Weeks to Months	Adherence to these conditions is critical for long-term stability.

Diagrams of Key Processes

The following diagrams illustrate the chemical degradation pathway and a logical workflow for troubleshooting stability issues.

Caption: The free-radical chain reaction of PUFA autoxidation.

Caption: A logical workflow for troubleshooting stability issues.

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing a Stock Solution

• Allow the vial of 8,11-Octadecadienoic acid to equilibrate to room temperature before opening to prevent condensation of moisture.

• Work in a fume hood or, ideally, a glove box purged with an inert gas (argon or nitrogen).

• Dissolve the neat oil in a suitable anhydrous, de-gassed solvent (e.g., ethanol, acetonitrile). A common stock concentration is 10-30 mM.[3]

• (Optional but Recommended) Add an antioxidant such as BHT to a final concentration of 50 µM.

• Immediately dispense the stock solution into single-use aliquots in amber glass vials with PTFE-lined caps.

• Purge the headspace of each vial with inert gas before sealing tightly.

• Label vials clearly and place them in a labeled freezer box for storage at -80°C.

Protocol 2: Rapid Stability Assessment by UV-Vis Spectroscopy

• Prepare a fresh dilution of your 8,11-Octadecadienoic acid stock solution in spectroscopic grade ethanol to a concentration of ~10-50 µM.

• Using a quartz cuvette, scan the sample from 300 nm down to 220 nm, using ethanol as the blank.

• Check for the presence of an absorbance peak or shoulder around 235 nm.[11] The absence of a significant peak indicates minimal conjugated diene formation and thus good sample integrity.

• This test can be performed periodically on a test aliquot to monitor the stability of a batch over time. A rising peak at 235 nm signifies ongoing oxidation.

References

• Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review. (2023). Food Science & Nutrition, 11(5), 2471–2483. [Link]

• Beneficial effects and oxidative stability of omega-3 long-chain polyunsaturated fatty acids. (n.d.). ResearchGate. [Link]

• The effect of fatty acid profile on the stability of nontraditional and traditional plant oils. (2019). Czech Journal of Food Sciences, 37(5), 336-342. [Link]

• Investigating the Thermal Stability of Omega Fatty Acid-Enriched Vegetable Oils. (2024). MDPI. [Link]

• Oxidative stability of polyunsaturated fatty acids: Effect of squalene. (n.d.). ResearchGate. [Link]

• Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. (1993). Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1168(3), 279-284. [Link]

• Determination of Octadecadienoic Acids in Human Serum: a Critical Appraisal. (1994). Journal of Chemical Research, (1), 4-5. [Link]

• GUIDELINE FOR STABILITY DATA. (n.d.). National Pharmaceutical Regulatory Agency (NPRA), Malaysia. [Link]

• 8,11-Octadecadienoic acid, methyl ester. (n.d.). NIST WebBook. [Link]

• Synthesis of Linoleic Acid of Conjugated Isomers from Sesame (Sesamum Indicum) Seed Oil: Its Use and Effect in a Microstructured Product Type Oil-in-Water Emulsion. (2024). Journal of the Chilean Chemical Society. [Link]

• Hot topic: Fatty acid and conjugated linoleic acid (CLA) isomer composition of commercial CLA-fortified dairy products: evaluation after processing and storage. (2007). Journal of Dairy Science, 90(5), 2202-2210. [Link]

• Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids. (2021). The American Journal of Clinical Nutrition, 114(4), 1299-1313. [Link]

• Annex 10. (n.d.). World Health Organization. [Link]

• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. (2024). Chemical Reviews. [Link]

• 8,11-Octadecadienoic acid. (n.d.). PubChem. [Link]

• Linoleic acid Product Number L1376 Storage Temperature. (n.d.). ResearchGate. [Link]

• Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. (2010). Free Radical Biology and Medicine, 49(1), 105-112. [Link]

• LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. (2024). MDPI. [Link]

• Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. (2022). Antioxidants, 11(11), 2253. [Link]

• Guideline for Stability Study of Imported Drug Substance and Drug Product for human and biological products. (n.d.). Egyptian Drug Authority. [Link]

• Autoxidation and other lipid reactions. (n.d.). vscht.cz. [Link]

• Octadecadienoic Acid. (n.d.). PubChem. [Link]

• 9,11-Octadecadienoic acid, (9E,11Z)-. (n.d.). PubChem. [Link]

• Spatiotemporal changes in the Content and Metabolism of 9, 12, 13 – Trihydorxy-10(E)-Octadecenoic Acid in Tomato (Solanum Lycopersicum L. CV Balkonsar) fruits. (2013). ResearchGate. [Link]

• A Practical Guide to the Analysis of Conjugated Linoleic Acid (CLA). (2019). Lipid Maps. [Link]

• Commentary: Iconoclastic Reflections on the 'Safety' of Polyunsaturated Fatty Acid-Rich Culinary Frying Oils: Some Cautions regarding the Laboratory Analysis and Dietary Ingestion of Lipid Oxidation Product Toxins. (2020). Foods, 9(12), 1749. [Link]

• The Essential Guide to Fatty Acid Analysis. (2024). Eurofins. [Link]

• Oil And Fat Analysis Lab Manual. (n.d.). issuu.com. [Link]

• Optimization of chemical synthesis of cis-9 trans-11 octadienoic acid through alkali-catalyzed dehydration of castor oil by RSM. (2011). ResearchGate. [Link]

• 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. (2023). Anticancer Research, 43(5), 1999-2008. [Link]

Sources

• 1. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of fatty acid profile on the stability of non-traditional and traditional plant oils | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 3. researchgate.net [researchgate.net]
• 4. talcottlab.tamu.edu [talcottlab.tamu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. web.vscht.cz [web.vscht.cz]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]
• 11. Determination of octadecadienoic acids in human serum: a critical appraisal - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 14. Oil And Fat Analysis Lab Manual [unidesktesting.motion.ac.in]
• 15. Hot topic: Fatty acid and conjugated linoleic acid (CLA) isomer composition of commercial CLA-fortified dairy products: evaluation after processing and storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Troubleshooting GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

Welcome to the technical support center for the analysis of Fatty Acid Methyl Esters (FAMEs) by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during this sensitive analytical technique. The following content is structured to follow a logical experimental workflow, from sample preparation to data analysis, providing not just solutions but the underlying principles to empower robust, reproducible results.

Section 1: Sample Preparation & Derivatization Issues

The foundation of a successful FAME analysis lies in the meticulous preparation and derivatization of the initial lipid sample. Errors at this stage are often magnified downstream. The primary goal of derivatization is to convert non-volatile fatty acids into their volatile FAME counterparts, which are amenable to GC analysis.[1][2]

Q1: I suspect my derivatization is incomplete. What are the common causes and how can I confirm it?

A: Incomplete derivatization is a frequent problem that leads to poor quantitation and peak tailing of any remaining underivatized free fatty acids.[3] The cause often lies in the reaction conditions or reagent quality.

Common Causes & Solutions:

• Presence of Water: The esterification reaction is reversible, and water can drive the reaction backward, hydrolyzing the newly formed FAMEs back into free fatty acids.[1][4]

  • Solution: Use anhydrous methanol and high-purity reagents with low moisture content. If your sample is aqueous, ensure it is thoroughly dried before adding derivatization reagents.[1]

• Incorrect Catalyst Concentration or Inactive Catalyst: Catalysts like Boron Trifluoride (BF₃) or strong acids (HCl, H₂SO₄) and bases (NaOH, KOH) are essential. If they are old, degraded, or used at the wrong concentration, the reaction will be inefficient.[3][5]

  • Solution: Always use fresh derivatization reagents and store them under the recommended conditions (e.g., protected from moisture).[1] Verify the protocol for the correct catalyst concentration, as different lipid classes may require different conditions.[6]

• Inadequate Reaction Time or Temperature: The kinetics of the reaction are dependent on both time and temperature. Insufficient heating or a shortened reaction time will prevent the reaction from reaching completion.[3]

  • Solution: Optimize reaction time and temperature for your specific sample type. A good practice is to analyze aliquots at different time points to determine when the FAME peak area platueaus, indicating the reaction is complete.[1] For complex lipids like sterol esters, longer reaction times or higher temperatures may be necessary.[6]

Confirmation of Complete Derivatization: To verify, inject a small portion of your derivatized sample. Look for tailing peaks corresponding to the free fatty acids that would elute much later or not at all if properly derivatized. If you see these, the derivatization is likely incomplete.

Q2: My chromatogram is full of unexpected peaks. What are the likely sources of contamination?

A: Extraneous "ghost" peaks are typically introduced during sample preparation or from the GC system itself. Identifying the source is a process of elimination.

Primary Sources of Contamination:

• Solvents and Reagents: Even high-purity solvents can contain trace impurities that become concentrated during sample workup.[3]

  • Solution: Always use the highest grade solvents (e.g., HPLC or GC-grade) and run a "reagent blank" (performing the entire sample preparation procedure without the sample) to identify peaks originating from your reagents.[7]

• Plasticware: Phthalates are common plasticizers that can leach from pipette tips, centrifuge tubes, and vials into your sample, especially when using organic solvents.[3]

  • Solution: Whenever possible, use glass and rinse it thoroughly with high-purity solvent. If plastic must be used, minimize contact time and choose items made of polypropylene or other resistant polymers.

• Sample Carryover: Residue from a previous, more concentrated sample can be injected with the current sample.

  • Solution: Implement rigorous washing steps for the syringe and run a solvent blank after a highly concentrated sample to ensure the system is clean.

Section 2: Gas Chromatography (GC) Troubleshooting

The GC system separates the complex mixture of FAMEs before they enter the mass spectrometer. Proper chromatographic performance is essential for accurate identification and quantification.

Q3: My FAME peaks are tailing or fronting. How can I achieve a symmetrical peak shape?

A: Poor peak shape compromises both resolution and the accuracy of integration.[8] Tailing is often caused by chemical interactions (activity), while fronting is typically a sign of overloading.[3][9]

Diagnosing the Cause:

• If all peaks (including the solvent) are distorted: This usually points to a physical problem like improper column installation or a dead volume in the flow path.[8][10]

• If only polar analyte peaks (like FAMEs) are tailing: This suggests active sites within the system are interacting with your compounds.[8]

Solutions for Peak Tailing (Active Sites):

• Check the Inlet Liner: The liner is a common site for the accumulation of non-volatile residues and septum particles, creating active sites.[8] Deactivated glass wool in the liner can help trap non-volatiles but can also become a source of activity.

  • Action: Replace the inlet liner and septum. See the protocol section for detailed instructions on inlet maintenance.[8]

• Column Contamination: The first few meters of the column can become contaminated over time.

  • Action: "Trim" the column by removing the first 10-20 cm from the inlet side. This provides a fresh, clean surface for the sample.[11]

• Incomplete Derivatization: As mentioned earlier, residual free fatty acids are highly polar and will interact strongly with any active sites, causing significant tailing.[3]

  • Action: Re-evaluate and optimize your derivatization procedure.

Solutions for Peak Fronting (Overloading):

• Column Overload: Injecting too much sample mass onto the column saturates the stationary phase.[3][12]

  • Action: Dilute your sample. A typical analytical column has a capacity of less than 100 ng per component on-column.[3][13]

• Solvent Mismatch: If the sample solvent is not compatible with the stationary phase, poor peak focusing can occur, leading to distorted peaks.

  • Action: FAMEs should be dissolved in a nonpolar solvent like hexane or heptane for analysis on most common FAME columns.[3]

// Path for YES - Physical Issue physical_issue [label="Likely Physical Issue", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_install [label="Check column installation\n(ferrules, dead volume)"]; check_cut [label="Ensure clean, square\ncolumn cut"];

// Path for NO - Chemical Issue chemical_issue [label="Likely Chemical Issue", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; check_liner [label="Perform Inlet Maintenance:\nReplace liner and septum"]; trim_column [label="Trim 10-20 cm from\ncolumn inlet"]; check_deriv [label="Review derivatization protocol\nfor completeness"];

// Connections start -> q1; q1 -> physical_issue [label="Yes"]; physical_issue -> check_install -> check_cut;

q1 -> chemical_issue [label="No"]; chemical_issue -> check_liner -> trim_column -> check_deriv; } ` Caption: A decision tree for diagnosing the root cause of peak tailing.

Q4: I can't separate critical FAME isomers (e.g., cis/trans). How can I improve my resolution?

A: Separating positional and geometric FAME isomers is one of the most challenging aspects of fatty acid analysis and is almost entirely dependent on the GC column's stationary phase and the method parameters.[3][14][15]

Key Factors for Improving Resolution:

• GC Column Choice: This is the most critical factor. Non-polar columns (like a DB-5ms) separate FAMEs primarily by boiling point and are not suitable for isomer separations.[5] For isomer analysis, highly polar stationary phases are required.

  • Solution: Use a highly polar column, such as one with a wax (polyethylene glycol) or high-cyanopropyl stationary phase. High-cyanopropyl columns are specifically designed for resolving complex mixtures of cis and trans isomers.[2][16] Refer to the table below for column recommendations.

• Column Dimensions: Longer columns provide more theoretical plates and thus better resolving power. Thinner films can also improve resolution, but at the cost of reduced capacity.

  • Solution: For very complex samples, a long column (e.g., 100 m) may be necessary to achieve baseline separation.[17]

• Oven Temperature Program: A slow temperature ramp rate increases the time analytes spend interacting with the stationary phase, which can significantly improve the separation of closely eluting peaks.

  • Solution: Decrease the ramp rate (e.g., to 1-2 °C/min) across the elution range of your critical pairs.[18]

• Carrier Gas Flow Rate: Every column has an optimal linear velocity (flow rate) at which it operates most efficiently.

  • Solution: Ensure your carrier gas flow rate is set to the optimum for your column's inner diameter and carrier gas type (typically found in the manufacturer's guidelines).

Q5: My baseline is noisy, drifting, or has "ghost peaks." What's happening?

A: An unstable baseline can obscure small peaks and make integration unreliable. It's important to distinguish between column bleed, noise, and discrete ghost peaks.

• Column Bleed: This appears as a rising baseline as the oven temperature increases. It is the natural degradation of the column's stationary phase.

  • Causes: Exceeding the column's maximum temperature limit or oxygen in the carrier gas (due to leaks or impure gas) are the most common culprits.[19]

  • Solution: Ensure your oven temperature program does not exceed the column's isothermal limit. Perform a leak check on your system. Condition the column according to the manufacturer's instructions to remove any accumulated contaminants.[8]

• Ghost Peaks: These are discrete peaks that appear in blank runs.[18]

  • Causes: Often due to contamination in the inlet, such as residue from the septum or a previous injection.

  • Solution: Replace the septum and inlet liner. Run a solvent blank to confirm the system is clean before analyzing samples.

• Baseline Noise/Spikes: Random electronic noise or sharp spikes.

  • Causes: Can be caused by a contaminated detector, electrical interference, or a leaking septum.[9]

  • Solution: Check for nearby electronic equipment that could cause interference. Clean the detector according to the manufacturer's instructions.

Section 3: Mass Spectrometry (MS) Troubleshooting

The MS detector identifies and quantifies the FAMEs as they elute from the GC column.

Q6: I'm having trouble identifying my FAMEs. The library matches are poor or ambiguous.

A: FAME isomers often produce very similar electron ionization (EI) mass spectra, making confident identification by spectral match alone difficult.[20] The fragmentation patterns are often nearly identical, especially for positional isomers.

Strategies for Confident Identification:

• Use Retention Indices: Do not rely solely on the MS spectral match. The most reliable method for identifying FAMEs is to use their retention time (or Linear Retention Index, LRI) in conjunction with the mass spectrum.[21][22]

  • Action: Analyze a well-characterized FAME standard mixture (such as a 37-component FAME mix) on your system under the exact same conditions as your samples.[16] Use the retention times of these known standards to confirm the identity of peaks in your samples.

• Use a Specialized FAME Library: General-purpose mass spectral libraries like NIST may lack a comprehensive collection of FAME isomers or may not have spectra generated under conditions that match your instrument.

  • Action: Use a specialized FAME mass spectral library. These libraries often include retention index data, which significantly improves identification accuracy.[21][22]

• Check for Column Bleed Interference: The mass spectra of column bleed (often polysiloxanes) can interfere with the spectra of your analytes, leading to poor library matches.[20]

  • Action: If you suspect high bleed, run a blank and examine the background spectra. Common bleed ions include m/z 207, 281, and others in a repeating pattern. If bleed is excessive, take the corrective actions described in Q5.

Section 4: Protocols & Method Parameters

Protocol 1: Standard Derivatization using Boron Trifluoride-Methanol (BF₃-Methanol)

This is a widely used and effective method for preparing FAMEs from lipids.[1][2]

Materials:

• Sample containing 1-25 mg of lipid.

• BF₃-Methanol reagent (12-14% w/w).

• Hexane or Heptane (GC grade).

• Saturated Sodium Chloride (NaCl) solution.

• Anhydrous Sodium Sulfate (Na₂SO₄).

• Glass reaction vials with PTFE-lined caps.

Procedure:

• Sample Preparation: Place the lipid sample into a glass reaction vial. If the sample is in a solvent, evaporate the solvent under a gentle stream of nitrogen.

• Reaction: Add 2 mL of BF₃-Methanol reagent to the vial.[1] Cap the vial tightly.

• Heating: Heat the vial at 60-100°C for the time specified by a validated method (e.g., 10-30 minutes). The optimal time and temperature can vary.[1][6] Allow the vial to cool to room temperature.

• Extraction: Add 1 mL of hexane and 1 mL of water (or saturated NaCl solution) to the vial. The saturated salt solution helps to break emulsions and improve phase separation.[23]

• Mixing: Cap the vial and vortex for 1 minute to thoroughly mix the layers and extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge briefly (e.g., 2 minutes at 500 x g) to separate the layers.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial. For quantitative analysis, repeat the extraction with a second aliquot of hexane and combine the extracts.

• Drying & Storage: Add a small amount of anhydrous Na₂SO₄ to the hexane extract to remove any residual water. Transfer the dried extract to a GC autosampler vial. Store at -20°C until analysis.[23]

// Workflow Connections start -> add_reagent -> heat -> cool -> add_solvents -> vortex -> separate -> collect -> dry -> final_sample; } ` Caption: A typical workflow for the acid-catalyzed derivatization of fatty acids to FAMEs.

Protocol 2: Routine GC Inlet Maintenance

Regular inlet maintenance is the single most effective procedure for preventing peak tailing and contamination issues.[8]

Materials:

• New septum and deactivated inlet liner (and O-ring if applicable).

• Wrenches appropriate for your GC instrument.

• Lint-free gloves.

• Forceps.

Procedure:

• Cooldown: Cool the GC inlet and oven to a safe temperature (e.g., < 50°C). Turn off the carrier gas flow to the inlet.

• Disassemble: Wearing lint-free gloves, remove the septum nut. Use forceps to remove the old septum.

• Remove Liner: Carefully remove the inlet liner. Note its orientation and the position of any O-rings.

• Clean Inlet: Inspect the inside of the inlet body. If visible residue is present, gently clean it with a solvent-moistened, lint-free swab.

• Install New Liner: Place the new O-ring (if used) on the new liner and install it in the correct orientation.

• Install New Septum: Place the new septum on top of the inlet and secure it with the septum nut. Do not overtighten, as this can cause coring and leaks. Tighten until just snug, then an additional quarter-turn.

• Restore Gas Flow & Leak Check: Restore the carrier gas flow and perform an electronic leak check around the septum nut to ensure a good seal.

• Equilibrate: Heat the inlet back to its setpoint and allow the system to equilibrate before running samples.

Data Presentation: Recommended GC Columns for FAME Analysis

The choice of GC column is critical and depends on the specific analytical goal.

Stationary Phase	Polarity	Max Temp (°C)	Typical Application
100% Dimethylpolysiloxane (e.g., DB-1, HP-5ms)	Non-polar	~325-350	General screening, separation by boiling point. Not suitable for cis/trans isomer separation.
Polyethylene Glycol (WAX) (e.g., DB-FATWAX, FAMEWAX)	High	~250-260	Excellent for general FAME profiles, including separation of common saturated and unsaturated FAMEs.[24][25]
High % Cyanopropyl-polysiloxane (e.g., Rt-2560, HP-88)	Very High	~250-275	The gold standard for detailed separation of geometric (cis/trans) and positional isomers.[2][16]

Note: Always consult the manufacturer's specifications for the exact temperature limits of your specific column.

References

• Benchchem. Technical Support Center: Optimizing GC-MS Parameters for Fatty Acid Methyl Esters (FAMEs).
• Benchchem. Technical Support Center: GC Analysis of Fatty Acid Methyl Esters (FAMEs).
• Agilent. Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides.

• Iwasaki, Y., & Yamane, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of Lipid Research, 51(3), 635-641. Available from: [Link]

• American Laboratory. High-Efficiency FAMEs Analyses Using Capillary GC. Available from: [Link]

• Benchchem. troubleshooting peak tailing in FAME analysis by GC.

• Castro-Gómez, P., et al. (2015). Considerations about the in situ derivatization and fractionation of EFA and NEFA in biological and food samples. Grasas y Aceites, 66(4), e104. Available from: [Link]

• ResearchGate. What does some fatty acids that are absent in control appears in my GC-FAME result (and vice versa)? Available from: [Link]

• Koirala, B., et al. (2009). Examination of prehistoric artifacts via fatty acid methyl ester (FAME) techniques using modern environmental stewardship. Journal of Archaeological Science, 36(6), 1229-1242. Available from: [Link]

• Benchchem. Technical Support Center: Minimizing Sample Degradation During FAME Preparation.

• Agilent. GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Available from: [Link]

• Mondello, L., et al. (2002). Positional and geometric isomer separation of FAME by comprehensive 2-D GC. Journal of Separation Science, 25(8), 543-549. Available from: [Link]

• Agilent. Beware of GC Column Bleed. Available from: [Link]

• Restek. FAMEs blog part 3: If I Use a Rt-2560 with my GC-MS will it explode? Available from: [Link]

• Wiley Science Solutions. FAMES: Fatty Acid Methyl Ester Mass Spectral Library. Available from: [Link]

• Restek. TROUBLESHOOTING GUIDE. Available from: [Link]

• Brennan, B., & Regan, F. (2020). Highlighting extraction and derivatization method comparisons for optimal sample preparation of Nannochloropsis sp. algal oils prior to FAME determination. Analytical Methods, 12(5), 635-644. Available from: [Link]

• ResearchGate. (PDF) Positional and geometric isomer separation of FAME by comprehensive 2-D GC. Available from: [Link]

• UC Davis Stable Isotope Facility. Fatty Acid Methyl Ester (FAME) Sample Preparation. Available from: [Link]

• Reddit. FAME derivatization for 13C analysis (GC-C-IRMS). Available from: [Link]

• IROA Technologies. Why Mass Spectral Libraries Matter in Analytical Chemistry. Available from: [Link]

• Phenomenex. GC Column Troubleshooting Guide. Available from: [Link]

• Shimadzu Corporation. Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Available from: [Link]

• Drawell. 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Available from: [Link]

• Chromatography Forum. GCMS problem running fatty acids. Available from: [Link]

• Restek. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Available from: [Link]

• Chromatography Forum. FAME analysis problem - blank has same peaks as plasma. Available from: [Link]

• Scientific Instrument Services. Wiley FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Available from: [Link]

• ResearchGate. How to better separate peaks in GC FID? Available from: [Link]

• Agilent Technologies. How to Troubleshoot and Improve your GC/MS. Available from: [Link]

• Schmedes, A., & Hølmer, G. (2013). Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. Journal of Chromatographic Science, 51(8), 754-761. Available from: [Link]

• UC Davis Stable Isotope Facility. Fatty Acid Methyl Ester (FAME) Analysis. Available from: [Link]

• Snow, N. H. (2018). Split, Splitless, and Beyond—Getting the Most from Your Inlet. LCGC International, 31(6). Available from: [Link]

• ADKL Labs. What is GC inlet discrimination? Available from: [Link]

• Phenomenex. Split Injections in Gas Chromatography: How to Reduce Inlet Discrimination By Using a Liner with Glass Wool (TN-2031). Available from: [Link]

• ResearchGate. Where can I find (free download) a mass spectral database for fatty acid analysis? Available from: [Link]

• Wang, Y., et al. (2023). Volatile Profiling and Variety Discrimination of Leather Using GC-IMS Coupled with Chemometric Analysis. Molecules, 28(19), 6890. Available from: [Link]

• Separation Science. Fixing GC Peak Tailing for Cleaner Results. Available from: [Link]

• Pau, S., & Gu, M. (2014). Mass Spectral Library Quality Assurance by Inter-Library Comparison. Journal of the American Society for Mass Spectrometry, 25(11), 1895-1903. Available from: [Link]

• ResearchGate. I got a lot of peaks when I analyzed FAME through GC-MS.How to identify our peak? Available from: [Link]

• Looking with Light: Understanding Gas Chromatography, Part II: Sample Introduction and Inlets. Spectroscopy. Available from: [Link]

• LabRulez GCMS. Peak Shape Problems: Tailing Peaks. Available from: [Link]

Sources

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. gcms.cz [gcms.cz]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. GCMS problem running fatty acids - Chromatography Forum [chromforum.org]
• 6. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FAME analysis problem - blank has same peaks as plasma - Chromatography Forum [chromforum.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 25. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Technical Support Center: Optimizing Enzymatic Synthesis of Hydroxyoctadecadienoic Acids (HODEs)

Welcome to the technical support center for the enzymatic synthesis of Hydroxyoctadecadienoic Acids (HODEs). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for common challenges encountered during HODE synthesis. HODEs are oxidized metabolites of linoleic acid with significant biological activities, making their efficient and selective synthesis a key objective in many research fields.[1] This guide offers practical, field-proven insights to help you optimize your reaction conditions and achieve reliable results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamentals of enzymatic HODE synthesis.

Q1: What are the primary enzymes used for HODE synthesis, and how do they differ?

A1: The two main classes of enzymes used are lipoxygenases (LOXs) and lipases.

• Lipoxygenases (LOXs) are non-heme iron-containing enzymes that catalyze the direct dioxygenation of polyunsaturated fatty acids like linoleic acid.[2] They are highly specific, and different isoforms can produce distinct HODE isomers. For example, soybean LOX-1 primarily forms 13(S)-HPODE (the hydroperoxide precursor to 13(S)-HODE), while other LOX isoforms might favor the 9-HPODE precursor.[3][4] The reaction involves the stereospecific abstraction of a hydrogen atom, followed by the insertion of molecular oxygen.[3][5]

• Lipases , such as those from Candida or Pseudomonas species, are typically used in esterification or hydrolysis reactions.[3][6] For HODE synthesis, they are often employed in reactions involving the esterification of a fatty acid with a hydroxyl group or in a cascade reaction where the lipase first hydrolyzes a triglyceride source (like safflower oil) to release linoleic acid for a subsequent LOX-catalyzed oxidation.[3]

Q2: What is the general reaction mechanism for LOX-catalyzed HODE synthesis?

A2: The process begins with the enzyme abstracting a hydrogen atom from the C-11 position of linoleic acid's cis,cis-1,4-pentadiene structure. This is followed by the antarafacial addition of molecular oxygen to either position 9 or 13, leading to the formation of a hydroperoxyoctadecadienoic acid (HPODE) intermediate.[3] This unstable hydroperoxide is then typically reduced to the more stable hydroxy derivative (HODE), often through the action of reducing agents or other enzymes like glutathione peroxidases.

Q3: Why is controlling regioselectivity (i.e., 9-HODE vs. 13-HODE) important?

A3: 9-HODE and 13-HODE are structural isomers that can exhibit distinct biological activities.[1] For instance, they can have different effects on peroxisome proliferator-activated receptor (PPAR) activation, which is involved in macrophage function and atherogenesis.[1] Therefore, for targeted drug development or mechanistic studies, producing a specific isomer is often critical. Regioselectivity is primarily controlled by the choice of LOX isoform.[4]

Q4: Can I use immobilized enzymes for HODE synthesis? What are the advantages?

A4: Yes, using immobilized enzymes is a highly effective strategy. Immobilization can enhance enzyme stability, especially at higher temperatures and in the presence of organic solvents.[7][8][9] Key advantages include:

• Enhanced Stability: Immobilized lipases have shown greater thermal and pH stability compared to their free counterparts.[7][8]

• Reusability: Immobilization allows for the easy recovery and reuse of the enzyme, which reduces costs, a significant factor in industrial applications.[10][11][12]

• Simplified Product Purification: The catalyst can be easily separated from the reaction mixture by filtration or, if using magnetic nanoparticles, by a magnetic field, simplifying downstream processing.[8][13]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No HODE Yield

Question: My reaction shows very low conversion of linoleic acid to HODE. What are the potential causes and how can I troubleshoot this?

Answer: Low yield is a common issue that can stem from several factors related to the enzyme, substrate, or reaction conditions. A systematic approach is recommended to identify and resolve the problem.[14][15]

Potential Causes & Solutions

• Enzyme Inactivity or Insufficient Concentration:

  • Cause: The enzyme may have lost activity due to improper storage (e.g., wrong temperature, freeze-thaw cycles) or denaturation under suboptimal reaction conditions (e.g., extreme pH or temperature).[14]

  • Troubleshooting Steps:

    • Verify Enzyme Activity: Perform a small-scale control reaction using a fresh batch of enzyme under previously established optimal conditions to confirm its activity.

    • Increase Enzyme Loading: Systematically increase the enzyme concentration in the reaction. For lipase-catalyzed reactions, an optimal ratio of enzyme to substrate is crucial; for instance, a 1.5% enzyme to substrate mass ratio has been found effective in some systems.[16]

    • Check Storage Conditions: Ensure the enzyme is stored at the recommended temperature and handled according to the manufacturer's specifications.

• Substrate Quality and Concentration Issues:

  • Cause: The linoleic acid substrate may be oxidized or contain impurities that inhibit the enzyme. High substrate concentrations can also lead to substrate inhibition for some enzymes.

  • Troubleshooting Steps:

    • Use High-Purity Substrate: Use fresh, high-purity linoleic acid. It is sensitive to light and oxygen, so it should be stored under an inert atmosphere (e.g., argon) at a low temperature.[4]

    • Optimize Substrate Concentration: Perform a substrate titration experiment to determine the optimal concentration. For LOX, linoleic acid concentrations up to 100 mM have been used successfully.[3]

    • Ensure Substrate Solubility: Linoleic acid has poor water solubility. Ensure it is properly emulsified in the reaction buffer, potentially with the aid of a mild, non-ionic surfactant like Tween 20 or Triton CG-110, which has been shown to improve reaction yields more than twofold.[3][17]

• Suboptimal Reaction Conditions:

  • Cause: The pH, temperature, or reaction time may not be optimal for the specific enzyme being used. Oxygen availability can also be a limiting factor in LOX-catalyzed reactions.

  • Troubleshooting Steps:

    • Optimize pH: The optimal pH is highly enzyme-dependent. For example, many lipases show high activity in the pH range of 6.5 to 9.0.[17] Soybean lipoxygenase (LOX-1) often performs well at a pH of 9.0.[3] Perform small-scale reactions across a range of pH values to find the optimum for your system.

    • Optimize Temperature: Enzyme activity is temperature-dependent. While higher temperatures can increase reaction rates, excessive heat will cause denaturation. For many lipases, optimal temperatures range from 40°C to 60°C.[16]

    • Determine Optimal Reaction Time: Monitor product formation over time to identify the point at which the reaction plateaus. Optimal times can range from a few hours to over 24 hours depending on the enzyme and conditions.[13][16]

    • Ensure Adequate Oxygen Supply (for LOX): Lipoxygenase reactions require molecular oxygen.[3] Ensure adequate aeration of the reaction mixture through vigorous stirring or by bubbling oxygen through the solution. An in-situ oxygen generation system using catalase and hydrogen peroxide has also been successfully employed.[3]

Issue 2: Poor Regioselectivity (Incorrect Isomer Ratio)

Question: I am producing a mixture of 9-HODE and 13-HODE, but I need to synthesize a specific isomer. How can I control the regioselectivity?

Answer: Controlling the isomeric purity of your HODE product is crucial for many applications. Regioselectivity is influenced by the choice of enzyme, substrate presentation, and reaction conditions.

Potential Causes & Solutions

• Incorrect Enzyme Selection:

  • Cause: The primary determinant of regioselectivity is the lipoxygenase isoform used. Different LOXs have inherent preferences for producing either the 9- or 13-hydroperoxide precursor.

  • Troubleshooting Steps:

    • Select the Appropriate LOX: Research and select a LOX known to produce your desired isomer. For example, soybean LOX-1 is well-documented to have a high preference for producing 13-HPODE.[3] In contrast, other isoforms, like soybean LOX-3, preferentially produce 9-HPOD.[4]

    • Verify Enzyme Purity: Ensure your enzyme preparation is not contaminated with other LOX isoforms that could produce the undesired product.

• Reaction Conditions Affecting Selectivity:

  • Cause: While the enzyme is the main driver, factors like temperature and pH can sometimes modulate the regioselectivity of certain enzymes.

  • Troubleshooting Steps:

    • Optimize Temperature and pH for Selectivity: While optimizing for yield, also analyze the product mixture for isomeric purity. Sometimes, a slight deviation from the optimal temperature for overall activity might provide better selectivity.

    • Consider Solvent Effects: The choice of solvent or co-solvent in the reaction media can sometimes influence the conformation of the enzyme or substrate, thereby affecting selectivity.[18]

Issue 3: Difficulty in Product Purification

Question: I am struggling to separate the HODE product from the unreacted substrate and other reaction components. What are the best purification strategies?

Answer: Effective purification is essential to obtain HODEs of high purity for downstream applications. The choice of method depends on the scale of the reaction and the nature of the impurities.

Recommended Purification Workflow

• Initial Extraction:

  • Step 1: Stop the reaction, often by acidifying the mixture to a pH of 3-4, which protonates the fatty acids, making them more soluble in organic solvents.

  • Step 2: Perform a liquid-liquid extraction using a suitable organic solvent like ethyl acetate or diethyl ether.[19] The HODEs and unreacted linoleic acid will partition into the organic phase.

  • Step 3: Wash the organic phase with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and evaporate the solvent under reduced pressure (e.g., using a rotary evaporator).[19]

• Chromatographic Separation:

  • Cause: The crude extract will contain both HODEs and unreacted linoleic acid, which have similar properties.

  • Troubleshooting Steps:

    • Silica Gel Chromatography: This is the most common method for separating HODEs from linoleic acid. A solvent system such as hexane/diethyl ether/acetic acid (e.g., 50:50:1 v/v/v) is often effective.[20] The more polar HODEs will elute later than the less polar linoleic acid.

    • High-Performance Liquid Chromatography (HPLC): For higher purity and analytical quantification, Reverse-Phase HPLC (RP-HPLC) or Normal-Phase HPLC (NP-HPLC) can be used. NP-HPLC is particularly effective for separating 9-HODE and 13-HODE isomers. Analytical methods are crucial for confirming the identity and purity of the final product.[21][22]

Experimental Protocols & Data

Table 1: Typical Optimized Reaction Conditions for HODE Synthesis

Parameter	Lipoxygenase (Soybean LOX-1)	Lipase (Immobilized)
Substrate	Linoleic Acid	Linoleic Acid or Triglyceride Oil
pH	8.0 - 9.0 (Borate Buffer)[3]	7.0 - 8.5 (Phosphate Buffer)[6][17]
Temperature	20 - 25°C	40 - 60°C[16]
Enzyme Conc.	Activity-based (e.g., 1000 U/mL)	1-15% (w/w of substrate)[23]
Substrate Conc.	1 - 100 mM[3]	Molar ratio dependent
Solvent	Aqueous buffer, may contain co-solvents	Solvent-free or organic solvents (e.g., hexane)[6][24]
Reaction Time	1 - 7 hours[3]	5 - 40 hours[13]

Protocol 1: Standard Synthesis of 13(S)-HODE using Soybean Lipoxygenase

• Substrate Preparation: Prepare a 100 mM stock solution of linoleic acid in ethanol. For the reaction, create an aqueous substrate solution by mixing the stock with a 0.1 M potassium phosphate buffer (pH 6.6) or borate buffer (pH 9.0).[4]

• Reaction Setup: In a glass reaction vessel maintained at 20°C in a water bath, add the buffered substrate solution.[4] Ensure constant, vigorous stirring to maintain aeration.

• Enzyme Addition: Initiate the reaction by adding a purified soybean LOX-1 enzyme solution. The final enzyme concentration should be optimized for the specific batch.

• Reaction Monitoring: Monitor the formation of the hydroperoxide intermediate (13-HPODE) by measuring the increase in absorbance at 234 nm (ε ≈ 25,000 M⁻¹cm⁻¹).[3][25]

• Reduction Step: After the reaction reaches completion (indicated by the plateau of absorbance), add a reducing agent like sodium borohydride or stannous chloride (SnCl₂) to reduce the 13-HPODE to 13-HODE.[25]

• Purification: Proceed with acidification and liquid-liquid extraction, followed by chromatographic purification as described in the troubleshooting guide.

Visualized Workflows and Relationships

Diagram 1: General Workflow for Enzymatic HODE Synthesis

This diagram illustrates the key stages from substrate preparation to the final purified product.

Caption: Key stages in the enzymatic synthesis and purification of HODEs.

Diagram 2: Troubleshooting Logic for Low HODE Yield

This decision tree provides a logical path for diagnosing the cause of low product yield.

Caption: A systematic approach to troubleshooting low HODE synthesis yields.

References

• Optimization of lipase-catalyzed synthesis of octyl hydroxyphenylpropionate by response surface methodology.PubMed.
• Optimization of Lipase-catalyzed Synthesis of Fatty Hydroxamic acids from Terminalia catappa L. Kernel oil.Oriental Journal of Chemistry.
• Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Gener
• Lipoxygenase-catalyzed transformation of epoxy fatty acids to hydroxy-endoperoxides.PubMed Central.
• Optimization of Lipase-Catalyzed Synthesis of Fatty Hydroxamic Acids from Terminalia Catappa L. Kernel Oil.
• Enzymatic Formation of 9,12-Octadecadienal via Lipoxygenase: An In-depth Technical Guide.Benchchem.
• Biocatalysis of lipoxygenase in selected organic solvent media.
• Effects of organic solvents in aqueous mixtures on the activity of recombinant LipB.N/A.
• Immobilization of Lipase on Silver Nanoparticles via Adhesive Polydopamine for Biodiesel Production.PMC - NIH.
• Purification and Identification of Linoleic Acid Hydroperoxides Generated by Soybean Seed Lipoxygenases 2 and 3.Journal of Agricultural and Food Chemistry.
• Facile, high efficiency immobilization of lipase enzyme on magnetic iron oxide nanoparticles via a biomimetic co
• troubleshooting low yield in Uroporphyrinogen I enzym
• Biocatalytic Synthesis of Natural Green Leaf Volatiles Using the Lipoxygenase Metabolic P
• Controlling enzyme-catalyzed regioselectivity in sugar ester synthesis.PubMed.
• troubleshooting low conversion rates in enzymatic synthesis of (-)-Ambroxide.Benchchem.
• (PDF) Analysis of Lipoxygenase Activity and Products.
• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and
• How to purify and isolate required compound
• Immobilization of Lipases on Modified Silica Clay for Bio-Diesel Production: The Effect of Surface Hydrophobicity on Performance.MDPI.
• Stability of immobilized soybean lipoxygenase in selected organic solvent media.PubMed.
• (PDF) Immobilization Optimization and Characterization of Immobilized Lipase from Lysinibacillus macroides FS1 for Biodiesel Production.
• Methods for Lipase Immobilization and Their Use for Biodiesel Production
• Optimization of the Lipase-Catalyzed Selective Amid
• Optimization of lipase-catalyzed synthesis of diglycerol monooleate by response surface methodology.
• Robust Extraction, Separation, and Quantitation of Structural Isomer Steroids from Human Plasma by SPE with LC-MS/MS Detection.Thermo Fisher Scientific.
• Bioanalytical Method Development: Isomers.BioPharma Services.

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Technical Support Center: Refining Purification Methods for 8,11-Octadecadienoic Acid

Welcome to the technical support center dedicated to the purification of 8,11-Octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating this specific polyunsaturated fatty acid (PUFA). My aim is to provide not just protocols, but the underlying rationale to empower you to troubleshoot and adapt these methods for your specific applications.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions and concerns regarding the purification of 8,11-Octadecadienoic acid.

Q1: What are the primary challenges in purifying 8,11-Octadecadienoic acid?

A1: The purification of 8,11-Octadecadienoic acid is primarily complicated by three factors:

• Isomeric Complexity: Crude samples often contain a mixture of positional and geometric (cis/trans) isomers of octadecadienoic acid, which have very similar physical properties, making them difficult to separate by standard chromatographic techniques.[1][2]

• Oxidative Instability: The two double bonds in the structure make the molecule susceptible to oxidation, which can lead to the formation of hydroperoxides and other degradation products, compromising the purity and bioactivity of the final product.

• Co-eluting Lipids: Natural extracts or synthetic reaction mixtures will contain other fatty acids (saturated and monounsaturated) and lipids that can interfere with the purification process.

Q2: I'm starting with a complex biological extract. What should be my first purification step?

• Liquid-Liquid Extraction (LLE): A well-established method to partition lipids from more polar components. A common system is the Folch method (chloroform/methanol/water) or a modified Bligh-Dyer extraction.[3] Be mindful that vigorous shaking can lead to emulsions, especially with high-fat samples. Gentle swirling is often sufficient to achieve extraction while minimizing emulsion formation.[4]

• Solid-Phase Extraction (SPE): A silica-based SPE cartridge can be used to separate fatty acids from more complex lipids like triacylglycerols and phospholipids. For a more targeted initial cleanup, an Argentation (Silver Ion) SPE cartridge is excellent for selectively retaining unsaturated fatty acids, allowing for the removal of saturated compounds.

Q3: How can I prevent my sample of 8,11-Octadecadienoic acid from degrading during purification?

A3: Preventing degradation, primarily oxidation, is critical.

• Work under an inert atmosphere: Whenever possible, handle samples under a nitrogen or argon blanket to minimize exposure to oxygen.

• Use degassed solvents: Solvents, especially for HPLC, should be thoroughly degassed to remove dissolved oxygen.[5]

• Low temperatures: Keep samples cold (4°C or on ice) when not actively being processed. For long-term storage, -20°C to -80°C is recommended.

• Avoid prolonged exposure to light and heat: Both can accelerate oxidative processes. Use amber vials and temperature-controlled columns for chromatography.[1][6]

• Consider adding an antioxidant: A small amount of an antioxidant like butylated hydroxytoluene (BHT) can be added to your sample, but ensure it will not interfere with your downstream applications or co-elute with your target compound.

Q4: Is derivatization to a methyl ester (FAME) necessary for purification?

A4: While not strictly necessary for all techniques, derivatization to the fatty acid methyl ester (FAME) is highly recommended, particularly for gas chromatography (GC) and often beneficial for HPLC.[7][8]

• Increased Volatility for GC: FAMEs are more volatile and less polar than their corresponding free fatty acids, leading to better peak shape and resolution in GC analysis.[7]

• Improved Peak Shape in HPLC: The free carboxyl group of the fatty acid can interact with residual silanols on silica-based columns, causing peak tailing.[7] Esterification mitigates this issue.

• Reaction: A common and effective method is to use a reagent like boron trifluoride (BF₃) in methanol.[7]

Section 2: Troubleshooting Guides for Specific Purification Techniques

This section provides a deeper dive into common problems encountered with specific chromatographic methods used for 8,11-Octadecadienoic acid purification.

Argentation Chromatography (Silver Ion Chromatography)

Argentation chromatography is a powerful technique that separates unsaturated compounds based on their interaction with silver ions impregnated on a stationary phase.[9][10] The π-electrons of the double bonds form reversible complexes with the silver ions; the more double bonds, the stronger the retention.[10]

Problem: Poor separation of 8,11-Octadecadienoic acid from other diene isomers.

• Causality: The separation in argentation chromatography is sensitive to the position and geometry of the double bonds. While it excels at separating fatty acids by the number of double bonds (e.g., dienes from monoenes), resolving positional isomers can be challenging.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: The polarity of the mobile phase is critical. For silver ion HPLC, a non-polar mobile phase like hexane or heptane with a small amount of a more polar modifier (e.g., acetonitrile or acetone) is used.[11] Systematically vary the percentage of the polar modifier. A lower percentage will increase retention and may improve the resolution between closely eluting isomers.

  • Reduce Column Temperature: Lowering the column temperature can enhance the stability of the silver-alkene complex, potentially improving resolution. Try running at 10-15°C.

  • Check Column Integrity: Silver ion columns can degrade over time, especially if exposed to certain solvents.[12] If you observe a general loss of retention and resolution for all unsaturated compounds, the column may need replacement.

Problem: Low recovery of 8,11-Octadecadienoic acid from the column.

• Causality: The interaction with the silver ions can be quite strong, and highly unsaturated fatty acids may be irreversibly retained if the mobile phase is not strong enough to elute them.

• Troubleshooting Steps:

  • Increase Elution Strength: Gradually increase the percentage of the polar modifier in your mobile phase to facilitate the elution of your compound.

  • Post-Purification Column Wash: After your run, flush the column with a strong solvent to remove any tightly bound compounds. This will not recover your sample from the current run but will help maintain column performance for future purifications.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a workhorse technique for fatty acid purification. Separation is based on the hydrophobicity of the molecules.

Problem: Co-elution of 8,11-Octadecadienoic acid with its geometric (cis/trans) isomers.

• Causality: Geometric isomers often have very similar hydrophobicity, making them difficult to resolve on standard C18 columns.[2]

• Troubleshooting Steps:

  • Switch to a Different Stationary Phase: Certain stationary phases offer better shape selectivity. A column with a cholesteryl-bonded phase can often provide enhanced resolution of geometric isomers.[2]

  • Optimize Mobile Phase and Temperature: The choice of organic modifier (acetonitrile vs. methanol) can influence selectivity. Acetonitrile is often preferred for separating unsaturated fatty acids. Lowering the temperature increases viscosity and can improve resolution in some cases.

  • Reduce Flow Rate: Decreasing the flow rate can increase the number of theoretical plates and improve the resolution of closely eluting peaks.

Problem: Peak tailing for the 8,11-Octadecadienoic acid peak.

• Causality: This is often due to secondary interactions between the acidic carboxyl group of the fatty acid and active sites (e.g., free silanols) on the silica-based stationary phase.[7]

• Troubleshooting Steps:

  • Derivatize to FAME: As mentioned in the FAQs, converting the fatty acid to its methyl ester will eliminate the problematic carboxyl group.[7]

  • Acidify the Mobile Phase: Adding a small amount of a weak acid (e.g., 0.05-0.1% trifluoroacetic acid or acetic acid) to the mobile phase will suppress the ionization of the carboxyl group, reducing its interaction with the stationary phase and improving peak shape.

  • Use a Guard Column: A guard column placed before the analytical column can help to saturate any active sites and protect the main column from strongly binding impurities.[5]

Section 3: Protocols and Workflows

Here are detailed protocols for common purification workflows. These should be considered as starting points and may require optimization for your specific sample and instrumentation.

Protocol: Argentation Solid-Phase Extraction (SPE) for Initial Cleanup

This protocol is designed for the bulk separation of unsaturated fatty acids from saturated fatty acids and other non-polar lipids.

• Column Conditioning: Condition a silver ion SPE cartridge (e.g., 500 mg) by passing 5 mL of hexane through the column. Do not let the column run dry.

• Sample Loading: Dissolve your crude lipid extract (as FAMEs) in a minimal amount of hexane (e.g., 1 mL). Load the sample onto the conditioned SPE cartridge.

• Elution of Saturated FAMEs: Elute the saturated fatty acid methyl esters by passing 10 mL of hexane through the cartridge. Collect this fraction for analysis if needed.

• Elution of Unsaturated FAMEs: Elute the unsaturated FAMEs, including 8,11-Octadecadienoic acid methyl ester, by passing 10 mL of a more polar solvent mixture, such as hexane:diethyl ether (95:5 v/v), through the cartridge.

• Sample Recovery: Evaporate the solvent from the unsaturated fraction under a stream of nitrogen. The resulting residue is now enriched with your target compound and ready for higher resolution purification by HPLC.

Protocol: Preparative Reversed-Phase HPLC for High-Purity Isolation

This protocol is for the final purification of 8,11-Octadecadienoic acid methyl ester after initial cleanup.

• System Preparation:

  • Column: C18 column (e.g., 250 x 10 mm, 5 µm particle size).

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Degassing: Ensure both mobile phases are thoroughly degassed.[5]

• Sample Preparation: Reconstitute the enriched FAME fraction from the SPE step in a small volume of the initial mobile phase composition (e.g., 80% Acetonitrile).

• Chromatographic Conditions:

  • Flow Rate: 4.0 mL/min.

  • Detection: UV at 205 nm.

  • Gradient Program:

    • Start with an isocratic hold at 80% B for 5 minutes.

    • Implement a linear gradient to 100% B over 20 minutes.

    • Hold at 100% B for 10 minutes to elute any remaining hydrophobic compounds.

    • Return to initial conditions and equilibrate the column for 10 minutes before the next injection.

• Fraction Collection: Collect the peak corresponding to the retention time of an 8,11-Octadecadienoic acid methyl ester standard.

• Purity Verification: Analyze a small aliquot of the collected fraction by analytical HPLC and GC-MS to confirm purity and identity.

Section 4: Visualizations and Data

Diagrams

Caption: Decision tree for selecting a purification strategy.

Sources

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• 11. Purification of omega-3 polyunsaturated fatty acids from fish oil using silver-thiolate chromatographic material and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]

Technical Support Center: Troubleshooting Poor Resolution in HPLC of Fatty Acid Isomers

Welcome to the technical support center for the chromatographic analysis of fatty acid isomers. Separating molecules with identical mass and often similar polarities, such as geometric (cis/trans) and positional isomers, presents a significant analytical challenge. This guide provides in-depth, field-proven insights to help you diagnose and resolve poor resolution in your High-Performance Liquid Chromatography (HPLC) methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level issues encountered during the analysis of fatty acid isomers.

Q1: My fatty acid isomers are co-eluting on a standard C18 column. What is the first thing I should adjust?

A1: Standard C18 (octadecylsilane) columns separate primarily based on hydrophobicity. Since many fatty acid isomers have very similar hydrophobic characteristics, these columns often fail to provide adequate resolution.[1] The first and most impactful change is to switch to a stationary phase with a different separation mechanism. Consider these options:

• Silver-Ion (Ag+) HPLC Columns: This is the most powerful technique for separating isomers based on the number, position, and geometry of double bonds.[2][3] Silver ions form reversible π-complexes with the double bonds in unsaturated fatty acids. The strength of this interaction depends on the double bond's accessibility, allowing for the separation of cis from trans isomers (cis isomers interact more strongly and are retained longer) and positional isomers.[2][3]

• C30 Reversed-Phase Columns: These columns, packed with triacontylsilane, offer enhanced shape selectivity compared to C18 phases.[4][5][6] The longer alkyl chains provide a thicker stationary phase, improving interaction with long-chain molecules like fatty acids and enabling the resolution of geometric and positional isomers.[7]

• Cholesteryl-Bonded Columns: These phases can also provide better shape selectivity for separating geometric isomers due to their rigid molecular structure.[1]

Q2: I don't have access to specialty columns. How can I optimize my method on a C18 column to improve isomer separation?

A2: While challenging, some improvement is possible. Focus on mobile phase and temperature:

• Mobile Phase Composition: The choice of organic modifier is critical. Acetonitrile can interact with double bonds via π-π interactions, offering better selectivity for unsaturated fatty acids compared to methanol.[8] Experiment with ternary mixtures (e.g., acetonitrile/methanol/water) and carefully optimized gradients.[8]

• Temperature: Lowering the column temperature generally increases retention time and can sometimes improve the resolution of closely eluting compounds in reversed-phase HPLC.[9] Conversely, for some specific silver-ion chromatography methods using hexane-based solvents, higher temperatures can unexpectedly increase retention of unsaturated fatty acids, providing another parameter for optimization.[3] Always ensure your column compartment provides stable and consistent temperature control.[9][10]

Q3: My fatty acids lack a UV chromophore. What detection method should I use?

A3: Fatty acids are notoriously difficult to detect with standard UV-Vis detectors because they lack strong chromophores.[11][12] You have several excellent alternatives:

• Evaporative Light Scattering Detector (ELSD): This is a "universal" detector that measures the light scattered by analyte particles after the mobile phase has been evaporated.[13] It is compatible with gradient elution and ideal for non-volatile and semi-volatile compounds like fatty acids.[13]

• Charged Aerosol Detector (CAD): Similar to ELSD, CAD generates an aerosol from the column effluent but then charges the analyte particles.[14][15] The detector measures the total charge, which is proportional to the mass of the analyte.[14] CAD is often more sensitive than ELSD.[14][15]

• Derivatization: If you must use a UV detector, you can chemically attach a UV-absorbing tag to the fatty acid's carboxyl group. Reagents like 2,4'-dibromoacetophenone or 2-bromo-2'-acetonaphthone create derivatives with high molar absorptivity at longer UV wavelengths, significantly enhancing sensitivity.[12][16][17] However, be mindful that derivatization adds a sample preparation step and reaction conditions must be mild enough to prevent isomerization or degradation of the fatty acids.[12][17][18]

Part 2: In-Depth Troubleshooting Guides

This section provides a systematic approach to resolving specific resolution problems, organized by the components of the HPLC system.

Guide 1: The Stationary Phase - Your Primary Selectivity Tool

Poor resolution is fundamentally a problem of insufficient selectivity. The column is the heart of your separation, and making the right choice is paramount.

Problem: Complete co-elution of cis and trans isomers (e.g., oleic vs. elaidic acid).

• Causality: Standard C18 columns cannot distinguish the subtle shape difference between geometric isomers.[1]

• Solution Workflow:

  • Primary Recommendation: Silver-Ion Chromatography. The interaction between silver ions and π-electrons of the double bonds is highly sensitive to stereochemistry. Cis isomers, with their "kinked" structure, allow for stronger complexation with the silver ions compared to the linear trans isomers. This results in longer retention times for cis isomers, providing excellent separation.[2]

  • Alternative: C30 Columns. The highly ordered, long alkyl chains of a C30 phase provide "shape selectivity," allowing the column to better discriminate between the linear shape of trans isomers and the bent shape of cis isomers.[4][5][19]

• Data-Driven Decision:

Column Type	Primary Separation Principle	Ideal for	Key Limitation
Standard C18	Hydrophobicity	Separation by chain length and number of double bonds	Poor for geometric or positional isomers.[1]
Silver-Ion (Ag+)	π-Complexation	Geometric (cis/trans) and positional isomers.[2][3]	Requires non-aqueous mobile phases; column can be sensitive.
C30 Phase	Shape Selectivity & Hydrophobicity	Geometric and positional isomers of long-chain molecules.[4][6][7]	May provide excessive retention for very hydrophobic molecules.

Guide 2: Mobile Phase Optimization - Fine-Tuning Your Separation

Once you have an appropriate column, the mobile phase composition is the next most critical factor for achieving optimal resolution.[20]

Problem: Peaks are present but are broad and overlapping.

• Causality: The mobile phase strength or composition is not optimized, leading to poor peak shape and insufficient differential migration of isomers.[21][22]

• Solution Workflow:

  • Adjust Solvent Strength: For reversed-phase, decrease the amount of organic solvent (e.g., acetonitrile) in the mobile phase. This increases the retention factor (k'), which can improve resolution for early-eluting peaks.[22]

  • Change Organic Modifier: If using methanol, switch to acetonitrile. Acetonitrile's ability to engage in π-π interactions provides unique selectivity for unsaturated compounds.[8]

  • Optimize for Silver-Ion HPLC: For Ag+ columns, the mobile phase is typically a non-polar solvent (like hexane or dichloromethane) with a small amount of a polar modifier (like acetonitrile or isopropanol).[23] The type and percentage of the modifier are critical for resolution. A shallow gradient or even isocratic elution with very low percentages of the modifier often yields the best results.[3][23]

  • Control pH: For underivatized fatty acids, the mobile phase pH is critical. It must be kept low (e.g., by adding 0.1% formic or acetic acid) to ensure the carboxyl group is protonated (-COOH). If the pH is too high, the fatty acids will become ionized (-COO-), leading to severe peak tailing and poor retention on reversed-phase columns.[20]

Guide 3: System Parameters - The Devil is in the Details

Often, resolution is lost not because of the core chemistry but due to suboptimal system settings.

Problem: Resolution is inconsistent between runs or has degraded over time.

• Causality: Fluctuations in system parameters like temperature, flow rate, or issues like column contamination are likely culprits.[24][25]

• Troubleshooting Flowchart:

Caption: Troubleshooting flowchart for inconsistent HPLC resolution.

• Temperature Control: A stable column temperature is crucial for reproducible retention times and selectivity.[9] Even small fluctuations can shift peaks. Using a column oven is mandatory for robust methods. Increasing temperature generally decreases viscosity, allowing for faster flow rates, but can also reduce retention.[26] For Ag-HPLC with hexane/acetonitrile, lowering the temperature (e.g., to -10°C) can paradoxically decrease retention times, offering a unique optimization parameter.[27]

• Flow Rate: Lowering the flow rate increases the time analytes spend interacting with the stationary phase, which can improve resolution, albeit at the cost of longer run times.[10]

• Injection Volume & Sample Overload: Injecting too much sample mass can saturate the stationary phase, leading to broad, fronting peaks and a loss of resolution.[10][21] If you observe peak shape degrading as concentration increases, dilute your sample or reduce the injection volume.[24]

Part 3: Key Experimental Protocols

Protocol 1: Derivatization of Fatty Acids for UV Detection

This protocol describes the preparation of 2,4'-dibromoacetophenone derivatives to enhance UV detectability.

Objective: To attach a strong chromophore to fatty acids for sensitive UV detection.

Materials:

• Dried fatty acid sample or standard

• 2,4'-dibromoacetophenone solution (e.g., 12 g/L in acetone)

• Triethylamine solution (e.g., 10 g/L in acetone)

• Anhydrous acetone (HPLC grade)

• Reaction vials (2 mL, amber)

• Heating block or water bath

Procedure:

• Ensure the fatty acid sample is completely dry. Place it in a reaction vial.

• Add a concentrated solution of 2,4'-dibromoacetophenone in acetone.

• Add triethylamine, which acts as a catalyst.

• Seal the vial tightly and mix thoroughly.

• Heat the reaction mixture. To minimize the risk of isomerization of sensitive polyunsaturated fatty acids, use mild conditions (e.g., 40°C for 30 minutes).[12] Harsher, older methods used 50°C for 2 hours.[12]

• After heating, cool the vial to room temperature.

• The resulting solution containing the fatty acid derivatives can be directly injected into the HPLC system or diluted with the mobile phase if necessary.

• Critical Step: Protect all samples and derivatives from light to prevent degradation.[12] Store at -25°C until analysis.[12]

Protocol 2: Silver-Ion HPLC Method Setup

Objective: To set up an HPLC system for the separation of fatty acid methyl ester (FAME) isomers.

System Configuration:

• Column: Silver-ion column (e.g., ChromSpher 5 Lipids or a silver-loaded cation exchange column like Nucleosil 100-5SA).[2][23]

• Mobile Phase: A non-polar primary solvent with a polar modifier. A common starting point is Hexane with 0.1% Acetonitrile. The modifier percentage is the most critical parameter to adjust.

• Flow Rate: 1.0 - 1.5 mL/min.[23]

• Temperature: Controlled, often at or below room temperature (e.g., 20°C).[3]

• Detector: ELSD, CAD, or UV (if derivatized).

Workflow Diagram:

Caption: Workflow for FAME isomer analysis by Ag+ HPLC.

Method Development Steps:

• Equilibrate: Equilibrate the column extensively with the mobile phase until a stable baseline is achieved.

• Initial Run: Inject a standard mixture containing known cis and trans isomers (e.g., methyl oleate and methyl elaidate).

• Optimize Modifier: If resolution is poor, adjust the acetonitrile concentration in tiny increments (e.g., from 0.1% to 0.2%, then 0.3%). Increasing the modifier will decrease retention times. Find the sweet spot that gives the best balance of resolution and analysis time.

• Consider Temperature: As a secondary optimization step, investigate the effect of column temperature.[3][27]

References

• Adlof, R. O. (2007). Analysis of triglyceride and fatty acid isomers by low-temperature silver-ion high performance liquid chromatography with acetonitrile in hexane as solvent: limitations of the methodology. Journal of Chromatography A, 1148(2), 256-9. [Link]

• Christie, W. W. (2019). Silver Ion Chromatography and Lipids, Part 3. American Oil Chemists' Society. [Link]

• Czauderna, M., & Kowalczyk, J. (2001). An improved method for derivatization of fatty acids for liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 760(1), 165-178. [Link]

• Czauderna, M., et al. (2002). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Journal of Animal and Feed Sciences, 11(4), 517-530. [Link]

• Dionisi, F., et al. (1998). Silver ion high-performance liquid chromatography of isomeric cis- and trans-fatty acids.

• Hawach Scientific. C30 HPLC Column, Columns Used in HPLC Chemistry. Hawach Scientific. [Link]

• Momchilova, S. M., & Nikolova-Damyanova, B. M. (2012). Advances in Silver Ion Chromatography for the Analysis of Fatty Acids and Triacylglycerols—2001 to 2011. Journal of the Japan Society for Analytical Chemistry, 28(9), 837-844. [Link]

• Moreau, R. A. (2009). Lipid analysis via HPLC with a charged aerosol detector. Lipid Technology, 21(8-9), 191-194. [Link]

• Nacalai Tesque, Inc. Fatty Acid Analysis by HPLC. Nacalai Tesque. [Link]

• Nikolova-Damyanova, B. (2000). SILVER ION HPLC FOR THE ANALYSIS OF POSITIONALLY ISOMERIC FATTY ACIDS. Lipid Technology. [Link]

• Sander, L. C., et al. (1994). The use of polymeric C30 stationary phases for the separation of carotenoid isomers.

• Wikipedia. Evaporative light scattering detector. Wikipedia. [Link]

• YMC CO., LTD. YMC Carotenoid. YMC. [Link]

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Minimizing isomerization during 8,11-Octadecadienoic acid synthesis

Welcome to the technical support guide for the synthesis of 8,11-Octadecadienoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this non-conjugated fatty acid while preserving its specific double bond geometry and position. Isomerization into conjugated systems or conversion from cis to trans isomers is a critical challenge that can significantly impact the biological activity and purity of the final compound. This guide provides in-depth, field-proven insights and troubleshooting strategies to ensure the stereochemical integrity of your product.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 8,11-Octadecadienoic acid?

The core challenge is preventing the isomerization of the cis double bonds at the 8th and 11th positions. The non-conjugated (skipped) diene system is thermodynamically less stable than a conjugated system (e.g., 9,11- or 8,10-octadecadienoic acid). Undesired isomerization can be catalyzed by heat, acid, base, certain metals, or light, leading to a mixture of geometric (cis/trans) and positional isomers that are difficult to separate.

Q2: Which synthetic strategies offer the best control over stereochemistry for this synthesis?

Two primary strategies provide excellent stereochemical control for generating the required cis,cis-diene system:

• Partial Hydrogenation of a Di-yne: This involves synthesizing an 8,11-octadecadiyne precursor and then performing a stereoselective partial hydrogenation to the corresponding cis,cis-diene. The use of a "poisoned" catalyst, such as Lindlar's catalyst, is essential for this step.[1][2][3]

• Wittig Reaction: This classic olefination method is highly effective. Using a non-stabilized phosphonium ylide generally results in the formation of the Z-alkene (cis) with high selectivity.[4][5][6] The synthesis can be designed to form one or both double bonds using this approach.

Q3: Why can't I just use a standard Palladium on Carbon (Pd/C) catalyst for the hydrogenation of the alkyne precursor?

Standard Pd/C is a highly active hydrogenation catalyst.[7] It will not selectively stop at the alkene stage and will continue to reduce the molecule to the fully saturated stearic acid. Furthermore, standard palladium catalysts can promote double bond migration and cis-trans isomerization, which is precisely what must be avoided.[1][2] Lindlar's catalyst is "poisoned," typically with lead acetate and quinoline, which deactivates the most active sites on the palladium surface.[8][9] This deactivation prevents over-reduction to the alkane and minimizes isomerization, favoring the formation of the desired cis-alkene.[3][9]

Q4: My final product shows contamination with trans isomers. What are the most likely causes?

• Excessive Heat: Thermal energy can overcome the rotational barrier of the double bonds, leading to cis-trans isomerization.[10][11][12] This can occur during the reaction itself, workup (e.g., distillation), or even storage.

• Catalyst Choice/Activity: If using a hydrogenation approach, the catalyst may not be sufficiently selective. An improperly prepared or old Lindlar catalyst might have lost its selectivity.

• Acidic or Basic Conditions: Traces of acid or base during workup or chromatography can catalyze isomerization.

• Exposure to Oxygen/Light: Radical-mediated isomerization can be initiated by atmospheric oxygen or UV light, especially over prolonged periods.

Q5: What are the best analytical methods to confirm the isomeric purity of my 8,11-Octadecadienoic acid?

A combination of techniques is recommended for unambiguous identification:

• Gas Chromatography (GC): After conversion to fatty acid methyl esters (FAMEs), GC with a highly polar capillary column (e.g., CP-Sil 88 or BPX-70) can effectively separate different positional and geometric isomers.[13]

• Silver-Ion High-Performance Liquid Chromatography (Ag-HPLC): This is a powerful technique for separating isomers based on the degree of unsaturation and geometry. Silver ions interact reversibly with the π-electrons of the double bonds, allowing for the separation of cis and trans isomers.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR can provide detailed structural information to confirm the position and cis configuration of the double bonds.

Troubleshooting Guides

This section addresses specific issues encountered during the synthesis of 8,11-Octadecadienoic acid.

Guide 1: Poor Stereoselectivity in Alkyne Semihydrogenation

Problem: The hydrogenation of the 8,11-octadecadiyne precursor results in a mixture of cis and trans isomers, or shows evidence of over-reduction to the alkane.

Probable Cause	Recommended Solution	Scientific Rationale
Catalyst Inactivity or Poor Quality	Use a freshly purchased or prepared Lindlar catalyst. Ensure it is stored under an inert atmosphere.	The lead poison in Lindlar's catalyst is crucial for deactivating the catalyst surface to prevent over-reduction and isomerization.[8][9] Over time, the catalyst's selectivity can degrade.
Reaction Temperature is Too High	Conduct the hydrogenation at or slightly below room temperature. Use a cooling bath if the reaction is exothermic.	Higher temperatures can promote both over-reduction and undesired cis-trans isomerization by providing the necessary activation energy.[11][16]
Excessive Hydrogen Pressure	Maintain a low, positive pressure of hydrogen gas (e.g., using a balloon). Avoid high-pressure hydrogenation setups.	High H₂ pressure increases the rate of hydrogenation, making it harder to stop the reaction at the alkene stage and increasing the risk of over-reduction.[7]
Prolonged Reaction Time	Monitor the reaction closely using TLC or GC. Stop the reaction immediately upon consumption of the starting alkyne.	Even with a selective catalyst, prolonged exposure can lead to slow isomerization or over-reduction.

Guide 2: Low Yield or Poor Z-Selectivity in Wittig Reaction

Problem: The Wittig reaction produces a low yield of the desired alkene or a significant amount of the E (trans) isomer.

Probable Cause	Recommended Solution	Scientific Rationale
Use of a Stabilized Ylide	Ensure the phosphonium ylide is non-stabilized (e.g., derived from an alkyl halide).	Non-stabilized ylides react rapidly and irreversibly to form an oxaphosphetane intermediate, which preferentially decomposes to the Z-alkene. Stabilized ylides (with adjacent electron-withdrawing groups) react more slowly and reversibly, allowing equilibration to the more thermodynamically stable E-alkene.[4][5]
Presence of Lithium Salts	When generating the ylide, use a sodium- or potassium-based base (e.g., NaH, KHMDS) instead of an organolithium base (e.g., n-BuLi).	Lithium salts can coordinate with the betaine intermediate, leading to equilibration and a loss of stereoselectivity (a phenomenon known as "stereochemical drift"). Salt-free conditions favor high Z-selectivity.[6]
Steric Hindrance	Ensure the aldehyde or ketone substrate is not excessively sterically hindered.	Highly hindered carbonyl compounds can react slowly with Wittig reagents, sometimes leading to poor yields.[5]
Improper Ylide Formation	Ensure the phosphonium salt is completely dry and the reaction is performed under strictly anhydrous and inert conditions (e.g., argon or nitrogen).	Ylides are strong bases and are highly reactive with water and oxygen. Incomplete ylide formation will result in low yields.

Experimental Protocols & Methodologies

Protocol 1: Synthesis via Lindlar Hydrogenation

This protocol outlines the partial hydrogenation of a diyne precursor to the target cis,cis-diene.

Workflow Diagram: Synthesis via Lindlar Hydrogenation

Caption: Workflow for Lindlar hydrogenation of a diyne precursor.

Step-by-Step Methodology:

• Catalyst Suspension: To a solution of 8,11-octadecadiyne (1 equivalent) in ethyl acetate (or another suitable solvent like hexane or methanol), add Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead; typically 5-10 mol% Pd relative to the substrate).

• Atmosphere Exchange: Seal the reaction flask and purge it thoroughly with hydrogen gas. Maintain a positive pressure of hydrogen using a balloon.

• Reaction: Stir the suspension vigorously at room temperature (20-25°C). The reaction is often rapid.

• Monitoring: Monitor the reaction progress carefully by thin-layer chromatography (TLC) or by taking small aliquots for GC analysis. The goal is to stop the reaction as soon as the starting alkyne is consumed to prevent over-reduction.

• Workup: Once the reaction is complete, filter the mixture through a pad of Celite® to remove the heterogeneous catalyst. Wash the pad with fresh solvent.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure at a low temperature (<30°C).

• Purification: The crude product should be purified immediately to prevent isomerization. Low-temperature crystallization from a solvent like acetonitrile is effective for removing impurities.[17][18] Alternatively, silica gel chromatography can be used, but care must be taken to use neutral, high-purity solvents to avoid acid-catalyzed isomerization on the silica surface.

Mechanism of Stereoselectivity

Caption: Syn-addition of hydrogen on a Lindlar catalyst surface.

The alkyne adsorbs onto the surface of the palladium catalyst. Hydrogen, also adsorbed on the surface, is then delivered to the same face of the alkyne in a syn-addition, leading exclusively to the cis-alkene.[7][9]

Protocol 2: Isomer Analysis by GC-FAME

• Derivatization: Convert a small sample (1-5 mg) of the purified fatty acid to its fatty acid methyl ester (FAME). A common method is to use a solution of BF₃ in methanol (14% w/v) at 60-80°C for 15-30 minutes.

• Extraction: After cooling, add water and hexane. Vortex and centrifuge. The FAMEs will be in the upper hexane layer.

• GC Analysis: Inject the hexane solution onto a GC-FID equipped with a long, polar capillary column (e.g., 100 m SP-2560 or CP-Sil 88).

• Interpretation: Compare the retention times of the peaks in your sample to a certified FAME standard mixture containing known cis and trans isomers of octadecadienoic acid. The trans isomers typically elute slightly earlier than their corresponding cis isomers on these columns.

Core Principles for Minimizing Isomerization

This section consolidates the key principles that must be adhered to throughout the synthesis, workup, and storage of 8,11-Octadecadienoic acid.

Logic Diagram: Preventing Isomerization

Caption: Key factors causing isomerization and their preventative measures.

• Temperature Control: Maintain low temperatures throughout all steps. Heating is a primary driver of isomerization.[10][11][12][19] Studies have shown that the formation of trans fatty acids increases significantly with temperature, with some isomerization observed even at temperatures as low as 150°C.[10]

• Atmosphere Control: All reactions and handling should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen-initiated radical chain reactions that can cause isomerization.[11]

• pH Control: During aqueous workups, ensure the pH is kept neutral. Avoid strong acids or bases, which can catalyze the migration of double bonds to form more stable conjugated systems.

• Purification Strategy: Prefer low-temperature crystallization over distillation for purification to avoid thermal stress.[17][20] If chromatography is necessary, consider using silver-ion chromatography, which is particularly well-suited for separating unsaturated fatty acid isomers.[14]

• Storage: Store the final, purified product at low temperatures (ideally -20°C or -80°C), under an inert atmosphere, and in an amber vial to protect it from light.

By carefully selecting a stereospecific synthetic route and rigorously controlling the experimental conditions to minimize thermal, chemical, and environmental stressors, researchers can successfully synthesize 8,11-Octadecadienoic acid with high isomeric purity.

References

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• Liavonchanka, A., & Feussner, I. (2006). On the Mechanism of a Polyunsaturated Fatty Acid Double Bond Isomerase from Propionibacterium acnes. Journal of Biological Chemistry, 281(35), 25433–25441. Retrieved from [Link]

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• Jeon, J. S., et al. (2021). Isolation and Identification of Non-Conjugated Linoleic Acid from Processed Panax ginseng Using LC-MS/MS and 1H-NMR. Molecules, 26(21), 6682. Retrieved from [Link]

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Technical Support Center: Optimizing Culture Conditions for Cellular Uptake of Fatty Acids

Welcome to the Technical Support Center for optimizing your fatty acid uptake experiments. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring your results are both accurate and reproducible.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered when working with fatty acids in cell culture.

Q1: Why is it necessary to complex fatty acids with Bovine Serum Albumin (BSA) for cell culture experiments?

A1: Long-chain fatty acids have very low solubility in aqueous solutions like cell culture media.[1] Directly adding them to your media will lead to precipitation or the formation of micelles, which can be toxic to cells and result in inconsistent experimental outcomes.[2] BSA acts as a carrier protein, binding to fatty acids to form a soluble and stable complex. This mimics the physiological transport of fatty acids in the bloodstream and ensures a more controlled and biologically relevant delivery to the cells.[1][2] It is crucial to use fatty acid-free BSA to avoid introducing confounding lipids already bound to the albumin.[3]

Q2: What is the optimal fatty acid to BSA molar ratio?

A2: The ideal molar ratio of fatty acid to BSA is critical and depends on the specific fatty acid, cell type, and experimental goals. A higher ratio increases the concentration of "free" or unbound fatty acids, which can lead to cellular stress and lipotoxicity.[3] For example, in microglial cells, a 2:1 palmitate-to-BSA ratio showed anti-inflammatory effects, while a 10:1 ratio was pro-inflammatory.[3] It is essential to empirically determine the optimal ratio for your specific system and to consistently report this ratio in your methods.

Q3: How do I choose between a radiolabeled and a fluorescently labeled fatty acid for my uptake assay?

A3: The choice depends on your experimental needs and available equipment.

• Radiolabeled fatty acids (e.g., ³H- or ¹⁴C-labeled) are considered the gold standard as they are chemically identical to their unlabeled counterparts, providing the most biologically accurate measurement of uptake.[4] However, they require specialized handling and disposal procedures for radioactive materials and quantification using a scintillation counter.

• Fluorescently labeled fatty acid analogs (e.g., BODIPY-labeled fatty acids) offer a safer and often more convenient alternative.[4][5] They allow for real-time kinetic measurements and are compatible with high-throughput screening platforms using fluorescence plate readers, flow cytometry, or fluorescence microscopy.[4][6] However, the fluorescent tag can potentially alter the fatty acid's uptake and metabolism compared to the native molecule.

Q4: Should I perform my fatty acid uptake assay in the presence or absence of serum?

A4: The presence of serum can significantly impact fatty acid uptake. Serum contains various lipids and proteins that can compete with or otherwise influence the uptake of your fatty acid of interest.[7][8] For this reason, it is generally recommended to perform fatty acid uptake assays in serum-free media to obtain more controlled and reproducible results.[6][9] If your experimental design requires the presence of serum, be aware that cells cultured in reduced-serum or serum-free media may exhibit higher lipid accumulation compared to those in high-serum conditions.[7]

Q5: What is a typical incubation time for a fatty acid uptake experiment?

A5: Incubation times can vary widely, from a few minutes to 24 hours or longer, depending on the research question.[10][11]

• Short-term incubations (minutes to a few hours) are typically used to measure the initial rate of fatty acid transport across the cell membrane.[4]

• Long-term incubations (several hours to days) are often employed to study the downstream metabolic effects of fatty acid exposure, such as changes in gene expression, lipid droplet formation, or cellular toxicity.[10][12] It is crucial to perform a time-course experiment to determine the optimal incubation time for your specific cell type and experimental endpoint.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Fatty Acid Precipitation in Culture Medium

• Cause: Fatty acids are poorly soluble in aqueous solutions. Direct addition to media without a carrier protein will cause them to precipitate.[1]

• Solution:

  • Properly Prepare Fatty Acid-BSA Complexes: This is the most critical step. Follow a validated protocol to ensure the fatty acid is fully complexed with fatty acid-free BSA before adding it to your culture medium.[1][13]

  • Optimize the FA:BSA Molar Ratio: A very high molar ratio can exceed the binding capacity of BSA, leading to precipitation.[3]

  • Gentle Mixing and Warming: When preparing the complex, ensure gentle mixing and appropriate warming (e.g., 37°C) to facilitate binding.[1] Avoid vigorous vortexing, which can cause frothing and denature the BSA.

  • Solvent Choice: For initial stock solutions, ethanol is a common and effective solvent for many fatty acids.[1][13] Ensure the final concentration of the solvent in your culture medium is non-toxic to your cells.

Issue 2: High Cell Death or Lipotoxicity

• Cause: High concentrations of free fatty acids, particularly saturated fatty acids like palmitate, can induce cellular stress, leading to apoptosis, a phenomenon known as lipotoxicity.[14][15] This can be exacerbated by improper preparation of the fatty acid-BSA complex.

• Solution:

  • Optimize the Fatty Acid Concentration: Perform a dose-response experiment to determine the highest non-toxic concentration of your fatty acid for your specific cell line.

  • Control the FA:BSA Molar Ratio: A lower molar ratio will reduce the concentration of unbound, potentially toxic fatty acids.[3]

  • Include Unsaturated Fatty Acids: Co-incubation with unsaturated fatty acids, like oleate, can often mitigate the toxic effects of saturated fatty acids.[14]

  • Check BSA Quality: Use high-quality, fatty acid-free BSA. Contaminants in lower-grade BSA can contribute to cytotoxicity.[3]

  • Appropriate Controls: Always include a vehicle control (BSA without the fatty acid) to ensure that any observed effects are due to the fatty acid itself and not the BSA or the solvent used to dissolve the fatty acid.[1]

Issue 3: Low or Inconsistent Fatty Acid Uptake

• Cause: Several factors can lead to low or variable uptake, including suboptimal cell health, incorrect assay conditions, or issues with the fatty acid-BSA complex.

• Solution:

  • Optimize Cell Seeding Density: Cell density can influence uptake. Aim for a confluent monolayer on the day of the assay.[16][17] Very high or very low densities can lead to variability.

  • Ensure Cell Health: Only use healthy, viable cells. Do not use cells that have been passaged too many times or have been allowed to become over-confluent.[17]

  • Serum Starvation: Prior to the assay, serum-starve the cells for a few hours to bring them to a basal state and remove confounding factors from the serum.[4][6]

  • Pre-warm Reagents: Ensure all buffers and the fatty acid-BSA complex solution are pre-warmed to 37°C before adding them to the cells.[1]

  • Validate Uptake Assay: If using a fluorescent probe, ensure the signal is being quenched or washed effectively to only measure intracellular fluorescence.[5] For radiolabeled assays, ensure efficient washing to remove extracellular label.[4]

Experimental Protocols

Protocol 1: Preparation of a 5:1 Molar Ratio Fatty Acid-BSA Complex

This protocol is adapted for preparing a 0.5 mM fatty acid solution in culture media.[13]

Materials:

• Fatty acid (e.g., Palmitic Acid or Oleic Acid)

• Fatty acid-free BSA

• Ethanol (for stock solution)

• MilliQ water

• Cell culture medium

Procedure:

• Prepare a 150 mM Fatty Acid Stock Solution:

  • For Palmitic Acid (MW: 256.42 g/mol ): Dissolve 41.8 mg in 1 mL of 50% (v/v) ethanol. Heat at 65°C and vortex periodically until fully dissolved.[13]

  • For Oleic Acid (MW: 282.47 g/mol ): Dissolve 45.7 mg in 0.5 mL of 100% ethanol. Heat at 65°C for 15 minutes, mixing occasionally. Add 0.5 mL of MilliQ water and vortex.[13]

• Prepare a 10% (w/v) Fatty Acid-Free BSA Solution:

  • Dissolve 5 g of fatty acid-free BSA in 50 mL of MilliQ water.

  • Sterile filter the solution using a 0.22 µm filter.

  • Store at 4°C.[13]

• Complexation of Fatty Acid with BSA:

  • In a sterile tube, add 67 µL of the 10% fatty acid-free BSA solution.

  • Warm the BSA solution in a 37°C water bath for 5 minutes.

  • Add 3.3 µL of the 150 mM fatty acid stock solution to the warm BSA.

  • Return the mixture to the 37°C water bath for another 5 minutes.

  • Visually inspect the solution for any cloudiness. If it is cloudy, the preparation should be discarded.[1]

  • Incubate the mixture in the 37°C water bath for 1 hour to allow for complexation.[1]

• Preparation of Final Working Solution:

  • Add 930 µL of pre-warmed (37°C) cell culture medium to the fatty acid-BSA complex.[13]

  • For the vehicle control, add 3.3 µL of 50% (v/v) ethanol to 67 µL of 10% fatty acid-free BSA and follow the same incubation steps.[1]

Protocol 2: Fluorescent Fatty Acid Uptake Assay using BODIPY-Labeled Fatty Acids

This protocol provides a general framework for a plate reader-based assay.

Materials:

• Cells cultured in a black, clear-bottom 96-well plate

• BODIPY-labeled fatty acid (e.g., BODIPY FL C12)

• Fatty acid-free BSA

• Serum-free culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence plate reader with bottom-read capability

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the assay.[16]

• Serum Starvation: On the day of the assay, gently wash the cells with warm PBS and then incubate in serum-free medium for 2-4 hours at 37°C.[4][6]

• Prepare BODIPY-FA:BSA Complex: Prepare a complex of the fluorescent fatty acid with BSA in serum-free medium, following a similar principle to Protocol 1. The final concentration of the probe will need to be optimized (typically in the low µM range).

• Initiate Uptake: Remove the serum-free medium from the cells and add the BODIPY-FA:BSA complex solution.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure fluorescence intensity at appropriate excitation/emission wavelengths (e.g., ~488/515 nm for BODIPY FL) using bottom-read mode at regular intervals (e.g., every 1-2 minutes) for the desired duration.[4][5]

• Data Analysis: The rate of fatty acid uptake can be determined from the slope of the initial linear phase of the fluorescence increase over time.

Data Presentation

Table 1: Recommended Starting Conditions for Fatty Acid Uptake Assays

Parameter	Recommendation	Rationale
Cell Seeding Density	Achieve 80-90% confluency on assay day.[6][17]	Ensures a consistent cell number per well and avoids artifacts from overcrowding or sparse cultures.
Serum in Media	Use serum-free media for the assay.[6][7]	Reduces variability and competition from endogenous lipids and proteins in serum.
Fatty Acid Carrier	Fatty acid-free BSA.[1][3]	Provides a physiological delivery system and avoids confounding effects from pre-bound lipids.
FA:BSA Molar Ratio	Start with a 2:1 to 5:1 ratio and optimize.[3][13]	Balances fatty acid availability with the risk of lipotoxicity from high concentrations of unbound fatty acids.
Incubation Time	Perform a time-course experiment (e.g., 0-60 min for uptake rates, 0-24h for metabolic effects).[4][10]	Different biological questions require different exposure times.
Controls	Vehicle control (BSA + solvent), untreated cells.[1]	Essential for attributing observed effects specifically to the fatty acid.

Visualizations

Caption: Experimental workflow for a cellular fatty acid uptake assay.

Caption: Cellular mechanisms of long-chain fatty acid uptake.

References

• JoVE. (2025). Quantification of Endothelial Fatty Acid Uptake using Fluorescent Fatty Acid Analogs. Retrieved from [Link]

• Molecular Devices. (n.d.). QBT™ Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Wiczer, B. M., & Bernlohr, D. A. (2014). Measurement of long-chain fatty acid uptake into adipocytes. Methods in enzymology, 538, 213–228. Retrieved from [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Tremblay, C. C., Ghislain, J., & Poitout, V. (2022). Preparation of BSA complexed free fatty acids for in vitro studies. protocols.io. Retrieved from [Link]

• Hagberg, C. E., Mehlem, A., & Eriksson, U. (2013). Endothelial Fatty Acid Transport: Role of Vascular Endothelial Growth Factor B. Physiology, 28(2), 125–134. Retrieved from [Link]

• Tremblay, C. C., Ghislain, J., & Poitout, V. (2022). Preparation of BSA complexed free fatty acids for in vitro studies v1. ResearchGate. Retrieved from [Link]

• WK Lab. (n.d.). Fatty Acid-BSA complex protocol. Retrieved from [Link]

• de Carvalho, C., & Caramujo, M. J. (2017). Cell Culture Models of Fatty Acid Overload: Problems and Solutions. Journal of Lipids, 2017, 2341763. Retrieved from [Link]

• Harvard T.H. Chan School of Public Health. (2019). Fats, stress, death: Uncovering the toxic effects of saturated fatty acids on cells. News. Retrieved from [Link]

• Yao, C. H., et al. (2023). Defined media reveals the essential role of lipid scavenging to support cancer cell proliferation. bioRxiv. Retrieved from [Link]

• Sexton, A., et al. (2024). Serum-free media drive lipid accumulation in porcine satellite cells intended for cultivated meat. ResearchGate. Retrieved from [Link]

• Biocompare. (2018). Ten Tips for Optimizing Cell-Based Assays. Retrieved from [Link]

• Nazarova, E. V., & Russell, D. G. (2017). Flow Cytometric Quantification of Fatty Acid Uptake by Mycobacterium tuberculosis in Macrophages. Bio-protocol, 7(17), e2541. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Cellular Uptake and Release Assays Protocol. Retrieved from [Link]

• Ortlepp, J. R., et al. (2019). Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Biological Methods and Protocols, 4(1), bpy012. Retrieved from [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Piccolis, M., et al. (2019). Probing the Global Cellular Responses to Lipotoxicity Caused by Saturated Fatty Acids. Molecular Cell, 74(1), 32-46.e9. Retrieved from [Link]

• Ma, Y., et al. (2021). Single-cell profiling of fatty acid uptake using surface-immobilized dendrimers. Microsystems & Nanoengineering, 7, 7. Retrieved from [Link]

• Columbia News. (2017). New Imaging Study Reveals How Saturated Fatty Acids Damage Cells. Retrieved from [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Fatty Acid Uptake Assay Kit UP07 manual. Retrieved from [Link]

• Smith, A. J., et al. (2018). Chemical inhibition of fatty acid absorption and cellular uptake limits lipotoxic cell death. Journal of Lipid Research, 59(8), 1439–1451. Retrieved from [Link]

• Spector, A. A., et al. (1984). Changes in serum influence the fatty acid composition of established cell lines. In Vitro, 20(9), 732–738. Retrieved from [Link]

• ResearchGate. (2018). What is a good exposure time of fatty acids to elicit immune responses in cell culture and why? Retrieved from [Link]

• Rosenthal, M. D., & Whitehurst, M. C. (1987). Influence of environmental medium on fatty acid composition of human cells: leukocytes and fibroblasts. Lipids, 22(4), 241–249. Retrieved from [Link]

• Piccolis, M., et al. (2019). Probing the Global Cellular Responses to Lipotoxicity Caused by Saturated Fatty Acids. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of cell density for binding and inhibition assay. Retrieved from [Link]

• Brenna, J. T., et al. (2022). Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids. The American Journal of Clinical Nutrition, 115(1), 1–13. Retrieved from [Link]

• Yao, C. H., et al. (2023). Defined media reveals the essential role of lipid scavenging to support cancer cell proliferation. bioRxiv. Retrieved from [Link]

• Abumrad, N. A., & Goldberg, I. J. (2023). Fatty Acid Transport and Signaling: Mechanisms and Physiological Implications. Physiological Reviews, 103(1), 593–635. Retrieved from [Link]

• Schwenk, R. W., et al. (2010). Fatty acid transport across the cell membrane: Regulation by fatty acid transporters. Prostaglandins, Leukotrienes and Essential Fatty Acids, 82(4-6), 149–154. Retrieved from [Link]

• Dutta-Roy, A. K. (2000). Cellular uptake of long-chain fatty acids: role of membrane-associated fatty-acid-binding/transport proteins. The Biochemical Society, 28(Pt 6), 1147–1152. Retrieved from [Link]

• Stubbs, C. D., et al. (1982). Incubation of exogenous fatty acids with lymphocytes. Changes in fatty acid composition and effects on the rotational relaxation time of 1,6-diphenyl-1,3,5-hexatriene. Biochimica et Biophysica Acta, 689(2), 341–347. Retrieved from [Link]

• Cohen, S., et al. (2021). Protocol for monitoring fatty acid trafficking from lipid droplets to mitochondria in cultured cells. STAR Protocols, 2(4), 100898. Retrieved from [Link]

• Corcoran, M. P., et al. (2018). Characterization of lipid metabolism in a novel immortalized human hepatocyte cell line. Journal of Lipid Research, 59(1), 66–76. Retrieved from [Link]

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Technical Support Center: Navigating Matrix Effects in LC-MS/MS Analysis of Octadecanoids

Welcome to the technical support center dedicated to addressing the pervasive challenge of matrix effects in the quantitative analysis of octadecanoids by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, scientists, and drug development professionals to provide both foundational knowledge and advanced troubleshooting strategies. Our goal is to empower you with the expertise to anticipate, identify, and mitigate matrix effects, ensuring the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding matrix effects in the context of octadecanoid analysis.

Q1: What are matrix effects and why are they a significant concern for octadecanoid analysis?

A: In LC-MS/MS, the "matrix" encompasses all components within a sample apart from the analyte of interest—in this case, octadecanoids.[1] Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of these co-eluting, often undetected, components from the sample matrix.[2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of quantitative analysis.[2][3]

Q2: How can I determine if my octadecanoid analysis is affected by matrix effects?

A: The most direct way to assess matrix effects is through a post-extraction spike experiment.[2][3] This involves comparing the peak area of an analyte spiked into a pre-extracted blank matrix sample to the peak area of the same amount of analyte in a neat solvent. A significant difference in the peak areas indicates the presence of matrix effects. The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[5] During method validation, it is recommended to evaluate matrix effects using at least six different lots of the biological matrix to account for inter-subject variability.[3]

Q3: What is the most effective strategy to compensate for matrix effects in octadecanoid analysis?

A: The most robust and widely recommended strategy is the use of a stable isotope-labeled internal standard (SIL-IS) for each analyte.[2][6] A SIL-IS is a form of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., ²H, ¹³C, ¹⁵N). Since a SIL-IS is chemically identical to the analyte, it will co-elute and experience the same matrix effects.[7] By measuring the ratio of the analyte to its corresponding SIL-IS, variations in signal intensity due to matrix effects are effectively normalized, leading to accurate quantification.[1][7]

Troubleshooting Guide: A Proactive Approach to Mitigating Matrix Effects

This guide provides a systematic approach to troubleshooting and minimizing matrix effects at each stage of your analytical workflow.

Stage 1: Sample Preparation

Effective sample preparation is your first and most critical line of defense against matrix effects.[1][4] The goal is to selectively remove interfering components while efficiently recovering your target octadecanoids.

Problem: Inconsistent and inaccurate quantification of octadecanoids, particularly in plasma or serum samples.

Probable Cause: High levels of phospholipids and other endogenous matrix components co-extracting with your analytes and causing significant ion suppression.

Solution: Implement a targeted sample preparation strategy.

• Option 1: Liquid-Liquid Extraction (LLE)

  • Principle: LLE separates compounds based on their differential solubilities in two immiscible liquids. For octadecanoids, which are acidic lipids, adjusting the pH of the aqueous phase can enhance extraction efficiency into an organic solvent while leaving some polar interferences behind.[4]

  • Protocol:

    • Acidify the sample (e.g., plasma) to a pH two units below the pKa of the octadecanoids to ensure they are in their neutral form.[4]

    • Add a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

    • Vortex vigorously to ensure thorough mixing and partitioning of the analytes into the organic phase.

    • Centrifuge to separate the layers.

    • Carefully collect the organic layer containing the octadecanoids.

    • Evaporate the solvent and reconstitute the sample in a mobile phase-compatible solvent.

• Option 2: Solid-Phase Extraction (SPE)

  • Principle: SPE utilizes a solid sorbent to retain the analytes of interest while matrix components are washed away. Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, is particularly effective for cleaning up complex samples.[8]

  • Protocol (Mixed-Mode Anion Exchange SPE):

    • Condition the SPE cartridge with an organic solvent (e.g., methanol) followed by an equilibration buffer.

    • Load the pre-treated sample onto the cartridge.

    • Wash the cartridge with a weak organic solvent to remove neutral and weakly retained interferences.

    • Elute the octadecanoids using a solvent containing a small amount of a weak base (e.g., ammonium hydroxide) to disrupt the ion-exchange interaction.

    • Evaporate the eluate and reconstitute.

• Option 3: Phospholipid Removal Plates/Cartridges

  • Principle: These specialized products, such as HybridSPE-Phospholipid or Ostro Pass-through plates, contain materials that selectively bind and remove phospholipids from the sample extract.[9][10][11][12]

  • Protocol (General):

    • Perform an initial protein precipitation by adding a solvent like acetonitrile to your sample.[13]

    • Pass the supernatant through the phospholipid removal plate or cartridge.

    • The phospholipids are retained, and the cleaned-up sample containing the octadecanoids is collected for analysis.

Data Presentation: Comparison of Sample Preparation Techniques

Technique	Advantages	Disadvantages
Protein Precipitation (PPT)	Simple, fast, and inexpensive.	Results in a "dirty" extract with high levels of phospholipids, often leading to significant matrix effects.[8]
Liquid-Liquid Extraction (LLE)	Can provide cleaner extracts than PPT.[8]	More labor-intensive, can have lower recovery for more polar analytes.[8]
Solid-Phase Extraction (SPE)	Offers excellent sample cleanup and can significantly reduce matrix effects.[1][8]	Requires method development and can be more time-consuming and expensive.
Phospholipid Removal Plates	Highly effective at removing phospholipids, leading to a substantial reduction in matrix effects.[9][14] Simple and fast protocol.	Can be more costly than other methods.

Stage 2: Liquid Chromatography

Optimizing your chromatographic separation is crucial for minimizing the co-elution of matrix components with your target octadecanoids.[1]

Problem: Poor peak shape and inconsistent retention times for octadecanoids.

Probable Cause: Co-elution of matrix components is affecting the chromatographic behavior of your analytes. In some cases, matrix components can even alter the local pH in the mobile phase on the column, leading to retention time shifts.[15]

Solution: Enhance chromatographic resolution.

• Increase Gradient Time: A longer, shallower gradient can improve the separation between octadecanoids and closely eluting matrix components.

• Optimize Mobile Phase: Experiment with different mobile phase compositions and pH to alter the selectivity of the separation.

• Consider a Different Column Chemistry: If you are using a standard C18 column, exploring other stationary phases (e.g., phenyl-hexyl) might provide better separation from interfering phospholipids.

• Employ Ultra-High-Performance Liquid Chromatography (UHPLC): UHPLC systems use smaller particles in the column, which provides higher resolution and better separation efficiency compared to traditional HPLC.[5]

Visualization: Troubleshooting Workflow for Matrix Effects

Caption: A decision-making workflow for addressing matrix effects.

Stage 3: Mass Spectrometry and Data Analysis

The final stage of your workflow relies on robust detection and data processing strategies to ensure accurate quantification.

Problem: Inconsistent quantitative results despite efforts to improve sample preparation and chromatography.

Probable Cause: Residual matrix effects are still impacting the ionization of your octadecanoids.

Solution: Implement robust quantification and validation protocols.

• Mandatory Use of Stable Isotope-Labeled Internal Standards (SIL-IS): As previously mentioned, this is the most effective way to correct for matrix effects.[2] A SIL-IS should be added at the very beginning of the sample preparation process to account for variability at every step.[2]

• Matrix-Matched Calibrators: When a SIL-IS is not available, creating your calibration curve in a blank matrix that has undergone the same extraction procedure as your samples can help to compensate for matrix effects.[1] However, this approach assumes that the matrix effect is consistent across all samples, which may not always be the case.

• Method Validation: During method validation, thoroughly assess the impact of the matrix. This includes evaluating matrix effects in multiple sources of the matrix and ensuring that the accuracy and precision of your quality control samples meet the required criteria (typically within ±15%).[3]

Experimental Protocol: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative determination of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the analyte and SIL-IS into the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract a blank biological matrix. Spike the analyte and SIL-IS into the final extract.

  • Set C (Pre-Spiked Matrix): Spike the analyte and SIL-IS into the blank biological matrix before the extraction process.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect, Recovery, and Process Efficiency:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) x 100

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) x 100

  • Process Efficiency (%) = (Mean Peak Area of Set C / Mean Peak Area of Set A) x 100

Interpretation:

• A Matrix Effect value significantly different from 100% indicates ion suppression or enhancement.

• Recovery assesses the efficiency of your extraction process.

• Process Efficiency gives an overall measure of the method's performance, taking both matrix effects and recovery into account.

Visualization: The Role of a Stable Isotope-Labeled Internal Standard (SIL-IS)

Caption: How a SIL-IS compensates for matrix effects throughout the workflow.

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available from: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. Available from: [Link]

• Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects. PubMed. Available from: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Available from: [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Available from: [Link]

• Quantitative estimation of matrix effect, recovery and process efficiency. Sisu@UT. Available from: [Link]

• Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry - ACS Publications. Available from: [Link]

• Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. Available from: [Link]

• Strategies to improve/eliminate the limitations in shotgun lipidomics. PMC - NIH. Available from: [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. Available from: [Link]

• Extraction of Phospholipids from Plasma Using Ostro Pass-through Sample Preparation. Available from: [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plate. Available from: [Link]

• Phospholipid Removal for Enhanced Chemical Exposomics in Human Plasma. DiVA portal. Available from: [Link]

• Removal of Lipids for the Analysis of Toxicological Compounds in Plasma by LC/MS/MS. Agilent. Available from: [Link]

• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. Available from: [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. NIH. Available from: [Link]

• Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. Available from: [Link]

• Update on solid-phase extraction for the analysis of lipid classes and related compounds. Available from: [Link]

• Combined supercritical fluid extraction/solid-phase extraction with octadecylsilane cartridges as a sample preparation technique for the ultratrace analysis of a drug metabolite in plasma. PubMed. Available from: [Link]

• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Available from: [Link]

• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. MDPI. Available from: [Link]

• Development of solid-phase extraction and methylation procedures to analyse free fatty acids in lipid-rich seeds. PubMed. Available from: [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. PMC - PubMed Central. Available from: [Link]

• Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. PubMed - NIH. Available from: [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Available from: [Link]

• Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. PubMed. Available from: [Link]

• Internal Standards for Quantitative LC-MS Bioanalysis. Request PDF - ResearchGate. Available from: [Link]

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• 5. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
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• 9. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
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Technical Support Center: Enhancing Whole-Cell Fatty Acid Biosynthesis

Welcome to the technical support center for whole-cell fatty acid biosynthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges and improving the efficiency of your experiments. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring a robust and reproducible workflow.

Frequently Asked Questions (FAQs)

Q1: My fatty acid titer is significantly lower than expected. What are the most common bottlenecks in the biosynthetic pathway?

A1: Low fatty acid titers are a frequent challenge and can often be attributed to several key bottlenecks within the host organism's metabolism. The primary areas to investigate are:

• Insufficient Precursor Supply: The fundamental building blocks for fatty acid synthesis are acetyl-CoA and malonyl-CoA.[1][2] In many commonly used chassis organisms like E. coli and Saccharomyces cerevisiae, the cytosolic pools of these precursors may be limited.[1][3] Strategies to address this include overexpressing enzymes like acetyl-CoA carboxylase (ACC), which catalyzes the conversion of acetyl-CoA to malonyl-CoA, a rate-limiting step in fatty acid biosynthesis.[3][4]

• Suboptimal Thioesterase Activity: The choice and expression level of the thioesterase are critical. This enzyme is responsible for cleaving the fatty acyl-ACP, releasing the free fatty acid.[5] Heterologous expression of plant-derived acyl-ACP thioesterases can significantly increase total fatty acid production.[6] However, the expression level must be optimized, as excessively high levels can be detrimental.[6]

• Active β-oxidation Pathway: The native β-oxidation pathway is designed to degrade fatty acids for energy.[7] If this pathway is active, it will consume your product as it's being synthesized. Deleting key genes in this pathway, such as fadD or fadE in E. coli, is a common and effective strategy to prevent fatty acid degradation.[6][8]

• Feedback Inhibition: The accumulation of long-chain acyl-CoAs can lead to feedback inhibition of key enzymes in the fatty acid synthesis pathway, such as acetyl-CoA carboxylase.[3] This is a natural regulatory mechanism that needs to be bypassed for overproduction.

Q2: I'm observing significant cell toxicity and growth inhibition in my culture. What could be the cause?

A2: High concentrations of free fatty acids, particularly short- and medium-chain fatty acids, can be toxic to microbial hosts.[9] This toxicity often manifests as impaired cell growth and reduced viability. The primary mechanism of this toxicity is the disruption of the cell membrane's integrity and function.[9] Strategies to mitigate this include:

• In situ Product Removal: Implementing a two-phase fermentation system where an organic solvent overlay is used to continuously extract the fatty acids from the culture medium can alleviate toxicity.[10]

• Engineering Host Tolerance: Modifying the host's membrane composition can enhance its tolerance to fatty acids. This can involve altering the phospholipid head groups or the degree of saturation of the fatty acid tails.

• Controlled Production: Using inducible promoters to control the expression of the fatty acid synthesis genes allows for initial biomass accumulation before inducing production, thereby minimizing the exposure of growing cells to toxic levels of fatty acids.

Q3: How can I control the chain length of the fatty acids produced?

A3: The chain length of the produced fatty acids is primarily determined by the substrate specificity of the acyl-ACP thioesterase used.[7] Different thioesterases have preferences for acyl-ACPs of specific lengths. For example, the thioesterase from Umbellularia californica (BTE) is known to favor the production of medium-chain fatty acids, particularly C12 and C14.[6] By selecting and expressing a thioesterase with a known specificity, you can tailor the output of your whole-cell factory to produce fatty acids of a desired chain length.[11]

Q4: What are the key differences and considerations when using E. coli versus S. cerevisiae as a host for fatty acid production?

A4: Both E. coli and S. cerevisiae are popular hosts for metabolic engineering, but they have distinct characteristics that influence their suitability for fatty acid production.

Feature	Escherichia coli	Saccharomyces cerevisiae (Yeast)
Growth Rate	Fast, with a doubling time of ~20-30 minutes under optimal conditions.	Slower, with a doubling time of ~90 minutes.
Genetic Tools	Extensive and well-established genetic manipulation tools are available.[12]	A wide array of genetic tools is also available, including CRISPR-based methods.[1]
Fatty Acid Metabolism	Utilizes a Type II fatty acid synthase (FAS) system with discrete, monofunctional enzymes.[7]	Employs a Type I FAS system, which is a large, multifunctional enzyme complex.[13]
Subcellular Compartmentalization	Lacks complex internal organelles.	Possesses mitochondria and other organelles, which can compartmentalize metabolic pathways.
Tolerance to Fatty Acids	Generally less tolerant to fatty acid toxicity compared to some oleaginous yeasts.	Some yeast species, particularly oleaginous ones like Yarrowia lipolytica, have a natural ability to accumulate high levels of lipids and exhibit greater tolerance.[14]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Low or no fatty acid production	1. Ineffective expression of key enzymes (e.g., thioesterase, ACC).2. Incorrect antibiotic selection or concentration.3. Plasmid instability.	1. Verify protein expression via SDS-PAGE and/or Western blot.2. Confirm the correct antibiotic usage and concentration.3. Re-transform with freshly prepared plasmids.
Cell lysis or poor growth after induction	1. High levels of fatty acid toxicity.[9]2. Metabolic burden from overexpression of heterologous proteins.	1. Lower the inducer concentration to reduce the rate of fatty acid production.2. Optimize the induction time and temperature.[15]3. Implement an in situ product removal strategy.[10]
Inconsistent yields between batches	1. Variability in media preparation.2. Inconsistent inoculum size or growth phase.3. Fluctuation in fermentation parameters (pH, temperature, aeration).	1. Standardize media preparation protocols.2. Use a consistent method for inoculum preparation.3. Closely monitor and control fermentation parameters.
Unexpected fatty acid profile (wrong chain lengths)	1. Contamination with another microbial strain.2. Endogenous thioesterase activity.3. Incorrect choice of heterologous thioesterase.	1. Perform a purity check of your culture.2. Consider deleting endogenous thioesterases if they interfere with the desired product profile.3. Verify the sequence of your thioesterase gene.

Experimental Workflow & Protocols

Workflow for Engineered Fatty Acid Production in E. coli

Caption: A generalized workflow for producing and analyzing fatty acids in an engineered E. coli strain.

Protocol: Quantification of Total Fatty Acids from E. coli Culture

This protocol outlines a method for the extraction and methylation of total fatty acids (both free and bound) from a bacterial culture for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[16][17]

Materials:

• E. coli culture expressing the desired fatty acid synthesis pathway

• Chloroform

• Methanol

• 1.25 M HCl in anhydrous methanol

• Saturated sodium bicarbonate solution

• Hexane (GC grade)

• Internal standard (e.g., heptadecanoic acid, C17:0)

• Glass vials with Teflon-lined caps

• Centrifuge

• Heat block or water bath

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Sample Collection:

  • Transfer a known volume (e.g., 1 mL) of your E. coli culture to a microcentrifuge tube.

  • Pellet the cells by centrifugation (e.g., 10,000 x g for 5 minutes).

  • Discard the supernatant.

• Lipid Extraction:

  • Add a known amount of internal standard to the cell pellet.

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol to the cell pellet.

  • Vortex vigorously for 2 minutes to lyse the cells and extract the lipids.

  • Centrifuge at 10,000 x g for 5 minutes to pellet the cell debris.

  • Carefully transfer the supernatant (containing the lipids) to a clean glass vial.

• Transmethylation (Acid-Catalyzed):

  • Evaporate the solvent from the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

  • To the dried lipid extract, add 0.5 mL of 1.25 M HCl in anhydrous methanol.[16]

  • Cap the vial tightly and heat at 80°C for 1 hour to convert the fatty acids to their corresponding fatty acid methyl esters (FAMEs).

  • Allow the vial to cool to room temperature.

• FAME Extraction:

  • Add 0.5 mL of hexane to the vial and vortex for 1 minute.

  • Add 0.5 mL of saturated sodium bicarbonate solution to neutralize the acid.

  • Centrifuge briefly to separate the phases.

  • Carefully transfer the upper hexane layer (containing the FAMEs) to a new GC vial for analysis.

• GC-MS Analysis:

  • Analyze the FAMEs by GC-MS. The separation and identification of the different FAMEs can be achieved based on their retention times and mass spectra.

  • Quantify the individual fatty acids by comparing their peak areas to that of the internal standard.

Key Metabolic Pathways and Engineering Strategies

Core Fatty Acid Biosynthesis and Competing Pathways

Caption: A simplified diagram illustrating the core fatty acid biosynthesis pathway and key metabolic engineering strategies ("Push, Pull, Block").

References

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• Zhang, S., et al. (2022). Metabolic Engineering Strategies for Improved Lipid Production and Cellular Physiological Responses in Yeast Saccharomyces cerevisiae. Journal of Fungi, 8(9), 920. [Link]

• San, K. Y., & Li, S. (2013). Systems metabolic engineering design: Fatty acid production as an emerging case study. Biotechnology Journal, 8(5), 511-523. [Link]

• Lennen, R. M., & Pfleger, B. F. (2013). Engineering Escherichia coli to synthesize free fatty acids. Trends in Biotechnology, 31(2), 82-91. [Link]

• Lennen, R. M., et al. (2010). A Process for Microbial Hydrocarbon Synthesis: Overproduction of Fatty Acids in Escherichia coli and Catalytic Conversion to Alkanes. Biotechnology and Bioengineering, 106(2), 193-202. [Link]

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• Janssen, H. J., & Steinbüchel, A. (2014). Strategies to Enhance the Biosynthesis of Monounsaturated Fatty Acids in Escherichia coli. Applied Microbiology and Biotechnology, 98(1), 75-85. [Link]

• Pfleger, B. F., et al. (2015). Microbial production of fatty-acid-derived fuels and chemicals. Current Opinion in Biotechnology, 35, 1-8. [Link]

• Garcés, F., et al. (1998). A rapid method for the determination of bacterial fatty acid composition. Journal of Microbiological Methods, 33(2), 115-121. [Link]

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• Zhou, Y. J., et al. (2016). Engineering the fatty acid metabolic pathway in Saccharomyces cerevisiae for advanced biofuel production. Metabolic Engineering, 34, 1-11. [Link]

• Ferreira, G. F., et al. (2023). Advances in Biomass and Microbial Lipids Production: Trends and Prospects. Fermentation, 9(11), 947. [Link]

• Zhang, S., et al. (2022). Metabolic Engineering Strategies for Improved Lipid Production and Cellular Physiological Responses in Yeast Saccharomyces cerevisiae. Journal of Fungi, 8(9), 920. [Link]

• Harwood, J. L. (2015). Plant Fatty Acid Synthesis. AOCS Lipid Library. [Link]

• Wu, L., et al. (2023). Opportunities and challenges in microbial medium chain fatty acids production from waste biomass. Renewable and Sustainable Energy Reviews, 173, 113083. [Link]

• Shi, S., et al. (2016). Improved production of fatty acids by Saccharomyces cerevisiae through screening a cDNA library from the oleaginous yeast Yarrowia lipolytica. FEMS Yeast Research, 16(5), fow055. [Link]

• Leber, C., & Da Silva, N. A. (2017). Engineering Saccharomyces cerevisiae for high-level synthesis of fatty acids and derived products. FEMS Yeast Research, 17(6), fox063. [Link]

• Kunitsky, C., et al. (2005). Isolation, Characterization, Identification, Cataloguing and Fatty Acid Methyl Ester Analysis (FAME) of Some Bacteria from Selected. International Journal of Current Microbiology and Applied Sciences, 12(11), 74-88. [Link]

• Zhou, Y., et al. (2017). Engineering Saccharomyces cerevisiae for Efficient Biosynthesis of Fatty Alcohols Based on Enhanced Supply of Free Fatty Acids. ACS Omega, 2(7), 3811-3817. [Link]

• Royce, L. A., et al. (2013). The damaging effects of short chain fatty acids on Escherichia coli membranes. Applied Microbiology and Biotechnology, 97(17), 7793-7801. [Link]

• Garcés, F., et al. (1998). A rapid method for the determination of bacterial fatty acid composition. Journal of Microbiological Methods, 33(2), 115-121. [Link]

• Politz, M. C., Lennen, R. M., & Pfleger, B. F. (2014). Quantification of Bacterial Fatty Acids by Extraction and Methylation. Bio-protocol, 4(18), e1239. [Link]

• Wu, L., et al. (2023). Opportunities and challenges in microbial medium chain fatty acids production from waste biomass. Renewable and Sustainable Energy Reviews, 173, 113083. [Link]

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• Bates, P. D., et al. (2014). Fatty acid synthesis is inhibited by inefficient utilization of unusual fatty acids for glycerolipid assembly. Proceedings of the National Academy of Sciences, 111(3), 1204-1209. [Link]

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Technical Support Center: Protocol Refinement for Quantitative Analysis of Oxidized Lipids

Welcome to the Technical Support Center for Oxidized Lipid Analysis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying oxidized lipids (OxLipids). The analysis of these molecules is notoriously challenging due to their low abundance, inherent instability, and the vast number of isomeric species.[1][2][3]

This resource provides field-proven insights in a direct question-and-answer format to address specific experimental issues. Our goal is to move beyond simple procedural lists to explain the underlying scientific principles, empowering you to build robust, self-validating protocols.

Frequently Asked Questions (FAQs)

Q1: My biggest concern is artificial oxidation during sample handling. What are the most critical steps to prevent this?

A1: Preventing ex vivo oxidation is paramount for accurate results. The process begins the moment the sample is collected.

Core Principles:

• Quench Enzymatic Activity: Immediately halt enzymatic processes that can alter lipid profiles. The rapid use of cold organic solvents like methanol is effective for quenching.[4]

• Eliminate Oxygen: Oxygen is a key reactant in lipid peroxidation.[5] All steps should be performed with the goal of minimizing its presence.

• Chelate Metal Ions: Divalent metal ions, particularly iron, are potent catalysts for lipid oxidation.

• Block Radical Chain Reactions: Introduce antioxidants to scavenge free radicals as they form.

Actionable Protocol:

• Immediate Processing: Process samples on ice as quickly as possible after collection. Use pre-chilled solvents and tubes to keep temperatures at or below 4°C.[6]

• Antioxidant Addition: Add an antioxidant cocktail to your collection tubes or initial homogenization/extraction solvent. A common and effective choice is 0.01% (w/v) Butylated Hydroxytoluene (BHT).[6]

• Solvent Purging: Before use, purge all organic solvents by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes to remove dissolved oxygen.[6]

• Inert Atmosphere: After extraction, overlay the final lipid extract with argon or nitrogen gas before sealing the vial to displace oxygen in the headspace.[4]

• Storage: For long-term storage, samples must be kept at -80°C under an inert atmosphere and protected from light.[4][6] Minimize freeze-thaw cycles, which can accelerate degradation.[6]

Q2: How do I choose the right internal standard for quantification?

A2: The choice of internal standard (IS) is one of the most critical decisions for accurate quantification. An ideal IS behaves identically to the analyte during extraction, derivatization, and ionization, but is distinguishable by the mass spectrometer.

Best Practice: The gold standard is the use of stable isotope-labeled (SIL) internal standards that correspond to the specific analyte you are measuring (e.g., PGF2α-d4 for PGF2α analysis).[7][8] These standards have nearly identical chemical and physical properties to the endogenous analyte, correcting for variations in sample processing and matrix effects during ionization.[8]

Alternative Approaches: If a specific SIL-IS is unavailable or cost-prohibitive, a deuterated standard from the same lipid class (e.g., 15(S)-HETE-d8 for other HETEs) is the next best choice.[7][9] Using a standard from a different class (e.g., a fatty acid for a phospholipid) is not recommended as their extraction efficiency and ionization response can differ significantly, leading to inaccurate quantification.[10]

Table 1: Recommended Internal Standard Strategies

Priority	Strategy	Rationale
Gold Standard	Analyte-Specific Stable Isotope-Labeled IS (e.g., 12-HETE-d8 for 12-HETE)	Corrects for all stages of sample prep and analysis with the highest accuracy.[8]
Good	Class-Specific Stable Isotope-Labeled IS (e.g., PGE2-d4 for various prostaglandins)	Corrects well for extraction and ionization behavior within the same chemical class.
Acceptable	Structurally Similar Non-Endogenous Standard (e.g., odd-chain fatty acid)	Can account for some variability but does not perfectly mimic analyte behavior.[8]
Not Recommended	Structurally Dissimilar Standard	Leads to high variability and inaccurate quantification due to different chemical properties.

Troubleshooting Guides

This section addresses specific problems encountered during the analytical workflow.

Section 1: Sample Preparation & Extraction Issues

Problem: I'm seeing very low recovery of my oxidized lipids after extraction. What's going wrong?

This is a common issue stemming from suboptimal extraction methods or analyte loss during processing.

Initial Diagnosis:

• Is your extraction method appropriate for the polarity of your target OxLipids?

• Are you losing analytes to adsorption on plasticware or glassware?

• Could the lipids be degrading during the drying-down step?

Troubleshooting Workflow:

Caption: Troubleshooting logic for low oxidized lipid recovery.

Detailed Protocols & Explanations:

• Liquid-Liquid Extraction (LLE):

  • The Issue: The popular Bligh & Dyer method, while rapid, can underestimate lipid content by up to 50% in samples with high lipid content (>2%) compared to the Folch method.[11][12] This is due to the lower solvent-to-sample ratio used.

  • Refined Protocol (Folch Method):

    • Homogenize 1 part sample with 20 parts of a 2:1 chloroform:methanol mixture.

    • Add water to achieve a final chloroform:methanol:water ratio of 8:4:3, inducing phase separation.

    • Vortex and centrifuge to separate the phases.

    • Collect the lower organic phase containing the lipids.

  • Causality: The higher solvent volume in the Folch method ensures more complete partitioning of lipids into the organic phase, which is critical for both high- and low-abundance species.[12][13]

• Solid-Phase Extraction (SPE):

  • The Issue: Oxylipins span a range of polarities. A simple C18 (reverse-phase) sorbent may not retain the more polar species effectively.

  • Refined Protocol (Mixed-Mode SPE):

    • Sorbent Choice: Use a polymeric sorbent with both hydrophilic and lipophilic properties (e.g., Phenomenex Strata-X or Waters Oasis HLB) for broad-spectrum oxylipin retention.[14][15][16]

    • Conditioning: Condition the cartridge sequentially with methanol and then water.

    • Loading: Load the sample, which has been diluted in an aqueous buffer.

    • Washing: Use a weak organic wash (e.g., 10% methanol in water) to remove highly polar interferences.

    • Elution: Elute the target analytes with a strong organic solvent like methanol or acetonitrile. Add BHT to the elution solvent to protect analytes.[14]

  • Causality: Polymeric sorbents provide multiple interaction mechanisms (hydrophobic, hydrophilic, pi-pi), leading to more comprehensive retention of diverse OxLipid structures compared to single-mechanism sorbents.[15]

Section 2: LC-MS Analysis Issues

Problem: My chromatographic peaks are broad and I can't resolve key isomers (e.g., 9-HODE and 13-HODE).

Peak shape and resolution are critical for accurate quantification, especially for isomers that may have the same precursor and product ions.

Initial Diagnosis:

• Is the analytical column appropriate for lipid analysis?

• Is the mobile phase composition and gradient optimized?

• Are there extra-column band broadening effects?

Troubleshooting Steps:

• Column Selection:

  • Explanation: For separating structurally similar OxLipids, a C18 column with a smaller particle size (e.g., ≤1.8 µm) provides higher efficiency and resolving power.

  • Action: Ensure you are using a high-efficiency reverse-phase column (e.g., C18 or C30) designed for high-performance liquid chromatography (HPLC) or ultra-high performance liquid chromatography (UHPLC).

• Mobile Phase Optimization:

  • Explanation: The choice of mobile phase modifier and pH can significantly impact peak shape and selectivity. For negative ion mode ESI, which is common for OxLipids, a weak acid like acetic acid or formic acid is typically used.

  • Refined Protocol (Mobile Phase):

    • Mobile Phase A: Water with 0.1% Acetic Acid.

    • Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20) with 0.1% Acetic Acid.

    • Gradient: Start with a higher percentage of Mobile Phase A and run a long, shallow gradient to Mobile Phase B. This enhances the separation of closely eluting isomers.

  • Causality: Acetic acid provides the necessary protons for efficient negative ionization while maintaining a pH that keeps the acidic lipids in their ionized form, improving interaction with the reverse-phase column and sharpening peaks.

• MS/MS Specificity:

  • Explanation: Even with co-elution, isomers can sometimes be distinguished by unique product ions in their MS/MS spectra.

  • Action: Carefully examine the product ion scans for your analytes. For example, while 9-HODE and 13-HODE have similar retention times, they can be quantified using specific product ions (m/z 171 for 9-HODE and m/z 195 for 13-HODE).[7] Set up your Multiple Reaction Monitoring (MRM) method to monitor these distinct transitions.

Table 2: Typical LC-MS/MS Parameters for Oxylipin Analysis

Parameter	Typical Setting	Rationale
Ionization Mode	Negative ESI	Most OxLipids contain a carboxylic acid group, which readily forms [M-H]⁻ ions.
Column	C18, <2 µm particle size, ~100 Å pore size	Provides high-resolution separation for hydrophobic molecules and isomers.[9]
Flow Rate	0.2 - 0.4 mL/min	Balances analysis time with separation efficiency.
Mobile Phases	A: H₂O + 0.1% Acetic AcidB: ACN/MeOH + 0.1% Acetic Acid	Provides good separation and is compatible with negative mode ESI.
Scan Type	Multiple Reaction Monitoring (MRM)	Offers the highest sensitivity and selectivity for targeted quantification.[9][17]
Collision Gas	Argon	Standard inert gas for collision-induced dissociation.

Section 3: Data Interpretation & Quality Control

Problem: How do I ensure my results are reliable and reproducible across a large batch of samples?

Implementing a robust Quality Control (QC) system is essential for any large-scale quantitative study.

Core Principles of QC in Lipidomics:

• Monitor System Stability: Track instrument performance over the entire analytical run.

• Assess Analytical Variability: Measure the precision and reproducibility of the entire method (sample prep + analysis).

• Normalize Data: Correct for systematic drift in instrument sensitivity over time.

Actionable QC Protocol:

• Prepare Pooled QC Samples: Before starting the analysis, create a pooled QC sample by combining a small, equal aliquot from every study sample.[18][19] This QC sample represents the average matrix and analyte composition of the entire study cohort.

• Structure Your Analytical Run:

  • Inject a "conditioning" blank (solvent) 3-5 times at the beginning of the run.

  • Inject the pooled QC sample every 5-10 study samples throughout the entire batch.[20]

  • Include a procedural blank (a sample carried through the entire extraction process without the biological matrix) to check for contamination.

• Data Analysis and Validation:

  • Calculate Coefficient of Variation (CV): For each analyte, calculate the %CV from the peak areas of the pooled QC injections. A CV of <15-20% is generally considered acceptable for biological samples.[20]

  • Data Normalization: Use the signal from the internal standard to normalize the analyte response in each sample (Analyte Area / IS Area).[20] For further correction of batch effects, various algorithms can be employed that use the QC sample data to adjust for signal drift over time.

Workflow for a QC-Driven Analytical Batch:

Caption: Workflow for incorporating Quality Control into an analytical batch.

References

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• Iverson, S. J., Lang, S. L., & Cooper, M. H. (2001). Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue. Lipids, 36, 1283–1287. [Link]

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• Iverson, S. J., Lang, S. L., & Cooper, M. H. (2001). Comparison of the Bligh and Dyer and Folch Methods for Total Lipid Determination in a Broad Range of Marine Tissue. ResearchGate. [Link]

• Hirayama, A., et al. (2023). Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry. Metabolites, 13(4), 541. [Link]

• Green, P., et al. (2016). A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Journal of Lipid Research, 57(7), 1233-1240. [Link]

• Yang, J., et al. (2018). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Journal of Visualized Experiments, (137), 57922. [Link]

• Liakh, I., et al. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(8), 1591. [Link]

• Scharkozy, D. A., & B. D. Hammock. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Lipids, 55(3), 227-237. [Link]

• Gray, N., et al. (2025). Analytical quality control in targeted lipidomics: Evaluating the performance of commercial plasma as a surrogate for pooled study samples. Analytica Chimica Acta. [Link]

• Wang, Y., et al. (2022). Investigating oxidized lipids in an omics way: Oxidative lipidomics in biological applications using mass spectrometry. Mass Spectrometry Reviews. [Link]

• Wang, Y., et al. (2022). Investigating oxidized lipids in an omics way: Oxidative lipidomics in biological applications using mass spectrometry. Journal of the Mass Spectrometry Society of Japan, 70(6), 223-231. [Link]

• Liakh, I., et al. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules. [Link]

• Scharkozy, D. A., & Hammock, B. D. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Lipids, 55(3), 227-237. [Link]

• Wang, Y., et al. (2022). Investigating oxidized lipids in an omics way: Oxidative lipidomics in biological applications using mass spectrometry. Mass Spectrometry (Tokyo), 11(1), A0104. [Link]

• Köfeler, H. C., et al. (2021). Quality control requirements for the correct annotation of lipidomics data. Nature Communications, 12(1), 4774. [Link]

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• Shrestha, R., & De Meulenaer, B. (2022). Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease. Oxidative Medicine and Cellular Longevity, 2022, 9883109. [Link]

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• Maciel, E., et al. (2014). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments, (83), e51048. [Link]

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• Spickett, C. M. (2015). Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology. Antioxidants & Redox Signaling, 22(18), 1646-1666. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Analysis of 8,11-Octadecadienoic Acid Isomers

For: Researchers, scientists, and drug development professionals.

Introduction: The Subtle Yet Significant World of 8,11-Octadecadienoic Acid Isomers

Octadecadienoic acids, a class of 18-carbon fatty acids with two double bonds, are integral components of biological systems, playing crucial roles in cellular structure, energy metabolism, and signaling. While the biological activities of conjugated linoleic acids (CLAs), such as the 9,11- and 10,12-isomers, have been extensively studied, their non-conjugated counterparts remain a fascinating and less-explored area of research. This guide focuses on the 8,11-octadecadienoic acid isomers, a group of four geometric isomers—(8Z,11Z), (8E,11E), (8Z,11E), and (8E,11Z)—that present unique challenges and opportunities in lipid research.

The seemingly minor variation in the geometry of the double bonds can lead to profound differences in the physicochemical properties and biological activities of these molecules. Understanding these differences is paramount for researchers investigating lipid metabolism, cellular signaling, and the development of novel therapeutics targeting lipid-mediated pathways. This guide provides a comprehensive comparative analysis of the 8,11-octadecadienoic acid isomers, offering insights into their synthesis, characterization, separation, and potential biological significance, supported by established experimental protocols and data from analogous compounds.

Physicochemical Characterization: A Tale of Four Isomers

The geometry of the double bonds in the 8,11-octadecadienoic acid isomers dictates their three-dimensional structure, which in turn influences their physical properties and how they interact with biological systems.

Property	(8Z,11Z)	(8E,11E)	(8Z,11E) / (8E,11Z)
Common Name	Linoleic acid isomer	Linoelaidic acid isomer	Mixed isomers
Molecular Formula	C₁₈H₃₂O₂[1]	C₁₈H₃₂O₂[1]	C₁₈H₃₂O₂[1]
Molecular Weight	280.45 g/mol [1]	280.45 g/mol [1]	280.45 g/mol [1]
Predicted Shape	Kinked	Linear	Intermediate
Predicted Melting Point	Lower	Higher	Intermediate
Predicted Polarity	Higher	Lower	Intermediate

The cis configuration introduces a bend in the fatty acid chain, leading to a more compact structure and weaker intermolecular forces. Consequently, the (8Z,11Z) isomer is expected to have a lower melting point and higher fluidity compared to the more linear and tightly packing (8E,11E) isomer. The mixed cis,trans isomers will exhibit intermediate properties. These structural differences are also reflected in their spectroscopic signatures.

Spectroscopic Fingerprints: Distinguishing the Isomers

• ¹H NMR: The olefinic protons (at C8, C9, C11, and C12) are the most informative.

  • In the (8Z,11Z) isomer, the olefinic protons will appear as a complex multiplet, with the inner protons (C9 and C10) being more deshielded (shifted downfield) than the outer protons (C8 and C11).

  • In the (8E,11E) isomer, the olefinic protons will also be a multiplet but with different chemical shifts and coupling constants compared to the cis,cis isomer. Generally, trans olefinic protons appear slightly downfield of cis protons.

  • The (8Z,11E) and (8E,11Z) isomers will show four distinct olefinic proton signals, offering a clear signature of their mixed geometry.

• ¹³C NMR: The chemical shifts of the olefinic carbons also vary with the geometry of the double bonds. The carbons of trans double bonds typically resonate at a slightly lower field (downfield) compared to those in a cis configuration.

Infrared (IR) Spectroscopy: IR spectroscopy can provide a quick and straightforward method to distinguish between cis and trans isomers.

• C-H Bending Vibrations:

  • cis-isomers exhibit a characteristic C-H out-of-plane bending vibration around 720-675 cm⁻¹.

  • trans-isomers show a strong and distinct C-H out-of-plane bending band around 970-960 cm⁻¹. The presence or absence of this band is a key diagnostic feature.

Synthesis and Separation: Isolating the Isomers of Interest

The lack of commercial availability of pure 8,11-octadecadienoic acid isomers necessitates their chemical synthesis and subsequent purification.

Stereoselective Synthesis: A Wittig Approach

The Wittig reaction is a powerful and versatile method for the stereoselective synthesis of alkenes, making it well-suited for preparing specific geometric isomers of 8,11-octadecadienoic acid. A plausible synthetic route is outlined below.

Caption: A generalized workflow for the stereoselective synthesis of 8,11-octadecadienoic acid isomers via a double Wittig reaction.

By carefully selecting the appropriate phosphoranes and reaction conditions, each of the four geometric isomers can be synthesized.

Chromatographic Separation: Achieving Purity

Once a mixture of isomers is synthesized or extracted from a natural source, their separation is crucial. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the primary techniques employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs): For GC analysis, the fatty acids are typically converted to their more volatile methyl esters (FAMEs).

• Column Selection: A highly polar capillary column, such as a biscyanopropyl polysiloxane (e.g., SP-2560 or HP-88), is essential for resolving geometric and positional isomers.

• Elution Order: Generally, for a given carbon number, saturated FAMEs elute first, followed by unsaturated FAMEs. For isomers with the same number of double bonds, trans isomers tend to have shorter retention times than their cis counterparts on polar columns. The elution order of positional isomers can be more complex and is dependent on the specific column and temperature program.

High-Performance Liquid Chromatography (HPLC): Silver ion HPLC (Ag⁺-HPLC) is a powerful technique for separating unsaturated fatty acids based on the number, position, and geometry of their double bonds.

• Principle: The stationary phase is impregnated with silver ions, which form reversible complexes with the π-electrons of the double bonds. The strength of this interaction depends on the stereochemistry and position of the double bonds.

• Separation: cis double bonds interact more strongly with the silver ions than trans double bonds, resulting in longer retention times for cis isomers. This allows for excellent separation of geometric isomers.

Comparative Biological Activity: A Hypothesis-Driven Approach

Direct comparative studies on the biological activities of the 8,11-octadecadienoic acid isomers are scarce. However, by examining studies on other octadecadienoic acid isomers, we can formulate hypotheses about their potential roles in cellular signaling.

Many fatty acids and their derivatives exert their biological effects by acting as ligands for nuclear receptors, such as the peroxisome proliferator-activated receptors (PPARs), or by modulating inflammatory signaling pathways like the nuclear factor-kappa B (NF-κB) pathway.

Peroxisome Proliferator-Activated Receptors (PPARs): Gatekeepers of Lipid Metabolism

PPARs are a family of nuclear receptors that play a pivotal role in regulating lipid and glucose metabolism.[3] Different isomers of fatty acids can exhibit varying affinities for PPARs, leading to differential activation of downstream target genes. For instance, studies on hydroxyoctadecadienoic acids (HODEs) have shown that different regio- and stereoisomers have distinct PPARγ agonist activities.[4][5] Similarly, oxidized derivatives of conjugated linoleic acids, such as 13-oxo-9,11-octadecadienoic acid, are potent PPARα activators.[3]

It is plausible that the geometric isomers of 8,11-octadecadienoic acid also exhibit differential activation of PPAR isoforms. The more linear trans,trans isomer might fit differently into the ligand-binding pocket of a PPAR compared to the kinked cis,cis isomer, potentially leading to variations in the transcriptional response.

Caption: Hypothesized modulatory effects of different 8,11-octadecadienoic acid isomers on the NF-κB signaling pathway.

Experimental Protocols

Protocol 1: GC-MS Analysis of 8,11-Octadecadienoic Acid Isomers as FAMEs

This protocol outlines the derivatization of 8,11-octadecadienoic acid isomers to their fatty acid methyl esters (FAMEs) and their subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

1. Derivatization to FAMEs: a. To 1 mg of the fatty acid isomer mixture in a glass tube, add 2 mL of 0.5 M sodium methoxide in methanol. b. Seal the tube and heat at 50°C for 10 minutes. c. Cool to room temperature and add 2 mL of a boron trifluoride-methanol solution (14% w/v). d. Seal and heat again at 50°C for 10 minutes. e. Cool and add 2 mL of hexane and 1 mL of saturated NaCl solution. f. Vortex thoroughly and centrifuge to separate the layers. g. Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

2. GC-MS Analysis: a. GC System: Agilent 8890 GC or equivalent. b. Column: Agilent J&W HP-88 (100 m x 0.25 mm, 0.20 µm) or equivalent highly polar biscyanopropyl column. c. Oven Program: i. Initial temperature: 100°C, hold for 5 minutes. ii. Ramp 1: 10°C/min to 180°C, hold for 10 minutes. iii. Ramp 2: 5°C/min to 240°C, hold for 15 minutes. d. Injector: Split/splitless, 250°C, split ratio 50:1. e. Carrier Gas: Helium, constant flow at 1.0 mL/min. f. MS System: Agilent 5977B MSD or equivalent. g. Ion Source: Electron Ionization (EI), 70 eV. h. Scan Range: m/z 50-550.

Protocol 2: HPLC Separation of 8,11-Octadecadienoic Acid Isomers

This protocol describes the separation of the geometric isomers of 8,11-octadecadienoic acid using silver ion HPLC.

1. HPLC System: a. HPLC: Agilent 1260 Infinity II or equivalent. b. Column: A commercially available silver ion column (e.g., ChromSpher 5 Lipids). c. Mobile Phase: A gradient of acetonitrile in hexane. i. Start with 0.1% acetonitrile in hexane. ii. Linearly increase to 1% acetonitrile over 30 minutes. d. Flow Rate: 1.0 mL/min. e. Column Temperature: 20°C. f. Detector: UV detector at 205 nm or an Evaporative Light Scattering Detector (ELSD).

2. Sample Preparation: a. Dissolve the fatty acid isomer mixture in the initial mobile phase (0.1% acetonitrile in hexane) to a concentration of approximately 1 mg/mL. b. Filter the sample through a 0.45 µm PTFE syringe filter before injection.

Conclusion and Future Directions

The 8,11-octadecadienoic acid isomers represent a compelling area of lipid research. While their direct biological activities are still largely uncharacterized, the principles of stereochemistry and the wealth of data on analogous fatty acids provide a strong foundation for future investigations. The subtle differences in their three-dimensional structures, arising from the geometry of their double bonds, are predicted to have significant consequences for their physicochemical properties and their interactions with key biological targets such as PPARs and components of the NF-κB signaling pathway.

The synthetic and analytical protocols outlined in this guide provide a roadmap for researchers to prepare and characterize these isomers, paving the way for in-depth studies of their biological functions. Future research should focus on the direct, comparative evaluation of the biological effects of each of the four 8,11-octadecadienoic acid isomers in various cellular and in vivo models. Such studies will undoubtedly uncover novel roles for these non-conjugated fatty acids in health and disease, potentially leading to the identification of new therapeutic targets and strategies.

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A Comparative Guide to the Biological Activities of 8,11-Octadecadienoic Acid and Linoleic Acid

This guide provides an in-depth, objective comparison of the biological activities of two positional isomers of octadecadienoic acid: the lesser-known 8,11-octadecadienoic acid and the essential fatty acid, linoleic acid (9,12-octadecadienoic acid). Designed for researchers, scientists, and drug development professionals, this document delves into their structural differences, metabolic fates, and divergent biological roles, supported by experimental data and detailed methodologies.

Introduction: The Significance of Isomerism in Fatty Acid Biology

Fatty acids are fundamental building blocks of life, serving as energy sources, structural components of cell membranes, and precursors to potent signaling molecules. While often grouped by saturation level, the precise location of double bonds (isomerism) can dramatically alter a fatty acid's biological function. This guide focuses on two C18:2 polyunsaturated fatty acids (PUFAs): linoleic acid (LA) and 8,11-octadecadienoic acid.

Linoleic acid is the most consumed PUFA in the human diet and is classified as an essential omega-6 fatty acid, as it cannot be synthesized by the human body.[1] Its roles in maintaining cell membrane integrity and serving as a precursor for a vast array of signaling molecules are well-established.[2] In contrast, 8,11-octadecadienoic acid is a positional isomer of LA that is not widely studied. By comparing these two molecules, we can appreciate the profound specificity of the enzymatic pathways and cellular receptors that govern biological activity.

Structural and Chemical Properties

The only difference between linoleic acid and 8,11-octadecadienoic acid is the placement of their two cis double bonds. This subtle shift has profound implications for how they are recognized and metabolized by enzymes.

Property	Linoleic Acid	8,11-Octadecadienoic Acid
IUPAC Name	(9Z,12Z)-Octadeca-9,12-dienoic acid[3]	(8Z,11Z)-Octadeca-8,11-dienoic acid[4]
Common Name	Linoleic Acid (LA)	-
Lipid Numbers	C18:2 (n-6)	C18:2 (n-7)
Molecular Formula	C₁₈H₃₂O₂[3]	C₁₈H₃₂O₂[4]
Molar Mass	280.45 g·mol⁻¹[3]	280.45 g·mol⁻¹
Double Bond Positions	Carbon 9 and 12	Carbon 8 and 11

Metabolic Pathways: A Tale of Two Fates

The biological significance of linoleic acid stems directly from its metabolic conversion into other bioactive molecules. The pathway for 8,11-octadecadienoic acid is less defined but predicted to follow a different course, leading to distinct downstream products.

Linoleic Acid (Omega-6) Pathway

Linoleic acid is the parent compound of the omega-6 family. It is metabolized by a series of desaturase and elongase enzymes to produce arachidonic acid (AA).[5] AA is then released from cell membranes and acts as a substrate for cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) enzymes to generate a powerful class of local hormones known as eicosanoids (prostaglandins, thromboxanes, leukotrienes).[1][2] These molecules are critical regulators of inflammation, blood clotting, and immune function.[6]

8,11-Octadecadienoic Acid (Omega-7) Pathway

The metabolism of 8,11-octadecadienoic acid is not as extensively characterized. However, based on its structure (an n-7 fatty acid), it would be metabolized by the same enzymes as LA but would produce a different series of PUFAs. For instance, Δ6-desaturase, the first enzyme in the LA pathway, would act on 8,11-octadecadienoic acid to produce distinct metabolites, preventing the formation of arachidonic acid and its associated eicosanoids. Some research indicates that related fatty acids can be elongated and desaturated in cell cultures, suggesting 8,11-octadecadienoic acid could be converted to other n-7 PUFAs.[7][8]

Figure 1: Divergent Metabolic Fates.

Comparative Biological Activities

The differences in metabolic processing lead to a stark contrast in the known biological activities of these two isomers.

Biological Activity	Linoleic Acid (9,12-Octadecadienoic Acid)	8,11-Octadecadienoic Acid
Essentiality	Essential Fatty Acid : Must be obtained from the diet.[1]	Non-essential : No known dietary requirement.
Role in Inflammation	Complex & Debated : Precursor to pro-inflammatory arachidonic acid.[9][10] However, high dietary intake is not consistently associated with increased inflammation and may even be beneficial.[3][11] Its oxidized metabolites (OXLAMs), such as 9-HODE and 13-HODE, have distinct signaling roles that can be pro- or anti-inflammatory.[5][12]	Largely Unknown : Not a precursor to arachidonic acid, so it does not contribute to the classic eicosanoid inflammatory pathways. A methyl ester derivative showed very low antimicrobial activity in one study.[13]
Cardiovascular Health	Beneficial : Replacing saturated fats with linoleic acid is associated with lower LDL cholesterol and a reduced risk of cardiovascular disease.[2][3]	Not Characterized : No significant data available on its effects on cardiovascular health.
Skin Health	Crucial : A vital component of ceramides in the epidermis, maintaining the skin's water permeability barrier. Deficiency leads to scaly, itchy skin.[2][6]	Unknown : Role in skin health has not been investigated.
Cellular Signaling	Extensive : Precursor to eicosanoids and other oxylipins that modulate numerous pathways. Some oxidized metabolites can activate the antioxidant response element (ARE) via NRF2.[14]	Limited Evidence : A study on a related compound, 8,11,14-eicosatrienoic acid, suggests it can be incorporated into phospholipids, but specific signaling roles are undefined.[15]
Immune Function	Modulatory : Plays a key role in forming cell membranes of immune cells and its metabolites regulate immune responses.[2][6]	Unknown : No data available.

Experimental Protocol: Assessing Pro-inflammatory Potential in Macrophages

To empirically determine and compare the inflammatory potential of these fatty acids, a robust, self-validating cell-based assay is required. This protocol describes a method to treat macrophage cells (e.g., RAW 264.7) and measure the secretion of a key pro-inflammatory cytokine, Tumor Necrosis Factor-alpha (TNF-α).

Principle of the Assay

Macrophages are key cells in the innate immune response. Upon stimulation with inflammatory agents, they release cytokines. This protocol uses an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify TNF-α in the cell culture supernatant after exposure to the fatty acids. Lipopolysaccharide (LPS), a potent inflammatory stimulus, is used as a positive control. The fatty acid β-oxidation rate can also be measured in parallel using a radiolabeled tracer to assess metabolic differences.

Experimental Workflow Diagram

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A Researcher's Guide to Validating the Anti-inflammatory Effects of 8,11-Octadecadienoic Acid: A Comparative Approach

This guide provides a comprehensive framework for researchers and drug development professionals to validate the anti-inflammatory properties of 8,11-Octadecadienoic acid. We will move beyond simple screening to establish a robust, evidence-based comparison against a well-characterized non-steroidal anti-inflammatory drug (NSAID), Indomethacin. The methodologies outlined herein are designed to ensure scientific rigor, reproducibility, and a clear understanding of the compound's potential mechanism of action.

Introduction: The Rationale for Investigation

Inflammation is a critical biological response, but its dysregulation contributes to a wide range of chronic diseases.[1][2] The nuclear factor-kappa B (NF-κB) signaling pathway is a master regulator of this process, inducing the expression of numerous pro-inflammatory genes, including cytokines and enzymes like cyclooxygenase-2 (COX-2).[1][3][4] Consequently, the NF-κB pathway is a primary target for novel anti-inflammatory therapeutics.[3]

Fatty acids and their derivatives are emerging as significant modulators of inflammatory pathways. While compounds like (9Z,11E)-13-Oxooctadeca-9,11-dienoic acid (13-KODE) and 8-oxo-9-octadecenoic acid have shown promise in suppressing inflammation via NF-κB and MAPK inhibition[5][6][7][8][9], the specific activity of 8,11-Octadecadienoic acid is less characterized. This guide establishes a systematic approach to elucidate its efficacy and mechanism.

Our validation strategy will utilize the lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cell line, a widely accepted and robust in vitro model that mimics key aspects of the innate immune response and inflammation.[10][11][12]

Comparative Framework: 8,11-Octadecadienoic Acid vs. Indomethacin

To contextualize the potential of 8,11-Octadecadienoic acid, its performance must be benchmarked against a standard. Indomethacin, a potent NSAID, serves as an ideal comparator. Its primary mechanism involves the non-selective inhibition of COX-1 and COX-2 enzymes, which are crucial for the synthesis of inflammatory prostaglandins.[13][14][15][16]

The following table presents a hypothetical comparative summary of key anti-inflammatory markers. The objective of the subsequent experimental protocols is to generate such a dataset to objectively evaluate 8,11-Octadecadienoic acid.

Table 1: Comparative Efficacy of Anti-inflammatory Compounds (Hypothetical Data)

Parameter	8,11-Octadecadienoic Acid	Indomethacin	Rationale for Measurement
IC₅₀ for NO Production	To be determined	To be determined	Measures inhibition of iNOS activity.
IC₅₀ for TNF-α Secretion	To be determined	To be determined	Quantifies reduction of a key pro-inflammatory cytokine.
IC₅₀ for IL-6 Secretion	To be determined	To be determined	Quantifies reduction of a pleiotropic pro-inflammatory cytokine.
COX-2 mRNA Expression	To be determined	To be determined	Assesses inhibition at the transcriptional level.[17][18][19]
iNOS mRNA Expression	To be determined	To be determined	Assesses inhibition at the transcriptional level.[17][18]
p-IκBα Protein Level	To be determined	N/A	Measures inhibition of NF-κB pathway activation.[6][20]
Nuclear p65 Protein Level	To be determined	N/A	Measures inhibition of NF-κB nuclear translocation.[20][21]

Core Experimental Workflow: A Self-Validating System

The trustworthiness of any finding rests on a well-controlled and logical experimental design. The following workflow ensures that each step validates the next, from confirming cell health to pinpointing molecular mechanisms.

Caption: A multi-phase workflow for validating anti-inflammatory compounds.

Detailed Experimental Protocols

Cell Culture and Viability Assay (Prerequisite)

Rationale: It is crucial to ensure that any observed reduction in inflammatory markers is due to a specific anti-inflammatory effect and not simply a result of cell death. The MTT or LDH assay establishes the non-toxic concentration range for 8,11-Octadecadienoic acid.[22][23]

Protocol:

• Seeding: Plate RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁵ cells/mL and incubate overnight.[22]

• Treatment: Treat the cells with a range of concentrations of 8,11-Octadecadienoic acid for 24 hours.

• Assay: Perform the MTT assay according to the manufacturer's protocol. Briefly, add MTT solution and incubate, then solubilize the formazan crystals and measure absorbance.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. Use only non-cytotoxic concentrations for subsequent experiments.

Measurement of Inflammatory Mediators

Rationale: This step directly quantifies the compound's ability to suppress the production of key inflammatory molecules (NO, TNF-α, IL-6) induced by LPS.[24]

Protocol:

• Seeding & Pre-treatment: Seed RAW 264.7 cells in a 96-well plate (1.5 x 10⁵ cells/mL).[23] After overnight incubation, pre-treat cells with various non-toxic concentrations of 8,11-Octadecadienoic acid or Indomethacin for 1 hour.

• Stimulation: Add LPS (final concentration of 1 µg/mL) to the wells and incubate for 24 hours.[23]

• Nitric Oxide (NO) Assay:

  • Collect 100 µL of the culture supernatant.

  • Mix with 100 µL of Griess reagent and incubate for 10 minutes.[23]

  • Measure absorbance at 540 nm. Quantify nitrite concentration using a sodium nitrite standard curve.

• Cytokine ELISA (TNF-α and IL-6):

  • Use the remaining supernatant to quantify TNF-α and IL-6 levels using commercial ELISA kits according to the manufacturer's instructions.[25][26][27][28][29] The general principle involves capturing the cytokine with an antibody-coated plate, followed by detection with a biotinylated antibody and a streptavidin-HRP conjugate.[26][29]

Gene Expression Analysis via qPCR

Rationale: To determine if the reduction in inflammatory mediators originates from transcriptional regulation, we will measure the mRNA levels of their respective enzymes, iNOS and COX-2.[17][30][31]

Protocol:

• Cell Treatment: Seed cells in a 6-well plate (6 x 10⁵ cells/well), pre-treat with the test compounds, and stimulate with LPS for 6 hours.[18][22]

• RNA Isolation: Isolate total RNA from the cells using a suitable reagent like TRIzol.

• cDNA Synthesis: Synthesize cDNA from the isolated RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using SYBR Green master mix and primers specific for iNOS, COX-2, and a housekeeping gene (e.g., GAPDH) for normalization.[18]

• Analysis: Calculate the relative mRNA expression using the ΔΔCt method.[17][18]

Mechanistic Analysis via Western Blot

Rationale: This assay investigates the compound's effect on the upstream NF-κB signaling pathway. Inhibition of IκBα phosphorylation is a key event that prevents the release and nuclear translocation of the p65 subunit, thereby halting the inflammatory gene transcription cascade.[4][6][32]

Protocol:

• Cell Treatment: Seed and treat cells as in the qPCR protocol, but stimulate with LPS for a shorter duration (e.g., 30 minutes) to capture peak phosphorylation events.[23]

• Protein Extraction: Lyse the cells with RIPA buffer to extract total protein.[22] For p65 analysis, perform nuclear and cytoplasmic fractionation.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE & Transfer: Separate protein lysates via SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific binding.

  • Incubate with primary antibodies against phospho-IκBα, total IκBα, p65 (for nuclear fractions), and a loading control (e.g., β-actin for total lysate, Lamin B1 for nuclear).[20][33][34]

  • Incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize protein bands using an ECL (chemiluminescence) substrate and an imaging system. Quantify band density to determine the relative protein levels.

Investigating the Mechanism: The NF-κB Signaling Pathway

The NF-κB pathway is central to inflammation.[1][3] In resting cells, NF-κB (a heterodimer, typically p50/p65) is held inactive in the cytoplasm by an inhibitor protein called IκBα.[4][34] Upon stimulation by LPS, a signaling cascade leads to the phosphorylation and subsequent degradation of IκBα.[4][32] This releases NF-κB, allowing its p65 subunit to translocate into the nucleus, bind to DNA, and initiate the transcription of pro-inflammatory genes like TNF-α, IL-6, COX-2, and iNOS.[3][18] Our hypothesis is that 8,11-Octadecadienoic acid exerts its anti-inflammatory effects by inhibiting this pathway.

Caption: The NF-κB signaling pathway and the proposed point of inhibition.

Conclusion and Future Directions

This guide provides a robust, multi-tiered strategy to validate the anti-inflammatory effects of 8,11-Octadecadienoic acid. By generating comparative data against Indomethacin and elucidating its impact on the NF-κB signaling pathway, researchers can build a compelling, publication-quality case for its therapeutic potential. Positive and significant results from these in vitro assays would provide a strong rationale for advancing the compound into more complex pre-clinical in vivo models of inflammation.

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• Lee, J. H., et al. (2022). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Phycology, 2(1), 1-13. [Link]

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A Senior Application Scientist's Guide to Selecting the Optimal GC Column for Octadecadienoic Acid Isomer Separation

For researchers, scientists, and professionals in drug development, the accurate separation and quantification of octadecadienoic acid (C18:2) isomers are paramount. These isomers, including linoleic acid and its conjugated linoleic acid (CLA) counterparts, exhibit distinct physiological effects, making their precise analysis critical in fields ranging from nutritional science to pharmaceutical research. The primary analytical challenge lies in resolving the numerous positional and geometric (cis/trans) isomers, which often possess very similar physicochemical properties.

Gas chromatography (GC) stands as the gold standard for this application. However, the success of the separation is fundamentally dictated by the choice of the capillary column. This guide provides an in-depth comparison of the most effective GC columns for this purpose, grounded in the principles of chromatographic science and supported by experimental data. We will explore the causality behind column selection, detail self-validating experimental protocols, and compare the performance of leading column technologies.

The Chromatographic Challenge: Resolving C18:2 Isomers

Octadecadienoic acid isomers, particularly after conversion to their more volatile fatty acid methyl esters (FAMEs), present a complex separation problem. Non-polar GC columns, which separate analytes primarily by boiling point, are inadequate for this task as isomers have nearly identical boiling points.[1] The key to a successful separation lies in exploiting subtle differences in polarity and molecular geometry. This necessitates the use of highly polar stationary phases that can engage in specific intermolecular interactions with the FAME analytes.

The primary column technologies that have proven effective are:

• Highly Polar Cyanopropyl Siloxane Columns: These are the long-established industry standard for cis/trans FAME isomer analysis.

• Ionic Liquid (IL) Columns: A newer class of stationary phases offering unique selectivity and high thermal stability.

This guide will focus on a comparative analysis of market-leading examples from these two categories.

The Workhorse: Highly Polar Cyanopropyl Siloxane Columns

The backbone of FAME isomer analysis for decades, these columns feature stationary phases with a high percentage of cyanopropyl groups substituted onto a polysiloxane backbone. This high degree of cyano-substitution (typically 70-100%) creates a strongly polar environment capable of inducing significant dipole-dipole interactions with the FAME molecules.[2]

Mechanism of Separation: The separation of cis and trans isomers on a cyanopropyl phase is a direct consequence of their molecular shape.

• Cis Isomers: The double bond introduces a "kink" or "U" shape into the fatty acid chain. This configuration allows for more prolonged interaction with the polar stationary phase.

• Trans Isomers: These isomers have a more linear, rigid structure. This linearity reduces their interaction time with the stationary phase.

Consequently, trans isomers typically elute before their corresponding cis isomers on these highly polar columns.[3] The high polarity is essential to amplify these subtle differences in interaction, enabling the resolution of numerous positional and geometric isomers.[2] Extremely long columns, often 100 meters or more, are frequently required to generate the necessary theoretical plates for resolving the most complex mixtures, such as those found in partially hydrogenated oils or dairy fats.[2][4]

Leading Cyanopropyl Columns: A Head-to-Head Comparison

The most prominent columns in this category are the Agilent J&W CP-Sil 88, the Restek Rt-2560, and the Supelco SP-2560. These columns are often recommended in official methods like AOAC 996.06 and AOCS Ce 1j-07 for fatty acid analysis.[5][6][7]

Column Feature	Agilent J&W CP-Sil 88 / HP-88	Restek Rt-2560	Supelco SP-2560
Stationary Phase	Highly substituted cyanopropyl siloxane	Biscyanopropyl polysiloxane	Biscyanopropyl polysiloxane
Polarity	Very High	Very High	Very High
Typical Dimensions	100 m x 0.25 mm, 0.20 µm	100 m x 0.25 mm, 0.20 µm	100 m x 0.25 mm, 0.20 µm
Key Strengths	Well-established performance, excellent for cis/trans isomer resolution.[8] Stabilized phase for improved lifetime.[2]	Optimized for official methods (AOAC 996.06, AOCS Ce 1j-07).[5] Application-specific QC testing ensures column-to-column reproducibility.	Long-standing industry standard, often cited as a benchmark column.
Considerations	Performance can vary between individual columns, requiring careful method validation.[1]	Non-bonded phase, should not be solvent rinsed.	Similar to other cyanopropyl columns, can be susceptible to degradation at high temperatures.

Performance Insights: Both the CP-Sil 88 and SP-2560 columns are considered highly effective for FAME isomer separations. Studies have shown that while their elution orders are comparable, the CP-Sil 88 may offer slightly better resolution for some specific peak pairs.[1] The Restek Rt-2560 is specifically marketed for its robust, reproducible performance in regulated environments, with QC tests designed to guarantee its suitability for official food labeling methods.[5] The choice between them often comes down to laboratory preference, historical method validation, and the specific isomer pairs that are of highest priority.

The New Contender: Ionic Liquid (IL) Columns

Ionic liquids are a class of organic salts that are liquid at low temperatures. As GC stationary phases, they offer a unique combination of high polarity and exceptional thermal stability. Their distinct chemical structures allow for multiple interaction mechanisms, including dipole-dipole, hydrogen bonding, and pi-pi interactions, leading to unique selectivity for FAME isomers that is often not achievable with traditional cyanopropyl phases.[9][10]

Mechanism of Separation: The separation on an IL phase is more complex than on a cyanopropyl column. The ordered structure of the ionic liquid allows it to discriminate based on the overall size and shape of the analyte molecule. This results in a separation that can be influenced by chain length, degree of unsaturation, and the position and geometry of double bonds in a unique manner.[9]

Leading Ionic Liquid Column: Supelco SLB-IL111

The Supelco SLB-IL111 is an extremely polar ionic liquid column that has demonstrated superior performance for certain challenging FAME separations.

Column Feature	Supelco SLB-IL111
Stationary Phase	1,9-di(3-vinyl-imidazolium) nonane bis(trifluoromethyl) sulfonyl imidate
Polarity	Extremely High
Typical Dimensions	30 m, 60 m, 100 m x 0.25 mm, 0.20 µm
Key Strengths	Provides enhanced separation of FAMEs compared to cyanopropyl columns.[11] Can resolve isomers that co-elute on traditional phases, such as specific CLA isomers.[11][12] Excellent thermal stability.
Considerations	Different elution order compared to cyanopropyl columns; saturated FAMEs may elute between unsaturated isomers, requiring re-identification of peaks if transitioning from an older method.[11]

Performance Insights: Multiple studies have highlighted the unique capabilities of the SLB-IL111. It has been shown to provide baseline separation of the four geometric isomers of linoleic acid methyl ester (cis,cis; cis,trans; trans,cis; and trans,trans), a feat not achieved with medium- or high-polarity polysiloxane columns under the same conditions.[12][13] Furthermore, it is capable of separating critical pairs like c9,t11-CLA from t7,c9-CLA, which previously required complementary techniques like silver-ion chromatography for resolution.[11] This makes the SLB-IL111 a powerful tool for detailed characterization of complex fats and oils, especially those from ruminant sources.

Experimental Protocols and Workflows

Achieving reliable and reproducible separation of octadecadienoic acid isomers requires a meticulously controlled workflow, from sample preparation to data acquisition.

Sample Preparation: From Lipid to Volatile Ester

Prior to GC analysis, fatty acids within a sample matrix (e.g., triglycerides in an oil or phospholipids in a cell membrane) must be converted into their corresponding FAMEs to increase volatility.[1] This is typically a two-step process:

• Saponification (Hydrolysis): The lipid sample is heated with a base (e.g., methanolic sodium hydroxide) to break the ester bonds, liberating the fatty acids as their corresponding salts.

• Esterification (Methylation): An acid catalyst, most commonly boron trifluoride (BF₃) in methanol, is added to convert the fatty acid salts into their methyl esters.[14]

The resulting FAMEs are then extracted into a non-polar solvent like heptane or hexane for injection into the GC. This entire process is a critical part of official methods like AOAC 996.06.[14][15]

Gas Chromatography (GC-FID) Methodologies

The following table outlines representative GC conditions for the analysis of C18:2 isomers on the discussed column types. It is crucial to note that these are starting points; optimization is necessary for specific applications and instruments.

Parameter	Cyanopropyl Column Protocol (e.g., Rt-2560)	Ionic Liquid Column Protocol (e.g., SLB-IL111)
Column	100 m x 0.25 mm ID, 0.20 µm film	100 m x 0.25 mm ID, 0.20 µm film
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen
Linear Velocity	~25 cm/s (Helium)	~25 cm/s (Helium)
Injector Temp.	225 - 250 °C	250 °C
Split Ratio	100:1	100:1
Oven Program	Isothermal at 180 °C or a slow ramp (e.g., 170 °C hold, then 1 °C/min to 185 °C)	Isothermal at 180 °C or a program (e.g., 70°C hold, ramp to 220°C)[16]
Detector	FID (Flame Ionization Detector)	FID
Detector Temp.	250 - 285 °C	260 °C
Source	Adapted from AOAC 996.06 & AOCS Ce 1j-07[5][17]	Adapted from Supelco & literature[11][16]

Quantitative Performance Comparison

The ultimate measure of a column's utility is its ability to resolve critical isomer pairs. While obtaining direct, side-by-side quantitative comparisons from the literature is challenging due to variations in analytical conditions, we can synthesize the findings to provide a qualitative and semi-quantitative assessment.

Isomer Type	Cyanopropyl Columns (CP-Sil 88, Rt-2560)	Ionic Liquid Columns (SLB-IL111)
General cis/trans C18:1	Excellent. Baseline separation of elaidic (t9) and oleic (c9) acid is standard.	Excellent. Provides robust separation of cis/trans C18:1 isomers.
Positional C18:1 isomers	Good. Can resolve many positional isomers, but co-elution is common, especially for trans isomers.[18]	Very Good. Offers a different selectivity profile, resolving some positional isomers that co-elute on cyanopropyl phases.[11]
Non-Conjugated C18:2	Good. Can separate linoleic acid (c9,c12) from many other isomers.	Excellent. Can provide baseline separation of all four geometric isomers (cc, ct, tc, tt) of linoleic acid.[12]
Conjugated C18:2 (CLA)	Challenging. Can separate some major CLA isomers, but complete resolution of the complex mixture found in natural products is not possible with GC alone.[4]	Superior. Provides improved separation of cis/trans CLA isomers and can resolve key pairs (e.g., c9,t11 from t7,c9) not separable on cyanopropyl columns.[11]

Conclusion and Recommendations

The selection of a GC column for the separation of octadecadienoic acid isomers is a critical decision that directly impacts the quality and accuracy of analytical results.

• For routine analysis and compliance with established methods (e.g., AOAC 996.06 for nutritional labeling), the highly polar cyanopropyl siloxane columns like the Agilent J&W CP-Sil 88 and Restek Rt-2560 remain the industry workhorses. They provide reliable and well-characterized separation of the most common cis/trans FAME isomers. The Rt-2560, with its application-specific QC, offers an added layer of confidence for laboratories requiring high column-to-column reproducibility.

• For advanced research, complex sample characterization (e.g., dairy or ruminant fats), and resolving isomers that co-elute on traditional phases, the ionic liquid columns, particularly the Supelco SLB-IL111, represent a significant advancement. Its unique selectivity provides resolving power for challenging isomer groups, especially within the CLA family, that is unmatched by cyanopropyl phases.[11][12] While this may require re-optimization of methods and peak identification, the superior data quality can be invaluable for in-depth research and development.

Ultimately, the choice depends on the specific analytical goals. For labs needing to adhere to standardized methods for known separations, a high-quality cyanopropyl column is a robust and dependable choice. For those pushing the boundaries of lipid analysis and tackling the most complex isomer mixtures, the unique selectivity of an ionic liquid column is a powerful and necessary tool.

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Navigating the Isomeric Maze: A Comparative Guide to the Structural Confirmation of 8,11-Octadecadienoic Acid Metabolites

For researchers, scientists, and drug development professionals, the structural elucidation of lipid metabolites is a critical step in understanding their biological roles. Among the vast landscape of lipids, octadecadienoic acids (C18:2) and their oxygenated metabolites, collectively known as octadecanoids, represent a class of signaling molecules with profound implications in health and disease. While much attention has been focused on conjugated linoleic acids, the non-conjugated isomers, such as 8,11-octadecadienoic acid, and their metabolites are emerging as important players in various physiological processes. The primary challenge in their study lies in the unambiguous structural confirmation, a task complicated by the presence of numerous positional and geometric isomers.

This guide provides an in-depth comparison of the predominant analytical techniques for the structural confirmation of 8,11-octadecadienoic acid metabolites. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references to ensure scientific integrity.

The Metabolic Landscape of 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid, a non-conjugated fatty acid, is metabolized in vivo primarily through two enzymatic pathways: the lipoxygenase (LOX) and the cytochrome P450 (CYP) pathways.[1][2] These pathways introduce oxygen into the fatty acid backbone, leading to a variety of hydroxylated, epoxidized, and ketonated metabolites. Understanding these pathways is crucial for predicting the potential structures of metabolites and designing appropriate analytical strategies for their confirmation.

Lipoxygenase (LOX) Pathway

Lipoxygenases are a family of enzymes that catalyze the dioxygenation of polyunsaturated fatty acids.[3] For an 18-carbon fatty acid with double bonds at the 8th and 11th positions, LOX enzymes can abstract a hydrogen atom from the bis-allylic C-10 position, leading to the formation of a pentadienyl radical. Oxygen can then add to either end of this radical system, at C-8 or C-11, followed by reduction to form the corresponding hydroperoxyoctadecadienoic acids (HPODEs). These are subsequently reduced to the more stable hydroxyoctadecadienoic acids (HODEs).

Caption: Lipoxygenase (LOX) pathway for 8,11-octadecadienoic acid metabolism.

Cytochrome P450 (CYP) Pathway

The cytochrome P450 monooxygenases represent another major route for fatty acid oxidation.[4] CYPs can catalyze both the epoxidation of double bonds and the hydroxylation of allylic and omega carbons. For 8,11-octadecadienoic acid, this can lead to the formation of epoxyoctadecenoic acids (EpOMEs) at the 8,9- and 11,12-positions, as well as various HODEs through hydroxylation at different positions along the carbon chain.

Caption: Cytochrome P450 (CYP) pathway for 8,11-octadecadienoic acid metabolism.

Comparative Analysis of Analytical Techniques

The structural confirmation of 8,11-octadecadienoic acid metabolites requires a multi-faceted analytical approach. The three pillars of this approach are Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers unique advantages and, when used in concert, provides a comprehensive structural picture.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile derivatives by gas chromatography followed by mass analysis.	Separation of analytes in the liquid phase followed by mass analysis.	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.
Sample Derivatization	Required: Fatty acids are converted to Fatty Acid Methyl Esters (FAMEs) to increase volatility.[5] Hydroxyl groups are often silylated.	Optional: Derivatization can be used to enhance ionization efficiency but is not always necessary.	Not Required: Analysis is performed on the native molecule.
Strengths	- Excellent chromatographic resolution of isomers, especially with specialized columns.[6] - Extensive, well-established libraries of electron ionization (EI) mass spectra for FAMEs.	- High sensitivity and specificity, particularly in Multiple Reaction Monitoring (MRM) mode.[7] - Suitable for the analysis of thermally labile and non-volatile metabolites. - Direct analysis of underivatized samples.	- Unambiguous determination of molecular structure, including stereochemistry. - Provides detailed information on the position of double bonds and functional groups.
Weaknesses	- Derivatization can introduce artifacts and may not be quantitative. - Not suitable for thermally labile compounds.	- Co-elution of isomers can be a challenge. - Matrix effects can suppress or enhance ion signals.[8]	- Relatively low sensitivity compared to MS-based methods. - Requires larger sample quantities. - Complex spectra can be challenging to interpret.
Application to 8,11-Octadecadienoic Acid Metabolites	Ideal for separating positional and geometric isomers of HODEs after derivatization. Determination of double bond position often requires additional derivatization steps.	The method of choice for quantitative analysis of HODEs and other oxygenated metabolites in complex biological matrices.[9][10]	Essential for the definitive structural elucidation of novel metabolites and for determining the stereochemistry of hydroxyl groups and double bonds.

Experimental Protocols

I. Gas Chromatography-Mass Spectrometry (GC-MS) Workflow for HODE Isomer Analysis

This protocol outlines the steps for the analysis of hydroxylated metabolites of 8,11-octadecadienoic acid. The causality behind each step is explained to provide a deeper understanding of the process.

Caption: GC-MS workflow for the analysis of HODE isomers.

1. Lipid Extraction:

• Protocol: Total lipids are extracted from the biological sample using the Folch or Bligh-Dyer method with a chloroform/methanol mixture.

• Rationale: This step efficiently extracts a broad range of lipids, including the fatty acids of interest, from the aqueous environment of the biological matrix.

2. Saponification and Fatty Acid Methyl Ester (FAME) Derivatization:

• Protocol: The extracted lipids are saponified using methanolic NaOH to release the fatty acids from their esterified forms (e.g., triglycerides, phospholipids). The resulting free fatty acids are then esterified to FAMEs using a reagent like boron trifluoride in methanol (BF3-methanol).[5]

• Rationale: Derivatization to FAMEs is crucial for GC analysis as it increases the volatility and thermal stability of the fatty acids, allowing them to be vaporized in the GC inlet without degradation.[5] This also neutralizes the polar carboxyl group, enabling separation based on the subtle differences in the hydrocarbon chain, such as the position and geometry of double bonds.[6]

3. Silylation of Hydroxyl Groups:

• Protocol: The FAME mixture is treated with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to convert the hydroxyl groups of the HODEs to trimethylsilyl (TMS) ethers.

• Rationale: Silylation further increases the volatility and thermal stability of the hydroxylated fatty acids. It also directs the fragmentation in the mass spectrometer, leading to characteristic ions that are indicative of the position of the original hydroxyl group.

4. GC Separation:

• Protocol: The derivatized sample is injected into a gas chromatograph equipped with a high-polarity capillary column, such as a biscyanopropyl polysiloxane or a specialized ionic liquid column. A slow temperature gradient is typically employed to achieve optimal separation of the isomers.[11]

• Rationale: High-polarity columns provide excellent selectivity for the separation of FAME isomers based on the position and configuration (cis/trans) of the double bonds.[6] The use of long capillary columns (e.g., 100m) enhances the resolution, which is critical for separating closely eluting isomers.[12]

5. Mass Spectrometry (Electron Ionization - EI):

• Protocol: The separated compounds eluting from the GC column are ionized using electron ionization (EI) at 70 eV. The mass spectrometer scans a mass range of m/z 50-500.

• Rationale: EI provides reproducible fragmentation patterns that can be compared to mass spectral libraries for compound identification. For TMS-derivatized HODEs, characteristic fragment ions are produced by cleavage alpha to the silyloxy group, which helps to pinpoint the position of the hydroxyl group.

6. Data Analysis:

• Protocol: The acquired mass spectra are compared with commercial or in-house spectral libraries. The retention times are compared with those of authentic standards, if available.

• Rationale: The combination of retention time and mass spectrum provides a high degree of confidence in the identification of the metabolites.

II. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Workflow for HODE Analysis

This protocol details a sensitive and specific method for the quantification of HODEs in biological samples.

Caption: LC-MS/MS workflow for the analysis of HODEs.

1. Lipid Extraction with Internal Standard Spiking:

• Protocol: Lipids are extracted from the sample using a method such as solid-phase extraction (SPE) or liquid-liquid extraction. A deuterated internal standard for the analyte of interest (e.g., d4-8-HODE) is added at the beginning of the extraction process.

• Rationale: Spiking with a stable isotope-labeled internal standard is crucial for accurate quantification as it compensates for any analyte loss during sample preparation and for matrix effects during ionization.

2. Reversed-Phase Liquid Chromatography (RPLC) Separation:

• Protocol: The extracted lipids are separated on a C18 reversed-phase column using a gradient of water and an organic solvent (e.g., acetonitrile or methanol) with a small amount of acid (e.g., formic acid).[13]

• Rationale: RPLC separates compounds based on their hydrophobicity. While it may not resolve all positional isomers, it effectively separates HODEs from other lipid classes and provides a clean sample for MS analysis. The acidic mobile phase promotes the formation of [M-H]- ions in negative ion mode.

3. Electrospray Ionization (ESI):

• Protocol: The eluent from the LC column is introduced into the ESI source of the mass spectrometer, operating in negative ion mode.

• Rationale: ESI is a soft ionization technique that typically produces the deprotonated molecule [M-H]-, which is the precursor ion for MS/MS analysis. Negative ion mode is preferred for fatty acids due to the acidic nature of the carboxyl group.

4. Tandem Mass Spectrometry (MS/MS):

• Protocol: The precursor ion corresponding to the HODE of interest (e.g., m/z 295 for [M-H]-) is selected in the first quadrupole, fragmented in the collision cell, and the resulting product ions are detected in the third quadrupole. Specific precursor-to-product ion transitions, known as Multiple Reaction Monitoring (MRM), are monitored.

• Rationale: MS/MS provides a high degree of specificity and sensitivity. The fragmentation of the HODE precursor ion yields characteristic product ions that are related to its structure, aiding in its identification and quantification.

5. Data Analysis (MRM):

• Protocol: The peak areas of the MRM transitions for the endogenous analyte and the internal standard are integrated. A calibration curve is generated using known concentrations of the analyte and a constant concentration of the internal standard.

• Rationale: The ratio of the analyte peak area to the internal standard peak area is used to calculate the concentration of the analyte in the sample, providing accurate and precise quantification.[7]

III. Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structural Elucidation

NMR spectroscopy is the gold standard for the de novo structural elucidation of organic molecules.

1. Sample Preparation:

• Protocol: The purified metabolite is dissolved in a deuterated solvent (e.g., CDCl3).

• Rationale: Deuterated solvents are used to avoid large solvent signals in the proton NMR spectrum.

2. 1D NMR (¹H and ¹³C):

• Protocol: ¹H and ¹³C NMR spectra are acquired.

• Rationale: The ¹H NMR spectrum provides information about the number of different types of protons and their connectivity. The chemical shifts of the olefinic and allylic protons are particularly informative for determining the position of the double bonds. The ¹³C NMR spectrum provides information about the number of different types of carbon atoms.

3. 2D NMR (COSY, HSQC, HMBC):

• Protocol: A suite of 2D NMR experiments is performed, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

• Rationale:

  • COSY: Identifies protons that are coupled to each other, helping to establish the spin systems within the molecule.

  • HSQC: Correlates protons with the carbons to which they are directly attached.

  • HMBC: Correlates protons and carbons that are separated by two or three bonds, which is crucial for connecting the different spin systems and establishing the overall carbon skeleton.

By combining the information from these NMR experiments, the complete and unambiguous structure of the metabolite, including the precise location of double bonds and hydroxyl groups, can be determined.

Conclusion

The structural confirmation of 8,11-octadecadienoic acid metabolites is a challenging but achievable task that requires a synergistic application of advanced analytical techniques. GC-MS provides excellent isomeric separation, LC-MS/MS offers unparalleled sensitivity for quantification, and NMR spectroscopy delivers definitive structural elucidation. By understanding the principles and a "why-to" approach for each technique, researchers can confidently navigate the isomeric maze of these important lipid mediators and unlock their biological significance.

References

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• ResearchGate. (n.d.). Structures of hydroxyoctadecadienoic acids (HODEs) and other C-18 polyunsaturated fatty acids.[14]

• Identification and Quantitation of Fatty Acid Double Bond Positional Isomers: A Shotgun Lipidomics Approach Using Charge-Switch Derivatization. (2015). Journal of the American Society for Mass Spectrometry.[15]

• The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. (2021). Molecules.[11]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. (2011). Current Opinion in Lipidology.[16]

• Enzymatic Formation of 9,12-Octadecadienal via Lipoxygenase: An In-depth Technical Guide. (2025). Benchchem.[3]

• Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels. (2013). Analytical and Bioanalytical Chemistry.[6]

• Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. (1991). Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.[2]

• What the Best GC-MS Separation method For Methyl Ester Fatty acid C18:1,C18:2,C18:3 isomers and Methyl Ester conjugated Linolenic acid Isomers?. (2021). ResearchGate.[17]

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• The pattern of fragmentation of methyl 8,11-octadecadinoate. (2021). ResearchGate.[18]

• 13-Hydroxyoctadecadienoic acid. (n.d.). Wikipedia.[9]

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• Technical Support Center: Analysis of Octadecanedioic Acid by LC-MS/MS. (2025). Benchchem.[8]

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A Comparative Guide to Octadecadienoic Acids in Higher Plants for the Research Professional

This guide offers an in-depth comparative analysis of various octadecadienoic acid isomers found across different plant species. Designed for researchers, scientists, and drug development professionals, this document provides objective comparisons, supporting experimental data, and detailed methodologies to facilitate further investigation and application of these valuable fatty acids. We will delve into the distribution of these compounds, their biochemical synthesis, and a robust analytical framework for their quantification.

Introduction to Octadecadienoic Acids: More Than Just Linoleic Acid

Octadecadienoic acids, 18-carbon fatty acids with two double bonds, are ubiquitous in the plant kingdom. While linoleic acid (9Z,12Z-octadecadienoic acid) is the most common isomer, a fascinating array of positional and geometric isomers, particularly conjugated linoleic acids (CLAs) and their trienoic counterparts, are found in specific plant species. These unusual fatty acids are garnering significant attention for their potential therapeutic properties, including anti-inflammatory, anti-cancer, and anti-diabetic effects.[1][2][3] Understanding the distribution and concentration of these isomers in various plant sources is paramount for their targeted extraction and utilization in research and development.

This guide will focus on a comparative study of several key conjugated octadecadienoic and octadecatrienoic acids:

• Punicic Acid (9Z,11E,13Z-octadecatrienoic acid)

• Calendic Acid (8E,10E,12Z-octadecatrienoic acid)

• Jacaric Acid (8Z,10E,12Z-octadecatrienoic acid)

• Catalpic Acid (9E,11E,13Z-octadecatrienoic acid)

Comparative Distribution and Concentration of Key Octadecadienoic Acids in Plant Species

The concentration of these specialized fatty acids can vary significantly between plant species and even between different cultivars of the same species. The following table summarizes the approximate content of these key octadecadienoic acids in the seed oils of their primary plant sources. This data is crucial for selecting the most appropriate raw materials for extraction and subsequent research.

Fatty Acid Isomer	Plant Species	Plant Family	Concentration in Seed Oil (% of Total Fatty Acids)
Punicic Acid	Punica granatum (Pomegranate)	Lythraceae	70 - 84%[4][5]
Trichosanthes kirilowii (Snake Gourd)	Cucurbitaceae	32 - 40%[1]
Calendic Acid	Calendula officinalis (Pot Marigold)	Asteraceae	25 - 60%[6][7][8][9]
Jacaric Acid	Jacaranda mimosifolia (Jacaranda)	Bignoniaceae	~31%[10]
Catalpic Acid	Catalpa ovata (Chinese Catalpa)	Bignoniaceae	40 - 70%[11]
Catalpa bignonioides (Southern Catalpa)	Bignoniaceae	~27 - 40%[11]
Catalpa speciosa (Northern Catalpa)	Bignoniaceae	40 - 70%[11]

Biosynthesis of Conjugated Octadecatrienoic Acids in Plants

The production of these unique conjugated fatty acids in plants involves specialized enzymatic pathways that modify common fatty acids like oleic and linoleic acid. Understanding these pathways is key to potentially engineering plants for higher yields of these valuable compounds.

The Punicic and Calendic Acid Biosynthetic Pathways

Punicic acid and calendic acid biosynthesis originates from linoleic acid. The key enzymatic step is catalyzed by a specialized fatty acid conjugase (FADX), which is a divergent form of the Δ12-fatty acid desaturase (FAD2).[12][13][14] This enzyme introduces conjugated double bonds into the fatty acid chain.

Below is a diagram illustrating the biosynthetic pathway leading to punicic acid.

Caption: Biosynthesis of Punicic Acid from Oleic Acid.

The biosynthesis of calendic acid follows a similar pathway, with a specific fatty acid conjugase in Calendula officinalis acting on linoleic acid to produce the characteristic conjugated double bond system of calendic acid.[15]

Analytical Workflow for the Quantification of Octadecadienoic Acids

Accurate quantification of octadecadienoic acid isomers is crucial for comparative studies and quality control. The following section outlines a robust and validated analytical workflow based on lipid extraction, derivatization to fatty acid methyl esters (FAMEs), and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow Diagram

The diagram below provides a visual representation of the key steps in the analytical process.

Caption: Analytical workflow for octadecadienoic acid quantification.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the analysis of octadecadienoic acids from plant seeds.

1. Lipid Extraction (Modified Folch Method)

• Rationale: This method efficiently extracts total lipids from the plant matrix using a chloroform-methanol solvent system.

• Procedure:

  • Homogenize 1 g of finely ground seed material with 20 mL of a chloroform:methanol (2:1, v/v) mixture in a glass tube.

  • Agitate for 20 minutes at room temperature.

  • Add 5 mL of 0.9% NaCl solution and vortex thoroughly.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower chloroform phase containing the lipids using a Pasteur pipette and transfer to a pre-weighed glass vial.

  • Evaporate the solvent under a stream of nitrogen.

  • Determine the total lipid weight.

2. Transesterification to Fatty Acid Methyl Esters (FAMEs)

• Rationale: FAMEs are more volatile and less polar than free fatty acids, making them ideal for GC analysis.[16][17] Acid-catalyzed transesterification is a reliable method for this conversion.[18]

• Procedure:

  • To the dried lipid extract (approximately 25 mg), add 2 mL of methanolic HCl (1.25 M).[19]

  • Seal the vial and heat at 80°C for 2 hours.

  • Allow the vial to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of distilled water, and vortex to extract the FAMEs into the hexane layer.

  • Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Analysis

• Rationale: GC-MS provides excellent separation and identification of FAME isomers based on their retention times and mass spectra. A polar capillary column is recommended for resolving positional and geometric isomers.[20]

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Column: Agilent J&W DB-23 (60 m x 0.25 mm, 0.25 µm) or similar polar capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 180°C.

    • Ramp 2: 5°C/min to 230°C, hold for 10 minutes.

  • Injector Temperature: 250°C.

  • MSD Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 50-550.

• Data Analysis:

  • Identify FAME peaks by comparing their mass spectra with a reference library (e.g., NIST) and by comparing their retention times with a known FAME standard mixture.

  • Quantify the relative percentage of each fatty acid by integrating the peak area and expressing it as a percentage of the total integrated area of all fatty acids.

Conclusion

This guide provides a comprehensive comparative overview of key octadecadienoic acids in various plant species, offering valuable insights for researchers in natural product chemistry, pharmacology, and drug development. The provided data on the distribution and concentration of these fatty acids, coupled with a detailed analytical protocol, serves as a practical resource for the scientific community. The unique structures and biological activities of these plant-derived fatty acids present exciting opportunities for future research and the development of novel therapeutic agents.

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A Researcher's Guide to Validating the Role of 8,11-Octadecadienoic Acid in Cellular Signaling Pathways

For researchers, scientists, and drug development professionals, the identification of novel bioactive lipids is a critical step in understanding cellular regulation and discovering new therapeutic targets. This guide provides an in-depth technical comparison and experimental framework for validating the signaling role of 8,11-Octadecadienoic acid, a lesser-studied unsaturated fatty acid. We will explore its potential as a signaling molecule, compare it with well-characterized fatty acids, and provide detailed protocols for its validation.

Introduction: The Emerging Significance of Octadecadienoic Acids

Lipids are not merely structural components or energy stores; they are pivotal signaling molecules that regulate a vast array of cellular processes.[1] While the roles of many fatty acids are well-documented, the specific functions of isomers of octadecadienoic acid are an emerging area of research. Recent studies have shown that oxidized derivatives of linoleic acid, such as 9-oxo- and 13-oxo-octadecadienoic acids, can act as potent agonists for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα.[1][2][3][4] This raises the compelling hypothesis that 8,11-Octadecadienoic acid, as a related compound, may also exert its biological effects through the activation of specific signaling pathways, such as the PPAR and Mitogen-Activated Protein Kinase (MAPK) cascades.

This guide will provide a logical and experimentally validated workflow to investigate this hypothesis. We will compare the effects of 8,11-Octadecadienoic acid with two well-characterized fatty acids:

• Conjugated Linoleic Acid (CLA): A known potent activator of both PPARα and PPARγ, serving as a positive control for PPAR activation.[5][6][7][8]

• Palmitic Acid (PA): A saturated fatty acid with complex signaling roles, including the potential to activate inflammatory pathways like MAPK/ERK and induce lipotoxicity, serving as a contrasting agent.[9][10][11]

Core Experimental Strategy: A Multi-pronged Approach to Validation

To rigorously validate the signaling role of 8,11-Octadecadienoic acid, a multi-tiered experimental approach is essential. This strategy is designed to provide a comprehensive picture, from initial receptor engagement to downstream functional consequences.

Caption: A three-tiered experimental workflow for validating fatty acid signaling.

Tier 1: Assessing Direct Receptor Activation with Luciferase Reporter Assays

The initial and most direct method to determine if 8,11-Octadecadienoic acid is a ligand for PPARs is through a luciferase reporter assay. This assay quantifies the ability of a compound to activate a specific transcription factor.

Experimental Design & Rationale

We will utilize a cell line (e.g., HEK293T or HepG2) co-transfected with two plasmids: one expressing the ligand-binding domain of either human PPARα or PPARγ fused to a DNA-binding domain, and a second reporter plasmid containing a luciferase gene under the control of a PPAR response element (PPRE).[2][3] Upon ligand binding and activation of the PPAR, the luciferase gene is transcribed, and the resulting luminescence is measured.

Comparison Table: Expected Outcomes of PPAR Luciferase Reporter Assay

Treatment Group	PPARα Activation (Fold Change vs. Vehicle)	PPARγ Activation (Fold Change vs. Vehicle)	Rationale
Vehicle Control (BSA)	1.0	1.0	Establishes baseline activity.
8,11-Octadecadienoic Acid	> 2.0 (Hypothesized)	> 1.5 (Possible)	Testing the primary hypothesis.
Conjugated Linoleic Acid (CLA)	> 5.0	> 4.0	Positive control, known potent PPAR agonist.[5][6][7]
Palmitic Acid (PA)	~1.0-1.5	~1.0-1.5	Saturated fatty acid, expected weak or no direct activation.[9][10]
Synthetic Agonist (e.g., GW7647 for PPARα, Rosiglitazone for PPARγ)	> 10.0	> 10.0	Maximal activation control.

Detailed Protocol: PPAR Luciferase Reporter Assay

• Cell Culture and Transfection:

  • Seed HEK293T cells in 96-well plates at a density of 2 x 10^4 cells/well.

  • After 24 hours, co-transfect cells using a suitable transfection reagent with:

    • pCMV-GAL4-hPPARα-LBD (or pCMV-GAL4-hPPARγ-LBD)

    • pUAS-tk-luc (luciferase reporter plasmid)

    • pRL-SV40 (Renilla luciferase for normalization)

• Fatty Acid Treatment:

  • Prepare fatty acid-BSA complexes (see protocol below).

  • 24 hours post-transfection, replace the medium with fresh medium containing the fatty acid-BSA complexes at final concentrations ranging from 10 µM to 100 µM.

• Lysis and Luminescence Measurement:

  • After 24 hours of treatment, lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize firefly luciferase activity to Renilla luciferase activity.

  • Calculate the fold change in activity relative to the vehicle control.

Tier 2: Validating Downstream Gene Expression via Quantitative RT-PCR

Activation of PPARs leads to the transcriptional upregulation of a suite of genes involved in fatty acid metabolism.[12][13][14] Measuring the mRNA levels of these target genes provides functional validation of receptor activation.

Experimental Design & Rationale

We will treat a metabolically active cell line, such as HepG2 (human hepatoma) or 3T3-L1 adipocytes, with the fatty acids and then quantify the expression of key PPARα target genes.

Comparison Table: Expected Outcomes of qRT-PCR for PPARα Target Genes

Gene Target	Function	8,11-Octadecadienoic Acid	Conjugated Linoleic Acid (CLA)	Palmitic Acid (PA)
CPT1A	Carnitine Palmitoyltransferase 1A (Fatty Acid Oxidation)	↑ (Hypothesized)	↑↑	↔ or ↓
ACOX1	Acyl-CoA Oxidase 1 (Peroxisomal β-oxidation)	↑ (Hypothesized)	↑↑	↔
PDK4	Pyruvate Dehydrogenase Kinase 4 (Glucose Metabolism)	↑ (Hypothesized)	↑	↔ or ↓
FGF21	Fibroblast Growth Factor 21 (Metabolic Regulation)	↑ (Hypothesized)	↑↑	↔ or ↓

(↑↑ Strong Increase, ↑ Moderate Increase, ↔ No Change, ↓ Decrease)

Detailed Protocol: Quantitative RT-PCR

• Cell Treatment:

  • Plate HepG2 cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with 50 µM of each fatty acid-BSA complex for 12-24 hours.

• RNA Extraction and cDNA Synthesis:

  • Isolate total RNA using a suitable kit (e.g., TRIzol or column-based).

  • Assess RNA quality and quantity.

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Quantitative PCR:

  • Perform qPCR using SYBR Green or TaqMan probes for the target genes (CPT1A, ACOX1, PDK4, FGF21) and a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.

Tier 3: Investigating Alternative Signaling Pathways - The MAPK/ERK Cascade

Fatty acids, particularly saturated ones like palmitic acid, can also activate stress and inflammatory signaling pathways, such as the MAPK/ERK pathway.[9][15][16][17] It is crucial to determine if 8,11-Octadecadienoic acid shares these properties.

Experimental Design & Rationale

The activation of the MAPK/ERK pathway is commonly assessed by measuring the phosphorylation of ERK1/2 (p44/42 MAPK).[16][17] We will use Western blotting to detect the levels of phosphorylated ERK (p-ERK) relative to total ERK.

Caption: Simplified schematic of the MAPK/ERK signaling pathway.

Comparison Table: Expected Outcomes of p-ERK/Total ERK Western Blot

Treatment Group	p-ERK / Total ERK Ratio (Fold Change vs. Vehicle)	Rationale
Vehicle Control (BSA)	1.0	Baseline phosphorylation.
8,11-Octadecadienoic Acid	~1.0 (Hypothesized)	Expected to be non-inflammatory.
Conjugated Linoleic Acid (CLA)	~1.0-1.2	Generally considered non-inflammatory or anti-inflammatory.[8]
Palmitic Acid (PA)	> 2.5	Known activator of MAPK/ERK pathway.[9]
PMA/Ionomycin	> 10.0	Potent pharmacological activator, positive control.

Detailed Protocol: Western Blotting for p-ERK

• Cell Treatment and Lysis:

  • Treat cells (e.g., RAW 264.7 macrophages or HepG2) with 100 µM of each fatty acid-BSA complex for 15-60 minutes (MAPK activation is often rapid).

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine protein concentration using a BCA assay.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Immunoblotting:

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate overnight at 4°C with a primary antibody against p-ERK1/2 (e.g., Thr202/Tyr204).

  • Wash and incubate with an HRP-conjugated secondary antibody.

• Detection and Re-probing:

  • Detect bands using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Calculate the ratio of p-ERK to total ERK and normalize to the vehicle control.

Essential Supporting Protocols

Preparation of Fatty Acid-BSA Complexes

The poor solubility of fatty acids in aqueous culture media necessitates their conjugation to fatty acid-free Bovine Serum Albumin (BSA).[18][19][20][21][22]

• Prepare a 150 mM Fatty Acid Stock: Dissolve the fatty acid in ethanol (e.g., for 8,11-Octadecadienoic acid, MW ~280.45 g/mol , dissolve 42.07 mg in 1 mL of 100% ethanol). Heat gently (65°C) if necessary.[18]

• Prepare a 10% (w/v) Fatty Acid-Free BSA Solution: Dissolve 1 g of fatty acid-free BSA in 10 mL of sterile, serum-free culture medium or PBS. Warm to 37°C.[18][19]

• Complexation: While vortexing the warm BSA solution, slowly add the fatty acid stock solution to achieve the desired final concentration and molar ratio (a 3:1 to 6:1 fatty acid to BSA molar ratio is common).[18][19]

• Incubation: Incubate the mixture at 37°C for 30-60 minutes to allow for complete conjugation. The solution should be clear.[22]

• Sterilization and Use: Sterile filter the complex through a 0.22 µm filter before adding to cell cultures. Prepare a vehicle control using ethanol without the fatty acid.

Conclusion and Future Directions

This guide outlines a robust, logical, and self-validating framework for elucidating the signaling role of 8,11-Octadecadienoic acid. By comparing its effects to well-characterized fatty acids like CLA and palmitic acid across multiple tiers of cellular response—from receptor activation to downstream gene and protein expression—researchers can build a comprehensive and compelling case for its biological function.

Positive results from these experiments would position 8,11-Octadecadienoic acid as a novel PPAR agonist, warranting further investigation into its metabolic and anti-inflammatory potential. This could pave the way for its exploration in the context of metabolic diseases, such as dyslipidemia and non-alcoholic fatty liver disease, opening new avenues for therapeutic intervention.

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A Comparative Guide to Synthetic vs. Natural 8,11-Octadecadienoic Acid for Researchers

This guide provides an in-depth technical comparison of synthetically produced and naturally sourced 8,11-Octadecadienoic acid, a conjugated linoleic acid (CLA) isomer of growing interest in metabolic research and drug development. As researchers, the choice between a chemically synthesized and a naturally derived compound can have profound implications for experimental outcomes. This document is designed to equip you with the foundational knowledge, experimental protocols, and critical thinking framework necessary to make an informed decision based on the specific demands of your research.

Introduction to 8,11-Octadecadienoic Acid: Beyond the Name

8,11-Octadecadienoic acid (CAS No: 2197-52-6) is a polyunsaturated fatty acid with a molecular formula of C₁₈H₃₂O₂.[1] Its defining feature is the presence of conjugated double bonds at the 8th and 11th carbon positions. The specific geometry of these double bonds, most commonly the (8E,11E) isomer, dictates its three-dimensional structure and, consequently, its biological activity.[1]

While often grouped with other conjugated linoleic acids, the unique positioning of the double bonds in 8,11-octadecadienoic acid may confer distinct physiological effects. Research into various CLA isomers has revealed a fascinating spectrum of biological activities, from anti-carcinogenic and anti-atherogenic to immunomodulatory properties.[2] Crucially, these effects are often isomer-specific, underscoring the importance of sourcing a well-characterized compound for your studies.[2][3]

Sourcing 8,11-Octadecadienoic Acid: A Tale of Two Origins

The 8,11-octadecadienoic acid available for research purposes originates from two primary sources: chemical synthesis and extraction from natural sources. Each route yields a product with a distinct profile of characteristics, advantages, and disadvantages.

Synthetic (8E,11E)-Octadeca-8,11-dienoic Acid

Chemical synthesis offers the advantage of producing a specific, high-purity isomer. The (8E,11E) isomer, for instance, can be synthesized with a purity of >98%. A common and effective method for stereoselective synthesis of conjugated dienes is the Wittig reaction . This reaction allows for precise control over the formation of the double bonds, ensuring the desired E,E configuration.

A plausible synthetic route would involve the reaction of an appropriate phosphonium ylide with an aldehyde, where the functionalities are strategically placed to construct the 18-carbon backbone with the conjugated double bonds at the 8 and 11 positions. The general principle of such a synthesis is outlined in the workflow diagram below.

Caption: A generalized workflow for the stereoselective synthesis of (8E,11E)-octadeca-8,11-dienoic acid via the Wittig reaction.

Natural 8,11-Octadecadienoic Acid

8,11-Octadecadienoic acid is found in the seed oils of various plants, including Trichosanthes kirilowii and Senna tora (formerly Cassia tora).[4] In these natural sources, it exists as part of a complex mixture of other saturated, monounsaturated, and polyunsaturated fatty acids.

The extraction of 8,11-octadecadienoic acid from these oils typically involves soxhlet or batch extraction with a nonpolar solvent, followed by saponification to liberate the free fatty acids from their triglyceride form. Subsequent purification steps, such as chromatography, are necessary to isolate the desired compound. However, achieving the high isomeric purity of the synthetic counterpart is challenging and often commercially unfeasible.

Comparative Analysis: Synthetic vs. Natural

The choice between synthetic and natural 8,11-octadecadienoic acid should be guided by a clear understanding of their key differences, summarized in the table below.

Feature	Synthetic 8,11-Octadecadienoic Acid	Natural 8,11-Octadecadienoic Acid
Purity	Typically high (>98%)	Variable, often lower due to co-extraction
Isomeric Purity	High, specific to the synthesized isomer (e.g., 8E,11E)	A mixture of isomers is possible
Contaminants	Residual solvents, catalysts, and reaction byproducts	Other fatty acids, sterols, pigments, and natural antioxidants
Consistency	High batch-to-batch consistency	Can vary depending on the source material and extraction process
Cost	Generally higher due to multi-step synthesis and purification	Can be lower if a less pure mixture is acceptable
Biological Relevance	Ideal for studying the effects of a specific isomer	May better represent a "natural" exposure, but with confounding variables

Experimental Protocols for Characterization and Comparison

To ensure the integrity of your research, it is imperative to analytically verify the identity, purity, and isomeric composition of your 8,11-octadecadienoic acid, regardless of its source. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this purpose.

Experimental Workflow for GC-MS Analysis

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A Comparative Guide to Evaluating the Antioxidant Activity of 8,11-Octadecadienoic Acid Derivatives

For researchers, scientists, and drug development professionals, understanding the nuanced antioxidant potential of bioactive lipids is paramount. This guide provides an in-depth, objective comparison of methodologies to evaluate the antioxidant activity of 8,11-octadecadienoic acid (a positional isomer of linoleic acid) and its derivatives. We will move beyond simple protocol recitation to explore the causality behind experimental choices, ensuring a robust and reliable assessment of your compounds.

Introduction: The Significance of Lipid Antioxidants

8,11-Octadecadienoic acid, more commonly known in its isomeric form as linoleic acid, is an essential polyunsaturated fatty acid. Its derivatives, particularly conjugated linoleic acids (CLAs) and various oxidized metabolites, are subjects of intense research for their diverse biological activities, including their potential to combat oxidative stress.[1][2] Oxidative stress, an imbalance between free radicals and antioxidants, is implicated in numerous disease states, making the discovery of effective antioxidants a critical goal in drug development.[3][4]

This guide will dissect the chemical and cellular methods used to quantify this activity, compare the performance of different linoleic acid derivatives, and provide the rationale needed to select the most appropriate assays for your research objectives.

Section 1: Methodologies for Antioxidant Capacity Assessment

The evaluation of antioxidant activity is not a one-size-fits-all process. The choice of assay dictates the type of activity you measure. Methodologies are broadly categorized into chemical (acellular) assays and cell-based assays. A comprehensive evaluation should ideally employ methods from both categories to understand not only the intrinsic radical-scavenging ability but also the compound's behavior in a biological system.

Chemical-Based Assays: Measuring Intrinsic Scavenging Activity

These assays are rapid, cost-effective, and useful for initial screening. They measure a compound's ability to directly scavenge synthetic radicals in a controlled chemical environment.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is one of the most common spectrophotometric methods.[5][6] The principle lies in the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing the deep violet solution to become colorless or pale yellow.[6] The change in absorbance at ~517 nm is proportional to the radical scavenging activity.[5]

  • Expertise & Causality: The choice of solvent is critical. While methanol or ethanol are common, the lipophilic nature of fatty acid derivatives necessitates careful consideration. The DPPH radical is more accessible to the antioxidant in a solvent system where both are soluble.[7] However, this assay does not mimic a physiological environment and can be influenced by the reaction kinetics, which may not reach completion within a typical assay time.[6]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: In this assay, the ABTS radical cation (ABTS•+) is generated, typically by reacting ABTS with potassium persulfate.[8][9] This creates a blue/green chromophore. Antioxidants present in the sample reduce the ABTS•+, returning it to its colorless form. The decrease in absorbance, usually measured at 734 nm, quantifies the antioxidant activity.[9]

  • Expertise & Causality: A key advantage of the ABTS assay is its versatility. The radical can be generated in both aqueous and organic media, allowing for the analysis of both hydrophilic and lipophilic compounds.[7][8] Furthermore, the assay can be run at different pH levels, which can be crucial as the antioxidant activity of some compounds is pH-dependent.[8][10] This makes it particularly suitable for creating a more physiologically relevant chemical assay compared to DPPH.

Cell-Based Assays: Assessing Biological Relevance

While chemical assays are informative, they do not account for crucial biological factors like cell uptake, metabolism, and localization. Cell-based assays provide a more accurate picture of an antioxidant's potential efficacy in vivo.[3][4]

• Cellular Antioxidant Activity (CAA) Assay: This method measures antioxidant activity within a cellular environment.[3] It utilizes a cell-permeable probe, 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA).[4] Once inside the cell, cellular esterases deacetylate DCFH-DA to the non-fluorescent DCFH.[11] In the presence of reactive oxygen species (ROS), which are induced by adding a radical initiator like AAPH, DCFH is oxidized to the highly fluorescent 2',7'-Dichlorofluorescein (DCF).[11][12] An effective antioxidant will enter the cell and quench these ROS, thereby inhibiting the formation of DCF and reducing fluorescence.

  • Expertise & Causality: The CAA assay is a powerful tool because it integrates bioavailability and metabolism into the measurement. A compound that shows high activity in a DPPH assay may show low activity in a CAA assay if it cannot cross the cell membrane. The choice of cell line (e.g., HepG2, HeLa) is also a critical experimental parameter, as different cells have varying metabolic activities and membrane characteristics.[3][13]

Section 2: Comparative Analysis of 8,11-Octadecadienoic Acid Derivatives

The antioxidant activity of linoleic acid derivatives is highly dependent on their specific chemical structure, particularly the position and configuration of their double bonds.

A study comparing conjugated linoleic acid (CLA) isomers against the parent linoleic acid (LA) using the DPPH method found that both the c9, t11-CLA and t10, c12-CLA isomers effectively quenched DPPH radicals.[14] In stark contrast, linoleic acid and its methyl ester showed no significant radical quenching activity.[14] This strongly suggests that the conjugated double bond system is essential for the direct radical-scavenging activity of these derivatives.

Interestingly, some derivatives may act through indirect mechanisms. One oxidized metabolite of linoleic acid, 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE), was found to strongly activate the antioxidant response element (ARE).[15] This is a signaling pathway that upregulates the expression of endogenous cytoprotective genes, representing a different and potent form of antioxidant defense that would not be detected by simple radical scavenging assays.[15]

Quantitative Data Summary

Compound/Derivative	Assay	Key Finding	IC50 Value (µg/mL)	Reference
Essential Oil (containing Octadecadienoic acid)	DPPH	Significant scavenging activity	70	[16]
Essential Oil (containing Octadecadienoic acid)	ABTS	Significant scavenging activity	105	[16]
c9, t11-CLA	DPPH	Effective radical scavenger	Not reported (qualitative)	[14]
t10, c12-CLA	DPPH	Effective radical scavenger, more so than c9,t11 isomer	Not reported (qualitative)	[14]
Linoleic Acid	DPPH	No significant radical scavenging activity	N/A	[14]
13-KODE (Oxidized Derivative)	Activity-based	Identified as an active antioxidant from extract	Not reported	[17]
EKODE (Oxidized Derivative)	ARE-Luciferase	Strong activation of the antioxidant response element pathway	Not reported (qualitative)	[15]

IC50 (half maximal inhibitory concentration) is the concentration of an antioxidant required to scavenge 50% of the radicals.

This data highlights the critical need for a multi-assay approach. While DPPH and ABTS can rank direct scavengers like CLA isomers, they would miss the indirect activity of metabolites like EKODE. The CAA assay would be an essential next step to determine if these compounds are active in a live cell model.

Section 3: Detailed Experimental Protocols

Trustworthy data is built on meticulously executed protocols. The following are step-by-step methodologies for the key assays discussed.

Protocol: DPPH Radical Scavenging Assay

This protocol is adapted for microplates and optimized for lipophilic compounds.

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable organic solvent like ethanol or methanol.[5] Store in the dark.

  • Prepare a series of dilutions of your test compounds (8,11-octadecadienoic acid derivatives) and a positive control (e.g., Trolox, BHT) in the same solvent.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of each sample dilution or standard to respective wells.

  • Add 200 µL of the DPPH working solution to all wells.

  • Prepare a blank control containing only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[5] The incubation time is a critical parameter and should be optimized for kinetic consistency.

  • Measure the absorbance at 517 nm using a microplate reader.[18]

• Calculation:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100[18]

  • Plot the % inhibition against the concentration of the derivative to determine the IC50 value.

Protocol: ABTS Radical Cation Decolorization Assay

This protocol describes the generation of the radical and subsequent measurement.

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution.[19]

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[19] This allows for the complete formation of the radical.

  • On the day of the assay, dilute the stock solution with a suitable solvent (e.g., ethanol for lipophilic compounds) to obtain an absorbance of 0.700 ± 0.02 at 734 nm.[19] This standardization is crucial for reproducibility.

• Assay Procedure:

  • Add 10 µL of your test compounds or standard (e.g., Trolox) to a 96-well plate.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate at room temperature for a defined period (e.g., 6 minutes).[16]

  • Read the absorbance at 734 nm.[19]

• Calculation:

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the activity of the test compound to that of Trolox.

Protocol: Cellular Antioxidant Activity (CAA) Assay

This protocol requires sterile cell culture techniques.

• Cell Culture:

  • Seed adherent cells (e.g., HepG2) in a 96-well black, clear-bottom microplate and culture until they reach 90-100% confluence.[13] The black plate minimizes background fluorescence.

• Assay Procedure:

  • Remove the culture medium and wash the cell monolayer gently with Dulbecco's Phosphate-Buffered Saline (DPBS).[13]

  • Add 50 µL of a working solution of the DCFH-DA probe to each well.[3]

  • Add 50 µL of your test compound or a standard (Quercetin is commonly used) at various concentrations to the wells.[3]

  • Incubate the plate for 1 hour at 37°C in a CO2 incubator to allow for probe and compound uptake.[13]

  • Remove the solution and wash the cells gently three times with DPBS to remove any extracellular probe or compound.[3]

  • Add 100 µL of a free radical initiator solution (e.g., AAPH) to all wells.[13]

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

• Data Acquisition and Calculation:

  • Measure fluorescence kinetically for 60 minutes with readings every 5 minutes (Excitation ≈ 485 nm, Emission ≈ 538 nm).[4][13]

  • Calculate the Area Under the Curve (AUC) for both the control and sample wells.

  • The CAA value is calculated as the percentage reduction in fluorescence compared to the control.

Section 4: Visualizing Workflows and Mechanisms

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Mechanisms of chemical antioxidant assays (DPPH & ABTS).

Caption: Step-by-step workflow for the Cellular Antioxidant Activity (CAA) assay.

Conclusion

Evaluating the antioxidant activity of 8,11-octadecadienoic acid derivatives requires a sophisticated, multi-faceted approach. Relying on a single chemical assay like DPPH can be misleading, as it only captures one aspect of antioxidant potential and may not reflect biological efficacy. The evidence strongly suggests that for linoleic acid derivatives, the conjugation of double bonds is key for direct radical scavenging, while other oxidized forms may act by modulating endogenous cellular defense pathways.

For a comprehensive and trustworthy evaluation, we recommend a tiered strategy:

• Initial Screening: Use the ABTS assay due to its versatility with lipophilic compounds.

• Mechanistic Insight: Compare results with the DPPH assay to understand potential structural dependencies.

• Biological Validation: Crucially, confirm any promising activity using the Cellular Antioxidant Activity (CAA) assay to account for bioavailability and metabolism.

By understanding the causality behind each experimental choice and integrating data from both chemical and cellular systems, researchers can build a robust and scientifically sound profile of their target compounds, accelerating the path from discovery to application.

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• Takahashi, Y., et al. (1993). Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures. PubMed. Retrieved from [Link]

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A Researcher's Guide to the Confirmatory Identification of 8,11-Octadecadienoic Acid

For researchers, scientists, and drug development professionals, the unambiguous identification of lipid species is paramount. This guide provides an in-depth, technical comparison of modern analytical methodologies for confirming the identity of 8,11-Octadecadienoic acid, a C18 unsaturated fatty acid. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references. Our focus is to empower you with the knowledge to select the most appropriate analytical strategy for your research needs, ensuring data integrity and reproducibility.

The Critical Role of Reference Standards in Identity Confirmation

Before embarking on any analytical workflow, the importance of a certified reference standard cannot be overstated. A reference standard is a highly purified and well-characterized material that serves as a benchmark against which an unknown sample is compared. In the context of 8,11-Octadecadienoic acid, a reference standard provides the definitive fingerprint for its chromatographic retention time, mass spectrometric fragmentation pattern, and nuclear magnetic resonance signals. Without a reference standard, the identification of a specific isomer like 8,11-Octadecadienoic acid remains tentative at best. Reputable suppliers such as Cayman Chemical and Avanti Polar Lipids offer a range of fatty acid standards. While a certified reference material for 8,11-Octadecadienoic acid may not be available from metrological institutes like NIST, high-purity standards from commercial suppliers serve as an indispensable tool for identity confirmation.[1]

A Comparative Overview of Analytical Techniques

The choice of analytical technique for the identification of 8,11-Octadecadienoic acid depends on several factors, including the complexity of the sample matrix, the required level of structural detail, and the available instrumentation. The three most powerful and commonly employed techniques are Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Application	Routine identification and quantification of known fatty acids.	Targeted and untargeted lipidomics, analysis of complex mixtures, and identification of isomeric species.	De novo structural elucidation, non-destructive analysis, and determination of isomeric purity.
Sample Derivatization	Typically required (e.g., FAMEs).	Often not required, but can enhance sensitivity.[2]	Not required.
Sensitivity	High (ng to pg range).[3][4]	Very high (pg to fg range).	Lower (µg to mg range).[5]
Isomer Separation	Good for many isomers, but can be challenging for positional and geometric isomers.	Excellent for resolving a wide range of isomers with appropriate column chemistry and gradients.[6]	Unparalleled for distinguishing subtle isomeric differences.[5][7]
Structural Information	Provides molecular weight and characteristic fragmentation patterns.	Provides molecular weight, fragmentation patterns (MS/MS), and information on double bond positions (with specific methods).	Provides a detailed map of the molecule's carbon-hydrogen framework, enabling unambiguous structure determination.[5][8]
Throughput	High.	Medium to high.	Low.

The Workflow for Identity Confirmation

A robust workflow for confirming the identity of 8,11-Octadecadienoic acid involves a multi-pronged analytical approach, leveraging the strengths of each technique.

Caption: A multi-technique workflow for the confident identification of 8,11-Octadecadienoic acid.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Routine Analysis

GC-MS is a workhorse for the routine analysis of fatty acids due to its robustness, high throughput, and sensitivity.[9][10] The key to successful GC-MS analysis of fatty acids is their conversion to volatile derivatives, most commonly fatty acid methyl esters (FAMEs).

Step-by-Step Methodology for FAME Preparation and GC-MS Analysis:

• Lipid Extraction: For complex matrices, lipids are first extracted using a method like the Folch or Bligh-Dyer procedure to isolate the lipid fraction.

• Saponification and Methylation: The extracted lipids are saponified using a base (e.g., methanolic KOH) to release the fatty acids from their esterified forms (e.g., triglycerides, phospholipids). The resulting fatty acid salts are then methylated using an acid catalyst (e.g., BF3 in methanol or methanolic HCl) to form FAMEs.

• Extraction of FAMEs: The FAMEs are extracted from the reaction mixture into an organic solvent like hexane or heptane.

• GC-MS Analysis:

  • Injection: An aliquot of the FAME extract is injected into the GC-MS system.

  • Separation: A capillary column with a polar stationary phase (e.g., biscyanopropyl polysiloxane) is typically used to separate the FAMEs based on their boiling points and polarity.

  • Ionization and Detection: As the FAMEs elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron ionization - EI) and fragmented. The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z), and a detector records their abundance.

• Data Analysis: The retention time of the peak corresponding to the 8,11-Octadecadienoic acid methyl ester in the sample is compared to that of a co-injected or sequentially run FAME reference standard. The mass spectrum of the sample peak is also compared to the library spectrum and the spectrum of the reference standard for confirmation.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Isomer Specificity

LC-MS/MS offers significant advantages over GC-MS for the analysis of complex lipid mixtures and the differentiation of isomers.[6] Derivatization is often not necessary, allowing for the analysis of free fatty acids in their native form.

Step-by-Step Methodology for LC-MS/MS Analysis:

• Sample Preparation: For samples containing free fatty acids, a simple protein precipitation or solid-phase extraction (SPE) may be sufficient for cleanup. For total fatty acid analysis, a hydrolysis step is required.

• LC Separation:

  • Column: A reversed-phase C18 or C8 column is commonly used for separating fatty acids based on their hydrophobicity.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium acetate to improve ionization, is employed.

• MS/MS Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of free fatty acids, as they readily form [M-H]⁻ ions.

  • Tandem Mass Spectrometry (MS/MS): In a triple quadrupole or ion trap mass spectrometer, the [M-H]⁻ ion of 8,11-Octadecadienoic acid is selected in the first mass analyzer, fragmented in a collision cell, and the resulting product ions are analyzed in the second mass analyzer. This provides a highly specific fragmentation pattern that can be used for confirmation and to differentiate it from other isomers.

• Data Analysis: The retention time and the MS/MS fragmentation pattern of the analyte are compared to those of an authentic 8,11-Octadecadienoic acid reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Unambiguous Structural Elucidation

NMR spectroscopy is the most powerful technique for the de novo structural elucidation of molecules, including fatty acids.[5][8][11] It provides detailed information about the carbon-hydrogen framework of the molecule, allowing for the unambiguous determination of the positions of double bonds and their stereochemistry (cis/trans).

Step-by-Step Methodology for NMR Analysis:

• Sample Preparation: A sufficient amount of the purified 8,11-Octadecadienoic acid (typically >1 mg) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃).

• ¹H NMR Spectroscopy:

  • A one-dimensional ¹H NMR spectrum is acquired. The chemical shifts, coupling constants, and integration of the signals provide information about the different types of protons in the molecule (e.g., olefinic, allylic, methylene, methyl).

  • For 8,11-Octadecadienoic acid, the signals in the olefinic region (around 5.3-5.4 ppm) are of particular interest for determining the number and environment of the double bonds.

• ¹³C NMR Spectroscopy:

  • A one-dimensional ¹³C NMR spectrum provides information about the different carbon environments in the molecule. The chemical shifts of the olefinic carbons (typically in the range of 120-140 ppm) can help to confirm the positions of the double bonds.

• 2D NMR Spectroscopy (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, allowing for the tracing of the carbon chain.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for confirming the positions of the double bonds and other functional groups.

• Data Interpretation: The complete set of NMR data is analyzed to piece together the structure of the molecule. The data for the unknown sample is then compared with the NMR data of a known 8,11-Octadecadienoic acid reference standard for final confirmation.

Conclusion: A Synergistic Approach for Confident Identification

The confident identification of 8,11-Octadecadienoic acid requires a strategic and often synergistic application of modern analytical techniques. While GC-MS provides a rapid and sensitive method for routine analysis and quantification against a known standard, LC-MS/MS excels in the separation and identification of isomers within complex matrices. For unambiguous structural elucidation and the definitive confirmation of the double bond positions and stereochemistry, NMR spectroscopy remains the gold standard.

By understanding the principles, strengths, and limitations of each technique, and by employing a well-characterized reference standard, researchers can ensure the accuracy and reliability of their findings, paving the way for advancements in their respective fields.

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A Senior Application Scientist's Guide to Comparative Metabolomics of Fatty Acid Profiles

For researchers, scientists, and drug development professionals, the intricate world of fatty acids (FAs) offers a treasure trove of information. FAs are not merely building blocks for complex lipids or sources of energy; they are critical signaling molecules whose profiles can shift dramatically in response to physiological states, disease, and therapeutic intervention.[1][2] Understanding these changes through metabolomic profiling is paramount for biomarker discovery, elucidating disease mechanisms, and evaluating drug efficacy.[3][4]

This guide provides an in-depth comparison of the primary analytical platforms used for fatty acid profiling: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. As a senior application scientist, my goal is not just to present protocols, but to illuminate the causality behind each experimental choice, empowering you to select and implement the most robust methodology for your research questions.

The Fatty Acid Profiling Workflow: A Conceptual Overview

Every fatty acid metabolomics experiment follows a core pipeline, from the biological sample to actionable biological insight. Each step is a critical control point that influences the quality and validity of the final data.

Caption: High-level workflow for fatty acid metabolomics.

Part I: The Crucial First Step - Sample Preparation & Lipid Extraction

The adage "garbage in, garbage out" is especially true in metabolomics. The goal of lipid extraction is to efficiently and reproducibly isolate lipids from complex biological matrices while minimizing degradation and contamination. The choice of method depends on the sample type and the specific lipid classes of interest.

Two of the most foundational methods are the Folch and Bligh & Dyer techniques, both of which use a chloroform/methanol solvent system to create a biphasic partition, separating lipids from polar metabolites.[5][6]

Comparative Overview of Common Extraction Methods

Feature	Folch Method	Bligh & Dyer Method	Key Considerations
Solvent Ratio	Chloroform:Methanol (2:1, v/v)	Chloroform:Methanol:Water (1:2:0.8, v/v/v)	The final ratio after sample addition is critical for phase separation.
Sample-to-Solvent	Typically higher solvent volume (e.g., 1:20).[7]	Lower solvent volume, making it suitable for smaller samples.	For plasma, a 1:20 sample-to-solvent ratio often yields the best results for both methods.[7]
Toxicity	High (uses chloroform).	High (uses chloroform).	Alternative "greener" solvents like MTBE are being explored but may have different extraction efficiencies.[5]
Efficiency	Excellent for a broad range of lipids, especially in tissues with >2% lipid content.[5]	Very efficient and widely used, particularly for samples with high water content like plasma or muscle.[5]	Acidifying the extraction can improve the recovery of certain lipid classes.[5]

Experimental Protocol: Modified Bligh & Dyer Lipid Extraction

This protocol is a robust starting point for extracting total lipids from plasma or cell pellets.

Materials:

• Biological Sample (e.g., 100 µL plasma or 1 million cells)

• Methanol (HPLC Grade)

• Chloroform (HPLC Grade)

• Saturated NaCl solution (Brine) or 0.9% NaCl

• Glass tubes with Teflon-lined caps

• Centrifuge

Procedure:

• Place the sample into a glass tube. If using a cell pellet, add 800 µL of deionized water.

• Add 3 mL of a Chloroform:Methanol (1:2, v/v) mixture.

• Vortex vigorously for 2 minutes to create a single-phase mixture and ensure intimate contact between solvents and sample. This is the critical homogenization step.

• Add 1 mL of Chloroform and vortex for 30 seconds.

• Add 1 mL of 0.9% NaCl solution and vortex for another 30 seconds. This step induces the phase separation.[8]

• Centrifuge at 2,000 x g for 10 minutes to cleanly separate the layers.

• Three layers will be visible: a top aqueous (methanol/water) layer, a protein disk at the interface, and a bottom organic (chloroform) layer containing the lipids.

• Carefully aspirate the bottom organic layer using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the extracted lipids under a stream of nitrogen gas or using a speed-vac.

• Store the dried lipid extract at -80°C until analysis.

Caption: Workflow of the Bligh & Dyer lipid extraction method.

Part II: A Fork in the Road - Choosing the Right Analytical Platform

Once lipids are extracted, the choice of analytical platform is the most significant decision in the experimental design. Each technique has distinct strengths and is suited to different research goals.

Parameter	Gas Chromatography-MS (GC-MS)	Liquid Chromatography-MS (LC-MS)	Nuclear Magnetic Resonance (NMR)
Analyte State	Volatile compounds	Soluble compounds	Soluble compounds
Derivatization	Required (to create volatile FAMEs).[9]	Optional (can enhance sensitivity but not required).[10]	Not required .
Sensitivity	High (pM-nM)	Very High (fM-pM)	Low (µM-mM)
Resolution	Excellent for isomers (cis/trans, positional).[11]	Good, depends on chromatography.	Low, resolves by chemical group, not individual FAs.
Coverage	C4-C24 fatty acids.	C8-C36+, including very-long-chain FAs.[12][13]	Major fatty acid classes (SFA, MUFA, PUFA).[14]
Quantitation	Excellent, highly reproducible.	Good, requires stable isotope standards for best accuracy.	Excellent and absolute, directly proportional to molarity.
Key Advantage	"Gold standard" for isomer separation.	Broad coverage, high sensitivity, no derivatization needed.	Non-destructive, absolute quantification, high-throughput.
Key Limitation	Limited to volatile/derivatizable FAs.	Isomer separation can be challenging.	Low sensitivity, cannot identify individual low-abundance FAs.

Deep Dive 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the classical and often "gold standard" technique for profiling fatty acids, particularly for resolving complex mixtures of isomers.[15]

Causality of the Method: The core principle of GC is the separation of compounds in the gas phase. Free fatty acids are highly polar and have low volatility, making them unsuitable for direct GC analysis. To overcome this, we must neutralize the polar carboxyl group through a process called derivatization . The most common method is esterification to form Fatty Acid Methyl Esters (FAMEs) , which are much more volatile and exhibit excellent chromatographic behavior.[16]

Experimental Protocol: FAMEs Preparation with Boron Trifluoride-Methanol (BF3-Methanol)

BF3-Methanol is a highly effective reagent for the simultaneous esterification of free fatty acids and transesterification of complex lipids (e.g., triglycerides, phospholipids) into FAMEs.[9]

Materials:

• Dried lipid extract

• Boron trifluoride-methanol solution (12-14% w/v)

• Hexane (GC grade)

• Saturated NaCl solution

• Glass screw-capped tube

Procedure:

• To the dried lipid extract, add 1 mL of 12-14% BF3-Methanol solution.[9]

• Cap the tube tightly and heat at 70-100°C for 30 minutes.[17][18] This reaction drives the esterification.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution. The NaCl solution helps to break any emulsions and forces the non-polar FAMEs into the hexane layer.[9]

• Vortex vigorously for 1 minute to extract the FAMEs.

• Centrifuge briefly to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.[9]

Experimental Protocol: GC-MS Analysis

Instrumental Parameters:

• GC System: Agilent 6890N or similar.

• Column: A polar capillary column such as a DB-WAX or HP-88 is essential for separating FAMEs based on chain length and degree of unsaturation.[18]

• Injector: 250°C, splitless mode.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Program: Start at 100°C, ramp to 240°C. A slow ramp rate is crucial for resolving closely eluting isomers.[19][20]

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range m/z 50-550. Single Ion Monitoring (SIM) can be used for targeted analysis to increase sensitivity.[19]

Caption: End-to-end workflow for fatty acid analysis by GC-MS.

Deep Dive 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS has emerged as a powerful alternative to GC-MS, offering exceptional sensitivity and the significant advantage of analyzing fatty acids in their native form without derivatization.[21] This is particularly useful for very-long-chain fatty acids (VLCFAs) that are difficult to volatilize even after derivatization.[12][13]

Causality of the Method: LC separates molecules in the liquid phase. By using a non-polar stationary phase (reversed-phase chromatography) and a polar mobile phase, fatty acids can be separated based on their hydrophobicity (chain length) and degree of unsaturation. Electrospray ionization (ESI) in negative ion mode is highly efficient for deprotonating the carboxylic acid group, allowing for sensitive detection by the mass spectrometer.

Experimental Protocol: LC-MS Analysis

Instrumental Parameters:

• LC System: UHPLC system for high resolution and fast analysis times.

• Column: A C8 or C18 reversed-phase column is standard.[12][13]

• Mobile Phase A: Water with an ion-pairing agent like tributylamine or a weak base like ammonium acetate to improve peak shape and ionization.[12][13]

• Mobile Phase B: Methanol or Acetonitrile.

• Gradient: A gradient from lower to higher organic content elutes fatty acids in order of increasing hydrophobicity.

• MS Detector: High-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) operated in negative ion ESI mode.[12][21]

• Scan Mode: Full scan mode provides a comprehensive profile, while tandem MS (MS/MS) can be used for structural confirmation.

Caption: End-to-end workflow for fatty acid analysis by LC-MS.

Deep Dive 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR offers a completely different, non-destructive approach to fatty acid profiling. It does not separate individual fatty acids but rather quantifies them based on the chemical signature of functional groups within the fatty acid molecules.[22]

Causality of the Method: NMR spectroscopy measures the resonance of atomic nuclei (typically ¹H or ¹³C) in a magnetic field. The precise resonance frequency of a nucleus is determined by its chemical environment. For fatty acids, specific protons—such as those on terminal methyl groups (CH3), next to double bonds (allylic), or between two double bonds (bis-allylic)—have unique chemical shifts.[23][24] By integrating the area under these specific peaks, one can directly calculate the relative amounts of saturated, monounsaturated, linoleic, and linolenic acids in a sample without derivatization or chromatographic separation.[24][25]

Experimental Protocol: ¹H NMR Analysis

Procedure:

• The dried lipid extract is simply dissolved in a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• An internal standard for quantification (e.g., TMS) is added.

• The sample is transferred to an NMR tube.

• Data is acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). The total measurement time can be less than five minutes per sample.[14]

• The resulting spectrum is processed (phased, baseline corrected) and the relevant peaks are integrated for quantification.

Caption: End-to-end workflow for fatty acid analysis by NMR.

Part III: Making Sense of the Data - Analysis & Interpretation

Regardless of the platform, the raw data must be converted into a matrix of identified and quantified fatty acids per sample. This matrix is then used for statistical analysis to uncover biological insights.

Data Analysis Pipeline:

• Preprocessing: Raw data (chromatograms/spectra) are processed to detect peaks, calculate peak areas, and align peaks across all samples.

• Identification: In MS-based methods, fatty acids are identified by matching their retention time and mass spectrum to a library of standards. In NMR, identification is based on characteristic chemical shifts.

• Normalization: Peak areas are normalized (e.g., to an internal standard, total signal, or sample weight) to account for technical variation.

• Statistical Analysis:

  • Univariate Analysis: T-tests or ANOVA are used to determine if a single fatty acid is significantly different between experimental groups.

  • Multivariate Analysis: Principal Component Analysis (PCA) is used for unsupervised exploration of data structure, while Projection to Latent Structures-Discriminant Analysis (PLS-DA) is a supervised method used to build models that maximize the separation between predefined groups.

• Biological Interpretation: Significantly altered fatty acids are mapped onto metabolic pathways to understand their biological context.

Software Tools: A variety of software exists for this pipeline, from instrument vendor packages to open-source platforms and web-based tools.

• Web-based: MetaboAnalyst is a comprehensive tool for statistical and pathway analysis.[26][27][28]

• Vendor Software: Compound Discoverer (Thermo), MetaboScape (Bruker).[27][29]

• Open Source: XCMS, MZmine.[27]

Caption: A typical data analysis pipeline in metabolomics.

Conclusion and Recommendations

The optimal platform for fatty acid profiling is dictated entirely by the research question.

• Choose GC-MS when: Your primary goal is to resolve and quantify complex mixtures of fatty acid isomers (e.g., cis/trans C18:1 isomers) or when you need to adhere to established, validated methods.

• Choose LC-MS when: You require the highest sensitivity, need to analyze a broad range of fatty acids including VLCFAs, or wish to avoid derivatization to preserve the native state of the lipids. This is often the platform of choice for discovery-based lipidomics.

• Choose NMR when: You need rapid, non-destructive, and highly quantitative analysis of the major fatty acid classes in a large number of samples, and individual fatty acid identification is not the primary goal.

By understanding the fundamental principles and practical considerations behind each of these powerful techniques, researchers can design robust, self-validating experiments that yield high-quality, interpretable data, ultimately advancing our understanding of the critical role fatty acids play in health and disease.

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A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 8,11-Octadecadienoic Acid

Introduction: The Imperative of Purity in Fatty Acid Research

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthesized 8,11-Octadecadienoic acid. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative standards. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to confidently ascertain the purity and integrity of their synthesized material.

Purity Assessment Workflow: An Orthogonal Approach

A robust purity assessment relies on an orthogonal approach, where multiple techniques with different separation and detection principles are employed. This strategy ensures that impurities missed by one method are detected by another, providing a comprehensive and trustworthy purity profile.

Caption: Integrated workflow for purity assessment of 8,11-Octadecadienoic acid.

Primary Quantitative Analysis: Gas Chromatography (GC)

Gas chromatography, particularly with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS), is the most widely used and powerful technique for the quantitative analysis of fatty acid mixtures.[1] Its high resolving power allows for the separation of closely related isomers, which is critical for this application.

Causality Behind the Method: For GC analysis, fatty acids must be converted into their more volatile fatty acid methyl esters (FAMEs).[1][2] This derivatization step is essential to prevent peak tailing and improve chromatographic separation, ensuring accurate quantification.[3] The choice of capillary column is the most critical parameter. A highly polar cyanopropyl-substituted column is required to achieve separation between positional and geometric isomers of octadecadienoic acid.[4][5]

Key Strengths & Limitations:

• High Resolution: Capable of separating a wide range of positional and geometric isomers.[5][6]

• Quantitative Accuracy: GC-FID provides excellent linearity and reproducibility for quantification over a wide concentration range.[7]

• Established Methods: Standardized methods from bodies like AOAC International provide a strong foundation for method development and validation.[2][7]

• Limitation: Requires derivatization, which adds a sample preparation step and a potential source of error.[4]

Experimental Protocol: FAME Preparation and GC-FID Analysis

This protocol is based on standard methods for fatty acid analysis.[2][8]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 8,11-Octadecadienoic Acid

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 8,11-Octadecadienoic acid. As laboratory professionals, our responsibility extends beyond the bench to ensure that the chemical lifecycle concludes with minimal environmental impact and in full accordance with safety regulations. This document is designed to empower researchers with the knowledge to manage this specific fatty acid waste stream with confidence and integrity.

Section 1: Core Chemical Profile and Hazard Assessment

8,11-Octadecadienoic acid is a polyunsaturated fatty acid.[1][2] An accurate assessment of a chemical's properties is the foundation of its safe handling and disposal. While various isomers of octadecadienoic acid are generally not classified as hazardous substances under the Globally Harmonized System (GHS), it is crucial to recognize that the toxicological properties of many research chemicals have not been exhaustively investigated.[3][4][5] Therefore, a conservative approach, treating the substance with the standard precautions for handling laboratory chemicals, is paramount.

The primary principle guiding its disposal is adherence to local, state, and federal regulations for non-hazardous chemical waste.[4][5] It is the generator's responsibility to properly identify and dispose of waste legally and safely.[6]

Property	Value / Description	Source(s)
Molecular Formula	C₁₈H₃₂O₂	[1][4]
Molecular Weight	~280.4 g/mol	[1][2]
Physical State	Typically a liquid or low-melting solid	[2]
GHS Hazard Classification	Not classified as a hazardous substance or mixture	[2][3][4]
Known Incompatibilities	Strong acids/alkalis, strong oxidizing/reducing agents	[4]
SARA 313 Components	This material does not contain any chemical components that exceed the threshold reporting levels.	[4]

Section 2: Pre-Disposal Strategy: Waste Minimization and Segregation

Effective waste management begins long before the disposal container is filled. Adopting a mindset of pollution prevention and source reduction is the most environmentally preferred strategy.[7][8]

• Source Reduction: Plan experiments to use the minimum amount of 8,11-Octadecadienoic acid required for valid results.

• Avoid Contamination: Do not mix 8,11-Octadecadienoic acid waste with other waste streams, particularly hazardous wastes (e.g., halogenated solvents, heavy metals).[9] Cross-contamination unnecessarily complicates disposal and increases costs.

• Segregation: Always segregate incompatible wastes.[9] Keep 8,11-Octadecadienoic acid waste separate from strong oxidizing agents to prevent potentially hazardous reactions.[4]

Section 3: Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of 8,11-Octadecadienoic acid waste.

Personnel Protective Equipment (PPE) Required:

• Safety goggles with side-shields[4]

• Chemical-resistant gloves (e.g., nitrile)[5]

• Standard laboratory coat[4]

Protocol Steps:

• Container Selection:

  • Select a clean, leak-proof container made of a compatible material (e.g., high-density polyethylene (HDPE) or glass).[9] The container must have a secure, tight-fitting screw cap.

  • Ensure the container is designated for non-halogenated organic liquid waste.

• Waste Collection:

  • Carefully transfer the 8,11-Octadecadienoic acid waste into the designated waste container.

  • If the acid is dissolved in a solvent, the entire solution should be disposed of as a single waste stream. The solvent dictates the waste category (e.g., if dissolved in ethanol, it goes into the non-halogenated solvent waste stream).

  • Do not fill the container to more than 75-80% capacity to allow for vapor expansion.[10]

• Labeling:

  • Immediately label the waste container.[11] Your institution's Environmental Health & Safety (EHS) department will provide specific hazardous waste tags or labels.

  • The label must clearly identify the contents. List all constituents, including solvents and their approximate percentages. For example: "Waste 8,11-Octadecadienoic acid (approx. 10%) in Ethanol (approx. 90%)".

  • Ensure the label is legible and securely attached to the container.

• Storage:

  • Keep the waste container securely closed at all times, except when adding waste.[9][11]

  • Store the container in a designated satellite accumulation area within the laboratory.

  • Store with secondary containment to mitigate potential spills.[9]

  • Store away from incompatible materials, such as strong oxidizers.[4]

• Disposal Request:

  • Once the container is full or the project is complete, arrange for pickup through your institution's hazardous waste collection program.[11] Follow the specific procedures provided by your EHS office.

  • Crucially, do not dispose of 8,11-Octadecadienoic acid down the drain. While it is not federally regulated as a hazardous waste, this practice is prohibited for most laboratory chemicals to prevent interference with wastewater treatment systems and potential environmental harm.[8][9]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for 8,11-Octadecadienoic acid waste.

Caption: Decision workflow for segregating 8,11-Octadecadienoic acid waste.

Section 4: Spill Management Protocol

Even with careful handling, spills can occur. Follow these steps for minor laboratory spills.

• Ensure Safety: Immediately alert personnel in the area. Ensure adequate ventilation.[4]

• Containment: Stop the source of the spill if it is safe to do so.

• Absorption: For liquid spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[4][5] Do not use combustible materials like paper towels to absorb large quantities.

• Collection: Carefully scoop the absorbed material and place it into a labeled, sealable container for disposal.[5]

• Decontamination: Clean the spill area thoroughly with soap and water or an appropriate detergent.[12]

• Disposal: Dispose of the collected spill waste and any contaminated cleaning materials (gloves, wipes) as chemical waste through your institution's EHS program.

For large spills, or any spill you are not comfortable handling, evacuate the area and contact your institution's emergency response or EHS department immediately.

Section 5: References

• Safety Data Sheet (8(R),11(S)-DiHODE) . Cayman Chemical.

• Octadecadienoic acid-SDS . MedChemExpress.

• Safety Data Sheet (9-oxo-10(E),12(Z)-OCTADECADIENOIC ACID) . INDOFINE Chemical Company, Inc.

• 8,11-Octadecadienoic acid . PubChem, National Center for Biotechnology Information.

• How To Dispose Non-Hazardous Waste . Antea Group.

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center.

• Non-Hazardous Materials and Waste Management Hierarchy . U.S. Environmental Protection Agency.

• Octadecadienoic Acid . PubChem, National Center for Biotechnology Information.

• Hazardous Waste Disposal Guide . Dartmouth College.

• Management of Waste . Prudent Practices in the Laboratory, National Center for Biotechnology Information.

• SAFETY DATA SHEET (Oleic Acid) . Spectrum Chemical.

• Hazardous Materials Disposal Guide . Nipissing University.

Sources

• 1. 8,11-Octadecadienoic acid | C18H32O2 | CID 5312487 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. indofinechemical.com [indofinechemical.com]
• 6. blog.idrenvironmental.com [blog.idrenvironmental.com]
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• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. nipissingu.ca [nipissingu.ca]
• 11. vumc.org [vumc.org]
• 12. spectrumchemical.com [spectrumchemical.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 8,11-Octadecadienoic Acid

In the pursuit of scientific advancement, the safety of our researchers is a non-negotiable priority. This guide provides a detailed operational and safety framework for handling 8,11-Octadecadienoic acid, moving beyond a simple checklist to instill a deep understanding of the principles behind each protective measure. Our goal is to empower you, our valued customer, with the knowledge to maintain a safe and efficient laboratory environment.

Hazard Assessment: Understanding the Compound

While some safety data sheets (SDS) for octadecadienoic acid isomers may not classify the substance as hazardous under GHS criteria, it is a cornerstone of good laboratory practice to treat all chemicals with a degree of caution, especially when comprehensive toxicological data is not available.[1][2][3][4] Potential health effects, based on general handling of fatty acids, could include skin and eye irritation.[5] The primary routes of potential exposure are skin contact, eye contact, and inhalation of aerosols. Therefore, a robust personal protective equipment (PPE) plan is essential.

Core Directive: Standard Personal Protective Equipment

For all routine laboratory procedures involving 8,11-Octadecadienoic acid, the following personal protective equipment is mandatory. This baseline level of protection is designed to prevent accidental contact and ensure a safe handling environment.

PPE Component	Specification & Standard	Rationale for Use
Hand Protection	Chemical-resistant nitrile gloves	Nitrile gloves offer broad protection against chemical splashes. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contact.[6]
Eye Protection	Safety glasses with side-shields (ANSI Z87.1 certified)	Protects the eyes from splashes and airborne droplets. For procedures with a higher risk of splashing, chemical splash goggles are recommended.
Body Protection	Long-sleeved laboratory coat	Provides a critical barrier to protect skin and personal clothing from spills and contamination.
Footwear	Closed-toe shoes	Essential for protecting feet from spills and falling objects in a laboratory setting.

Advanced Protocols for High-Risk Scenarios

Certain procedures elevate the risk of exposure and necessitate an enhanced level of protection. These include handling large quantities, creating solutions, or any activity that could generate aerosols (e.g., vortexing, sonicating, heating).

Engineering Controls:

• Chemical Fume Hood: All work that may produce vapors or aerosols should be performed in a certified chemical fume hood to ensure adequate ventilation.[1]

Enhanced PPE:

• Respiratory Protection: If working outside a fume hood or if aerosolization is significant, a NIOSH-approved respirator may be required.[6] Consult with your institution's Environmental Health and Safety (EHS) department for a proper risk assessment and respirator selection.

• Impervious Clothing: For large-scale work, additional protective clothing such as a chemical-resistant apron may be warranted.[1]

Operational Plan: From Receipt to Disposal

A comprehensive safety strategy encompasses the entire lifecycle of the chemical within your facility.

Handling and Storage

• Handling: Avoid direct contact with skin and eyes and prevent the formation of dust or aerosols.[1]

• Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area, away from sources of ignition or direct sunlight.[1]

Spill Management

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

• Wear appropriate PPE, including respiratory protection if necessary.

• Contain the spill using an inert, absorbent material like diatomite or universal binders.[1]

• Scoop the absorbed material into a designated, sealable container for hazardous waste.[6]

• Clean the spill area thoroughly.

Disposal Plan: Environmental Stewardship

Proper disposal is a critical final step in the chemical handling process.

• Waste: All waste, including the product and any contaminated materials (gloves, absorbent pads, etc.), must be disposed of as chemical waste.

• Regulations: Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.[1] Do not dispose of this chemical down the drain or in general waste streams.

Procedural Visualization: PPE Donning and Doffing

The sequence of putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-contamination. The following workflow is designed to minimize exposure.

Caption: Recommended workflow for donning and doffing PPE to prevent contamination.

By integrating these safety protocols and understanding the rationale behind them, you can ensure a secure research environment for your team, fostering a culture of safety and scientific excellence.

References

• Safety Data Sheet - INDOFINE Chemical Company, Inc. INDOFINE Chemical Company, Inc. [Link]

• Safety Data Sheet: (Z,Z)-9,12-Octadecadienoic acid - Chemos GmbH&Co.KG. Chemos GmbH&Co.KG. [Link]

• 8,11-Octadecadienoic acid methyl ester | C19H34O2 | CID 549040 - PubChem. National Center for Biotechnology Information. [Link]

• 8,11-Octadecadienoic acid | C18H32O2 | CID 5312487 - PubChem. National Center for Biotechnology Information. [Link]

• Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures - PubMed. National Center for Biotechnology Information. [Link]

• Octadecadienoic Acid | C18H32O2 | CID 5312488 - PubChem. National Center for Biotechnology Information. [Link]

• 9,12-Octadecadienoic Acid | C18H32O2 | CID 3931 - PubChem. National Center for Biotechnology Information. [Link]

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• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Octadecadienoic Acid | C18H32O2 | CID 5312488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 9,12-Octadecadienoic Acid | C18H32O2 | CID 3931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. indofinechemical.com [indofinechemical.com]